Deoxyribosyl dihydropyrimido[4,5-c][1,2]oxazin-7-one

Core Science & Biosynthesis

An In-depth Technical Guide to the Mutagenic Mechanism of Deoxyribosyl Dihydropyrimido[4,5-c]oxazin-7-one

Abstract

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP) is a potent mutagenic nucleoside analog of deoxycytidine. Its mutagenicity does not stem from the formation of a DNA adduct with a reactive chemical species, but rather from its intracellular conversion to the triphosphate form (dPTP) and subsequent incorporation into DNA during replication. The unique chemical structure of the dP base allows for ambiguous hydrogen bonding, enabling it to form stable base pairs with both adenine (A) and guanine (G). This "hydrogen bond ambivalent" nature leads to a high frequency of transition mutations, specifically GC-to-AT and AT-to-GC changes. This guide provides a comprehensive overview of the molecular mechanism of dP-induced mutagenesis, from its metabolic activation to its interaction with DNA polymerases, the resulting mutational signature, and the likely cellular repair responses. Detailed experimental protocols for the assessment of its mutagenicity and the detection of its incorporation into DNA are also presented. This document is intended for researchers, scientists, and drug development professionals working in the fields of toxicology, oncology, and molecular biology.

Introduction: A Tale of Two Bases

The fidelity of DNA replication is paramount for the stable inheritance of genetic information. This process relies on the precise Watson-Crick base pairing rules: adenine (A) with thymine (T), and guanine (G) with cytosine (C). Mutagenic agents often disrupt this fidelity by chemically modifying DNA bases, leading to mispairing during replication. Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, hereafter referred to as dP, is a potent mutagen that operates through a more insidious mechanism. It is a nucleoside analog that, once inside the cell, is metabolized into its triphosphate form, dPTP, and is then used as a building block by DNA polymerases.[1][2]

The core of dP's mutagenicity lies in its altered hydrogen bonding capacity. Unlike deoxycytidine, which forms three hydrogen bonds with guanine, the bicyclic structure of dP allows it to act as a mimic of both thymine and cytosine, forming stable base pairs with both adenine and guanine with similar efficiencies.[1][2][3] This leads to a high rate of replicational errors and potent mutagenicity in organisms such as Escherichia coli and Salmonella typhimurium.[1][2] This guide will dissect the molecular journey of dP from a free nucleoside to a misincorporated base in the genome, detailing the mechanisms that underpin its mutagenic effects.

Metabolic Activation and Incorporation into DNA

The journey of dP from an exogenous compound to a mutagenic lesion within the DNA begins with its metabolic activation. In bacterial systems like E. coli, dP is recognized and metabolized as an analog of thymidine.[1][2]

Phosphorylation Cascade

The initial and critical step in the activation of dP is its phosphorylation to the 5'-monophosphate form (dPMP). This reaction is catalyzed by thymidine kinase.[1][2] Subsequently, other cellular kinases further phosphorylate dPMP to the diphosphate (dPDP) and finally to the active triphosphate form, deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one triphosphate (dPTP). The presence of thymidine can efficiently inhibit the mutagenicity of dP, underscoring the role of thymidine kinase in its activation.[1][2]

Figure 1: Metabolic activation pathway of dP to its triphosphate form.

Ambiguous Base Pairing and Polymerase Incorporation

The active form, dPTP, is a substrate for DNA polymerases.[2] During DNA replication, dPTP can be incorporated into the nascent DNA strand. The key to its mutagenicity is its ability to form stable base pairs with both adenine and guanine in the template strand.[1][2][3] This "hydrogen bond ambivalent" nature is a consequence of the tautomeric forms of the dP base, which can present different hydrogen bond donor and acceptor patterns to the template base.[4]

• Pairing with Adenine: In one tautomeric form, dP can mimic thymine, forming two hydrogen bonds with adenine.

• Pairing with Guanine: In another tautomeric form, it can mimic cytosine, forming hydrogen bonds with guanine.

DNA polymerases, such as Taq polymerase and the Klenow fragment of E. coli DNA polymerase I, incorporate dPTP opposite both A and G with similar efficiencies.[1][2] This promiscuous base pairing is the fundamental cause of the transition mutations observed.

Figure 2: Ambiguous base pairing and incorporation of dPTP by DNA polymerase.

The Mutational Signature of dP

Once dP is incorporated into the DNA, it serves as a template in subsequent rounds of replication. Its ambiguous base-pairing properties continue to cause mutations. The primary mutational outcome of dP incorporation is a high frequency of transition mutations.

• GC → AT Transitions: If dP is incorporated opposite a G in the template strand, in the next round of replication, this dP in the template can then pair with an incoming dATP. This results in a G:C base pair being ultimately replaced by an A:T base pair.

• AT → GC Transitions: Conversely, if dP is incorporated opposite an A in the template strand, in the subsequent replication cycle, this dP in the template can pair with an incoming dGTP. This leads to an A:T base pair being converted to a G:C base pair.

Experimental evidence in E. coli confirms that dP induces both GC→AT and AT→GC transitions, with no observed transversions.[1][2]

Original Base Pair	dP Incorporation	Subsequent Replication	Final Mutated Base Pair	Mutation Type
G≡C	G template, dP incorporated	dP template, A incorporated	A=T	GC → AT Transition
A=T	A template, dP incorporated	dP template, G incorporated	G≡C	AT → GC Transition
Table 1: Summary of Mutational Pathways Induced by dP.

Cellular Repair of dP Lesions

The cellular machinery for DNA repair is tasked with identifying and removing lesions to maintain genomic integrity.[5] While specific studies on the repair of dP are not extensively documented in the available literature, we can infer the likely repair pathways based on the nature of the lesion—a modified base within the DNA duplex.

The primary pathway for the repair of modified, non-bulky DNA bases is Base Excision Repair (BER) .[6]

The Base Excision Repair (BER) Pathway

The BER pathway is initiated by a DNA glycosylase that recognizes and excises the damaged base.[5]

• Recognition and Excision: A specific DNA glycosylase would recognize the dP base as abnormal and cleave the N-glycosidic bond, removing the dihydropyrimido[4,5-c]oxazin-7-one base and leaving an apurinic/apyrimidinic (AP) site.

• AP Site Processing: An AP endonuclease then cleaves the phosphodiester backbone at the AP site.

• Synthesis and Ligation: DNA polymerase fills the gap, and DNA ligase seals the nick, restoring the correct DNA sequence.

It is plausible that a broad-spectrum DNA glycosylase could recognize the structural distortion caused by the dP lesion. However, if the dP lesion is not efficiently recognized and repaired, it will persist and lead to mutations in subsequent rounds of replication.

Figure 3: Postulated Base Excision Repair pathway for dP lesions.

Experimental Protocols

Ames Test for Mutagenicity Assessment

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of chemical compounds.[7][8] Given that dP is a known mutagen in Salmonella typhimurium, this test is highly relevant.[1][2]

Objective: To determine if dP can cause a reversion of a histidine auxotrophic mutation in Salmonella typhimurium.

Materials:

• Salmonella typhimurium tester strains (e.g., TA100 for base-pair substitutions).[4]

• Minimal glucose agar plates.

• Top agar.

• Histidine/biotin solution.

• dP stock solution.

• Positive and negative controls.

• S9 fraction (for metabolic activation, though dP is directly mutagenic after cellular phosphorylation).[9]

Procedure:

• Grow an overnight culture of the S. typhimurium tester strain.[10]

• Prepare test tubes with molten top agar (kept at 45°C).

• To each tube, add the bacterial culture, a small amount of histidine/biotin solution, and the test compound (dP at various concentrations).[7]

• Vortex the tubes gently and pour the contents onto minimal glucose agar plates.

• Incubate the plates at 37°C for 48 hours.[10]

• Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of colonies compared to the negative control indicates a mutagenic effect.[8]

HPLC-MS/MS for Detection of dP in DNA

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a sensitive and specific method for detecting and quantifying modified nucleosides in DNA.[1][3]

Objective: To detect and quantify the amount of dP incorporated into DNA after cellular exposure.

Procedure:

• DNA Isolation: Expose cells or bacteria to dP. Isolate genomic DNA using a standard DNA extraction protocol.

• DNA Hydrolysis: Enzymatically digest the isolated DNA to its constituent nucleosides using a cocktail of enzymes such as nuclease P1, phosphodiesterase I, and alkaline phosphatase.[11]

• Chromatographic Separation: Separate the resulting nucleosides using HPLC, typically with a reversed-phase or HILIC column.[1][3]

• Mass Spectrometric Detection: Analyze the eluent by tandem mass spectrometry (MS/MS). The mass spectrometer is set to detect the specific mass-to-charge ratio (m/z) of dP and its characteristic fragment ions.

• Quantification: Use a stable isotope-labeled internal standard of dP to accurately quantify the amount of dP per unit of DNA.[12]

Conclusion

The mutagenic mechanism of deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one is a compelling example of mutagenesis through metabolic deception. By hijacking the cell's own DNA synthesis machinery, this nucleoside analog introduces a high level of ambiguity into the genetic code. Its ability to pair with both adenine and guanine directly leads to a high frequency of transition mutations, posing a significant threat to genomic stability. Understanding this mechanism is crucial for assessing the risk of similar nucleoside analogs and for the development of potential antiviral or anticancer therapies that leverage mutagenic nucleosides.[13] Further research into the specific DNA repair pathways that recognize and process dP lesions will provide a more complete picture of the cellular response to this unique mutagen.

References

• Negishi, K., et al. (1997). The mechanism of mutation induction by a hydrogen bond ambivalent, bicyclic N4-oxy-2'-deoxycytidine in Escherichia coli. PubMed. [Link]

• Negishi, K., et al. (1997). The mechanism of mutation induction by a hydrogen bond ambivalent, bicyclic N4-oxy-2'-deoxycytidine in Escherichia coli. PMC. [Link]

• Zaccolo, M., et al. (1996). The triphosphate of the nucleoside deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one (dP) is known to be incorporated into DNA efficiently by Taq polymerase and is a useful tool for polymerase-mediated in vitro mutagenesis. ResearchGate. [Link]

• Shi, Z., et al. (2001). Nucleoside analogs: molecular mechanisms signaling cell death. BIOCEV. [Link]

• Microbe Online. (2022). Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. Microbe Online. [Link]

• Molecular Diagnostic Services. (n.d.). Bacterial Gene Mutations (Ames Assay). Molecular Diagnostic Services. [Link]

• Ríos-López, A., et al. (2020). Quantification of modified nucleotides and nucleosides by isotope dilution mass spectrometry. ResearchGate. [Link]

• Tejs, S. (2008). The Ames test: a methodological short review. Biblioteka Nauki. [Link]

• Varghese, R., & Penumetcha, P. (2019). Detection of ribonucleoside modifications by liquid chromatography coupled with mass spectrometry. PMC. [Link]

• Zhou, S., et al. (2021). β-d-N4-hydroxycytidine Inhibits SARS-CoV-2 Through Lethal Mutagenesis But Is Also Mutagenic To Mammalian Cells. PubMed. [Link]

• Nomura, A., et al. (1985). Direct-acting mutagenicity of N4-aminocytidine derivatives bearing alkyl groups at the hydrazino nitrogens. PubMed. [Link]

• Wang, P., et al. (2018). Cytotoxic and mutagenic properties of regioisomeric O²-, N3- and O⁴-ethylthymidines in bacterial cells. PubMed. [Link]

• Bouchard, J., & Momparler, R. L. (1983). Incorporation of 5-Aza-2'-deoxycytidine-5'-triphosphate into DNA. Interactions with mammalian DNA polymerase alpha and DNA methylase. PubMed. [Link]

• Kino, K., et al. (2020). Products of Oxidative Guanine Damage Form Base Pairs with Guanine. PMC. [Link]

• Lee, S., & Kool, E. T. (2018). Chemical Tools for the Study of DNA Repair. PMC. [Link]

• Weng, Y. N., et al. (1996). Nucleotide excision repair genes as determinants of cellular sensitivity to cyclophosphamide analogs. PubMed. [Link]

• Jarrell, A. S., et al. (2021). Deoxyribonucleic Acid Damage and Repair: Capitalizing on Our Understanding of the Mechanisms of Maintaining Genomic Integrity for Therapeutic Purposes. NIH. [Link]

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An In-Depth Technical Guide to Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP): A Mutagenic Nucleoside Analog for Genetic Research

An In-Depth Technical Guide to Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one (dP): A Mutagenic Nucleoside Analog for Genetic Research

Executive Summary: This guide provides a comprehensive technical overview of Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one, a bicyclic nucleoside analog commonly referred to as Compound dP. As a potent mutagenic agent, dP serves as a powerful tool in molecular biology and genetic research. Its unique mechanism of action, centered on hydrogen bond ambivalence, allows for its incorporation into DNA opposite both adenine and guanine, leading to a high frequency of transition mutations. This document details the physicochemical properties, mechanism of biological action, key applications, and experimental protocols relevant to dP, offering researchers, scientists, and drug development professionals a thorough understanding of its utility and function.

Introduction and Overview

The exploration of novel heterocyclic compounds is a cornerstone of medicinal chemistry and drug discovery. Among these, fused pyrimidine rings such as the pyrimido[4,5-c]oxazine scaffold have garnered significant interest for their diverse biological activities.[3] Derivatives of related pyrimido-fused systems are being investigated as dihydropteroate synthase (DHPS) inhibitors for antimicrobial applications and as γ-secretase modulators for neurodegenerative diseases.[4][5][6] Within this chemical landscape, Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one (dP) emerges not as a therapeutic agent itself, but as a critical tool for elucidating genetic mechanisms.

dP is a synthetic analog of 2'-deoxycytidine, characterized by a bicyclic structure.[1] Its primary significance lies in its potent mutagenic effects, observed in prokaryotic systems like Escherichia coli and Salmonella typhimurium.[1][2] This activity stems from its ability to be metabolized by cellular machinery and incorporated into DNA, where its ambiguous hydrogen bonding properties disrupt the fidelity of DNA replication, making it an invaluable reagent for in vitro mutagenesis.[1]

Nomenclature and Chemical Identifiers

To ensure clarity, the compound is identified by several names and registry numbers across various databases and suppliers.

Identifier	Value
Systematic Name	6-(β-D-2-Deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido-[4,5-c][1][2]oxazin-7-one[7]
Common Name	Compound dP[2]
Synonym	Bicyclic N4-oxy-2'-deoxycytidine[1]
CAS Number	126128-42-5[2][7]
PubChem CID	147947[2]

Physicochemical Properties

The utility of dP in biological systems is underpinned by its specific chemical structure and properties.

Structural Features

The core of dP is a dihydropyrimido[4,5-c][1][2]oxazin-7-one fused ring system attached to a 2'-deoxyribose sugar moiety via an N-glycosidic bond. This structure is fundamentally different from canonical nucleosides and is the basis for its unique biological activity.

Caption: Chemical structure of Compound dP.

Key Physicochemical Data

The following table summarizes essential physicochemical data for dP, providing a baseline for its handling and application in experimental settings.[2]

Property	Value
Molecular Formula	C₁₁H₁₅N₃O₅
Molecular Weight	269.25 g/mol
Boiling Point	505.7°C at 760 mmHg
Density	1.8 g/cm³
LogP	0
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	5
Storage (Powder)	-20°C for 3 years

Mechanism of Biological Action

The mutagenic capability of dP is a multi-step process involving cellular uptake, metabolic activation, and subsequent interference with DNA replication.

Cellular Uptake and Metabolism

Upon introduction into a cellular environment, dP is recognized and metabolized as an analog of thymidine.[1] The initial and critical step is its phosphorylation to dP 5'-monophosphate, a reaction catalyzed by the enzyme thymidine kinase. This reliance on thymidine kinase is demonstrated by the observation that the mutagenic effect of dP is significantly reduced in E. coli strains lacking this enzyme.[1] Furthermore, the addition of excess thymidine to the growth medium competitively inhibits the phosphorylation of dP, thereby suppressing its mutagenic activity.[1] Subsequent phosphorylations yield the triphosphate form, dPTP, which is the direct precursor for DNA incorporation.

Incorporation into DNA by Polymerases

The triphosphate derivative, dPTP, is an efficient substrate for various DNA polymerases, including Taq polymerase and the E. coli DNA polymerase I large fragment.[1] This property makes it a useful tool for polymerase-mediated in vitro mutagenesis. During DNA synthesis, the polymerase can incorporate dPTP into the nascent DNA strand.

The Principle of Hydrogen Bond Ambivalence

The core of dP's mutagenic action lies in its "hydrogen bond ambivalent" nature.[1] Unlike canonical bases that form specific Watson-Crick pairs (A with T, G with C), the dP nucleobase can form stable hydrogen bonds with both adenine (A) and guanine (G) on the template strand.[1] This allows the polymerase to insert dP opposite either purine with similar efficiency.

Caption: Mutagenic mechanism of dP via hydrogen bond ambivalence.

Resultant Mutagenesis: Induction of Transition Mutations

Once incorporated, the dP residue serves as a template in subsequent rounds of DNA replication. Because it can pair with both A and G, it directs the incorporation of either dATP or dGTP into the opposing strand. This leads to a high rate of both GC→AT and AT→GC transition mutations, while transversion mutations are not significantly observed.[1]

Applications in Molecular Biology and Genetics

The unique properties of dP make it a specialized tool for genetic manipulation and study.

• Polymerase-Mediated In Vitro Mutagenesis: The most direct application is in site-directed or random mutagenesis. By including dPTP in a PCR reaction, researchers can introduce mutations at a desired location or across a gene to create a library of variants.[1]

• Studying DNA Repair Pathways: The introduction of a non-canonical, mutagenic base like dP can be used to challenge a cell's DNA repair machinery. By observing how cells respond to and correct (or fail to correct) dP-containing DNA, researchers can gain insights into the function and efficiency of various repair pathways.

• Directed Evolution: By generating libraries of mutated genes using dP, scientists can use directed evolution approaches to select for proteins with novel or enhanced functions. The high rate of transition mutations provides a rich pool of variants for screening.

Experimental Protocols

The following protocols are designed to provide a framework for utilizing dP in a research setting. They are based on the principles described in the literature.[1]

Protocol: In Vitro Site-Directed Mutagenesis using dPTP

This protocol outlines a method for introducing a mutation at a specific site within a plasmid using PCR with dPTP.

Objective: To create a library of mutants at a specific codon within a gene of interest.

Materials:

• High-fidelity DNA polymerase (e.g., Phusion, PfuUltra)

• Plasmid DNA template containing the gene of interest

• Forward and reverse primers flanking the target region

• Standard dNTP mix (dATP, dCTP, dGTP, dTTP)

• dPTP (Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one triphosphate)

• PCR buffer

• DpnI restriction enzyme

• Competent E. coli cells for transformation

Methodology:

• Primer Design: Design primers that anneal to the plasmid template and amplify the entire plasmid. The desired mutation site should be located within the amplified region.

• PCR Reaction Setup: Prepare a PCR master mix. For a 50 µL reaction:

  • 10 µL 5x High-Fidelity Buffer

  • 1 µL Plasmid Template (10 ng/µL)

  • 1.5 µL Forward Primer (10 µM)

  • 1.5 µL Reverse Primer (10 µM)

  • 1 µL dNTP mix (10 mM each)

  • X µL dPTP (adjust concentration to control mutation frequency; start with 10-50 µM final concentration)

  • 1 µL High-Fidelity DNA Polymerase

  • Add nuclease-free water to 50 µL.

  • Rationale: The concentration of dPTP relative to the canonical dNTPs is the primary determinant of the mutation rate. A lower dPTP concentration will result in fewer mutations.

• PCR Cycling: Perform PCR with an appropriate number of cycles (typically 18-25) to minimize random errors from the polymerase itself. Use annealing and extension temperatures suitable for the chosen polymerase and primers.

• DpnI Digestion: After PCR, add 1 µL of DpnI directly to the reaction mixture. Incubate at 37°C for 1-2 hours.

  • Rationale: DpnI specifically digests methylated and hemimethylated DNA. The parental plasmid DNA, having been isolated from a dam+ E. coli strain, will be methylated and thus degraded. The newly synthesized PCR product is unmethylated and will remain intact.

• Transformation: Transform competent E. coli cells (e.g., DH5α) with 5-10 µL of the DpnI-treated PCR product. Plate on appropriate selective media.

• Screening: Screen individual colonies by colony PCR and Sanger sequencing to identify clones containing the desired mutations. The sequencing will reveal a mix of A and G at the positions where dP was incorporated and subsequently replicated.

Caption: Workflow for Site-Directed Mutagenesis using dP.

Synthesis and Availability

Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one is a specialized chemical not typically synthesized in a standard molecular biology lab. It is commercially available through specialty chemical suppliers such as InvivoChem and LGC Biosearch Technologies, who provide it as a research-grade compound.[2][7] Researchers seeking to use this compound should procure it from these or similar reputable sources to ensure purity and identity.

Conclusion and Future Perspectives

Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one is a powerful and highly specific molecular tool. Its well-characterized mechanism, based on metabolic activation by thymidine kinase and hydrogen bond ambivalence during DNA replication, makes it an ideal agent for inducing GC↔AT transition mutations. While its primary application remains in the realm of in vitro mutagenesis for protein engineering and genetic analysis, its utility could be expanded. Future research could explore its effects in different organisms, its processing by a wider array of DNA polymerases and repair enzymes, or its potential integration into novel gene editing or therapeutic strategies that leverage controlled, localized mutagenesis. As our ability to analyze complex genetic libraries grows, reagents like dP that can generate targeted diversity will continue to be of immense value to the scientific community.

References

• Negishi K., et al. (1997). The mechanism of mutation induction by a hydrogen bond ambivalent, bicyclic N4-oxy-2'-deoxycytidine in Escherichia coli. Nucleic Acids Research, 25(8):1548-52. [Link]

• Zhao Y., et al. (2014). Structure Based Design of Novel Pyrimido[4,5-c]pyridazine Derivatives as Dihydropteroate Synthase (DHPS) Inhibitors with Increased Affinity. Journal of Medicinal Chemistry, 57(15):6574-86. [Link]

• Yun M.K., et al. (2014). Structure-based design of novel pyrimido[4,5-c]pyridazine derivatives as dihydropteroate synthase inhibitors with increased affinity. ACS Medicinal Chemistry Letters, 5(8):931-6. [Link]

• Wu Y.J., et al. (2016). Synthesis of pyrimido[4,5-c]azepine- and pyrimido[4,5-c]oxepine-based γ-secretase modulators. Bioorganic & Medicinal Chemistry Letters, 26(6):1554-7. [Link]

• Sobu A., et al. (2023). Development of Pyrimido Pyridazine Analogs through Increased Whole Cell Target Engagement of the Dihydropteroate Synthase Pterin Binding Site in Gram-Negative Bacteria. ACS Infectious Diseases, 9(12):2477-2492. [Link]

• Kadhim R.J., et al. (2020). Medicinal chemistry of oxazines as promising agents in drug discovery. Chemical Biology & Drug Design, 95(1):11-29. [Link]

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Tautomeric Landscapes of Dihydropyrimido[4,5-c]oxazin-7-one Nucleosides: A Technical Guide for Drug Discovery

Abstract

The exploration of novel heterocyclic nucleoside analogs is a cornerstone of modern drug development, particularly in the fields of antiviral and anticancer therapies. Dihydropyrimido[4,5-c]oxazin-7-one nucleosides represent a promising, yet underexplored, class of compounds whose biological activity is intrinsically linked to their subtle structural dynamics. A critical aspect of this dynamic behavior is tautomerism—the interplay of structural isomers that differ in the position of protons and double bonds. This guide provides a comprehensive technical overview of the potential tautomeric forms of dihydropyrimido[4,5-c]oxazin-7-one nucleosides. Drawing upon established principles from related heterocyclic systems, we delve into the structural possibilities, the key factors governing their equilibrium, and the state-of-the-art experimental and computational methodologies required for their elucidation. This document is intended to serve as a foundational resource for researchers, medicinal chemists, and drug development professionals engaged in the design and characterization of next-generation nucleoside therapeutics.

Introduction: The Significance of Tautomerism in Nucleoside Analogs

Nucleic acid bases are not static entities; they exist in a dynamic equilibrium of tautomeric forms.[1][2][3][4] While the canonical keto and amino forms of natural nucleobases predominate under physiological conditions, the transient formation of minor enol and imino tautomers can have profound biological consequences, including spontaneous mutations during DNA replication.[2][3] In the realm of medicinal chemistry, harnessing or mitigating the effects of tautomerism is a key strategy in the design of nucleoside analogs with enhanced therapeutic profiles.[2][3]

The dihydropyrimido[4,5-c]oxazin-7-one scaffold is a bicyclic system that merges a dihydropyrimidine ring with an oxazinone ring. This fusion creates a unique electronic and structural environment, suggesting a rich tautomeric landscape. The stability and relative populations of these tautomers can significantly influence the molecule's hydrogen bonding patterns, base-pairing fidelity, and ultimately, its interaction with target enzymes such as polymerases or kinases. A thorough understanding of these tautomeric forms is therefore not merely an academic exercise but a prerequisite for rational drug design and development.

Potential Tautomeric Forms of Dihydropyrimido[4,5-c]oxazin-7-one Nucleosides

Based on the fundamental principles of prototropic tautomerism observed in pyrimidines and related heterocyclic systems, the dihydropyrimido[4,5-c]oxazin-7-one core can be predicted to exist in several tautomeric forms.[1][5] The primary equilibrium is expected to be of the lactam-lactim and keto-enol type.

The lactam form, characterized by a carbonyl group (C=O) at position 7, is generally the most stable and predominant tautomer in related pyrimidine nucleosides under physiological conditions.[1] However, proton transfer can lead to the formation of two potential lactim (enol) tautomers, where the proton from a nitrogen atom migrates to the exocyclic oxygen.

• Lactam (Keto) Form: This is the canonical form with a carbonyl group at the C7 position.

• Enol-Lactim Forms: Proton migration from N6 or N8 to the C7-oxygen can result in two distinct enol-lactim tautomers, creating a hydroxyl group at C7 and shifting the double bond arrangement within the heterocyclic core.

The relative stability of these forms is dictated by a delicate balance of factors including aromaticity, intramolecular hydrogen bonding, solvent effects, and the electronic influence of substituents on the nucleobase and the sugar moiety.[5]

Caption: Predicted tautomeric equilibrium of the dihydropyrimido[4,5-c]oxazin-7-one core.

Experimental Elucidation of Tautomeric Equilibria

Directly observing and quantifying tautomeric populations can be challenging due to their rapid interconversion.[3][4] A multi-pronged approach combining various spectroscopic techniques is essential for a comprehensive analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying tautomerism in solution.[6][7] By analyzing chemical shifts, coupling constants, and nuclear Overhauser effects (NOEs), one can deduce the predominant tautomeric form and, in some cases, quantify the populations of minor species.

Key Experimental Protocols:

• ¹H and ¹³C NMR: The chemical shifts of protons and carbons are highly sensitive to the local electronic environment. A comparison of experimental spectra with those predicted by computational models for each tautomer can provide strong evidence for the dominant form. For instance, the ¹³C chemical shift of the C7 carbon would be significantly different in the lactam (keto) versus the lactim (enol) form.[6][8]

• Variable Temperature (VT) NMR: Tautomeric equilibria are often temperature-dependent.[7] By acquiring NMR spectra at different temperatures, it may be possible to shift the equilibrium and observe signals from minor tautomers that are not detectable at room temperature.[4]

• Deuterium Exchange: Protons involved in tautomerism are typically exchangeable with deuterium from a deuterated solvent (e.g., D₂O). Observing the disappearance of specific ¹H NMR signals upon addition of D₂O can help identify the labile protons involved in the tautomeric equilibrium.[6]

Protocol for ¹H NMR Analysis:

• Dissolve a precisely weighed sample of the dihydropyrimido[4,5-c]oxazin-7-one nucleoside in a suitable deuterated solvent (e.g., DMSO-d₆ or CD₃OD).

• Acquire a high-resolution ¹H NMR spectrum at a controlled temperature (e.g., 298 K).

• Integrate all signals and assign them to the respective protons of the molecule.

• Pay close attention to the chemical shifts of the N-H protons, as their position and multiplicity can be indicative of the tautomeric state.

• To confirm labile protons, add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The disappearance of N-H signals confirms their exchangeable nature.

UV/Vis Spectroscopy

The electronic transitions of a molecule, observed by UV/Vis spectroscopy, are dependent on its conjugated π-system. Since different tautomers possess distinct double bond arrangements, they will exhibit different UV/Vis absorption spectra.[9][10]

Key Experimental Protocols:

• pH-Dependent UV/Vis Spectroscopy: The tautomeric equilibrium can be influenced by pH.[9] By measuring the UV/Vis spectra of the nucleoside analog over a range of pH values, one can observe spectral shifts (changes in λ_max and molar absorptivity) that correspond to changes in the predominant tautomeric or protonation state.[9][11][12] This method is particularly useful for determining the pKa values associated with the tautomeric interconversion.[11][12]

Protocol for pH-Dependent UV/Vis Spectroscopy:

• Prepare a stock solution of the nucleoside in a suitable buffer system (e.g., phosphate or citrate buffers) that covers a wide pH range.

• Create a series of solutions with varying pH values by adding small amounts of acid (e.g., HCl) or base (e.g., NaOH).

• Measure the UV/Vis absorption spectrum for each solution, ensuring a constant concentration of the nucleoside.

• Plot the absorbance at a specific wavelength (where the change is most significant) against pH to generate a titration curve.

• The inflection point of this curve corresponds to the pKa value for the protonation/deprotonation event, which is often linked to the tautomeric equilibrium.

Technique	Information Gained	Key Considerations
¹H and ¹³C NMR	Predominant tautomer in solution, structural assignment.	Rapid interconversion can lead to averaged signals.
VT-NMR	Potential to resolve signals of minor tautomers.	Compound stability at different temperatures.
UV/Vis Spectroscopy	Changes in conjugation, pKa determination.[9]	Spectral overlap can complicate interpretation.

Computational Chemistry: A Predictive and Corroborative Tool

In conjunction with experimental methods, computational chemistry, particularly Density Functional Theory (DFT), provides invaluable insights into the relative stabilities and properties of tautomers.[8]

Key Computational Workflows:

• Geometry Optimization and Energy Calculations: The first step involves building the 3D structures of all possible tautomers. These structures are then optimized to find their lowest energy conformations. The relative energies of the optimized structures indicate their predicted thermodynamic stabilities.

• Solvation Models: The solvent environment can significantly impact tautomeric equilibria.[5] Incorporating a continuum solvation model (e.g., PCM or SMD) in the calculations is crucial for obtaining results that are relevant to experimental conditions in solution.

• Prediction of Spectroscopic Properties: DFT calculations can be used to predict NMR chemical shifts and UV/Vis excitation energies.[10] Comparing these predicted values with experimental data serves as a powerful method for validating the structural assignments of the observed tautomers.

Caption: A typical computational workflow for studying tautomerism.

Conclusion and Future Directions

The tautomeric behavior of dihydropyrimido[4,5-c]oxazin-7-one nucleosides is a critical parameter that will undoubtedly influence their biological activity. A comprehensive characterization of their tautomeric landscape requires a synergistic approach, integrating high-resolution NMR spectroscopy, pH-dependent UV/Vis studies, and robust computational modeling. The methodologies and principles outlined in this guide provide a solid framework for researchers to unravel the intricate structural dynamics of this promising class of nucleoside analogs. Future studies should focus on synthesizing a range of derivatives to probe how electronic and steric modifications to the heterocyclic core and the sugar moiety modulate the tautomeric equilibrium. Such knowledge will be instrumental in the rational design of dihydropyrimido[4,5-c]oxazin-7-one nucleosides with optimized properties for therapeutic applications.

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A Technical Guide to the Spectroscopic Properties of Deoxyribosyl Dihydropyrimido[4,5-c]oxazin-7-one

For Researchers, Scientists, and Drug Development Professionals

Preamble: Elucidating the Structure of a Novel Nucleoside Analog

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one represents a class of modified pyrimidine nucleosides. While not extensively characterized in public literature under this specific nomenclature, its core structure is analogous to intermediates formed during oxidative DNA damage, particularly from reactive oxygen species (ROS) attacking the C5-C6 double bond of deoxycytidine or deoxythymidine. The resulting heterocyclic system is of significant interest in the study of DNA damage and repair mechanisms, as well as in the development of novel therapeutic agents.

This guide provides a predictive but comprehensive overview of the key spectroscopic signatures expected for Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one. The principles and expected data are synthesized from established literature on structurally related oxidized pyrimidines and fused heterocyclic nucleoside analogs.[1][2][3] As a senior application scientist, the causality behind each analytical choice is explained to provide a framework for the empirical validation of this and similar novel molecular entities.

Molecular Structure and Context

The foundational step in any spectroscopic analysis is understanding the covalent structure of the analyte. Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one consists of a dihydropyrimido[4,5-c]oxazin-7-one heterocyclic base attached via an N-glycosidic bond to a 2'-deoxyribose sugar moiety. The saturation of the pyrimidine ring (indicated by "dihydro") is a critical feature that fundamentally alters its electronic and, therefore, spectroscopic properties compared to canonical pyrimidine nucleosides.

Caption: Generalized structure of the target molecule.

UV-Visible Absorption Spectroscopy

Expertise & Experience: The Rationale

UV-Vis spectroscopy is the primary technique for quantifying nucleic acids and observing changes in the electronic structure of the nucleobase. Canonical pyrimidines (Thymine, Cytosine) exhibit strong absorption around 260-270 nm due to π → π* transitions in their aromatic ring systems.[4] The key insight here is that disrupting this aromaticity by saturating a double bond, as in a "dihydro" derivative, invariably leads to a significant loss of absorbance (hypochromicity) and a shift of the absorption maximum (λmax) to a shorter wavelength (a hypsochromic or blue shift). This phenomenon is a hallmark of many forms of DNA damage.[5][6]

Anticipated Spectroscopic Data

The parent nucleoside, deoxycytidine, has a λmax around 271 nm. For Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, the saturation of the pyrimidine C5-C6 bond analogue is expected to shift the λmax below 240 nm.

Parameter	Canonical Deoxycytidine	Expected for Target Compound	Rationale
λmax	~271 nm	230 - 240 nm	Loss of extended π-conjugation.
Molar Absorptivity (ε)	~9,000 M⁻¹cm⁻¹	3,000 - 5,000 M⁻¹cm⁻¹	Hypochromicity due to saturation.

Note: Values are pH-dependent. The spectral properties of nucleosides can change significantly with pH due to protonation or deprotonation of the heterocyclic base.[7]

Self-Validating Protocol: UV-Vis Spectrum Acquisition

• Sample Preparation: Prepare a ~10-50 µM solution of the compound in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4). An aqueous environment mimics physiological conditions.

• Instrumentation: Use a dual-beam spectrophotometer. Use the same buffer for the blank/reference cuvette.

• Scan Range: Scan from 350 nm down to 200 nm.

• pH Dependence (Validation Step): Acquire spectra at different pH values (e.g., pH 3, 7, and 11) to observe spectral shifts.[7] This is crucial for characterization, as pKa values are unique molecular identifiers.[8] A stable isosbestic point during pH titration provides strong evidence of a single species converting to another.

Fluorescence Spectroscopy

Expertise & Experience: The Rationale

Canonical DNA nucleosides are notoriously poor fluorophores, with quantum yields typically in the range of 10⁻⁴ to 10⁻⁵.[9] This makes them practically non-fluorescent for most applications. However, structural modifications, including oxidation and dimer formation, can alter the pathways for excited-state relaxation, sometimes opening up radiative decay channels and leading to detectable fluorescence.[5][10] While a high quantum yield is not expected, any measurable fluorescence can be a highly sensitive reporter of the local environment.

Anticipated Spectroscopic Data

The fluorescence is expected to be weak but potentially stronger than the parent nucleoside. The excitation maximum should be close to the absorption maximum, and the emission will be Stokes-shifted to a longer wavelength.

Parameter	Expected Excitation (λex)	Expected Emission (λem)	Expected Quantum Yield (ΦF)
Value	~240 nm	300 - 350 nm	< 0.01

Self-Validating Protocol: Fluorescence Spectrum Acquisition

• Sample Preparation: Use a solution of the same concentration as for UV-Vis, ensuring it is free of dust or other scattering particles.

• Excitation Spectrum: Set the emission monochromator to the expected λem (e.g., 330 nm) and scan the excitation wavelengths. The resulting spectrum should match the absorption spectrum, confirming the origin of the fluorescence.

• Emission Spectrum: Excite the sample at its absorption maximum (λex from step 2) and scan the emission monochromator to higher wavelengths.

• Quantum Yield Measurement (Validation Step): Measure the quantum yield relative to a well-characterized standard (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54). This quantifies the emission efficiency and provides a robust, comparable value.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: The Rationale

NMR is the most powerful technique for the de novo structural elucidation of organic molecules. For a modified nucleoside, a suite of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments provides unambiguous evidence of the covalent structure, stereochemistry, and conformation.

• ¹H NMR reveals the proton environment, including the sugar pucker conformation via J-coupling constants.

• ¹³C NMR identifies the carbon skeleton.

• COSY (Correlation Spectroscopy) shows which protons are coupled to each other (i.e., are on adjacent carbons).

• HSQC (Heteronuclear Single Quantum Coherence) correlates each proton to its directly attached carbon.

• HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons over 2-3 bonds, which is critical for connecting the sugar moiety to the correct position on the nucleobase.

Caption: Workflow for NMR-based structural elucidation.

Anticipated Spectroscopic Data

The chemical shifts are highly dependent on the exact isomer, but general trends can be predicted based on data from related pyrimido[4,5-c]pyridazine and other modified nucleosides.[3][11][12]

Table: Predicted ¹H and ¹³C NMR Chemical Shifts (in D₂O, δ in ppm)

Position	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Key HMBC Correlations (Proton to Carbon)
Sugar Moiety
H-1'	6.0 - 6.3	~85	H1' → C4, C8a (of base)
H-2'α, H-2'β	2.2 - 2.8	~40	H2' → C1', C3'
H-3'	4.5 - 4.8	~72	H3' → C2', C4'
H-4'	4.0 - 4.3	~88	H4' → C1', C5'
H-5'α, H-5'β	3.7 - 3.9	~62	H5' → C4'
Base Moiety (Example)
H (on dihydro ring)	3.0 - 4.5	40 - 60	-
H (on aromatic part)	7.0 - 8.0	140 - 160	-
C=O (C7)	-	~170	-

The sugar proton shifts suggest a typical C2'-endo conformation for the deoxyribose ring, common in B-form DNA.[11][13]

Self-Validating Protocol: NMR Analysis

• Sample Preparation: Dissolve 1-5 mg of the compound in 0.5 mL of a deuterated solvent (e.g., D₂O or DMSO-d₆). Add a trace amount of a reference standard like DSS or TMS.

• 1D Spectra Acquisition: Acquire ¹H and ¹³C{¹H} spectra to identify all proton and carbon resonances.

• 2D Spectra Acquisition:

  • Run a DQF-COSY experiment to establish proton-proton coupling networks, which will clearly define the deoxyribose spin system.

  • Run an HSQC experiment to create a definitive map of all proton-carbon one-bond connections.

  • Run an HMBC experiment. This is the crucial validation step. The observation of a correlation from the anomeric proton (H-1') of the sugar to carbons in the heterocyclic base provides undeniable proof of the glycosidic bond's location.

Mass Spectrometry (MS)

Expertise & Experience: The Rationale

High-resolution mass spectrometry (HRMS) provides the most accurate measurement of a molecule's mass, allowing for the determination of its elemental formula. Tandem mass spectrometry (MS/MS) induces fragmentation, and the resulting pattern is a molecular fingerprint that confirms the identity of the compound and its constituent parts (base and sugar). For nucleosides, the most common and diagnostic fragmentation is the cleavage of the N-glycosidic bond.[14][15]

Caption: Characteristic fragmentation of a deoxyribonucleoside in MS/MS.

Anticipated Spectroscopic Data

To predict the mass, we must assume a molecular formula. A plausible structure arising from oxidative damage to deoxycytidine (C₉H₁₃N₃O₄) could be C₉H₁₁N₃O₅.

Ion	Predicted Formula	Predicted Exact Mass (m/z)
Parent Ion [M+H]⁺	C₉H₁₂N₃O₅⁺	242.0771
Base Fragment [B+H]⁺	C₅H₆N₃O₂⁺	124.0455
Neutral Loss	C₄H₈O₃	116.0473 (Deoxyribose)

These values are predictive and must be confirmed experimentally.

Self-Validating Protocol: LC-MS/MS Analysis

• Sample Infusion: Introduce a dilute solution of the compound (~1 µM in 50:50 acetonitrile:water with 0.1% formic acid) into an electrospray ionization (ESI) source coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

• Full Scan (MS1): Acquire a full scan spectrum to find the accurate mass of the protonated parent ion [M+H]⁺. The experimental mass should match the calculated mass to within 5 ppm, which validates the elemental formula.

• Tandem MS (MS/MS): Isolate the parent ion from step 2 and subject it to collision-induced dissociation (CID).

• Fragment Analysis (Validation Step): Analyze the resulting fragment spectrum. The presence of a major fragment ion corresponding to the protonated base [B+H]⁺, resulting from the neutral loss of the deoxyribose moiety (116.0473 Da), is the definitive validation of a deoxyribonucleoside structure.[16]

Conclusion

The spectroscopic characterization of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one requires a multi-faceted approach where each technique provides a unique and complementary piece of the structural puzzle. The expected signatures—a blue-shifted UV absorption, weak fluorescence, specific NMR correlation patterns, and a characteristic mass spectrometric fragmentation—together form a robust analytical framework. This guide, grounded in the established principles of spectroscopic analysis of modified nucleosides, provides the necessary protocols and expert insights for researchers to confidently identify and characterize this, and other novel, biologically significant molecules.

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A Senior Application Scientist's Field-Proven Insights for Researchers and Drug Development Professionals

An In-Depth Technical Guide to the Chemical Stability of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one

Abstract

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, designated as dP, is a bicyclic nucleoside analogue of significant interest in molecular biology and drug development.[1][2][3] Its unique hydrogen bonding capabilities, allowing it to pair with both adenine and guanine, make it a powerful tool for in vitro mutagenesis.[1] However, the successful application and development of any nucleoside analogue are critically dependent on its chemical stability. This guide provides a comprehensive technical overview of the factors governing the stability of dP, potential degradation pathways, and robust, field-proven methodologies for its assessment. By synthesizing established principles of nucleoside chemistry with practical experimental design, this document serves as an essential resource for researchers aiming to understand and control the stability of this and related molecules.

Introduction: The Unique Chemistry of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP)

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP) is a synthetic 2'-deoxycytidine analogue characterized by a bicyclic pyrimido[4,5-c][4][5]oxazin-7-one base.[1][2][3] This structural modification confers an ambivalent hydrogen-bonding pattern, enabling its triphosphate form (dPTP) to be incorporated by DNA polymerases opposite either purine base, leading to a high frequency of transition mutations.[1] While its mutagenic properties are well-documented, a thorough understanding of its chemical stability is paramount for its use as a research tool and for any potential therapeutic development. The stability of a nucleoside analogue dictates its shelf-life, its behavior in biological media, and the design of formulations. This guide delves into the core principles and experimental protocols necessary to characterize the stability profile of dP.

Physicochemical Properties of dP

A foundational understanding of a molecule's intrinsic properties is the first step in any stability assessment.

Property	Value	Source
Molecular Formula	C₁₁H₁₅N₃O₅	[2]
Molecular Weight	269.25 g/mol	[2]
CAS Number	126128-42-5	[2]
Appearance	Typically exists as a solid at room temperature	[2]
Hydrogen Bond Donors	3	[2]
Hydrogen Bond Acceptors	5	[2]

Core Principles of dP Stability: A Mechanistic Perspective

The stability of a nucleoside analogue like dP is not a single property but a function of its environment. The molecule possesses several chemical features susceptible to degradation, primarily the N-glycosidic bond and the heterocyclic base itself. Key environmental factors influencing its stability include pH, temperature, and the presence of enzymes.[4][6][7]

The Critical Role of pH: Hydrolytic Degradation

Hydrolysis is the most common degradation pathway for nucleosides in aqueous solutions.[4][8] The stability of dP is profoundly influenced by pH due to the susceptibility of the N-glycosidic bond and the pyrimido-oxazinone ring system to acid- and base-catalyzed hydrolysis.

• Acid-Catalyzed Hydrolysis: At low pH, the glycosidic nitrogen is protonated, weakening the C-N bond and facilitating its cleavage. This results in the liberation of the free base (6H,8H-3,4-dihydropyrimido[4,5-c][4][5]oxazin-7-one) and the deoxyribose sugar.[4][8] DNA itself can undergo depurination at pH values below 5.[6]

• Base-Catalyzed Hydrolysis: Under alkaline conditions, the heterocyclic ring system becomes the primary target. The oxazinone ring, which is an ester-like functional group, is susceptible to hydroxide-mediated ring-opening reactions. This can lead to a cascade of rearrangements and the formation of various degradation products.

Enzymatic Degradation: The Biological Challenge

In biological systems, enzymatic degradation is a significant hurdle. Nucleoside analogues can be recognized by various enzymes involved in standard pyrimidine metabolism.[9][10][11]

• Nucleoside Hydrolases/Phosphorylases: These enzymes cleave the N-glycosidic bond.[12][13] For instance, uridine hydrolase cleaves uridine into uracil and ribose.[12] While dP is not a standard nucleoside, its structural similarity could make it a substrate for these enzymes, impacting its in vivo stability.

• Deaminases: Enzymes like cytidine deaminase convert cytidine to uridine.[12][13] The exocyclic amine functionality in the dP precursor (N⁴-oxy-2'-deoxycytidine) is a potential target, although the bicyclic structure of dP itself may confer resistance.

Other Environmental Stress Factors

For a comprehensive stability profile, other stress factors must be considered, as outlined in regulatory guidelines for forced degradation studies.[14][15]

• Oxidation: Reactive oxygen species can attack electron-rich centers in the heterocyclic base.

• Temperature: Elevated temperatures accelerate all degradation reactions, providing a means to predict long-term stability under normal storage conditions.[4][7]

• Photostability: Exposure to UV or visible light can induce photochemical reactions, leading to degradation.

Visualizing Degradation: Potential Pathways and Workflows

Understanding the potential points of failure within the dP molecule is key to designing effective stability studies.

Caption: Potential degradation pathways for dP.

Experimental Design: A Self-Validating Forced Degradation Protocol

To empirically determine the stability of dP, a forced degradation study is essential. This involves subjecting the molecule to stress conditions more severe than accelerated stability testing to rapidly identify potential degradation products and pathways.[14][15][16] The following protocol is designed to be a self-validating system, where the analytical method's ability to separate degradants is proven, and the identity of those degradants is confirmed.

Rationale and Causality

The choice of stress conditions is mandated by ICH guidelines to cover the most likely degradation scenarios a drug substance or research compound might encounter.[14] The goal is to achieve 5-20% degradation. This range is sufficient to generate and detect degradation products without completely destroying the parent molecule, which could lead to secondary and tertiary degradants that are not relevant to real-world stability.

Experimental Workflow

Caption: Workflow for a forced degradation study of dP.

Step-by-Step Methodology

1. Preparation of Stock Solution:

• Accurately weigh and dissolve dP in a suitable solvent mixture (e.g., 50:50 acetonitrile:water) to a final concentration of 1 mg/mL. The use of an organic co-solvent ensures solubility before dilution into aqueous stress media.

2. Application of Stress Conditions:

• For each condition, mix 1 mL of the dP stock solution with 9 mL of the stressor solution in a sealed vial.

• Acidic: 0.1 M HCl. Place in a water bath at 60°C.

• Basic: 0.1 M NaOH. Keep at room temperature.

• Neutral: Purified water. Place in a water bath at 60°C.

• Oxidative: 3% H₂O₂. Keep at room temperature, protected from light.

• Thermal: Store the solid dP powder in an oven at 80°C. Dissolve in the stock solution solvent before analysis.

• Photolytic: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

3. Sampling and Quenching:

• Withdraw aliquots at predetermined time points (e.g., 2, 4, 8, 24, 48 hours).

• Immediately quench the reactions to prevent further degradation. For acid-stressed samples, neutralize with an equivalent amount of NaOH. For base-stressed samples, neutralize with HCl.

• Dilute all samples to a final concentration suitable for HPLC analysis (e.g., 0.1 mg/mL) with the mobile phase.

Stability-Indicating Analytical Method

The cornerstone of a stability study is a validated analytical method that can separate the parent compound from all potential degradation products. High-Performance Liquid Chromatography (HPLC) coupled with a Photodiode Array (PDA) detector is the industry standard.[4][17][18]

HPLC-UV Method Parameters:

Parameter	Recommended Setting	Rationale
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 3.5 µm)	Provides excellent retention and separation for polar nucleoside analogues and their potential degradants.
Mobile Phase A	0.1% Formic Acid in Water	Provides a slightly acidic pH to ensure good peak shape for the parent compound and degradants.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	The organic modifier used to elute compounds from the C18 stationary phase.
Gradient Elution	5% B to 95% B over 20 minutes	A gradient is crucial to ensure the elution of both early-eluting (more polar) and late-eluting (less polar) degradation products.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Controlled temperature ensures reproducible retention times.
Detection	PDA Detector (scan 200-400 nm), monitor at λmax	The PDA detector allows for peak purity assessment and helps in identifying the optimal wavelength for quantification. dP is reported to be detectable at wavelengths >300 nm.[2]
Injection Volume	10 µL	A standard injection volume for analytical HPLC.

4.5. Data Analysis and Validation

• Quantification: Calculate the percentage of dP remaining at each time point by comparing its peak area to that of an unstressed control sample.

• Peak Purity: Use the PDA detector to assess the spectral purity of the dP peak at each time point. A spectrally pure peak indicates that no degradation product is co-eluting.

• Mass Balance: Sum the peak area of the parent compound and all degradation products and convert to a percentage of the initial total area. A mass balance between 95-105% suggests that all major degradation products have been detected.

• Degradant Identification (LC-MS/MS): Analyze the stressed samples using a Liquid Chromatography-Mass Spectrometry (LC-MS/MS) system.[4][19] This allows for the determination of the mass-to-charge ratio (m/z) of the degradation products, providing strong evidence for their molecular structures.

Anticipated Results and Interpretation

Based on the known chemistry of related nucleosides, a hypothetical outcome of the forced degradation study can be projected.

Summary of Expected Degradation

Stress Condition	Expected Degradation Level	Primary Degradation Pathway
0.1 M HCl, 60°C	Significant	Hydrolysis of the N-glycosidic bond.
0.1 M NaOH, RT	Moderate	Hydrolysis and opening of the oxazinone ring.
Water, 60°C	Minor to Moderate	Slow hydrolysis of the N-glycosidic bond.
3% H₂O₂, RT	Moderate	Oxidation of the heterocyclic base.
Heat (Solid), 80°C	Minor	Solid-state degradation (pathways vary).
Photostability	Condition Dependent	Photochemical reactions (e.g., dimerization, oxidation).

Potential Degradation Products

Degradant	Proposed Structure	Expected m/z [M+H]⁺
dP (Parent)	C₁₁H₁₅N₃O₅	270.10
Degradant 1	Free Base (C₅H₅N₃O₂)	140.04
Degradant 2	Ring-Opened Product (from base hydrolysis)	>270 (after addition of H₂O)
Degradant 3	Oxidized Product	286.10 (+16 Da)

Conclusion and Forward Outlook

The chemical stability of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one is a multifaceted characteristic that is critical to its reliable use in research and any future clinical applications. This guide has outlined a comprehensive framework for its evaluation, grounded in the principles of physical organic chemistry and guided by established regulatory standards. The primary vulnerabilities of the dP molecule are the N-glycosidic bond to acid-catalyzed hydrolysis and the heterocyclic ring system to base-catalyzed and oxidative degradation.

By implementing the detailed forced degradation protocol, researchers can confidently establish the intrinsic stability of dP, identify its degradation products, and develop a validated, stability-indicating analytical method. This knowledge is not merely academic; it is the foundation for determining appropriate storage conditions, selecting compatible formulation excipients, and predicting the in vivo fate of this potent mutagenic agent. The robust, self-validating nature of the described workflow ensures the integrity of the data, providing the trustworthiness required for drug development and advanced scientific research.

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• Abdel-Fatah, O. M., Elsayed, M. A., & Elshafei, A. M. (n.d.). Degradation of pyrimidine ribonucleosides by extracts of Aspergillus terreus. African Journal of Biotechnology.
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• InvivoChem. (n.d.). Deoxyribosyl dihydropyrimido[4,5-c][4][5]oxazin-7-one. InvivoChem. Available at:

• Wasternack, C. (1980). Degradation of pyrimidines and pyrimidine analogs--pathways and mutual influences. Pharmacology & Therapeutics.
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• Birnie, G. D., Kroeger, H., & Heidelberger, C. (1963). STUDIES OF FLUORINATED PYRIMIDINES. XVIII. THE DEGRADATION OF 5-FLUORO-2'-DEOXYURIDINE AND RELATED COMPOUNDS BY NUCLEOSIDE PHOSPHORYLASE. Biochemistry.
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An In-depth Technical Guide to the dP Nucleoside: Discovery, Origin, and Application in Genetic Engineering

Abstract

This technical guide provides a comprehensive overview of the synthetic nucleoside analog, 6-(β-D-2-deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido[4,5-c][1][2]oxazin-7-one, commonly referred to as dP nucleoside. We delve into the discovery and origin of this compound, its unique biochemical properties, and its primary application as a potent agent in a powerful negative selection system when coupled with the Herpes Simplex Virus thymidine kinase (HsvTK). This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, mechanistic insights, and a thorough examination of the scientific principles underpinning its use in genetic engineering and biotechnology.

Introduction: The Enigmatic dP Nucleoside

In the vast landscape of nucleoside analogs, which have been instrumental in the development of antiviral and anticancer therapies, the dP nucleoside stands out not for its therapeutic applications, but for its role as a highly effective tool in genetic manipulation.[3] Unlike many of its counterparts that are designed to combat disease, the dP nucleoside's primary utility lies in its ability to induce cytotoxicity in a controlled manner, making it an invaluable component of negative selection systems in molecular biology.

The dP nucleoside, with the full chemical name 6-(β-D-2-deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido[4,5-c][1][2]oxazin-7-one, is a synthetic deoxyribonucleoside.[3] Its structure, while sharing the deoxyribose sugar found in DNA, possesses a modified nucleobase that is not one of the canonical A, G, C, or T. This structural alteration is the key to its potent biological activity when used in conjunction with a specific viral enzyme.

This guide will provide an in-depth exploration of the dP nucleoside, from its discovery and chemical synthesis to its mechanism of action and detailed protocols for its application.

Discovery and Origin

The dP nucleoside is a product of synthetic organic chemistry, designed as a tool for molecular biology rather than a naturally occurring molecule. While the exact timeline and initial discovery of this specific compound are not extensively documented in readily available literature, its development is rooted in the broader field of nucleoside chemistry, which has a rich history of creating analogs for various biological purposes.[4]

The synthesis of such modified nucleosides typically involves multi-step chemical reactions, often starting from commercially available ribonucleosides or deoxyribonucleosides. The general approach to synthesizing compounds like the dP nucleoside often employs phosphoramidite chemistry, a cornerstone of modern nucleic acid synthesis.

Mechanism of Action: A Tale of Two Components

The potent and specific cytotoxicity of the dP nucleoside is not an intrinsic property of the molecule itself. Instead, it is contingent upon the presence of a second component: the Herpes Simplex Virus thymidine kinase (HsvTK).[3] This enzyme, unlike its mammalian counterparts, exhibits a broad substrate specificity and can phosphorylate a wide range of nucleoside analogs.[1]

The mechanism of action can be broken down into the following steps:

• Cellular Uptake: The dP nucleoside, being a small molecule, is transported into the cell. In E. coli, this uptake can be enhanced by the overexpression of nucleoside transporters like NupC and NupG.[3]

• Phosphorylation by HsvTK: Once inside a cell that expresses HsvTK, the dP nucleoside is recognized as a substrate by the viral enzyme. HsvTK catalyzes the addition of a phosphate group to the 5'-hydroxyl of the deoxyribose sugar, converting dP into dP-monophosphate (dPMP). This is the crucial step that "activates" the dP nucleoside.

• Further Phosphorylation: Cellular kinases then further phosphorylate dPMP to dP-diphosphate (dPDP) and subsequently to dP-triphosphate (dPTP).

• Incorporation into DNA and Mutagenesis: The resulting dPTP is a structural mimic of a natural deoxynucleoside triphosphate and can be incorporated into the growing DNA chain by DNA polymerases during replication. The incorporation of this unnatural base leads to errors in DNA replication, causing mutations and ultimately triggering a cytotoxic response.[3]

This elegant two-component system forms the basis of a highly effective negative selection strategy.

The HsvTK/dP Negative Selection System: A Powerful Tool for Genetic Engineering

The combination of HsvTK and the dP nucleoside provides a robust system for negative selection, allowing researchers to eliminate cells that express the hsvtk gene from a mixed population.[3] This is particularly useful in gene targeting experiments, where it is often necessary to select against cells that have undergone random, non-homologous recombination events.

Principle of the HsvTK/dP System

The core principle is straightforward: cells that express the hsvtk gene will be sensitive to the dP nucleoside, while cells lacking the gene will be resistant. By treating a population of cells with dP, only those that do not express HsvTK will survive.

Experimental Workflow: HsvTK/dP Negative Selection in E. coli

The following is a generalized protocol for utilizing the HsvTK/dP system for negative selection in E. coli.

Objective: To select for E. coli cells that have lost a plasmid carrying the hsvtk gene.

Materials:

• E. coli strain carrying a plasmid with the hsvtk gene and a desired genetic modification.

• LB agar plates.

• dP nucleoside stock solution (e.g., 1 mM in DMSO).

Protocol:

• Culture Preparation: Grow an overnight culture of the E. coli strain containing the hsvtk plasmid in LB broth with appropriate antibiotics to maintain the plasmid.

• Plating for Selection:

  • Prepare LB agar plates containing the dP nucleoside at a final concentration of 100-1000 nM.[3] The optimal concentration should be determined empirically for the specific strain and experimental conditions.

  • Plate a dilution of the overnight culture onto the dP-containing plates.

  • As a control, plate a similar dilution onto LB agar plates without dP.

• Incubation: Incubate the plates at 37°C overnight.

• Analysis:

  • Observe the plates. The number of colonies on the dP-containing plates should be significantly lower than on the control plates.

  • The colonies that do grow on the dP-containing plates are likely those that have lost the hsvtk plasmid.

  • These colonies can then be picked and screened for the desired genetic modification.

Causality Behind Experimental Choices:

• Concentration of dP: The concentration of dP is critical. Too low a concentration will result in incomplete selection, while too high a concentration may lead to off-target effects. A concentration of 1000 nM has been shown to be highly effective, though lower concentrations (e.g., 100 nM) can be used, especially in strains engineered for increased dP sensitivity, to reduce the risk of spontaneous mutations.[3]

• Control Plates: The use of control plates without dP is essential to determine the total number of viable cells and to calculate the efficiency of the negative selection.

Diagram of the HsvTK/dP Negative Selection Workflow

Caption: Workflow of HsvTK/dP negative selection in E. coli.

Biochemical Properties and Quantitative Data

While the dP nucleoside is primarily known for its role in the HsvTK system, understanding its biochemical properties is crucial for its effective application.

Property	Value/Description	Reference
Chemical Name	6-(β-D-2-deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido[4,5-c][1][2]oxazin-7-one	[3]
Molecular Formula	C₁₁H₁₅N₃O₅
Effective Concentration (E. coli)	100-1000 nM	[3]
Mutagenicity	Induces mutations upon incorporation into DNA	[3]

Detailed kinetic parameters for the interaction of the dP nucleoside with HsvTK (e.g., Kₘ, kₖₐₜ) are not extensively reported in publicly available literature. However, it is understood that HsvTK has a high affinity for dP, enabling its efficient phosphorylation even at low intracellular concentrations.

Broader Applications and Future Directions

While the primary application of the dP nucleoside is in negative selection, its unique properties suggest potential for other applications.

• Anticancer and Antiviral Potential: Some sources suggest that the dP nucleoside may possess anticancer and antiviral properties. This is plausible, as many nucleoside analogs exert their therapeutic effects by interfering with DNA replication in rapidly dividing cancer cells or virus-infected cells. However, detailed studies on the efficacy and selectivity of dP as a standalone therapeutic agent are not widely available.

• Studying DNA Repair Mechanisms: Due to its mutagenic nature, the dP nucleoside could be a valuable tool for studying DNA repair pathways. By introducing a specific type of DNA damage, researchers could investigate the cellular mechanisms that recognize and repair such lesions.

Future research in this area could focus on:

• Elucidating the precise molecular interactions between dPTP and DNA polymerases.

• Investigating the potential of dP nucleoside derivatives with improved therapeutic indices for anticancer or antiviral applications.

• Developing more sensitive and efficient negative selection systems based on the HsvTK/dP principle.

Conclusion

The dP nucleoside, 6-(β-D-2-deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido[4,5-c][1][2]oxazin-7-one, represents a fascinating example of a synthetic molecule designed for a specific and powerful application in molecular biology. Its partnership with Herpes Simplex Virus thymidine kinase has provided researchers with a highly effective tool for negative selection, facilitating advancements in genetic engineering. While its full potential in other areas such as drug development remains to be explored, the dP nucleoside stands as a testament to the power of chemical biology to create innovative solutions for complex scientific challenges.

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Introduction: The Versatility of Fused Pyrimidine Systems in Drug Discovery

An In-Depth Technical Guide to the Biological Activity of Dihydropyrimido[4,5-c]oxazin-7-one and Related Fused Pyrimidine Scaffolds

Fused pyrimidine ring systems represent a cornerstone in medicinal chemistry, forming the structural core of numerous biologically active molecules. Their unique electronic properties and rigid conformational structures make them privileged scaffolds for designing potent and selective ligands for a wide array of biological targets. While the specific dihydropyrimido[4,5-c]oxazin-7-one core is a niche area of study, a comprehensive analysis of its closely related structural analogues—including pyrimido[4,5-d]pyrimidines, pyrimido[4,5-c]pyridazines, and other related oxazine derivatives—provides a powerful predictive framework for its potential therapeutic applications. These related structures have demonstrated significant promise, exhibiting a broad spectrum of biological activities, most notably as anticancer, antimicrobial, and antiviral agents.[1][2]

This guide synthesizes the current state of knowledge, focusing on the synthesis, multifaceted biological activities, structure-activity relationships (SAR), and mechanisms of action of these compounds. By providing detailed experimental protocols and mechanistic insights, this document serves as a technical resource for researchers and drug development professionals aiming to explore and harness the therapeutic potential of this chemical family.

Synthetic Strategies for Fused Pyrimidine Heterocycles

The construction of the fused pyrimidine core is a critical first step in the exploration of these derivatives. The methodologies employed are designed to be versatile, allowing for the introduction of diverse substituents to probe structure-activity relationships. A common and effective strategy involves building the fused ring system from a functionalized pyrimidine precursor.

One facile method for constructing a related 1,4-dihydro-2H-pyrimido[4,5-d][3][4]oxazin-2-one system begins with the commercially available 4,6-dichloro-2-(methylsulfanyl)pyrimidine (DCSMP).[3] This precursor is first lithiated and then reacted with various aldehydes to generate alcohol intermediates. Subsequent steps can be tailored to achieve the desired fused oxazine ring.[3] Similarly, pyrimido[4,5-c]pyridazine-5,7(1H,6H)-diones can be synthesized by reacting 6-(1-methylhydrazinyl) uracil with appropriate glyoxal monohydrates, a method that allows for the introduction of substituents at the 3-position of the pyridazine ring.[5]

Caption: Generalized synthetic workflow for fused pyrimidine derivatives.

Key Biological Activities and Mechanisms of Action

The therapeutic potential of dihydropyrimido-oxazinone derivatives and their analogues is rooted in their ability to interact with a variety of key biological targets. The major areas of activity are detailed below.

Anticancer and Antiproliferative Activity

A significant body of research points to the potent anticancer properties of fused pyrimidine systems, which often act by inhibiting key enzymes involved in cancer cell proliferation and survival.[6]

Mechanism of Action: Kinase Inhibition

Many pyrimidine-based heterocycles exert their anticancer effects by targeting receptor tyrosine kinases (RTKs), which are frequently dysregulated in various cancers.[6]

• VEGFR-2 Inhibition: Pyridazinone-based diarylurea derivatives have been developed as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[4] VEGFR-2 is a critical mediator of angiogenesis, the process by which tumors form new blood vessels to sustain their growth. By blocking the ATP-binding site of VEGFR-2, these compounds inhibit downstream signaling, leading to a reduction in tumor vascularization and growth. Gene expression analyses have shown that potent compounds in this class can upregulate pro-apoptotic genes like p53 and Bax while downregulating the anti-apoptotic gene Bcl-2, further contributing to their anticancer effect.[4]

• CSF1R Inhibition: 2-Oxo-3,4-dihydropyrimido[4,5-d]pyrimidines have been identified as potent and orally bioavailable inhibitors of Colony-Stimulating Factor 1 Receptor (CSF1R) kinase.[7] CSF1R is crucial for the survival and differentiation of macrophages, including tumor-associated macrophages (TAMs), which often promote tumor growth and metastasis. Inhibition of CSF1R can therefore remodel the tumor microenvironment to be less hospitable for cancer cells. The most promising compounds exhibit high selectivity for CSF1R over other structurally related kinases like EGFR.[7]

Caption: Simplified VEGFR-2 signaling pathway and point of inhibition.

Quantitative Anticancer Data

The efficacy of these compounds is typically quantified by their half-maximal inhibitory concentration (IC₅₀) or growth inhibition percentage (GI%) against various cancer cell lines.

Compound Class	Target	Cancer Cell Line	Activity Metric	Reference
Pyridazinone Diarylureas	VEGFR-2	Melanoma, NSCLC	GI% > 60%
Pyrimido[4,5-d]pyrimidines	CSF1R	-	IC₅₀ = 3.0 nM	[7]
Pyrimido[4,5-d]pyrimidines	(Undisclosed)	Hematological Cancers	Effective	[1][2]
1,4-Dihydropyridines	(Undisclosed)	Sarcoma 180	Tumor Growth Inhibition	[8]

Antimicrobial Activity

The rise of antibiotic resistance has spurred the search for novel antimicrobial agents. Fused pyrimidine derivatives have emerged as a promising class of compounds targeting essential bacterial pathways.

Mechanism of Action: Dihydropteroate Synthase (DHPS) Inhibition

A key target for antimicrobial action is Dihydropteroate Synthase (DHPS), an enzyme essential for bacterial folate synthesis.[9][10] Since mammals obtain folate from their diet, DHPS is an ideal selective target. Pyrimido[4,5-c]pyridazine derivatives have been designed to bind to the pterin pocket of DHPS, which is distinct from the binding site of traditional sulfonamide antibiotics, making them effective against resistant strains.[9][10] Structure-based design has been employed to optimize the affinity of these inhibitors for the DHPS active site.[9]

Beyond DHPS inhibition, certain pyridazinone-based compounds have demonstrated broad-spectrum activity, with notable potency against Gram-positive bacteria like Staphylococcus aureus (including methicillin-resistant strains, MRSA) and fungi such as Candida albicans.[4]

Quantitative Antimicrobial Data

Antimicrobial potency is measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible microbial growth.

Compound Class	Organism	MIC (µg/mL)	Reference
Pyridazinone Derivatives	Staphylococcus aureus	16	[4]
Pyridazinone Derivatives	Candida albicans	16	[4]
1,4-Dihydropyridine Derivatives	Mycobacteria	3.1 - 25	[8][11]
Pyrimido[4,5-b]quinolines	Various Bacteria/Fungi	Significant Activity	[12]

Antiviral Activity

Recent studies have highlighted the potential of fused pyrimidines as antiviral agents. Specifically, 4,7-disubstituted pyrimido[4,5-d]pyrimidines featuring cyclopropylamino and aminoindane moieties have shown remarkable efficacy against human coronavirus 229E (HCoV-229E), suggesting this scaffold is a valuable starting point for the development of novel anti-coronaviral drugs.[1][2]

Other Notable Biological Activities

• Mutagenicity: The deoxyribosyl derivative of dihydropyrimido[4,5-c][3][9]oxazin-7-one has been shown to be mutagenic in bacteria by inducing specific GC-to-AT transition mutations through replication errors.[13]

• GPR119 Agonism: Dihydropyrimido[5,4-b][1][3]oxazine derivatives have been optimized as potent agonists for G protein-coupled receptor 119 (GPR119), a promising target for treating type 2 diabetes. One compound demonstrated a significant glucose-lowering effect in an oral glucose tolerance test.[14]

• Antidepressant Activity: A pyrimido[4,5-d]pyrimidine derivative has been reported to have antidepressant properties, with its three-dimensional structure suggesting a possible binding interaction at presynaptic α-adrenergic receptor sites.[15]

Structure-Activity Relationship (SAR) Insights

Understanding how structural modifications impact biological activity is crucial for rational drug design.

• For DHPS Inhibition: In the pyrimido[4,5-c]pyridazine series, the removal of an N-methyl substitution from the ring system was shown to significantly increase inhibitory activity against DHPS.[9] This suggests the methyl group caused an unfavorable interaction within the pterin binding pocket.

• For CSF1R Inhibition: Extensive SAR studies on 2-oxo-3,4-dihydropyrimido[4,5-d]pyrimidines revealed that specific substitutions at various positions on the fused ring system were critical for achieving high potency and selectivity.[7]

• General Requirements: For the related 1,4-dihydropyridine series, key structural features for optimal activity include the presence of ester groups at the 3- and 5-positions and an aryl group at the 4-position of the dihydropyridine ring.[16]

Experimental Protocols

To ensure scientific rigor and reproducibility, standardized experimental procedures are essential. The following are representative protocols for evaluating the key biological activities discussed.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound against a specific bacterial strain.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 5 x 10⁵ CFU/mL

• Test compounds dissolved in DMSO

• Positive control antibiotic (e.g., Gentamicin)

• Negative control (broth only) and vehicle control (broth + DMSO)

Procedure:

• Compound Dilution: Prepare a 2-fold serial dilution of the test compounds in CAMHB directly in the 96-well plate. The final volume in each well should be 50 µL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL.

• Controls: Include wells for a positive control (bacteria + standard antibiotic), a negative control (broth only), and a vehicle control (bacteria + highest concentration of DMSO used).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is defined as the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear).

Caption: Workflow for the Broth Microdilution MIC Assay.

Protocol 2: In Vitro Kinase Inhibition Assay (e.g., for VEGFR-2)

This protocol measures the ability of a compound to inhibit the activity of a specific kinase.

Materials:

• Recombinant human VEGFR-2 kinase

• Kinase buffer

• ATP and a suitable peptide substrate (e.g., a poly-Glu-Tyr peptide)

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• White, opaque 384-well plates

Procedure:

• Reaction Setup: To each well, add the kinase buffer, the test compound at various concentrations, and the recombinant VEGFR-2 enzyme. Allow to incubate for 10-15 minutes at room temperature to permit compound binding.

• Initiate Reaction: Add a mixture of the peptide substrate and ATP to each well to start the kinase reaction.

• Incubation: Incubate the plate at 30°C for 1 hour.

• Detect Activity: Stop the reaction and measure the amount of ATP remaining (or ADP produced) using the ADP-Glo™ system. This involves adding ADP-Glo™ Reagent to deplete unused ATP, followed by adding Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase reaction.

• Data Analysis: Luminescence is measured on a plate reader. The data is normalized to controls (0% inhibition with DMSO, 100% inhibition with no enzyme). The IC₅₀ value is calculated by fitting the concentration-response data to a four-parameter logistic curve.

Conclusion and Future Directions

The dihydropyrimido[4,5-c]oxazin-7-one scaffold and its structural relatives represent a highly versatile and promising class of heterocyclic compounds with a rich pharmacology. The breadth of their biological activities—spanning anticancer, antimicrobial, and antiviral applications—underscores their value as templates for drug discovery. The demonstrated ability to inhibit critical therapeutic targets such as VEGFR-2, CSF1R, and DHPS provides a solid mechanistic foundation for their continued development.

Future research should focus on several key areas:

• Lead Optimization: Promising compounds identified in initial screenings should be subjected to medicinal chemistry campaigns to improve potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties.

• Mechanism Deconvolution: For compounds with interesting phenotypes but unknown targets, further studies are needed to elucidate their precise mechanisms of action.

• Exploration of New Therapeutic Areas: Given the diverse activities observed, these scaffolds should be screened against a wider range of biological targets to uncover novel therapeutic opportunities.

By integrating rational design, robust biological evaluation, and detailed mechanistic studies, the full therapeutic potential of this important chemical family can be realized.

References

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An In-Depth Technical Guide to the In Vivo Metabolism of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one

Introduction

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, a structurally unique nucleoside analog, presents a compelling case for metabolic investigation. As with many nucleoside analogs, its therapeutic potential is intrinsically linked to its metabolic fate within a biological system.[1][2] Understanding the in vivo transformation of this compound is paramount for elucidating its mechanism of action, assessing its pharmacokinetic profile, and predicting potential toxicities. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the in vivo metabolism of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one. We will delve into the predicted metabolic pathways based on established principles of pyrimidine analog metabolism, detail robust experimental protocols for in vivo studies, and outline state-of-the-art analytical techniques for metabolite identification and quantification.

Predicted Metabolic Pathways of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one

The metabolism of nucleoside analogs can be broadly categorized into anabolic and catabolic pathways.[1][3] Anabolic pathways involve the conversion of the nucleoside into its active phosphorylated forms, which can then interfere with nucleic acid synthesis.[1][4] Conversely, catabolic pathways lead to the degradation and elimination of the compound.[3][5]

Anabolic Activation: The Path to Bioactivity

The primary route to bioactivity for many nucleoside analogs is through sequential phosphorylation to their mono-, di-, and triphosphate forms.[6] This process is typically initiated by cellular kinases.

• Initial Phosphorylation: Deoxycytidine kinase (dCK) and thymidine kinase 1 (TK1) are key enzymes in the initial phosphorylation of deoxyribonucleoside analogs.[3] Given the structural similarity of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one to deoxycytidine and deoxythymidine, it is plausible that one or both of these enzymes could catalyze the formation of the 5'-monophosphate metabolite.

• Subsequent Phosphorylations: The resulting monophosphate would then be a substrate for other cellular kinases, such as thymidylate kinase and nucleoside diphosphate kinases, leading to the formation of the corresponding di- and triphosphate analogs.[4] These triphosphate metabolites are the active forms that can be incorporated into DNA, leading to chain termination or other forms of DNA damage, or can inhibit enzymes crucial for DNA replication.[1]

Catabolic Inactivation and Elimination: The Body's Defense

Catabolic pathways serve to inactivate and clear foreign compounds. For pyrimidine analogs, these pathways often mirror those of endogenous pyrimidines.

• Glycosidic Bond Cleavage: A crucial step in the catabolism of many nucleoside analogs is the cleavage of the N-glycosidic bond by phosphorylases, such as thymidine phosphorylase or pyrimidine nucleoside phosphorylase. This would release the dihydropyrimido[4,5-c]oxazin-7-one base and 2-deoxyribose-1-phosphate.

• Ring Opening and Degradation: The released heterocyclic base could undergo further degradation. Enzymes like dihydropyrimidine dehydrogenase (DPD), which is involved in the catabolism of uracil and thymine, could potentially act on the dihydropyrimidine ring system.[3][7] This could lead to ring opening and the formation of smaller, more water-soluble metabolites that can be readily excreted.

• Phase II Conjugation: The parent compound or its metabolites, particularly those with available hydroxyl groups on the deoxyribose moiety, could undergo phase II conjugation reactions, such as glucuronidation or sulfation.[8] These reactions increase water solubility and facilitate renal or biliary excretion.

Caption: Predicted metabolic pathways of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one.

Experimental Workflow for In Vivo Metabolic Studies

A well-designed in vivo study is critical to accurately determine the metabolic profile of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one.

Study Design and Execution

• Animal Model Selection: The choice of animal model is crucial and should ideally have metabolic pathways relevant to humans. Sprague-Dawley rats or BALB/c mice are common choices for initial pharmacokinetic and metabolism studies.

• Dosing and Administration: The compound can be administered via various routes, with intravenous (IV) and oral (PO) being the most common to assess absolute bioavailability. The formulation of the dosing solution is also critical for ensuring solubility and stability.[9]

• Sample Collection: A comprehensive sample collection strategy is essential to capture the full metabolic picture. This includes:

  • Blood: Serial blood samples should be collected at various time points to determine the pharmacokinetic profile of the parent compound and its major metabolites. Plasma and red blood cells should be separated.

  • Urine and Feces: Collection of urine and feces over a defined period (e.g., 24 or 48 hours) is necessary to identify and quantify excretory metabolites.

  • Tissues: At the end of the study, key tissues (e.g., liver, kidneys, intestine, and potential target tissues) should be harvested to assess tissue distribution and identify tissue-specific metabolites.

• Sample Processing and Storage: All biological samples must be processed promptly and stored at -80°C to prevent degradation of the analytes.

Caption: Experimental workflow for in vivo metabolism studies.

Methodologies for Metabolite Identification and Quantification

The identification and quantification of metabolites require a combination of sophisticated analytical techniques.

Sample Preparation

• Protein Precipitation: For plasma and tissue homogenates, protein precipitation with a cold organic solvent (e.g., acetonitrile or methanol) is a common first step to remove proteins that can interfere with analysis.

• Solid-Phase Extraction (SPE): SPE can be used to clean up and concentrate metabolites from complex matrices like urine and plasma.

• Liquid-Liquid Extraction (LLE): LLE is another technique to separate metabolites based on their polarity.

Analytical Techniques

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the cornerstone technique for metabolite profiling and quantification.[10] High-resolution mass spectrometry (HRMS) is invaluable for determining the elemental composition of unknown metabolites.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For novel or structurally ambiguous metabolites, isolation followed by NMR analysis is the gold standard for definitive structure elucidation.

Data Analysis and Interpretation

• Metabolite Profiling: The initial step involves comparing the LC-MS profiles of samples from treated and control animals to identify potential metabolites.

• Structure Elucidation: The mass spectral data (parent mass, fragmentation pattern) are used to propose structures for the observed metabolites.

• Pharmacokinetic Analysis: The concentration-time data for the parent compound and its major metabolites are used to calculate key pharmacokinetic parameters such as half-life (t½), clearance (CL), volume of distribution (Vd), and area under the curve (AUC).

Quantitative Data Summary

The following table provides a template for summarizing the pharmacokinetic parameters that would be determined from the in vivo study.

Parameter	Parent Compound (IV)	Parent Compound (PO)	Major Metabolite 1	Major Metabolite 2
Cmax (ng/mL)	-	Value	Value	Value
Tmax (h)	-	Value	Value	Value
AUC (ng·h/mL)	Value	Value	Value	Value
t½ (h)	Value	Value	Value	Value
CL (mL/h/kg)	Value	-	-	-
Vd (L/kg)	Value	-	-	-
F (%)	-	Value	-	-

Note: Cmax (Maximum concentration), Tmax (Time to maximum concentration), AUC (Area under the curve), t½ (Half-life), CL (Clearance), Vd (Volume of distribution), F (Oral bioavailability).

Conclusion

The in vivo metabolism of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one is a critical area of investigation for its future development as a potential therapeutic agent. The framework presented in this guide, based on established principles of nucleoside analog metabolism and state-of-the-art analytical methodologies, provides a robust approach for a comprehensive metabolic assessment. A thorough understanding of its metabolic fate will be instrumental in optimizing its therapeutic efficacy and ensuring its safety profile.

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Navigating the Cellular Maze: Elucidating the DNA Repair Pathways for Deoxyribosyl Dihydropyrimido[4,5-c]oxazin-7-one Lesions

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The integrity of the genome is under constant threat from both endogenous and exogenous agents, necessitating a sophisticated network of DNA repair pathways. While the repair of common DNA lesions is well-understood, the cellular response to novel and synthetic nucleoside analogs remains a critical area of investigation, particularly for drug development and molecular biology applications. This technical guide focuses on a specific synthetic lesion, Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, a noncanonical deoxynucleotide. By analyzing its structure, we postulate the primary DNA repair mechanisms responsible for its recognition and removal. This document provides a deep dive into the mechanistic rationale for implicating Nucleotide Excision Repair (NER) as the principal pathway, offers a critical evaluation of alternative pathways like Base Excision Repair (BER), and presents a comprehensive suite of experimental protocols to empirically validate this hypothesis. This guide is intended to serve as a foundational resource for researchers aiming to understand and investigate the cellular processing of novel DNA adducts.

Introduction to Deoxyribosyl Dihydropyrimido[4,5-c]oxazin-7-one Lesions

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, hereafter referred to as 'dP', is a synthetic bicyclic nucleoside analog. Its structure is notable in molecular biology, where the base, 6H,8H-3,4-dihydropyrimido[4,5-c][1][2]oxazin-7-one (P), is utilized as a universal pyrimidine analog in techniques like DENT-seq for its ability to base-pair with purines.[3] Unlike common oxidative or alkylative damage, dP represents a novel chemical entity that the cell's repair machinery would not have a pre-evolved, specific response to.

The central challenge is to determine how the cell identifies and removes such a lesion. The structure of the dP lesion, being significantly larger and more complex than a standard pyrimidine, strongly suggests that it would be classified as a "bulky adduct." Bulky adducts are lesions that cause significant distortion to the DNA double helix, impeding critical processes like transcription and replication.[2][4] This structural distortion is the primary signal that triggers specific DNA repair pathways. Therefore, the logical starting point for our investigation is the pathway explicitly designed to handle such bulky, helix-distorting damage: Nucleotide Excision Repair.

Primary Candidate Pathway: Nucleotide Excision Repair (NER)

Nucleotide Excision Repair (NER) is the most versatile DNA repair pathway, capable of recognizing and removing a wide variety of structurally unrelated DNA lesions that share the common feature of distorting the DNA helix.[5][6] These include UV-induced photoproducts and adducts from environmental mutagens.[7][8] Given the bicyclic nature of the dP lesion, it is highly probable that its incorporation into the DNA backbone would create a significant structural perturbation, making it a prime substrate for NER.

The NER pathway operates via two distinct sub-pathways for damage recognition:

• Global Genome NER (GG-NER): This pathway surveys the entire genome for helix-distorting lesions. The process is initiated by the XPC-RAD23B complex, which acts as the primary damage sensor.[4][8] Upon detecting a distortion, XPC recruits the multi-subunit transcription factor IIH (TFIIH), which unwinds the DNA around the lesion to create a "bubble." The damage is then verified, and a dual incision is made on the damaged strand by the endonucleases XPG (3' incision) and XPF-ERCC1 (5' incision), excising a short oligonucleotide fragment of 24-32 bases containing the lesion.[2][9] The resulting gap is filled by DNA polymerases, and the strand is sealed by a DNA ligase.

• Transcription-Coupled NER (TC-NER): This pathway is dedicated to the rapid removal of lesions from the transcribed strand of active genes. TC-NER is initiated when an elongating RNA polymerase stalls at a DNA lesion, which serves as the damage signal.[4][7] This stalling event recruits specialized TC-NER factors, including CSB and CSA, which then assemble the core NER machinery to carry out the excision and repair process as described above.

Because the dP lesion is a bulky adduct, both GG-NER and TC-NER are plausible mechanisms for its removal, depending on its location within the genome.

Caption: The Nucleotide Excision Repair (NER) pathway for bulky adducts like dP.

Alternative Pathway Evaluation: Base Excision Repair (BER)

Base Excision Repair (BER) is another major DNA repair pathway, but its mechanism is fundamentally different from NER. BER is responsible for correcting small, non-helix-distorting base lesions, such as those caused by oxidation (e.g., 8-oxoguanine), deamination, or alkylation.[1][10][11]

The BER pathway is initiated by a damage-specific DNA glycosylase.[12] Each glycosylase is highly specialized to recognize a specific type of damaged base and cleave the N-glycosidic bond, removing the base and creating an apurinic/apyrimidinic (AP) site.[11] This AP site is then processed by an AP endonuclease, followed by gap filling by a DNA polymerase and sealing by a ligase.

It is highly improbable that BER is the primary repair pathway for the dP lesion for two key reasons:

• Substrate Specificity: BER relies on a "lock-and-key" mechanism between the damaged base and the active site of a specific glycosylase. It is extremely unlikely that the cell possesses a glycosylase that evolved to recognize a synthetic lesion like dP.

• Lesion Size: The dP lesion is a bulky, bicyclic structure. The active sites of DNA glycosylases are tailored for single, modified bases and cannot accommodate such large adducts.

Therefore, while BER is a critical pathway for many types of DNA damage, it is not a viable candidate for the removal of dP.

Experimental Methodologies for Investigating dP Lesion Repair

To empirically determine the repair pathway for dP lesions, a multi-faceted experimental approach is required. The following protocols provide a robust framework for moving from in vitro biochemical assays to confirmation in a cellular context.

Method 1: In Vitro Comet-Based DNA Repair Assay

This assay provides a functional measurement of repair activity in a cell extract by quantifying the incision of a lesion-containing DNA substrate.[13][14][15]

Principle: A synthetic DNA substrate (e.g., a plasmid or long oligonucleotide) containing a site-specific dP lesion is incubated with a whole-cell or nuclear protein extract. If the extract contains active repair enzymes that recognize the dP lesion, they will make incisions at or near the site of damage. These incisions (DNA strand breaks) are then quantified using the alkaline comet assay, where the amount of DNA migrating out of the nucleus (the "comet tail") is proportional to the number of breaks.[16]

Experimental Design: The key to this experiment is the use of extracts from well-characterized, repair-deficient cell lines alongside a wild-type control.

Cell Extract Source	Key Deficiency	Predicted Outcome for dP Repair	Rationale
Wild-Type (e.g., HeLa)	None	High incision activity (long comet tail)	Establishes baseline repair capacity.
XPC −/−	GG-NER	No incision activity (short comet tail)	A lack of repair would strongly implicate GG-NER as the responsible pathway.[17]
CSB −/−	TC-NER	High incision activity (long comet tail)	This assay uses naked DNA, so TC-NER is not active. This serves as a negative control for TC-NER involvement in this specific assay format.
OGG1 −/−	BER (8-oxoG)	High incision activity (long comet tail)	Rules out the involvement of this specific BER glycosylase and, by extension, supports the hypothesis that BER is not the primary pathway.

Step-by-Step Protocol:

• Substrate Preparation: Synthesize a high-purity oligonucleotide (~100 bp) containing a single, centrally located dP lesion.

• Cell Extract Preparation: Culture wild-type, XPC-/-, and OGG1-/- cells to ~80-90% confluency. Harvest cells, wash with PBS, and prepare whole-cell extracts using a lysis buffer containing a mild detergent (e.g., Triton X-100) and protease inhibitors. Determine the protein concentration of each extract using a Bradford or BCA assay.

• In Vitro Repair Reaction: In a microcentrifuge tube, combine the dP-containing oligonucleotide substrate, reaction buffer (containing ATP), and a standardized amount of cell extract (e.g., 10-50 µg of protein). Incubate at 37°C for a specified time (e.g., 0, 15, 30, 60 minutes).

• Comet Assay: Stop the reaction and immediately proceed with the alkaline comet assay. Mix the reaction products with low-melting-point agarose and cast onto microscope slides. Lyse the embedded cells/nuclei, subject the DNA to alkaline electrophoresis, and stain with a fluorescent DNA dye (e.g., SYBR Gold).

• Data Acquisition and Analysis: Image the slides using a fluorescence microscope. Quantify the percentage of DNA in the comet tail for at least 50 comets per sample using specialized software. Compare the incision activity (increase in % tail DNA over time) between the different cell extracts.

Self-Validation: The inclusion of both positive (wild-type) and negative (NER-deficient) controls is a self-validating system. A positive result in the wild-type extract that is absent in the XPC-/- extract provides strong, internally consistent evidence for NER-mediated repair.

Method 2: In Vitro Reconstituted NER Excision Assay

This is a highly specific biochemical assay that directly visualizes the product of NER incision.

Principle: The assay uses purified core NER proteins to "reconstitute" the repair reaction in a test tube.[5] A short, radiolabeled DNA duplex containing the dP lesion is incubated with the purified NER factors. Successful recognition and incision will release the characteristic ~24-32 nucleotide fragment containing the lesion. This excised fragment can be separated from the parent duplex by denaturing polyacrylamide gel electrophoresis (PAGE) and visualized by autoradiography.

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Topic: Mutagenesis Studies of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one in E. coli

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP or dCPO), a bicyclic deoxycytidine analog, has been identified as a mutagen in bacterial systems.[1] Its ability to induce specific G:C to A:T transition mutations highlights the need for a rigorous and systematic approach to characterizing its genotoxic profile. This technical guide provides a comprehensive framework for conducting mutagenesis studies of dCPO in Escherichia coli. Moving beyond simple procedural outlines, this document delves into the causal rationale behind experimental design, offers detailed, field-proven protocols, and explores advanced methods for mechanistic investigation. We address the selection of appropriate tester strains, the necessity of metabolic activation, and the interpretation of mutational data. Furthermore, we provide a roadmap for follow-up studies, including the analysis of mutational spectra and the investigation of DNA adducts and repair pathways. This guide is designed to equip researchers, toxicologists, and drug development professionals with the expertise required to thoroughly evaluate the mutagenic potential of dCPO and similar nucleoside analogs.

Introduction: The Rationale for Mutagenesis Assessment

The evaluation of a compound's potential to alter genetic material is a critical gatekeeping step in preclinical safety assessment. Chemical agents that cause mutations, known as mutagens, can lead to a variety of adverse health outcomes, including cancer and heritable diseases. Consequently, international regulatory bodies mandate robust genotoxicity testing for all new chemical entities destined for human exposure.

Escherichia coli serves as a powerful and highly characterized model organism for initial mutagenicity screening. Its rapid growth, well-understood genetics, and the availability of specialized tester strains make it an efficient and cost-effective tool for detecting a wide range of DNA-damaging agents.

The Subject Compound: Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dCPO)

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one is a synthetic nucleoside analog. Its structural similarity to natural deoxynucleosides presents a potential risk: it could be recognized by cellular machinery and interfere with DNA replication or repair. Indeed, dCPO has been shown to be mutagenic in both E. coli and Salmonella typhimurium, acting through a mechanism that induces G:C to A:T transition mutations, likely due to errors during DNA replication.[1] This established mutagenic activity makes dCPO an excellent case study for outlining a comprehensive investigational strategy.

Foundational Principles & Strategic Experimental Design

A successful mutagenesis study hinges on a design that is both sensitive and specific. The choices made at this stage dictate the quality and interpretability of the data.

Selecting the Right Tools: E. coli Tester Strains

The core of a bacterial mutagenesis study is the selection of tester strains engineered to detect specific types of mutational events. A multi-strain approach is essential for comprehensive screening.

• Bacterial Reverse Mutation (Ames) Test: This is the most widely used assay for mutagenicity screening.[2][3] It employs auxotrophic strains that cannot synthesize an essential amino acid (e.g., tryptophan in E. coli) due to a specific mutation.[2][4] The assay detects mutagens that cause a "reversion" of this mutation, restoring the ability of the bacteria to grow on a medium lacking the amino acid.[3]

  • E. coli WP2 uvrA/pKM101: This strain is a cornerstone for detecting base-pair substitution mutagens. It contains a mutation in the trpE gene. The uvrA mutation inactivates the highly accurate nucleotide excision repair pathway, making the strain more sensitive to DNA damage.[5] The pKM101 plasmid enhances error-prone DNA repair, further increasing the strain's ability to detect a wide range of mutagens.

  • E. coli WP2 uvrA: This strain, lacking the pKM101 plasmid, can be used in parallel to determine if the mutagenic activity of a compound is dependent on plasmid-enhanced error-prone repair.

• Forward Mutation Assays: Unlike reverse mutation tests that detect a single specific mutation, forward mutation assays detect any mutation that inactivates a target gene. This allows for the detection of a broader spectrum of mutational events, including certain deletions, insertions, and chromosomal rearrangements.[6][7][8] The Hypoxanthine-guanine phosphoribosyltransferase (HPRT) gene mutation assay is a well-established mammalian cell example whose principles can be applied to bacterial systems.[8][9]

Simulating Mammalian Metabolism: The S9 Activation System

Many chemicals are not directly mutagenic but are converted into reactive, mutagenic metabolites by enzymes, primarily in the liver. To mimic this process in vitro, assays must be conducted with and without a metabolic activation system.[4]

• Liver S9 Fraction: This system consists of the post-mitochondrial supernatant from the liver homogenate of rats (or other mammals) pre-treated with enzyme-inducing agents. This fraction contains a rich cocktail of metabolic enzymes, including cytochrome P450s, capable of metabolizing a wide array of xenobiotics.[4] Performing the assay in both the presence and absence of S9 is critical to distinguish between direct-acting mutagens and those requiring metabolic activation.

Core Methodology: The Bacterial Reverse Mutation (Ames) Test

The following protocol is a generalized representation based on established methods and OECD Guideline 471.[4]

Required Materials

• Bacterial Strains: Overnight cultures of E. coli WP2 uvrA/pKM101.

• Test Compound: dCPO dissolved in a suitable solvent (e.g., DMSO).

• Controls:

  • Negative (Vehicle) Control: The solvent used to dissolve dCPO.

  • Positive Control (without S9): e.g., 4-Nitroquinoline 1-oxide (4-NQO).

  • Positive Control (with S9): e.g., 2-Aminoanthracene (2-AA).

• Media & Reagents:

  • Minimal Glucose Agar Plates (Davis Mingioli).

  • Top Agar (containing a trace amount of tryptophan for initial growth).

  • S9 Mix (S9 fraction plus cofactors like NADP and glucose-6-phosphate).

  • Phosphate Buffer.

Experimental Procedure (Plate Incorporation Method)

• Preparation: Label all minimal glucose agar plates. Prepare serial dilutions of dCPO. Thaw S9 mix and keep on ice. Aliquot 2 mL of molten top agar (kept at 45°C) into sterile tubes.

• Exposure: To the tubes of top agar, add the following in sequence:

  • 100 µL of the overnight bacterial culture.

  • 50 µL of the dCPO dilution or control solution.

  • 500 µL of S9 mix (for metabolic activation plates) OR 500 µL of phosphate buffer (for non-activation plates).

• Plating: Vortex each tube for 3-5 seconds and immediately pour the contents onto a labeled minimal glucose agar plate.[10] Gently tilt and rotate the plate to ensure even distribution of the top agar.

• Incubation: Allow the top agar to solidify completely. Invert the plates and incubate at 37°C for 48-72 hours.[11]

• Scoring: Count the number of visible revertant colonies on each plate. A high density of colonies may require quadrant counting.[10]

Data Presentation and Interpretation

Results should be summarized in a clear, tabular format. A positive mutagenic response is typically characterized by:

• A concentration-dependent increase in the number of revertant colonies.

• A reproducible increase of at least two-fold over the negative (vehicle) control for one or more concentrations.

Table 1: Hypothetical Ames Test Results for dCPO in E. coli WP2 uvrA/pKM101

dCPO Conc. (µ g/plate )	Metabolic Activation (S9)	Revertant Colonies (Plate 1)	Revertant Colonies (Plate 2)	Revertant Colonies (Plate 3)	Mean ± SD	Fold Increase (vs. Control)
0 (Vehicle)	-	25	28	22	25.0 ± 3.0	1.0
1.0	-	48	55	51	51.3 ± 3.5	2.1
5.0	-	110	121	115	115.3 ± 5.5	4.6
10.0	-	254	268	260	260.7 ± 7.0	10.4
0 (Vehicle)	+	35	41	38	38.0 ± 3.0	1.0
1.0	+	72	80	75	75.7 ± 4.0	2.0
5.0	+	155	168	160	161.0 ± 6.6	4.2
10.0	+	310	325	318	317.7 ± 7.5	8.4

Visualizing the Experimental & Analytical Workflow

The following diagram outlines the logical flow from initial preparation to final mechanistic analysis in a comprehensive mutagenesis study.

Caption: Workflow for dCPO Mutagenesis Study in E. coli.

Beyond Detection: Elucidating the Mechanism of Mutagenesis

A positive result in the Ames test is the beginning, not the end, of the investigation. Understanding how a compound causes mutations is crucial for risk assessment.

The Mutational Fingerprint: Spectrum Analysis

As prior research suggests dCPO causes G:C to A:T transitions, confirming this is a key step.[1]

• Methodology: Revertant colonies from the Ames plates are isolated. The target gene (e.g., trpE) is amplified via PCR and sequenced. By comparing the sequence to the original mutated gene, the exact base change that caused the reversion can be identified. A predominance of a specific mutation type (the "mutational spectrum") provides a mechanistic fingerprint for the compound.[5]

The Initial Lesion: DNA Adduct Formation

Many chemical mutagens act by covalently binding to DNA, forming lesions known as DNA adducts.[12][13] These adducts can disrupt DNA replication, leading to the insertion of incorrect bases.

• Methodology:

  • Expose a high concentration of E. coli to dCPO.

  • Isolate the genomic DNA.

  • Digest the DNA to individual nucleosides.

  • Analyze the digest using highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[14]

  • This technique can identify and quantify the specific dCPO-DNA adducts formed, providing direct evidence of DNA interaction.[12][14]

The Cellular Defense: Probing DNA Repair Pathways

The cell possesses a sophisticated network of DNA repair pathways to correct damage before it becomes a permanent mutation.[15][16] By using a panel of E. coli strains, each deficient in a specific repair pathway, one can determine which pathways are involved in repairing dCPO-induced damage.

• Experimental Logic: If a DNA repair-deficient strain shows a significantly higher mutation frequency upon exposure to dCPO compared to the repair-proficient parent strain, it implies that the deficient pathway is normally responsible for repairing the dCPO-induced DNA damage.

• Key Pathways & Strains:

  • Nucleotide Excision Repair (NER): Strains with mutations in uvrA, uvrB, or uvrC. NER repairs bulky lesions that distort the DNA helix.

  • Base Excision Repair (BER): Strains with mutations in genes for specific DNA glycosylases (e.g., ung, mutM). BER removes damaged or modified bases.

  • Mismatch Repair (MMR): Strains with mutations in mutS, mutL, or mutH. MMR corrects replication errors.

  • SOS Response: This is an inducible DNA repair system that is often error-prone.[17] Strains with mutations in recA or lexA can be used to investigate its involvement.

Conclusion

The study of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one in E. coli provides a model for a thorough and mechanistically-driven investigation of a known bacterial mutagen. A tiered approach, beginning with a robust screening assay like the Ames test and progressing to detailed mechanistic studies including mutational spectrum analysis, DNA adduct detection, and the use of DNA repair-deficient strains, is essential. This comprehensive strategy not only confirms mutagenic potential but also provides critical insights into the underlying molecular events. The data generated from such a workflow are indispensable for accurate chemical risk assessment and for guiding the development of safer chemical entities.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one Phosphoramidite

Abstract

The synthesis of modified oligonucleotides is a cornerstone of modern molecular biology, diagnostics, and therapeutic drug development. The functional properties of these synthetic nucleic acids are dictated by the constituent nucleoside building blocks. This guide provides a comprehensive, in-depth technical protocol for the synthesis of a novel modified nucleoside building block: the 2-cyanoethyl phosphoramidite of a deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one. This unique bicyclic nucleoside analogue represents a new scaffold for exploring nucleic acid structure and function.

This document is structured to provide researchers, medicinal chemists, and drug development professionals with both the theoretical rationale and the practical, step-by-step protocols necessary for the successful synthesis, purification, and characterization of this target phosphoramidite. The synthesis is presented as a logical three-stage process, beginning with a proposed route to the core modified deoxynucleoside, followed by established methodologies for 5'-hydroxyl protection and 3'-phosphitylation.

Introduction: The Imperative for Novel Nucleoside Analogues

The phosphoramidite method is the gold standard for the chemical synthesis of DNA and RNA oligonucleotides.[1] This automated, solid-phase approach relies on the sequential addition of protected nucleoside phosphoramidites, which serve as the fundamental building blocks.[] The power of this chemistry lies in its compatibility with a vast array of modified nucleosides, enabling the creation of oligonucleotides with tailored properties, such as enhanced stability, improved binding affinity, or novel functionalities for therapeutic and diagnostic applications.[3]

The target molecule, Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite, is a novel bicyclic analogue of pyrimidine deoxynucleosides. Its structure, featuring a fused oxazinone ring and a saturated C5-C6 bond, is anticipated to confer unique conformational properties and hydrogen bonding patterns when incorporated into an oligonucleotide duplex. Such modifications are critical for developing next-generation antisense agents, siRNAs, and aptamers.

This guide presents a complete workflow, from the synthesis of the precursor nucleoside to the final, ready-to-use phosphoramidite, designed to empower researchers to explore the potential of this new chemical entity.

Overall Synthetic Strategy

The synthesis of the target phosphoramidite is logically divided into three primary stages. This modular approach allows for purification and characterization at each critical juncture, ensuring the quality of the final product.

Figure 2: Proposed chemical pathway for the synthesis of the core deoxynucleoside.

Protocol 1.1: Synthesis of 5-Hydroxy-2'-deoxyuridine

This protocol is adapted from established methods for the hydroxylation of uridine derivatives. [4]

• Reaction Setup: In a suitable reaction vessel, dissolve 2'-deoxyuridine in an appropriate solvent system (e.g., aqueous buffer).

• Hydroxylation: Introduce a hydroxylating agent. Enzymatic methods or chemical reagents known to hydroxylate the C5 position of pyrimidines can be employed. The biosynthesis of 5-hydroxyuridine often involves specific enzymes. [5][6]3. Monitoring: Track the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Purification: Upon completion, neutralize the reaction mixture and remove the solvent under reduced pressure. Purify the crude product by silica gel column chromatography to yield pure 5-hydroxy-2'-deoxyuridine.

Protocol 1.2: Intramolecular Cyclization to Form the Oxazinone Ring (Proposed)

• Anhydrous Conditions: Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (Argon or Nitrogen).

• Reaction Setup: Dissolve the dried 5-hydroxy-2'-deoxyuridine (1.0 eq) in anhydrous dioxane or THF.

• Cyclization: Add reagents to promote intramolecular cyclization. One potential method is a Mitsunobu reaction: add triphenylphosphine (PPh₃, 1.5 eq) and diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise at 0°C.

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC. The reaction is typically stirred at room temperature for 12-24 hours.

• Work-up: Quench the reaction with water and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography to isolate the cyclized nucleoside.

Protocol 1.3: Catalytic Hydrogenation of the C5-C6 Bond (Proposed)

• Reaction Setup: Dissolve the cyclized nucleoside from Protocol 1.2 in methanol or ethanol.

• Catalyst Addition: Add a catalytic amount of Palladium on carbon (10% Pd/C).

• Hydrogenation: Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon) with vigorous stirring.

• Monitoring: Monitor the reaction by HPLC or LC-MS until the starting material is consumed.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing with methanol.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product, the target Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, should be of high purity but can be further purified by chromatography if necessary.

Stage 2: 5'-O-Dimethoxytritylation

The protection of the primary 5'-hydroxyl group with a dimethoxytrityl (DMT) group is a critical step. [7][8]The acid-labile nature of the DMT group allows for its selective removal during automated oligonucleotide synthesis, exposing the 5'-hydroxyl for the next coupling cycle. [9]

Protocol 2.1: 5'-O-DMT Protection

• Anhydrous Conditions: Co-evaporate the synthesized core deoxynucleoside (1.0 eq) with anhydrous pyridine (2-3 times) to remove residual water.

• Reaction Setup: Dissolve the dried nucleoside in anhydrous pyridine in a flame-dried flask under an inert atmosphere.

• Reagent Addition: Add 4,4'-Dimethoxytrityl chloride (DMT-Cl, 1.1-1.3 eq) in portions to the stirred solution at room temperature. A catalytic amount of 4-(dimethylamino)pyridine (DMAP) can be added to accelerate the reaction.

• Reaction Monitoring: Monitor the reaction by TLC (typically eluting with ethyl acetate/hexane/triethylamine). The DMT-protected product will have a higher Rf value and will stain yellow/orange upon exposure to acid (e.g., on a TLC plate sprayed with a solution of sulfuric acid in ethanol).

• Work-up: Once the reaction is complete (typically 2-5 hours), quench by adding cold methanol. Remove the pyridine under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane (DCM) and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel pre-treated with triethylamine to afford the 5'-O-DMT protected deoxynucleoside as a white foam. [10]

  Reagent	Molar Eq.	Purpose
  Core Deoxynucleoside	1.0	Substrate
  Anhydrous Pyridine	-	Solvent and Base
  4,4'-DMT-Cl	1.1 - 1.3	Protecting Group Source
  DMAP (optional)	0.1	Catalyst
  Dichloromethane	-	Extraction Solvent
  Sodium Bicarbonate	-	Aqueous Wash

  | Anhydrous Na₂SO₄ | - | Drying Agent |

Table 1: Reagents for 5'-O-Dimethoxytritylation.

Stage 3: 3'-O-Phosphitylation

Phosphitylation introduces the reactive 2-cyanoethyl (CE) phosphoramidite moiety at the 3'-hydroxyl position, creating the final building block for oligonucleotide synthesis. [11]This reaction is extremely sensitive to moisture and must be performed under strictly anhydrous conditions. [12]

Protocol 3.1: 3'-O-Phosphitylation

• Anhydrous Conditions: The 5'-O-DMT protected nucleoside (1.0 eq) must be rigorously dried under high vacuum for several hours prior to use. All solvents and reagents must be anhydrous.

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under a positive pressure of argon, dissolve the dried 5'-O-DMT nucleoside in anhydrous dichloromethane.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.5-3.0 eq) to the solution and stir for 5 minutes at room temperature.

• Phosphitylating Agent Addition: Add 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite (1.2-1.5 eq) dropwise via syringe over 10-15 minutes. The reaction is typically complete within 1-3 hours.

• Reaction Monitoring: The reaction progress can be monitored by TLC or, more definitively, by ³¹P NMR spectroscopy.

• Work-up: Cool the reaction mixture in an ice bath. Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract the organic layer.

• Purification: Wash the organic layer with saturated aqueous sodium bicarbonate and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The crude phosphoramidite is typically purified by flash column chromatography on silica gel that has been pre-treated with triethylamine (e.g., eluting with a gradient of ethyl acetate in hexane containing 1-2% triethylamine). [13]8. Final Product Handling: Combine the product-containing fractions and evaporate the solvent. The purified phosphoramidite is obtained as a crisp white foam. It should be immediately stored under an inert atmosphere at -20°C to prevent degradation.

Reagent	Molar Eq.	Purpose
5'-O-DMT Nucleoside	1.0	Substrate
Anhydrous DCM	-	Solvent
DIPEA	2.5 - 3.0	Non-nucleophilic base
2-Cyanoethyl N,N-diisopropylchlorophosphoramidite	1.2 - 1.5	Phosphitylating Agent
Saturated NaHCO₃	-	Quenching/Aqueous Wash
Anhydrous Na₂SO₄	-	Drying Agent
Triethylamine	-	Silica gel deactivation

Table 2: Reagents for 3'-O-Phosphitylation.

Purification and Characterization

The purity of the final phosphoramidite is paramount for successful oligonucleotide synthesis. [14]Impurities can lead to failed couplings and truncated sequences. [15]A combination of chromatographic and spectroscopic methods is essential for validation.

Protocol 6.1: Purification and Quality Control

• Flash Chromatography: As described in Protocol 3.1, purification on silica gel treated with triethylamine is the standard method for removing unreacted starting materials and side products. [16]* HPLC Analysis: High-Performance Liquid Chromatography is used to assess the purity of the final product. A reverse-phase C18 column is typically used with a gradient of acetonitrile in an aqueous buffer (e.g., triethylammonium acetate).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the identity of the product by verifying its exact mass. [17]* ¹H NMR Spectroscopy: Provides structural confirmation of the entire molecule, including the nucleobase, sugar, DMT group, and phosphoramidite moiety. [1]* ³¹P NMR Spectroscopy: This is the most direct and crucial method for characterizing phosphoramidites. [15]A successful synthesis will show a characteristic signal, or a pair of signals for the two diastereomers, in the downfield region of the spectrum, typically between δ 140 and 155 ppm. [1]Oxidized P(V) impurities will appear in a distinct, upfield region (typically -25 to 20 ppm). [15]

  Technique	Purpose	Expected Result
  TLC	Reaction monitoring, fraction analysis	Single spot for pure product
  RP-HPLC	Purity assessment (>98%)	Single major peak
  HRMS	Identity confirmation	Calculated mass ± 5 ppm
  ¹H NMR	Structural confirmation	Peaks consistent with proposed structure

  | ³¹P NMR | Purity and identity of P(III) species | Major peak(s) between 140-155 ppm |

Table 3: Summary of Analytical Techniques for Characterization.

Conclusion

This application guide provides a comprehensive framework for the synthesis of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite. By combining a proposed, rational synthesis for the novel core nucleoside with established, field-proven protocols for 5'-protection and 3'-phosphitylation, this document serves as a valuable resource for researchers aiming to expand the chemical toolbox for oligonucleotide synthesis. The rigorous application of the described purification and characterization methods is essential to ensure the production of high-purity phosphoramidite, a prerequisite for the successful synthesis of high-quality modified oligonucleotides for advanced research and therapeutic development.

References

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• Armengaud, J., & Grosjean, H. (2019). Identification and Characterization of Genes Required for 5-Hydroxyuridine Synthesis in Bacillus subtilis and Escherichia coli tRNA. Journal of Bacteriology, 201(19), e00433-19. [Link]

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• Magritek. (2023). Phosphoramidite compound identification and impurity control by Benchtop NMR. Magritek. [Link]

• USP. (n.d.). Quality Standards for DNA phosphoramidite raw materials. U.S. Pharmacopeia. [Link]

• Morvan, F., et al. (1988). Yields, mass and 31p-NMR spectra analysis of a-nucleoside phosphoramidites 3 ad. ResearchGate. [Link]

• Murao, K., & Ishikura, H. (1976). On the biosynthesis of 5-methoxyuridine and uridine-5-oxyacetic acid in specific procaryotic transfer RNAs. Nucleic Acids Research, 3(8), 1951–1959. [Link]

• Murao, K., & Ishikura, H. (1976). On the biosynthesis of 5-methoxyuridine and uridine-5-oxyacetic acid in specific procaryotic transfer RNAs. PubMed. [Link]

• Ghorab, M. M., et al. (2020). Scheme 1:-Synthesis of pyrimido[4,5-c]pyridazine. ResearchGate. [Link]

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• Beaucage, S. L. (2001). Synthetic Strategies and Parameters Involved in the Synthesis of Oligodeoxyribonucleotides According to the Phosphoramidite Method. Current Protocols in Nucleic Acid Chemistry. [Link]

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• Al-Gharabli, S., et al. (2018). Identification of a novel tRNA wobble uridine modifying activity in the biosynthesis of 5-methoxyuridine. Nucleic Acids Research, 46(18), 9652–9664. [Link]

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Application Notes & Protocols: A Guide to the Incorporation of dP Nucleosides into Synthetic Oligonucleotides

Abstract

The site-specific incorporation of modified nucleosides is a cornerstone of modern oligonucleotide synthesis, enabling the production of custom DNA and RNA molecules for a vast array of applications in research, diagnostics, and therapeutics. Among these modifications, degenerate bases play a crucial role in experimental designs that require targeting of multiple related sequences simultaneously. This guide provides a comprehensive technical overview and detailed protocols for the incorporation of dP, a degenerate pyrimidine analogue, into synthetic oligonucleotides using standard phosphoramidite chemistry. We will explore the rationale behind its use, the step-by-step methodology for its inclusion via automated solid-phase synthesis, and the necessary downstream processing and analytical validation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of dP-modified oligonucleotides in their work.

Introduction: The Role of dP in Oligonucleotide Design

What is dP?

In the context of oligonucleotide synthesis, "dP" refers to the 2'-deoxyribonucleoside of 6H,8H-3,4-dihydropyrimido[4,5-c][1][2]oxazin-7-one. It is a synthetic pyrimidine analogue designed to function as a degenerate or "promiscuous" base. Unlike the canonical pyrimidines (dC and dT), which form specific hydrogen bonds with their purine counterparts (dG and dA, respectively), dP is engineered to pair with either of the two purine bases, adenine (A) or guanine (G).[3] This unique property stems from its distinct hydrogen bonding capabilities and shape complementarity.

The dP nucleoside, when incorporated into an oligonucleotide chain, provides a point of controlled ambiguity. This is particularly valuable in applications where a single probe or primer must recognize a set of target sequences that exhibit variability at a specific position.

Rationale and Key Applications

The primary motivation for incorporating dP is to reduce the complexity of oligonucleotide mixtures in applications targeting variable genetic sequences. Instead of synthesizing a complex, degenerate mixture of oligonucleotides containing all possible bases at a variable site (an 'N' position), a single, defined sequence containing dP can be created.

Key applications include:

• Degenerate PCR Primers: For amplifying a family of related genes or homologous genes from different species where conserved regions are flanked by variable sequences.

• Broad-Spectrum Probes: In hybridization-based assays (e.g., Southern blotting, microarrays) for the detection of multiple genetic variants, viral serotypes, or bacterial strains with a single probe.

• Gene Library Construction and Mutagenesis: To introduce controlled diversity at specific codon positions for protein engineering and functional studies.

Compared to other universal bases like 3-nitropyrrole, which function primarily through base stacking rather than hydrogen bonding, or 2'-deoxyInosine, which pairs weakly with all four bases, dP offers a more specific degeneracy targeted only towards purines.[3]

Synthesis of dP-Containing Oligonucleotides

The incorporation of dP into an oligonucleotide is achieved using standard automated solid-phase synthesis based on phosphoramidite chemistry.[4][5][6][7] The dP moiety is supplied as a 3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite, which is compatible with all standard DNA synthesizers.

Required Materials and Reagents

Equipment:

• Automated DNA/RNA Synthesizer

• High-Performance Liquid Chromatography (HPLC) System

• Mass Spectrometer (ESI or MALDI-TOF)

• UV-Vis Spectrophotometer

• Lyophilizer and Centrifugal Evaporator

Reagents and Consumables:

• Phosphoramidites: dP-CE Phosphoramidite (e.g., Glen Research P/N 10-1047), standard DNA/RNA phosphoramidites (dA, dC, dG, dT).

• Solid Support: Controlled Pore Glass (CPG) or polystyrene support pre-loaded with the desired 3'-terminal nucleoside.

• Anhydrous Acetonitrile: For phosphoramidite and activator solutions.

• Activator: 0.25-0.45 M 5-(Ethylthio)-1H-tetrazole (ETT) or 0.25 M Dicyanoimidazole (DCI) in acetonitrile.

• Capping Reagents: Cap A (Acetic Anhydride/Lutidine/THF) and Cap B (N-Methylimidazole/THF).

• Oxidizing Reagent: 0.02-0.05 M Iodine in THF/Water/Pyridine.

• Deblocking Reagent: 3% Trichloroacetic Acid (TCA) or Dichloroacetic Acid (DCA) in Dichloromethane (DCM).

• Cleavage & Deprotection Solution: Concentrated Ammonium Hydroxide, or a 1:1 mixture of Ammonium Hydroxide and 40% aqueous Methylamine (AMA).

• HPLC Buffers and Solvents: Acetonitrile, Triethylammonium Acetate (TEAA), Hexafluoroisopropanol (HFIP).

Experimental Protocol: Automated Synthesis Cycle

The synthesis proceeds via a cyclical four-step process for each monomer addition.

Preparation:

• Dissolve the dP-CE phosphoramidite in anhydrous acetonitrile to a final concentration of 0.1 M. This concentration is recommended for many modified phosphoramidites to ensure efficient coupling.[8]

• Install the dP phosphoramidite solution on a designated port on the DNA synthesizer.

• Program the desired oligonucleotide sequence into the synthesizer software, specifying the position for dP incorporation.

Synthesis Cycle Workflow:

Caption: Automated solid-phase synthesis cycle for dP incorporation.

Step-by-Step Methodology:

• Deblocking: The 5'-Dimethoxytrityl (DMT) protecting group on the support-bound nucleoside is removed by treatment with an acid (e.g., 3% TCA in DCM), exposing the 5'-hydroxyl group for the coupling reaction.[2]

• Coupling: The dP phosphoramidite is activated by the activator (e.g., DCI) and delivered to the synthesis column. The activated dP monomer reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain.

  • Causality: Modified phosphoramidites, including dP, can exhibit different reaction kinetics compared to standard amidites due to steric factors.[8] A standard coupling time of 30 seconds may be insufficient.

  • Recommendation: A longer coupling time of 5-10 minutes is recommended for dP to ensure high coupling efficiency (>98%).[2][8] This minimizes the formation of deletion mutations (n-1 sequences).

• Capping: Any unreacted 5'-hydroxyl groups are irreversibly blocked (acetylated) by the capping reagents. This crucial step prevents the formation of failure sequences in subsequent cycles.[2]

• Oxidation: The newly formed trivalent phosphite triester linkage is oxidized to a more stable pentavalent phosphate triester using an iodine solution. This stabilizes the oligonucleotide backbone.[6]

This four-step cycle is repeated for each subsequent nucleoside in the programmed sequence.

Post-Synthesis: Cleavage, Deprotection, and Purification

After the final synthesis cycle, the oligonucleotide must be cleaved from the solid support and all protecting groups must be removed.[9]

Cleavage and Deprotection Protocol

The dP nucleoside is stable to standard deprotection conditions. The choice of reagent depends on the protecting groups used for the standard bases in the sequence.

Deprotection Method	Reagent	Conditions	Suitability
Standard	Concentrated Ammonium Hydroxide	8-16 hours at 55 °C	For standard Bz-dA, Ac-dC, iBu-dG protecting groups.
Fast (AMA)	Ammonium Hydroxide / 40% Methylamine (1:1)	10 minutes at 65 °C	For fast-deprotecting phosphoramidites (Pac-dA, Ac-dC, dmf-dG).[2]
UltraMild	0.05 M Potassium Carbonate in Methanol	4 hours at Room Temp	For oligonucleotides containing base-sensitive modifications (e.g., some dyes).[10]

Standard Protocol (Ammonium Hydroxide):

• Transfer the solid support (CPG) from the synthesis column to a 2 mL screw-cap vial.

• Add 1-2 mL of concentrated ammonium hydroxide.

• Seal the vial tightly and place it in a heating block or oven at 55 °C for at least 8 hours.

• After incubation, cool the vial to room temperature.

• Carefully transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new tube.

• Evaporate the ammonia solution to dryness using a centrifugal evaporator.

• Resuspend the oligonucleotide pellet in an appropriate buffer (e.g., sterile water or 0.1 M TEAA).

Purification

Crude synthetic oligonucleotides contain the full-length product along with failure sequences (n-1, n-2) and products of side reactions. Purification is essential for most applications.[9]

• DMT-ON Reverse-Phase HPLC: This is the most common and effective method. The final 5'-DMT group is left on (DMT-ON synthesis). The lipophilic DMT group causes the full-length oligonucleotide to be strongly retained on a C18 reverse-phase column, allowing for excellent separation from non-DMT-bearing failure sequences. The collected DMT-ON product is then treated with an acid (e.g., 80% acetic acid) to remove the DMT group, followed by desalting.[2]

• Anion-Exchange HPLC (IEX-HPLC): Separates oligonucleotides based on charge (i.e., length). It provides high resolution for longer oligonucleotides but may not separate sequences of the same length with different compositions as effectively.[11]

• Polyacrylamide Gel Electrophoresis (PAGE): Offers very high resolution and is suitable for purifying long oligonucleotides, but the recovery yield can be lower than with HPLC.

Quality Control and Characterization

Rigorous analytical validation is required to confirm the identity and purity of the final dP-containing oligonucleotide.[12]

Caption: Standard workflow for post-synthesis processing and QC.

Mass Spectrometry

Mass spectrometry (MS) is the definitive method for confirming the successful incorporation of dP. The observed molecular weight must match the calculated theoretical mass.[12][13]

Nucleoside	Formula	Monoisotopic Mass (Da)
2'-deoxyAdenosine (dA)	C₁₀H₁₃N₅O₃	251.1018
2'-deoxyGuanosine (dG)	C₁₀H₁₃N₅O₄	267.0968
2'-deoxyCytidine (dC)	C₉H₁₃N₃O₄	227.0906
2'-deoxyThymidine (dT)	C₁₀H₁₄N₂O₅	242.0903
dP	C₁₁H₁₄N₂O₅	254.0903

Note: The table reflects the mass of the free nucleoside. The mass added to the oligo chain is the nucleoside monophosphate minus water.

Expected Mass Shift:

• Replacing a dC with a dP : Δ Mass = +27.00 Da

• Replacing a dT with a dP : Δ Mass = +12.00 Da

HPLC Analysis

Analytical HPLC is used to determine the purity of the final product.[14][15] A well-resolved main peak, typically integrated to be >85% of the total peak area for demanding applications, indicates a successful synthesis and purification.

UV Spectrophotometry

The concentration of the final oligonucleotide solution is determined by measuring its absorbance at 260 nm (A₂₆₀). The extinction coefficient (ε₂₆₀) of the dP-containing oligo must be calculated by summing the ε₂₆₀ values of each constituent base, including that of dP, which should be provided by the phosphoramidite manufacturer.

Functional Considerations

Duplex Stability

The incorporation of a degenerate or universal base typically results in a local destabilization of the DNA duplex compared to a canonical Watson-Crick base pair.[16] The melting temperature (Tₘ) of a dP-containing duplex will be lower than that of a corresponding duplex with a perfect dA:dT or dG:dC pair at that position. This effect should be considered when designing hybridization conditions (e.g., PCR annealing temperatures, probe hybridization stringency). It is advisable to perform an empirical Tₘ determination for any new dP-containing oligo design.

Nuclease Resistance

The dP modification is a change to the nucleobase, not the sugar-phosphate backbone. As such, it does not confer significant resistance to nuclease degradation.[17][18] For applications requiring enhanced stability in biological fluids or cell culture, standard nuclease-resistance modifications should be incorporated, such as phosphorothioate (PS) linkages at the 3' and 5' ends.[1][19][20]

Conclusion

The dP phosphoramidite is a powerful tool for the synthesis of oligonucleotides with targeted degeneracy. Its incorporation via automated solid-phase synthesis is straightforward, requiring only minor adjustments to standard protocols, primarily an extended coupling time. By following the detailed procedures for synthesis, deprotection, and purification outlined in this guide, researchers can reliably produce high-quality dP-modified oligonucleotides. Rigorous quality control, especially mass spectrometry, is essential to validate the final product. Proper consideration of the effects of dP on duplex stability is critical for the successful implementation of these modified oligonucleotides in downstream applications.

References

• Monia, B. P., Lesnik, E. A., Gonzalez, C., Lima, W. F., McGee, D., Guinosso, C. J., ... & Ecker, D. J. (1996). Nuclease resistance and antisense activity of modified oligonucleotides targeted to Ha-ras. Journal of Biological Chemistry, 271(24), 14533-14540. [Link]

• Gala de Pablo, J., & D'Atri, V. (2022). Analytical Techniques for Characterizing Diastereomers of Phosphorothioated Oligonucleotides. Molecules, 27(19), 6598. [Link]

• Gao, X., LeProust, E., Zhang, H., Srivannavit, O., Gulari, E., & Zhou, X. (2001). Coupling efficiency vs. time of NPPOC-dT phosphoramidite. ResearchGate. [Link]

• Glen Research. (n.d.). dP-CE Phosphoramidite. [Link]

• Twist Bioscience. (n.d.). Phosphoramidite Chemistry for DNA Synthesis. [Link]

• Debart, F., Vasseur, J. J., & Gissot, A. (2019). Modified internucleoside linkages for nuclease-resistant oligonucleotides. Pharmaceuticals, 12(3), 114. [Link]

• Glen Research. (n.d.). Deprotection - Volume 1 - Deprotect to Completion. Glen Report 20.24. [Link]

• Amerigo Scientific. (n.d.). Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology. [Link]

• Pourceau, L. (2020). Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach. Molecules, 25(11), 2661. [Link]

• Kutyavin, I. V., & Lukhtanov, E. A. (2000). Advanced method for oligonucleotide deprotection. Nucleic Acids Research, 28(6), 1337-1343. [Link]

• Dolinnaya, N. G., & Kubareva, E. A. (2023). Recent Development in Biomedical Applications of Oligonucleotides with Triplex-Forming Ability. International Journal of Molecular Sciences, 24(4), 3465. [Link]

• Zatsepin, T. S., & Oretskaya, T. S. (2021). Modified Oligonucleotides: New Structures, New Properties, and New Spheres of Application. Acta Naturae, 13(1), 4-18. [Link]

• Alsabah, R., & Olejnik, J. (2021). Modified Nucleic Acids: Expanding the Capabilities of Functional Oligonucleotides. Molecules, 26(11), 3242. [Link]

• Wang, Z. (2023). Oligonucleotide synthesis under mild deprotection conditions. Organic & Biomolecular Chemistry, 21(10), 2098-2108. [Link]

• Pyshnyi, D. V., et al. (2022). Self-Penetrating Oligonucleotide Derivatives: Features of Self-Assembly and Interactions with Serum and Intracellular Proteins. International Journal of Molecular Sciences, 23(19), 11847. [Link]

• Donegan, M., & Dai, G. (2020). Current State of Oligonucleotide Characterization Using Liquid Chromatography−Mass Spectrometry: Insight into Critical Issues. Analytical Chemistry, 92(15), 10236-10247. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Link]

• Stetsenko, D. A., & Gait, M. J. (2000). Novel Convenient Approach to the Solid-Phase Synthesis of Oligonucleotide Conjugates. Bioconjugate Chemistry, 11(4), 576-586. [Link]

• Thiageswaran, S. (2025). Oligonucleotide Analysis: Essential Techniques, Tools, and Compliance Strategies. Separation Science. [Link]

• BioPharmaSpec. (n.d.). Oligonucleotide Characterization and Analysis. [Link]

• Manoharan, M. (1999). The ups and downs of nucleic acid duplex stability: structure-stability studies on chemically-modified DNA:RNA duplexes. Biochimica et Biophysica Acta (BBA) - Gene Structure and Expression, 1489(1), 117-130. [Link]

• Wikipedia. (n.d.). Phosphoramidite. [Link]

• Gonzalez, R. L., & Chen, Y. (2017). Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism. Journal of Visualized Experiments, (125), e55938. [Link]

• Dowdy, S. F. (2017). Enhancing the Effectiveness of Oligonucleotide Therapeutics Using Cell-Penetrating Peptide Conjugation, Chemical Modification, and Carrier-Based Delivery Strategies. International Journal of Molecular Sciences, 18(9), 1834. [Link]

• Glen Research. (n.d.). Bases Affecting Duplex Stability. [Link]

• biomers.net. (n.d.). Modifications Increasing Duplex Stability. [Link]

• Seth, P. P. (2011). An Overview of Sugar-Modified Oligonucleotides for Antisense Therapeutics. ChemInform, 42(34). [Link]

• Crooke, S. T. (2020). Antisense Oligonucleotides- Mechanisms of Action and Rational Design. YouTube. [Link]

• Grys, D., & Pasternak, A. (1995). Modulation of oligonucleotide duplex and triplex stability via hydrophobic interactions. Nucleic Acids Research, 23(20), 4066-4071. [Link]

• Kumar, P., & O'Donnell, M. E. (2018). Enhanced Stability of DNA Oligonucleotides with Partially Zwitterionic Backbone Structures in Biological Media. Molecules, 23(11), 2919. [Link]

• Hayakawa, Y. (2001). Coupling Activators for the Oligonucleotide Synthesis via Phosphoramidite Approach. ChemInform, 32(19). [Link]

• ATDBio. (n.d.). Solid Phase Oligonucleotide Synthesis. [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. [Link]

• Bio-Synthesis Inc. (2018). Applications of Photocleavable Oligonucleotides. [Link]

• Gallo, M., Montserrat, J. M., & Iribarren, A. M. (2003). Design and applications of modified oligonucleotides. Brazilian Journal of Medical and Biological Research, 36(2), 143-151. [Link]

• Bio-Rad Laboratories. (2023). Solid state oligonucleotide synthesis (phosphoramidite method). YouTube. [Link]

• Deshpande, M., & Deshmukh, G. (2015). Technical Considerations for Use of Oligonucleotide Solution API. AAPS PharmSciTech, 16(4), 743-749. [Link]

• American Pharmaceutical Review. (2022). Assuring Quality of Oligonucleotide APIs and DPs. [Link]

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Application Notes & Protocols: Leveraging Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one for Advanced Site-Directed Mutagenesis

Introduction: A Paradigm Shift in Targeted Genetic Alteration

Site-directed mutagenesis is a cornerstone of modern molecular biology, enabling precise modifications of DNA sequences to study gene function, engineer proteins, and develop novel therapeutic agents. Traditional methods, while powerful, often rely on the synthesis of mutation-containing oligonucleotide primers. Here, we explore a sophisticated alternative: the use of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP), a bicyclic 2'-deoxycytidine analog, for inducing targeted transition mutations.

The triphosphate form of this nucleoside, dPTP, possesses a unique "hydrogen bond ambivalent" character. This property allows it to be efficiently incorporated by DNA polymerases opposite both adenine (A) and guanine (G) residues in a template strand.[1][2] This strategic ambiguity is the key to its function as a potent mutagenic tool, primarily inducing GC-to-AT and AT-to-GC transitions.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the mechanistic basis and practical application of dP in site-directed mutagenesis protocols.

Part 1: The Underlying Mechanism of dP-Mediated Mutagenesis

The efficacy of dP as a mutagenic agent stems from its molecular structure, which allows it to bypass the stringent base-pairing rules enforced by high-fidelity DNA polymerases.

Causality of Mutagenesis:

• Metabolic Activation: Within a cellular context, such as E. coli, the dP nucleoside is metabolized as a thymidine analog. It is first phosphorylated to its 5'-monophosphate by thymidine kinase, and subsequently to its triphosphate form, dPTP.[1][2] For in vitro applications, dPTP is supplied directly in the reaction mixture.

• Ambivalent Incorporation: During DNA synthesis, DNA polymerase encounters an 'A' or a 'G' on the template strand. Due to its unique hydrogen bonding capabilities, dPTP can be incorporated into the nascent strand opposite either of these bases with comparable efficiency.[1][2] This critical step introduces the mutagenic lesion.

• Replication-Induced Transition: In subsequent rounds of DNA replication, the incorporated dP base will serve as a template. It is primarily recognized by the replication machinery as a thymine (T), leading to the incorporation of an adenine (A) in the complementary strand. This solidifies the mutation:

  • If dP was incorporated opposite a template G, the final result is a G:C to A:T transition.

  • If dP was incorporated opposite a template A, the final result is an A:T to G:C transition (as dP is read as T, which pairs with A, and in the next round, the original A strand is replicated correctly, while the strand with dP will template for A, which will then pair with T, effectively reverting. The actual AT to GC transition happens because dP can also be templated by G). The literature confirms that both GC-->AT and AT-->GC transitions are observed.[1][2]

This mechanism is a powerful way to generate specific types of mutations at a target site without the need for primers that contain the mutation themselves.

Diagram 1: Mechanism of dP-Induced Transition Mutations

Caption: Mechanism of dP-induced mutagenesis.

Part 2: Experimental Design & Protocols

The integration of dPTP into a site-directed mutagenesis workflow is best accomplished using a PCR-based method, conceptually similar to the QuikChange™ protocol.[4] The key modification is the strategic replacement of a canonical dNTP with dPTP in the reaction mixture.

Protocol 1: Site-Directed Mutagenesis using dPTP

This protocol is designed to introduce a transition mutation at a specific site within a plasmid.

1. Primer Design (The Core of Targeting):

Unlike traditional site-directed mutagenesis, the primers do not contain the mutation. Instead, they are designed to flank the target codon where the mutation is desired.

• Primer Characteristics: Design a pair of complementary primers, 25-45 bases in length.

• Targeting: The target codon (the one you wish to mutate) should be located in the center of the primer sequence.

• Melting Temperature (Tm): The Tm should be ≥ 78°C. A standard formula for estimation is:

  • Tm = 81.5 + 0.41(%GC) – 675/N - %mismatch (where N is primer length).[5]

• GC Content: Aim for a minimum GC content of 40% and terminate primers with a G or C to enhance annealing stability.[5]

2. PCR Amplification (The Mutagenic Step):

This step uses a high-fidelity DNA polymerase to amplify the entire plasmid, incorporating dPTP at the desired location.

Table 1: PCR Reaction Setup

Component	Final Concentration	Volume (for 50 µL rxn)	Rationale
5x High-Fidelity Buffer	1x	10 µL	Provides optimal pH and salt conditions for the polymerase.
dATP, dGTP, dTTP	200 µM each	1 µL of 10mM stock	Standard nucleotide concentrations for PCR.
dCTP or dPTP	200 µM	1 µL of 10mM stock	Crucial Choice: To target an 'A' or 'G' in the template, replace dCTP with dPTP.
Forward Primer	0.5 µM	1.25 µL of 20µM stock	As designed in Step 1.
Reverse Primer	0.5 µM	1.25 µL of 20µM stock	As designed in Step 1.
Template Plasmid DNA	1-50 ng	1 µL	High-quality, purified plasmid is essential.
High-Fidelity DNA Polymerase	1-2.5 units	0.5 µL	A proofreading polymerase (e.g., Q5®, Pfu) is critical.[6]
Nuclease-Free Water	-	to 50 µL

Expert Insight: The strategic replacement of dCTP with dPTP is the most common approach, as dP is a deoxycytidine analog. This setup will preferentially target G residues on the template strand for mutagenesis.

Table 2: Thermal Cycling Conditions

Step	Temperature	Time	Cycles	Purpose
Initial Denaturation	98°C	30 sec	1	Fully separates the plasmid strands.
Denaturation	98°C	10-30 sec	\multirow{3}{*}{18-25}	Separates strands for primer annealing.
Annealing	55-68°C	30-60 sec	Primers bind to the template DNA.
Extension	72°C	30-60 sec / kb	Polymerase synthesizes new strands, incorporating dPTP.
Final Extension	72°C	5-10 min	1	Ensures all amplified products are full-length.
Hold	4°C	Indefinite	1	Reaction storage post-amplification.

Self-Validation Check: After cycling, run 5 µL of the PCR product on a 1% agarose gel. A single, strong band corresponding to the size of your plasmid indicates successful amplification.

3. DpnI Digestion (Template Elimination):

This step is critical for eliminating the original, non-mutated parental plasmid DNA, which is methylated from its propagation in E. coli.

• Add 1 µL of DpnI restriction enzyme (10-20 units) directly to the PCR reaction tube.

• Incubate at 37°C for 1-2 hours.

• Causality: DpnI specifically digests dam-methylated DNA (the parental template), leaving only the newly synthesized, unmethylated, dP-containing DNA.[7][8]

4. Transformation (Propagation of the Mutation):

Transform the DpnI-treated DNA into high-efficiency competent E. coli cells.

• Add 5 µL of the DpnI-digested product to 50 µL of competent cells (e.g., DH5α).

• Follow a standard heat-shock or electroporation transformation protocol.

• Plate the transformed cells on an LB agar plate containing the appropriate antibiotic for your plasmid.

• Incubate overnight at 37°C.

5. Analysis and Sequencing (Verification):

• Pick several individual colonies and grow them in liquid culture.

• Isolate the plasmid DNA using a standard miniprep procedure.

• Verify the presence of the desired mutation by Sanger sequencing.

Diagram 2: Experimental Workflow for dP-Mediated Mutagenesis

Caption: Workflow for dP-based site-directed mutagenesis.

Part 3: Data Summary and Expected Outcomes

The use of dPTP is expected to yield specific transition mutations.

Table 3: Mutagenic Properties of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP)

Property	Description	Reference
Compound	Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP)	[1][2]
Active Form	5'-triphosphate (dPTP)	[1][2]
Mechanism	Hydrogen bond ambivalent 2'-deoxycytidine analog	[1][2]
Incorporation	Incorporated opposite both template A and G residues	[1][2]
Resulting Mutations	Primarily GC → AT and AT → GC transitions	[1][2][3]
Transversions	No significant induced transversions observed	[1][2]
Compatible Polymerases	Taq Polymerase, E. coli DNA Polymerase I (large fragment)	[1][2][9]

Conclusion and Future Perspectives

The application of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one provides a sophisticated method for targeted mutagenesis. By understanding its mechanism of ambivalent base pairing, researchers can design experiments to efficiently generate specific transition mutations. This technique is particularly valuable for creating libraries of mutations at a specific codon or for probing the effects of GC↔AT substitutions in regulatory elements or protein-coding sequences. As the field of synthetic biology advances, the use of such modified nucleosides will undoubtedly expand the toolkit available for precise genome engineering.

References

• Negishi K, et al. The mechanism of mutation induction by a hydrogen bond ambivalent, bicyclic N4-oxy-2'-deoxycytidine in Escherichia coli. Nucleic Acids Res.
• Negishi K, et al. The mechanism of mutation induction by a hydrogen bond ambivalent, bicyclic N4-oxy-2'-deoxycytidine in Escherichia coli - PMC. NIH.

• Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one - InvivoChem. InvivoChem.

• Incorporation of dPTP during DNA synthesis in vitro. The primed... - ResearchGate.
• Modified Site-directed Mutagenesis Protocol - ResearchGate.
• Site-Directed Mutagenesis - Protocols.io. protocols.io.
• Site Directed Mutagenesis Protocol - BioInnovatise.
• An efficient one-step site-directed and site-satur
• (PDF) Modified Site-directed Mutagenesis Protocol - ResearchGate.
• Q5 Site-Directed Mutagenesis Kit - NEB. New England Biolabs.

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• 3. Deoxyribosyl dihydropyrimido[4,5-c][1,2]oxazin-7-one | Nucleoside Antimetabolite(Analog) | 126128-42-5 | Invivochem [invivochem.com]
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Application Notes and Protocols for the Mass Spectrometric Analysis of DNA Containing Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP)

Abstract

This technical guide provides a comprehensive framework for the sensitive and specific analysis of DNA containing the mutagenic lesion Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one (dP) using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one, a bicyclic analog of deoxycytidine, is a noteworthy DNA adduct due to its demonstrated mutagenic properties, inducing GC to AT transition mutations.[1] This guide is intended for researchers, scientists, and professionals in drug development engaged in the study of DNA damage and repair, genotoxicity, and the development of novel therapeutics. We present a detailed workflow, from the preparation of biological samples to the instrumental analysis and data interpretation, grounded in the principles of scientific integrity and field-proven insights.

Introduction: The Significance of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dP) as a DNA Lesion

Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one (dP) is a modified nucleoside that has garnered significant interest in the fields of molecular biology and toxicology. Structurally, it is a bicyclic analog of deoxycytidine, and its incorporation into DNA has been shown to be mutagenic in bacterial systems.[1] The triphosphate form of dP can be incorporated into DNA by polymerases, highlighting a potential pathway for its formation in a biological context. The stability of dP within DNA and its ability to induce specific transition mutations underscore the importance of sensitive and accurate analytical methods for its detection and quantification. Such methods are crucial for understanding its biological consequences, including its role in carcinogenesis and as a potential biomarker for DNA damage.

Mass spectrometry, particularly when coupled with liquid chromatography, has emerged as the gold standard for the analysis of DNA adducts due to its high sensitivity, specificity, and ability to provide structural information. This application note will detail a robust LC-MS/MS method for the analysis of dP in DNA samples.

The Analytical Workflow: A Comprehensive Overview

The quantitative analysis of dP from a complex biological matrix such as genomic DNA requires a multi-step process. Each step is critical for achieving the desired sensitivity and accuracy. The overall workflow is depicted below and involves:

• DNA Isolation: Extraction of high-quality genomic DNA from the biological sample.

• Enzymatic Hydrolysis: Digestion of the DNA into its constituent deoxynucleosides.

• Sample Enrichment (Optional): Solid-phase extraction to remove interfering matrix components and enrich the dP adduct.

• LC-MS/MS Analysis: Separation of the deoxynucleosides by liquid chromatography followed by detection and quantification using tandem mass spectrometry.

• Data Analysis: Integration of chromatographic peaks and quantification of dP relative to unmodified deoxynucleosides or an internal standard.

Caption: High-level workflow for the LC-MS/MS analysis of dP in DNA.

Detailed Protocols

DNA Isolation

The initial and critical step is the isolation of high-purity DNA, free from proteins, RNA, and other cellular components that can interfere with enzymatic digestion and mass spectrometric analysis. Various commercial kits are available for this purpose. The choice of method may depend on the sample type (cells, tissues, etc.). It is imperative to handle the DNA with care to prevent oxidative damage during the isolation process.

Protocol: DNA Isolation using a Spin-Column Based Kit

• Homogenize the tissue or cell sample according to the manufacturer's protocol.

• Lyse the cells using the provided lysis buffer, which typically contains detergents and proteinase K to degrade proteins.

• Incubate the lysate at the recommended temperature to ensure complete protein digestion.

• Add binding buffer to the lysate and apply the mixture to a silica-based spin column.

• Centrifuge to bind the DNA to the silica membrane.

• Wash the column with the provided wash buffers to remove contaminants.

• Elute the purified DNA from the column using an elution buffer or nuclease-free water.

• Quantify the DNA concentration and assess its purity using UV-Vis spectrophotometry (A260/A280 ratio).

Enzymatic Hydrolysis of DNA

To analyze dP at the deoxynucleoside level, the phosphodiester backbone of the DNA must be cleaved. This is most effectively and gently achieved through enzymatic digestion. A combination of nucleases is used to ensure complete hydrolysis to individual deoxynucleosides.

Protocol: Complete Enzymatic Digestion to Deoxynucleosides

• To 10-50 µg of purified DNA in a microcentrifuge tube, add an appropriate volume of nuclease P1 buffer.

• Add nuclease P1 and incubate at 37 °C for 2 hours.

• Add alkaline phosphatase buffer and alkaline phosphatase.

• Incubate at 37 °C for an additional 2 hours or overnight.

• After digestion, the sample can be centrifuged to pellet any undigested material, and the supernatant containing the deoxynucleosides is collected for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The separation of dP from the much more abundant canonical deoxynucleosides is achieved by reversed-phase liquid chromatography. The subsequent detection by tandem mass spectrometry provides the necessary selectivity and sensitivity for quantification.

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole or high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters:

Parameter	Recommended Setting
Column	C18 reversed-phase, e.g., 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	0-5 min, 2% B; 5-15 min, 2-30% B; 15-16 min, 30-95% B; 16-18 min, 95% B; 18-20 min, 95-2% B; 20-25 min, 2% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5-10 µL

MS/MS Parameters:

The mass spectrometer should be operated in positive electrospray ionization mode (+ESI) and multiple reaction monitoring (MRM) mode for targeted quantification. The key to the specific detection of dP lies in monitoring its unique precursor-to-product ion transition.

Based on the molecular formula of dP (C11H15N3O5), the calculated monoisotopic mass is 269.1012 Da.[1] Therefore, the protonated precursor ion ([M+H]+) will have an m/z of 270.1085 .

A common and characteristic fragmentation pathway for deoxynucleosides is the neutral loss of the deoxyribose moiety (C5H8O3), which has a mass of 116.0474 Da.[2][3][4] This results in the formation of the protonated nucleobase. For dP, this would lead to a product ion with an m/z of 154.0611 .

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
dP	270.1	154.1	To be optimized
dC	228.1	112.1	To be optimized
dG	268.1	152.1	To be optimized
dA	252.1	136.1	To be optimized
dT	243.1	127.1	To be optimized

Note: The collision energy for the fragmentation of dP should be empirically optimized to achieve the maximum product ion intensity.

Sources

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• 4. mdpi.com [mdpi.com]

Illuminating the Path of Discovery: A Detailed Guide to Fluorescent Labeling of Deoxyribosyl Dihydropyrimido[4,5-c]oxazin-7-one

Introduction: Unveiling the Potential of a Novel Nucleoside Analog

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dPO) is a synthetic nucleoside analog with a bicyclic structure that distinguishes it from the canonical pyrimidines, deoxycytidine (dC) and deoxythymidine (dT). Its unique chemical architecture presents intriguing possibilities for its use as a molecular probe in biochemical and cellular studies. Fluorescent labeling of dPO is a critical step in harnessing its potential, enabling researchers to track its incorporation into nucleic acids, monitor its interaction with enzymes, and elucidate its biological fate. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategies and detailed protocols for the fluorescent labeling of dPO. We will delve into the causality behind experimental choices, ensuring a robust and reproducible methodology.

Strategic Approaches to Fluorescent Labeling of dPO

The successful fluorescent labeling of dPO hinges on the selection of a chemical strategy that is both efficient and minimally perturbative to the molecule's inherent biological activity. Two primary strategies are recommended: the introduction of a bioorthogonal handle for subsequent "click" chemistry, and the enzymatic incorporation of a modified dPO triphosphate. A third, more speculative approach involves leveraging the potential intrinsic fluorescence of the pyrimido[4,5-c]oxazine core.

Figure 1: Overview of Labeling Strategies for dPO

Caption: A flowchart illustrating the three main strategies for fluorescently labeling dPO.

Strategy 1: Click Chemistry via Bioorthogonal Handles

Click chemistry, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), offers a highly specific and efficient method for labeling biomolecules.[1][2][3] This approach involves a two-step process: first, the chemical synthesis of a dPO analog bearing either an alkyne or an azide functional group, and second, the "clicking" of this modified nucleoside with a fluorescent dye containing the complementary reactive handle.

Rationale for C5-Position Modification

For pyrimidine analogs, the C5 position is the most strategic site for modification. This is because modifications at this position project into the major groove of the DNA double helix, generally causing minimal disruption to Watson-Crick base pairing and recognition by DNA polymerases.[1][4]

Synthetic Approach: Sonogashira Cross-Coupling for Alkyne Installation

The Sonogashira cross-coupling reaction is a powerful and widely used method for forming carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[5][6] To apply this to dPO, a halogenated precursor, such as 5-iodo-deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, would be required.

Figure 2: Proposed Synthesis of an Alkyne-Modified dPO

Caption: A simplified workflow for the Sonogashira coupling reaction to introduce an alkyne group at the C5 position of dPO.

Protocol 1: Synthesis of 5-Ethynyl-dPO (Prophetic)

Note: This is a prophetic protocol based on established methodologies for similar nucleosides. Optimization will be necessary.

Materials:

• 5-Iodo-deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (synthesis required, not commercially available)

• Ethynyltrimethylsilane

• Tetrakis(triphenylphosphine)palladium(0)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Tetrabutylammonium fluoride (TBAF)

• Standard organic synthesis glassware and purification equipment (silica gel chromatography)

Procedure:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve 5-iodo-dPO (1 equivalent) in anhydrous DMF.

• Addition of Reagents: To the stirred solution, add triethylamine (3 equivalents), ethynyltrimethylsilane (1.5 equivalents), copper(I) iodide (0.2 equivalents), and tetrakis(triphenylphosphine)palladium(0) (0.1 equivalents).

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification of Silyl-Protected Product: Purify the crude product by silica gel column chromatography to obtain 5-(trimethylsilylethynyl)-dPO.

• Desilylation: Dissolve the purified silyl-protected product in tetrahydrofuran (THF). Add a 1M solution of TBAF in THF (1.1 equivalents) and stir at room temperature for 1-2 hours.

• Final Purification: After completion of the desilylation (monitored by TLC), concentrate the reaction mixture and purify the residue by silica gel column chromatography to yield 5-ethynyl-dPO.

Protocol 2: Click Chemistry Labeling of 5-Ethynyl-dPO with a Fluorescent Azide

Materials:

• 5-Ethynyl-dPO

• Fluorescent azide dye (e.g., Cy5-azide, Alexa Fluor 488 azide)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris-buffered saline (TBS) or phosphate-buffered saline (PBS)

• DMSO

Procedure:

• Prepare Stock Solutions:

  • 5-Ethynyl-dPO: 10 mM in DMSO

  • Fluorescent azide: 10 mM in DMSO

  • CuSO₄: 100 mM in water

  • Sodium ascorbate: 500 mM in water (prepare fresh)

• Reaction Mixture: In a microcentrifuge tube, combine the following in order:

  • Buffer (TBS or PBS)

  • 5-Ethynyl-dPO stock solution (to a final concentration of 100 µM)

  • Fluorescent azide stock solution (to a final concentration of 200 µM)

• Initiate the Reaction:

  • Add sodium ascorbate solution (to a final concentration of 5 mM).

  • Add CuSO₄ solution (to a final concentration of 1 mM).

• Incubation: Vortex the mixture and incubate at room temperature for 1-2 hours, protected from light.

• Purification: The labeled product can be purified using HPLC or by ethanol precipitation to remove unreacted dye and catalysts.

Strategy 2: Enzymatic Incorporation of Modified dPO Triphosphate

This strategy involves the enzymatic synthesis of dPO-5'-triphosphate (dPOTP) and its subsequent incorporation into DNA by a DNA polymerase. The fluorescent label can be introduced either on the dPO nucleobase prior to phosphorylation or by using a fluorescently modified nucleotide during the polymerase reaction.

Rationale for Enzymatic Incorporation

Enzymatic incorporation offers the advantage of site-specific labeling within a DNA sequence, dictated by the template strand. Many DNA polymerases are known to accept C5-modified pyrimidine nucleoside triphosphates as substrates.[4][7]

Protocol 3: Enzymatic Phosphorylation of dPO

Note: The efficiency of this reaction is dependent on the substrate specificity of the chosen kinase. Deoxynucleoside kinases from Drosophila melanogaster or Bacillus subtilis are known for their broad substrate tolerance.[2][8]

Materials:

• dPO nucleoside

• Deoxynucleoside kinase (e.g., from D. melanogaster)

• ATP or GTP as a phosphate donor

• Appropriate kinase buffer (containing MgCl₂)

• (Optional) GTP regeneration system (e.g., acetate kinase and acetyl phosphate)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the kinase buffer, MgCl₂, and the phosphate donor (GTP is often preferred for modified nucleosides).

• Add Substrate: Add the dPO nucleoside to the reaction mixture.

• Initiate Reaction: Add the deoxynucleoside kinase to initiate the phosphorylation.

• Incubation: Incubate the reaction at the optimal temperature for the kinase (typically 37°C) for several hours to overnight.

• Monitoring and Purification: The formation of dPO-monophosphate, -diphosphate, and -triphosphate can be monitored by HPLC. The desired dPOTP can be purified by anion-exchange chromatography.

Protocol 4: Primer Extension Assay for Incorporation of Fluorescently Labeled dPOTP

Materials:

• Fluorescently labeled dPOTP (either synthesized with a pre-labeled dPO or a commercially available fluorescent dNTP analog)

• DNA template containing a known sequence

• Primer complementary to a region of the template

• A thermostable DNA polymerase (e.g., Taq, Vent (exo-))

• Standard PCR buffer

• Unlabeled dNTPs (dATP, dGTP, dCTP, dTTP)

Procedure:

• Reaction Setup: In a PCR tube, set up a primer extension reaction containing the DNA template, primer, PCR buffer, and the DNA polymerase.

• Add Nucleotides: Add the unlabeled dNTPs and the fluorescently labeled dPOTP. The concentration of the labeled nucleotide may need to be optimized.

• Thermal Cycling: Perform a suitable number of thermal cycles to allow for primer annealing and extension.

• Analysis: Analyze the products by gel electrophoresis. Successful incorporation will result in a fluorescently labeled DNA fragment of the expected size.

Strategy 3: Harnessing Intrinsic Fluorescence

Some heterocyclic ring systems, including certain pyrimido-oxazine derivatives, exhibit intrinsic fluorescence.[9] This property, if present and sufficiently bright in dPO, could obviate the need for external labeling.

Rationale for Exploring Intrinsic Fluorescence

Direct detection of an intrinsically fluorescent nucleoside analog would be the least invasive labeling method, preserving the native structure and function of the molecule to the greatest extent. The fluorescence properties of such compounds can be sensitive to their local environment, providing a powerful tool to probe changes in DNA conformation or protein binding.[10][11]

Protocol 5: Characterization of dPO's Photophysical Properties

Materials:

• Purified dPO nucleoside

• A range of solvents with varying polarities (e.g., water, ethanol, acetonitrile, dioxane)

• Spectrofluorometer

• UV-Vis spectrophotometer

Procedure:

• Absorption Spectra: Record the UV-Vis absorption spectrum of dPO in each solvent to determine the optimal excitation wavelength (λex).

• Emission Spectra: Using the determined λex, record the fluorescence emission spectrum of dPO in each solvent to determine the emission maximum (λem).

• Quantum Yield Determination: Measure the fluorescence quantum yield of dPO relative to a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄).

• Solvatochromism Analysis: Plot the Stokes shift (the difference between the absorption and emission maxima) as a function of solvent polarity to assess the sensitivity of dPO's fluorescence to its environment. A significant solvatochromic shift would indicate its potential as an environmental probe.

Data Presentation and Interpretation

Table 1: Key Parameters for Fluorescent Labeling Strategies

Strategy	Key Reagents	Advantages	Disadvantages
Click Chemistry	5-Ethynyl-dPO, Fluorescent Azide	High specificity, high yield, bioorthogonal	Requires multi-step synthesis of modified dPO
Enzymatic Incorporation	dPOTP, DNA Polymerase	Site-specific labeling in DNA	Phosphorylation and incorporation efficiency are unknown
Intrinsic Fluorescence	dPO	Non-invasive, sensitive to environment	Fluorescence may be weak or non-existent

Conclusion and Future Directions

This application note has outlined three distinct strategies for the fluorescent labeling of deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, providing detailed, actionable protocols for researchers. The choice of the optimal strategy will depend on the specific experimental goals and available resources. The click chemistry approach offers the most robust and versatile labeling, while enzymatic incorporation allows for site-specific placement within a DNA context. The potential for intrinsic fluorescence, though requiring initial characterization, presents the most elegant and non-perturbative method.

Future work should focus on the successful synthesis of a halogenated dPO precursor to enable the Sonogashira coupling and subsequent click chemistry. Furthermore, a systematic evaluation of various deoxynucleoside kinases and DNA polymerases for their ability to process dPO and its triphosphate form will be crucial for optimizing the enzymatic labeling strategy. Finally, a thorough photophysical characterization of dPO is warranted to determine the feasibility of using its intrinsic fluorescence as a reporter. The successful fluorescent labeling of dPO will undoubtedly unlock its potential as a valuable tool in molecular biology, diagnostics, and drug discovery.

References

• Hottin, A., & Marx, A. (2016). Structural Insights into the Processing of Nucleobase-Modified Nucleotides by DNA Polymerases. Accounts of Chemical Research, 49(3), 418–427.
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• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. In Current Protocols in Chemical Biology (Vol. 3, pp. 153-162). John Wiley & Sons, Inc.
• Knecht, K. M., Buzin, N., & Stec, W. J. (2006). Enzymatic phosphorylation of unnatural nucleosides. Nucleosides, Nucleotides and Nucleic Acids, 25(9-11), 1229–1231.
• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions.

• Hocek, M. (n.d.). Synthesis of modified nucleoside triphosphates and polymerase construction of functionalized nucleic acids. Michal Hocek Group. Retrieved from [Link]

• Kuwahara, M., Takahata, Y., Shoji, A., Ozaki, A. N., Ozaki, H., & Sawai, H. (2003). Substrate properties of C5-substituted pyrimidine 2'-deoxynucleoside 5'-triphosphates for thermostable DNA polymerases during PCR. Bioorganic & Medicinal Chemistry Letters, 13(21), 3735–3738.
• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46–49.
• Okamoto, A., Tainaka, K., & Saito, I. (2005). A new fluorescent nucleoside, pyrimido[4,5-c]isoquinoline-2'-deoxyriboside: its synthesis and fluorescence properties in oligonucleotides. Tetrahedron Letters, 46(1), 77–80.
• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.
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• Seela, F., & Becher, G. (2009). The 2′-deoxyribofuranoside of 3-phenyltetrahydropyrimido[4,5-c]pyridazin-7-one: a bicyclic nucleoside with sugar residues in N and S conformations, and its molecular recognition. Acta Crystallographica Section C, 65(Pt 7), o382–o386.
• Fernández-Pérez, L., Morales, J. C., & Gotor, V. (2021). Advances in the Enzymatic Synthesis of Nucleoside-5′-Triphosphates and Their Analogs.
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• Ramezanitaghartapeh, M., Soltani, A., Ghorbani-Choghamarani, A., & Norouzi, M. (2020). A comprehensive spectroscopic, solvatochromic and photochemical analysis of 5-hydroxyquinoline and 8-hydroxyquinoline mono-azo dyes. Journal of Molecular Structure, 1222, 128912.
• Machado, V. G., & Lapis, A. A. M. (2019).
• Filimonov, D. A., Lagunin, A. A., & Poroikov, V. V. (2014). Solvatochromic Sensitivity of BODIPY Probes: A New Tool for Selecting Fluorophores and Polarity Mapping. International Journal of Molecular Sciences, 15(12), 22757–22785.
• Wang, H., Wang, Y., & Liu, Y. (2022). Development of the Inverse Sonogashira Reaction for DEL Synthesis. ACS Medicinal Chemistry Letters, 13(6), 964–969.
• Seela, F., & Peng, X. (2004). The 2′-deoxyribofuranoside of 3-phenyltetrahydropyrimido[4,5-c]pyridazin-7-one: a bicyclic nucleoside with sugar residues in N and S conformations, and its molecular recognition. Helvetica Chimica Acta, 87(11), 2835–2846.
• Kim, H. N., Lee, S. H., & Kim, Y. (2009). Solvatochromic fluorescence of piperazine-modified bipyridazines for an organic solvent-sensitive film. Langmuir, 25(16), 9414–9418.
• Salic, A., & Mitchison, T. J. (2008). A chemical method for fast and sensitive detection of DNA synthesis in vivo. Proceedings of the National Academy of Sciences, 105(7), 2415–2420.
• Funaki, T., Ueno, Y., & Matsuda, A. (2006). Fluorescence Emissive Fluorinated Pyrimido[5,4- h]quinazolines: Synthesis, Structure, and Photophysical and Halochromic Properties. The Journal of Organic Chemistry, 71(21), 8044–8052.
• Scharn, D., Germeroth, L., Schneider-Mergener, J., & Wenschuh, H. (2001). Sequential nucleophilic substitution on halogenated triazines, pyrimidines, and purines: a novel approach to cyclic peptidomimetics. The Journal of Organic Chemistry, 66(2), 507–513.
• Juhas, M., & Raines, R. T. (2022). Nucleotide excision repair removes thymidine analog 5-ethynyl-2′-deoxyuridine from the mammalian genome. Proceedings of the National Academy of Sciences, 119(35), e2207721119.
• Mitchell, S., Pless, R. C., & Pérez-Ramírez, J. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. Journal of the American Chemical Society, 145(47), 25626–25636.
• Dvořáková, P., Slavětínská, L., Tloušt’ová, E., & Hocek, M. (2022). Design, Synthesis, and Biochemical and Biological Evaluation of Novel 7-Deazapurine Cyclic Dinucleotide Analogues as STING Receptor Agonists. Journal of Medicinal Chemistry, 65(23), 15610–15629.
• Cahová, H., Panattoni, A., & Hocek, M. (2018). Homologues of epigenetic pyrimidines: 5-alkyl-, 5-hydroxyalkyl and 5-acyluracil and -cytosine nucleotides: synthesis, enzymatic incorporation into DNA and effect on transcription with bacterial RNA polymerase. Nucleic Acids Research, 46(18), 9217–9229.
• Chun, B. K., & Cheng, Y. C. (2005). Synthesis of new 2′-deoxy-2′-fluoro-4′-azido nucleoside analogues as potent anti-HIV agents. Nucleosides, Nucleotides and Nucleic Acids, 24(5-7), 471–474.
• Wang, Q., & Gevorgyan, V. (2021). Copper‐Catalyzed Aza‐Sonogashira Cross‐Coupling To Form Ynimines: Development and Application to the Synthesis of Heterocycles.

• National Center for Biotechnology Information. (n.d.). Pyrimido[4,5-c]pyridazine. PubChem. Retrieved from [Link]

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Application Notes & Protocols: Strategic Use of dPTP for High-Efficiency In Vitro Mutagenesis

For: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a comprehensive technical overview of deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one triphosphate (dPTP), a powerful nucleoside analog for inducing random mutations in DNA. A common point of confusion is the role of modified nucleotides in different nucleic acid synthesis reactions. This document clarifies the precise application of dPTP, establishing that its utility lies in polymerase-mediated in vitro mutagenesis for DNA, not as a substrate in standard in vitro transcription (IVT) for RNA synthesis. We will detail the mechanism of dPTP, provide a robust protocol for its use in generating mutant libraries via Polymerase Chain Reaction (PCR), and offer a comparative framework to distinguish this process from conventional IVT.

Introduction: Defining the Roles of Nucleotides in Nucleic Acid Synthesis

In vitro transcription (IVT) is a cornerstone technique for synthesizing RNA molecules from a DNA template. The process relies on a DNA-dependent RNA polymerase (such as T7, T3, or SP6) and a supply of the four canonical ribonucleoside triphosphates (rNTPs): ATP, GTP, CTP, and UTP.[3][4] The fidelity of this process is critical for producing functional RNA for applications ranging from mRNA vaccines to RNA structural studies.[5][6]

Conversely, the targeted introduction of mutations into DNA is essential for protein engineering, directed evolution, and studying structure-function relationships.[7] This is often achieved by using nucleotide analogs during DNA synthesis reactions like PCR. dPTP is one such analog—a deoxy ribonucleotide triphosphate—designed specifically for this purpose.[2] It is incorporated by DNA polymerases, not RNA polymerases, and its unique base-pairing properties are the source of its mutagenic power.[7][8]

This application note will therefore focus on the correct and effective use of dPTP in its intended application: random mutagenesis of DNA.

The dPTP Analog: Mechanism and Application in Mutagenesis

What is dPTP?

dPTP is the triphosphate form of the nucleoside analog containing the tautomeric base 6H,8H-3,4-dihydropyrimido[4,5-c][1][2]oxazin-7-one, often abbreviated as 'P'.[8] Unlike standard deoxynucleotides, the 'P' base is promiscuous in its pairing.

Mechanism of Mutagenesis

The mutagenic activity of dPTP stems from its ability to be incorporated by DNA polymerases, such as Taq polymerase, opposite either purine base—adenine (A) or guanine (G)—in the DNA template strand.[7][8] This ambiguity leads to a high frequency of transition mutations (the exchange of a purine for another purine, A↔G, or a pyrimidine for another pyrimidine, C↔T).[7]

The process unfolds over two stages of PCR:

• Incorporation: During a PCR cycle, DNA polymerase may incorporate dPTP into the newly synthesized strand opposite a template 'A' or 'G'.

• Mutation Fixation: In the subsequent PCR cycle, the strand containing the incorporated 'P' base now serves as a template. DNA polymerase will then preferentially insert a 'C' or 'T' opposite the 'P' base, completing the transition mutation.

Figure 1: Mechanism of dPTP-induced transition mutations during PCR.

Primary Applications

The primary application of dPTP is in random mutagenesis to generate libraries of genetic variants. This is a foundational technique in:

• Directed Evolution: Creating proteins with enhanced stability, novel activity, or altered substrate specificity.[2]

• Structure-Function Analysis: Identifying key amino acid residues responsible for a protein's function by observing the effects of random mutations.

• Antibody Engineering: Optimizing antibody affinity and specificity.

Protocol: PCR-Based Random Mutagenesis with dPTP

This protocol outlines a general method for using dPTP to introduce random mutations into a target gene. The concentration of dPTP is the most critical parameter for controlling the mutation rate and must be empirically optimized.

Materials

• High-fidelity proofreading DNA polymerase (for initial template amplification).

• Non-proofreading DNA polymerase (e.g., Taq polymerase) for the mutagenesis reaction.

• Plasmid DNA containing the gene of interest.

• Gene-specific PCR primers.

• Standard dNTP mix (dATP, dCTP, dGTP, dTTP).

• dPTP solution (e.g., 10 mM stock from Jena Bioscience).[2]

• PCR buffer.

• Nuclease-free water.

• DNA purification kit.

• Cloning vector and competent cells for library construction.

Step-by-Step Methodology

• Template Preparation:

  • Amplify the target gene from a plasmid using a high-fidelity DNA polymerase to ensure the starting template is free of unwanted mutations.

  • Purify the PCR product using a standard kit to remove primers and polymerase.[9] Quantify the DNA concentration accurately.

• Mutagenesis Reaction Setup:

  • Set up the mutagenesis PCR reaction on ice. The key is to titrate the concentration of dPTP relative to the standard dNTPs. A lower dPTP concentration will result in a lower mutation frequency.

  • Prepare a master mix for multiple reactions to ensure consistency. A typical reaction setup is provided in Table 1.

  Table 1: Example Reaction Setup for dPTP Mutagenesis (50 µL Reaction)

  Component	Stock Concentration	Volume	Final Concentration	Notes
  5x Taq Buffer	5x	10 µL	1x
  dNTP Mix	10 mM each	1 µL	200 µM each
  dPTP	10 mM	0.1 - 1.0 µL	2 - 20 µM	Critical variable for optimization
  Forward Primer	10 µM	2.5 µL	0.5 µM
  Reverse Primer	10 µM	2.5 µL	0.5 µM
  Purified DNA Template	10 ng/µL	1 µL	10 ng
  Taq DNA Polymerase	5 U/µL	0.5 µL	2.5 Units

  | Nuclease-free H₂O | - | To 50 µL | - | |

• PCR Cycling Conditions:

  • Use standard PCR cycling conditions appropriate for the primers and template length. A typical profile is:

    • Initial Denaturation: 95°C for 2 minutes.

    • 25-30 Cycles:

      • 95°C for 30 seconds

      • 55-65°C for 30 seconds (annealing)

      • 72°C for 1 min/kb (extension)

    • Final Extension: 72°C for 5 minutes.

• Purification and Cloning:

  • Run a small aliquot of the PCR product on an agarose gel to confirm successful amplification.

  • Purify the remaining PCR product.

  • Digest the purified product and a suitable expression vector with appropriate restriction enzymes, ligate, and transform into competent E. coli.

• Validation and Screening:

  • Pick several individual colonies and isolate plasmid DNA.

  • Sequence the gene of interest from these clones to determine the mutation frequency and spectrum achieved with the chosen dPTP concentration.

  • Based on the sequencing results, adjust the dPTP concentration in the PCR step if necessary (Table 2) before proceeding to large-scale library screening.

Key Optimization and Validation Parameters

Table 2: Optimizing Mutation Frequency

Observation	Likely Cause	Recommended Action
Mutation rate too low	Insufficient dPTP concentration.	Increase the final concentration of dPTP in the reaction (e.g., from 5 µM to 10 µM).
Mutation rate too high	dPTP concentration is excessive, leading to multiple mutations per clone.	Decrease the final concentration of dPTP (e.g., from 10 µM to 2 µM).
Low or no PCR product	High concentration of dPTP may inhibit the DNA polymerase.	Decrease the dPTP concentration or perform fewer PCR cycles.

| Biased mutation spectrum | Inherent bias of the polymerase or sequence context. | Consider using a different non-proofreading DNA polymerase.[2] |

Comparative Overview: dPTP Mutagenesis vs. In Vitro Transcription (IVT)

To prevent experimental errors, it is crucial to understand the fundamental differences between these two powerful but distinct techniques. The choice of polymerase and nucleotide building blocks dictates the outcome.

Figure 2: A typical workflow for standard in vitro transcription (IVT).

Table 3: Core Distinctions Between dPTP Mutagenesis and IVT

Feature	dPTP-Mediated Mutagenesis	In Vitro Transcription (IVT)
Primary Enzyme	DNA Polymerase (e.g., Taq)	RNA Polymerase (e.g., T7, SP6)
Template	DNA (gene of interest)	Linearized DNA with an RNA polymerase promoter
Nucleotides Used	dNTPs (dATP, dGTP, dCTP, dTTP) + dPTP analog	rNTPs (ATP, GTP, CTP, UTP)
Product	A library of mutated DNA molecules	A large quantity of single-sequence RNA molecules

| Core Application | Generating genetic diversity for evolution/screening | Synthesizing RNA for functional studies, therapeutics, probes |

Troubleshooting

Common Issues in dPTP Mutagenesis

• No PCR Product: High concentrations of dPTP can inhibit DNA polymerase. Reduce the dPTP concentration or confirm the quality and quantity of your template DNA.

• Incorrect Product Size: Non-specific primer annealing. Optimize the annealing temperature of your PCR.

• Mutation Rate is Zero: Ensure you are using a non-proofreading DNA polymerase. A proofreading enzyme will excise the mismatched dPTP analog.

Common Issues in In Vitro Transcription (For Reference)

• Low or No RNA Yield: This is a common issue with multiple potential causes.

  • RNase Contamination: Ensure a strictly RNase-free environment.[10][11] Use RNase inhibitors.

  • Poor Template Quality: Contaminants like salts or ethanol from DNA purification can inhibit RNA polymerase.[9][11]

  • Inactive Enzyme: Ensure the RNA polymerase has been stored and handled correctly. Always run a positive control.[9]

• Shorter-Than-Expected Transcripts:

  • Premature Termination: GC-rich templates can cause the polymerase to stall. Try incubating the reaction at a lower temperature (e.g., 30°C instead of 37°C).[9]

  • Cryptic Termination Sites: The DNA template sequence itself may contain sequences that signal termination to the polymerase.[11]

Conclusion

dPTP is a highly effective reagent for introducing transition mutations into DNA for the purpose of generating diverse genetic libraries. Its successful application hinges on understanding its mechanism as a deoxy nucleotide analog that functions as a substrate for DNA polymerases during PCR. It is fundamentally different from the ribonucleotides used in in vitro transcription. By carefully optimizing the dPTP concentration, researchers can control the mutation rate to suit the needs of directed evolution and protein engineering experiments. This guide provides the foundational knowledge and protocols to effectively deploy dPTP for mutagenesis and to clearly distinguish its application from standard IVT workflows.

References

• baseclick GmbH. (n.d.). dCTP: Role, Applications, and Importance in DNA Synthesis. Retrieved from [Link]

• Jena Bioscience. (n.d.). dPTP, Nucleotides for Random Mutagenesis. Retrieved from [Link]

• Al-Saryi, N., & Al-Sereh, E. (2023). Applications of Terminal Deoxynucleotidyl Transferase Enzyme in Biotechnology. PubMed. Retrieved from [Link]

• Schwarz, D., et al. (2004). Troubleshooting coupled in vitro transcription–translation system derived from Escherichia coli cells: synthesis of high-yield fully active proteins. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Incorporation of dPTP during DNA synthesis in vitro. Retrieved from [Link]

• Jena Bioscience. (n.d.). Nucleotides for Mutagenesis. Retrieved from [Link]

• Scribd. (n.d.). DPT - Biochemistry & Genetics - II (Molecular Biology) Transcription in Eukaryoutes. Retrieved from [Link]

• Bitesize Bio. (2025). Top Tips for Troubleshooting In Vitro Transcription. Retrieved from [Link]

• Promega Connections. (2019). In Vitro Transcription: Common Causes of Reaction Failure. Retrieved from [Link]

• Frontiers in Bioengineering and Biotechnology. (2023). Formation of dsRNA by-products during in vitro transcription can be reduced by using low steady-state levels of UTP. Retrieved from [Link]

• ZAGENO. (2020). In Vitro Transcription Troubleshooting | Blog. Retrieved from [Link]

• Cytiva Life Sciences. (2024). In vitro transcription for mRNA synthesis. Retrieved from [Link]

• PubMed Central. (2024). Protocol for in vitro transcribing mRNAs with defined poly(A)-tail lengths and visualizing sequential PABP binding. Retrieved from [Link]

• Khan Academy. (n.d.). Transcription: an overview of DNA transcription. Retrieved from [Link]

• Biology LibreTexts. (2021). 2.3: Prepare RNA by IVT. Retrieved from [Link]

• PubMed Central. (2016). In Vitro Transcription Assays and Their Application in Drug Discovery. Retrieved from [Link]

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Application Notes & Protocols: Detection of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dOx) in Genomic DNA

Introduction: The Significance of dOx in Genomic Instability

Genomic integrity is under constant assault from both endogenous and exogenous sources, leading to a variety of DNA lesions. Among these, oxidative damage is particularly insidious, generating a spectrum of mutagenic products. Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dOx), a lesser-known but significant lesion, arises from the oxidative degradation of thymidine residues within the DNA strand. Its presence is a hallmark of oxidative stress and has been implicated in mutagenesis, contributing to the molecular pathogenesis of various diseases, including cancer.

The dOx lesion is structurally significant as it disrupts the normal Watson-Crick base pairing, leading to replication errors if not repaired. Specifically, its formation can induce G to T transversions.[1] The accurate and sensitive detection of dOx is therefore critical for understanding the mechanisms of oxidative DNA damage, evaluating the efficacy of antioxidant therapies, and developing novel diagnostic and prognostic biomarkers.

This guide provides a comprehensive overview of the state-of-the-art methodologies for the detection and quantification of dOx in genomic DNA. We will delve into the causality behind experimental choices, offering detailed, field-proven protocols for the gold-standard LC-MS/MS technique, as well as immuno-based and enzymatic assays.

The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the definitive method for the quantification of DNA adducts, including dOx.[2][3] Its unparalleled specificity and sensitivity allow for the absolute quantification of lesions, even at low physiological levels. The method relies on enzymatic digestion of DNA to individual nucleosides, chromatographic separation of the complex mixture, and detection based on the unique mass-to-charge ratio (m/z) of the target analyte and its fragments.[2][4]

Principle of LC-MS/MS Detection

The power of LC-MS/MS lies in its multi-stage analytical process. First, high-performance liquid chromatography (HPLC) separates the dOx nucleoside from the canonical nucleosides (dA, dC, dG, dT) and other oxidative products. Following separation, the analyte enters the mass spectrometer, where it is ionized (typically by electrospray ionization, ESI). In the tandem mass spectrometer (e.g., a triple quadrupole), the precursor ion corresponding to dOx is selected, fragmented through collision-induced dissociation, and specific product ions are monitored. This process, known as selected reaction monitoring (SRM) or multiple reaction monitoring (MRM), provides exceptional specificity, as it is highly improbable that another compound will have the same retention time, precursor mass, and fragment masses.[2]

Visualizing the LC-MS/MS Workflow

Caption: Workflow for dOx quantification by LC-MS/MS.

Detailed Protocol for LC-MS/MS Analysis

Rationale: This protocol is designed to maximize the recovery of the dOx nucleoside while minimizing artifactual oxidation during sample preparation—a critical consideration for accurate quantification.[4] The use of an isotopically labeled internal standard is essential for correcting for sample loss and ionization variability.[3]

Materials:

• Genomic DNA samples (10-50 µg)

• Isotopically labeled dOx internal standard (e.g., ¹⁵N₅, ¹³C₁₀-dOx)

• Nuclease P1 (from Penicillium citrinum)

• Alkaline Phosphatase (Calf Intestinal or bacterial)

• HPLC-grade water and acetonitrile

• Formic acid (LC-MS grade)

• Microcentrifuge tubes, 10 kDa molecular weight cutoff filters

Protocol Steps:

• DNA Isolation:

  • Isolate high-quality genomic DNA using a method that minimizes oxidative damage (e.g., phenol-chloroform extraction followed by ethanol precipitation or a high-quality commercial kit).

  • Quantify the DNA accurately using UV absorbance (e.g., NanoDrop) and assess purity (A260/A280 ratio ~1.8).

• Internal Standard Spiking:

  • To each DNA sample (e.g., 20 µg in a microcentrifuge tube), add a known amount of the isotopically labeled dOx internal standard.

  • Causality: This step is crucial for accurate quantification. The internal standard, being chemically identical but mass-different, co-purifies with the analyte and experiences similar matrix effects, allowing for precise normalization of the final signal.[3]

• Enzymatic Hydrolysis:

  • Adjust the buffer conditions for Nuclease P1 (typically sodium acetate, pH 5.3).

  • Add Nuclease P1 (e.g., 2-5 units per 20 µg DNA) and incubate at 37°C for 2-4 hours. This enzyme digests single-stranded DNA and RNA, and cleaves the phosphodiester backbone to yield 3'-mononucleotides.

  • Adjust the pH to ~8.0 using a Tris-based buffer suitable for Alkaline Phosphatase.

  • Add Alkaline Phosphatase (e.g., 5-10 units) and incubate at 37°C for an additional 2-4 hours. This removes the 3'-phosphate group, yielding the final deoxynucleosides.[5]

• Sample Cleanup:

  • To remove the enzymes, which can interfere with the LC-MS analysis, pass the hydrolyzed sample through a 10 kDa molecular weight cutoff filter.

  • Collect the filtrate containing the deoxynucleosides.

  • Lyophilize the sample and resuspend in a small volume (e.g., 50-100 µL) of the initial LC mobile phase (e.g., 95% water, 5% acetonitrile, 0.1% formic acid).

• LC-MS/MS Analysis:

  • Column: Use a reverse-phase C18 column suitable for nucleoside analysis (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phases: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Develop a gradient that effectively separates dOx from the highly abundant canonical nucleosides (e.g., starting at 2-5% B, ramping to 50-70% B over 10-15 minutes).

  • Mass Spectrometry: Operate in positive ion ESI mode. Optimize the MRM transitions for both native dOx and its isotopically labeled internal standard. This involves determining the precursor ion (M+H)⁺ and the most stable, high-intensity product ions.

Data Analysis and Interpretation

Parameter	Description	Typical Value/Range	Importance
Retention Time	The time at which dOx elutes from the LC column.	Column/method dependent	Must be consistent between samples and standards for positive identification.
MRM Transitions	Specific precursor ion → product ion mass fragments monitored.	Analyte-specific	Provides high chemical specificity. At least two transitions are recommended for confident identification.
Calibration Curve	A plot of the peak area ratio (analyte/internal standard) vs. concentration of standards.	R² > 0.99	Essential for converting peak areas into absolute concentrations.
Limit of Detection (LOD)	The lowest concentration of dOx that can be reliably detected.	fmol to low pmol range	Defines the sensitivity of the assay.

Quantification: The amount of dOx in the original DNA sample is calculated by comparing the peak area ratio of the endogenous dOx to the internal standard against the calibration curve. The result is typically expressed as the number of dOx lesions per 10⁶ or 10⁷ canonical nucleosides.

High-Throughput Screening: Immuno-Based Assays

For studies requiring higher throughput, immuno-based methods like the Enzyme-Linked Immunosorbent Assay (ELISA) can be employed. These assays rely on antibodies that specifically recognize and bind to the dOx lesion.

Principle of Indirect ELISA for dOx

In an indirect ELISA, genomic DNA is denatured and immobilized onto the surface of a microplate. A primary antibody specific for dOx is then added, which binds to the lesion. A secondary antibody, conjugated to an enzyme (e.g., horseradish peroxidase, HRP), is then introduced. This secondary antibody binds to the primary antibody. Finally, a chromogenic substrate is added, which is converted by the enzyme into a colored product. The intensity of the color, measured by a spectrophotometer, is proportional to the amount of dOx present in the sample.

Visualizing the ELISA Workflow

Caption: Key steps in an indirect ELISA for dOx detection.

Key Considerations for Immunoassays

• Antibody Specificity: The most critical factor is the quality of the primary antibody. It must exhibit high specificity for dOx with minimal cross-reactivity to canonical bases or other oxidative lesions.

• DNA Denaturation: Complete denaturation of the DNA to single strands is essential to expose the dOx lesion for antibody binding.

• Semi-Quantitative Nature: ELISA is generally considered semi-quantitative. For more accurate results, a standard curve using DNA with a known quantity of dOx lesions must be run in parallel.

• Validation: Results should ideally be validated by a subset of samples analyzed by LC-MS/MS to confirm the accuracy of the immunoassay.

Functional Insights: Enzymatic Assays

Enzymatic assays leverage the cell's own DNA repair machinery to detect lesions. These methods are based on the ability of specific DNA glycosylases to recognize and excise damaged bases, creating a strand break that can be subsequently detected.

Principle of Glycosylase-Based Detection

While a specific glycosylase for dOx is not as well-characterized as those for other lesions like 8-oxoG, enzymes from the base excision repair (BER) pathway, such as Thymine DNA Glycosylase (TDG), are known to act on various oxidized pyrimidines.[6][7][8][9][10] The principle involves:

• Incubating the genomic DNA with a specific DNA glycosylase that recognizes dOx.

• The glycosylase cleaves the N-glycosidic bond, removing the damaged base and creating an apurinic/apyrimidinic (AP) site.

• Many glycosylases also possess an AP lyase activity that nicks the DNA backbone at the AP site, creating a single-strand break.

• These breaks can then be quantified using methods like the comet assay, alkaline elution, or qPCR-based approaches.

Advantages and Limitations

• Functional Relevance: This approach provides information not just on the presence of the lesion, but also on its susceptibility to repair by cellular enzymes, offering a functional readout.

• Specificity: The specificity is determined by the enzyme used. Finding a highly specific enzyme for dOx is the main challenge.

• Quantification: While sensitive, making these assays truly quantitative can be difficult compared to LC-MS/MS.

Conclusion

The choice of method for detecting Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one depends on the specific research question, required throughput, and available instrumentation. LC-MS/MS remains the gold standard for its accuracy and specificity, providing absolute quantification that is essential for mechanistic studies and biomarker validation.[2][3][4][11] Immuno-based assays offer a high-throughput alternative for screening large numbers of samples, while enzymatic assays provide unique functional insights into the repairability of the lesion. By understanding the principles and protocols behind each technique, researchers can effectively investigate the role of dOx in genomic instability and disease.

References

• Protocol for the simultaneous quantification of oxidative purine lesions in DNA using LC-MS/MS analysis. ResearchGate.[Link]

• Quantification of DNA damage products resulting from deamination, oxidation and reaction with products of lipid peroxidation by liquid chromatography isotope dilution tandem mass spectrometry. National Institutes of Health (NIH).[Link]

• LC-MS/MS-Based Adductomic Approaches for Assessing DNA Damage. eScholarship, University of California.[Link]

• Flow chart for the LC/MS-MS quantification of DNA damage products in cells and tissues. ResearchGate.[Link]

• The Role of Thymine DNA Glycosylase in Transcription, Active DNA Demethylation, and Cancer. PubMed Central, National Institutes of Health (NIH).[Link]

• Thymine DNA glycosylase can rapidly excise 5-formylcytosine and 5-carboxylcytosine: potential implications for active demethylation of CpG sites. PubMed, National Institutes of Health (NIH).[Link]

• Interaction of Thymine DNA Glycosylase with Oxidised 5-Methyl-cytosines in Their Amino- and Imino-Forms. PubMed Central, National Institutes of Health (NIH).[Link]

• Thymine DNA glycosylase exhibits negligible affinity for nucleobases that it removes from DNA. PubMed Central, National Institutes of Health (NIH).[Link]

• Identifying the Molecular Mechanisms of Thymine DNA Glycosylase (TDG) Substrate Specificity. ProQuest.[Link]

• 7-Deazaguanines in DNA: functional and structural elucidation of a DNA modification system. PubMed Central, National Institutes of Health (NIH).[Link]

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• 5. 7-Deazaguanines in DNA: functional and structural elucidation of a DNA modification system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Role of Thymine DNA Glycosylase in Transcription, Active DNA Demethylation, and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]

Enzymatic synthesis of dihydropyrimido[4,5-c]oxazin-7-one nucleoside analogs

Application Note & Protocols

Topic: Enzymatic Synthesis of Dihydropyrimido[4,5-c]oxazin-7-one Nucleoside Analogs

Audience: Researchers, scientists, and drug development professionals.

Abstract

The synthesis of novel nucleoside analogs is a cornerstone of antiviral and anticancer drug discovery. Traditional chemical synthesis routes are often multi-step, require extensive use of protecting groups, and generate significant chemical waste. Enzymatic synthesis presents a powerful alternative, offering high regio- and stereoselectivity under mild, aqueous conditions. This guide details a robust, field-proven methodology for the synthesis of dihydropyrimido[4,5-c]oxazin-7-one nucleoside analogs using a one-pot, two-enzyme transglycosylation strategy. We provide a comprehensive overview of the underlying enzymatic principles, detailed step-by-step protocols for synthesis and purification, and methods for product characterization. The protocols are designed to be self-validating, with explanations for key experimental choices to empower researchers to adapt and optimize the synthesis for their specific target analogs.

Introduction: The Rationale for Enzymatic Synthesis

Nucleoside analogs function by mimicking natural nucleosides, thereby interfering with nucleic acid synthesis and replication, making them vital therapeutic agents. The dihydropyrimido[4,5-c]oxazin-7-one scaffold represents a class of heterocyclic bases of interest for developing new therapeutic agents. The enzymatic approach to glycosylation, particularly using nucleoside phosphorylases (NPs), has become an attractive alternative to chemical methods.[1]

Key Advantages of the Enzymatic Approach:

• Stereoselectivity: Enzymes exclusively produce the biologically relevant β-anomer, eliminating the formation of α-anomers and the need for subsequent separation.[2]

• Mild Conditions: Reactions are performed in aqueous buffers at or near neutral pH and physiological temperatures, preserving sensitive functional groups on the nucleobase.[3]

• Reduced Waste: The approach avoids the use of hazardous reagents and solvents, aligning with green chemistry principles.[1]

• Simplified Workflow: One-pot reactions reduce the number of synthesis and purification steps compared to traditional chemical routes.[3]

This guide focuses on a transglycosylation reaction catalyzed by nucleoside phosphorylases, a well-established and highly reliable method for generating novel nucleoside analogs.[4][5]

The Core Principle: Thermodynamically-Driven Transglycosylation

The synthesis relies on the reversible phosphorolysis catalyzed by Nucleoside Phosphorylases (NPs).[4] The overall strategy involves two key enzymatic steps that can be performed concurrently in a single reaction vessel.

• Phosphorolysis of a Sugar Donor: A pyrimidine nucleoside phosphorylase (PyNP), such as Thymidine Phosphorylase (TP) or Uridine Phosphorylase (UP), catalyzes the cleavage of an inexpensive, natural pyrimidine nucleoside (e.g., thymidine or uridine) in the presence of inorganic phosphate (Pi). This reaction generates the corresponding nucleobase (thymine or uracil) and a key intermediate: α-D-pentose 1-phosphate (e.g., α-D-2-deoxyribose-1-phosphate).[4][5]

• Glycosylation of the Target Base: A purine nucleoside phosphorylase (PNP), which often has broader substrate specificity for the incoming base, catalyzes the reverse reaction. It condenses the α-D-pentose 1-phosphate intermediate with the target dihydropyrimido[4,5-c]oxazin-7-one base to form the desired nucleoside analog, releasing inorganic phosphate.[6]

Using an excess of the sugar donor and coupling the two reactions in a one-pot system drives the reaction equilibrium toward the synthesis of the new nucleoside analog.[4]

Fig. 1: One-Pot Two-Enzyme Transglycosylation Workflow.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis, purification, and characterization of a representative 2'-deoxyriboside analog of a dihydropyrimido[4,5-c]oxazin-7-one derivative.

Materials and Reagents

Reagent	Supplier	Grade	Purpose
Dihydropyrimido[4,5-c]oxazin-7-one Base	Custom Synthesis	>98% Purity	Heterocyclic base acceptor
Thymidine	Major Supplier	>99% Purity	2'-deoxyribose donor
Thymidine Phosphorylase (E. coli, recombinant)	Commercial Vendor	Biocatalysis Grade	Enzyme for Step 1
Purine Nucleoside Phosphorylase (E. coli)	Commercial Vendor	Biocatalysis Grade	Enzyme for Step 2
Potassium Phosphate Buffer (KH₂PO₄/K₂HPO₄)	Major Supplier	Molecular Biology	Reaction buffer and source of phosphate
Acetonitrile (MeCN)	Major Supplier	HPLC Grade	HPLC mobile phase
Trifluoroacetic Acid (TFA)	Major Supplier	HPLC Grade	HPLC mobile phase additive
Deionized Water (18.2 MΩ·cm)	In-house	Ultrapure	Buffer and mobile phase preparation

Protocol 1: Enzymatic Synthesis

This protocol describes a typical analytical-scale reaction (1-5 mg). The reaction can be scaled linearly by increasing the volume and reagent quantities.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 7.5. This pH is optimal for many nucleoside phosphorylases and ensures sufficient phosphate is available to initiate the reaction.[7]

• Reagent Stock Solutions:

  • Dissolve the dihydropyrimido[4,5-c]oxazin-7-one base in a minimal amount of DMSO to create a concentrated stock (e.g., 100 mM). Note: The final DMSO concentration in the reaction should be kept below 5% (v/v) to minimize enzyme inhibition.

  • Dissolve thymidine in the 100 mM phosphate buffer (pH 7.5) to create a 50 mM stock solution.

• Reaction Assembly: In a 1.5 mL microcentrifuge tube, combine the following in order:

  • 400 µL of 100 mM Potassium Phosphate Buffer (pH 7.5)

  • 10 µL of the 100 mM target base stock (Final concentration: 2 mM)

  • 100 µL of the 50 mM thymidine stock (Final concentration: 10 mM)

  • Note: A 5-fold excess of the sugar donor is used to drive the reaction equilibrium towards product formation.[4]

• Enzyme Addition:

  • Add 10 U of Thymidine Phosphorylase.

  • Add 10 U of Purine Nucleoside Phosphorylase.

  • Gently mix by pipetting.

• Incubation: Incubate the reaction mixture at 37 °C for 12-24 hours with gentle agitation (e.g., 200 rpm on a thermomixer).

• Reaction Monitoring & Termination:

  • To monitor progress, withdraw a 10 µL aliquot at various time points (e.g., 2, 4, 8, 12, 24 h).

  • Terminate the enzymatic reaction in the aliquot by adding 90 µL of acetonitrile and vortexing. This denatures and precipitates the enzymes.

  • Centrifuge the aliquot at >12,000 x g for 5 minutes.

  • Analyze the supernatant by analytical HPLC (see Protocol 3).

• Final Termination: Once the reaction has reached completion (or equilibrium), terminate the entire reaction by adding an equal volume of acetonitrile. Centrifuge to pellet the precipitated enzymes and transfer the supernatant for purification.

Fig. 2: Step-by-step experimental workflow for enzymatic synthesis.

Protocol 2: Product Purification via Preparative RP-HPLC

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is an effective method for purifying nucleoside analogs from the reaction mixture.[8][9] The desired product is typically more hydrophobic than the sugar donor (thymidine) and the donor base (thymine), leading to a longer retention time.

Instrumentation and Columns:

• System: Preparative HPLC system with UV detector.

• Column: C18 column (e.g., 10 µm particle size, 250 x 21.2 mm).

• Mobile Phase A: 0.1% TFA in Ultrapure Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Detection: 260 nm or a wavelength specific to the target compound's chromophore.

Procedure:

• Sample Preparation: Filter the supernatant from the terminated reaction (Step 7, Protocol 1) through a 0.22 µm syringe filter.

• Injection: Inject the filtered sample onto the preparative C18 column.

• Elution Gradient: Elute the product using a linear gradient. The exact gradient should be optimized based on analytical HPLC results but can start as follows:

Time (min)	% Mobile Phase B (MeCN)	Flow Rate (mL/min)
0-5	5	15
5-35	5 → 50	15
35-40	50 → 95	15
40-45	95	15

• Fraction Collection: Collect fractions corresponding to the product peak, as identified by its retention time from the analytical run.

• Solvent Removal: Combine the product-containing fractions and remove the acetonitrile and water by lyophilization (freeze-drying) to yield the purified product as a TFA salt.

Protocol 3: Product Analysis and Characterization

Analytical HPLC: Analytical HPLC is used for reaction monitoring and purity assessment.[1][10]

• Column: Analytical C18 column (e.g., 5 µm particle size, 150 x 4.6 mm).

• Gradient: A typical gradient is 5-95% Mobile Phase B over 15-20 minutes with a flow rate of 1 mL/min.

• Expected Elution Order: Thymine (early), Thymidine, Target Product (late). The exact retention time of the product will depend on the hydrophobicity of the dihydropyrimido[4,5-c]oxazin-7-one base.

Mass Spectrometry (MS):

• Technique: High-Resolution Mass Spectrometry (HRMS) with Electrospray Ionization (ESI).

• Purpose: To confirm the molecular weight of the synthesized nucleoside analog.

• Expected Result: An [M+H]⁺ ion corresponding to the exact mass of the target compound.

Nuclear Magnetic Resonance (NMR):

• Techniques: ¹H NMR and ¹³C NMR.

• Purpose: To confirm the structure, particularly the formation of the N-glycosidic bond and the β-anomer configuration.

• Key Diagnostic Signal: The anomeric proton (H-1') of the deoxyribose sugar typically appears as a triplet or pseudo-triplet in the ¹H NMR spectrum around 6.0-6.5 ppm. The coupling constants can be used to confirm the β-configuration.

Analytical Technique	Parameter	Expected Result for a 2'-Deoxyriboside Analog
Analytical RP-HPLC	Retention Time (tR)	A single major peak with tR > tR of thymidine, purity >95% by peak area.[11]
HRMS (ESI+)	[M+H]⁺	Observed mass should match the calculated exact mass of the target nucleoside analog within ± 5 ppm.
¹H NMR	Anomeric Proton (H-1') Signal	Triplet or pseudo-triplet at δ ≈ 6.0–6.5 ppm, confirming the β-anomeric configuration.[12]
¹³C NMR	Carbon Signals	Presence of signals corresponding to both the heterocyclic base and the 2'-deoxyribose sugar moiety.[12]

Conclusion and Future Perspectives

The enzymatic transglycosylation method detailed here provides a highly efficient, selective, and scalable route to novel dihydropyrimido[4,5-c]oxazin-7-one nucleoside analogs.[2] By leveraging the substrate promiscuity of nucleoside phosphorylases, researchers can readily synthesize libraries of these compounds for biological screening. Further optimization can be achieved through enzyme immobilization in packed-bed reactors for continuous flow synthesis, which simplifies downstream processing and enhances enzyme reusability, bringing the process closer to industrial-scale production.[3][13] This approach represents a significant advancement over classical chemical synthesis, enabling rapid access to new chemical entities for drug development.

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• Gao, W., Liu, Y., Zhang, Y., Xu, Y., & Xiao, Z. (2015). Enzymatic synthesis of nucleosides by nucleoside phosphorylase co-expressed in Escherichia coli. BMC Biotechnology, 15, 73. [Link]

• Fehlau, M., Mathias, J., Hinz, M., Steffens, M., Tentori, F., Kreß, M., … Wagner, A. (2020). Modular Enzymatic Cascade Synthesis of Nucleotides Using a (d)ATP Regeneration System. Molecules, 25(15), 3539. [Link]

• Benítez-Mateos, A. I., Klein, C., Roura Padrosa, D., & Paradisi, F. (2022). A novel thymidine phosphorylase to synthesize (halogenated) anticancer and antiviral nucleoside drugs in continuous flow. Catalysis Science & Technology, 12(20), 6255-6263. [Link]

• (PDF) Practical Synthesis of Cytidine-5-Carboxamide-Modified Nucleotide Reagents. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

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• Vaitkevičiūtė, M., Meškytė, E., & Matulis, D. (2022). Enzymatic Synthesis of Modified Nucleoside 5′-Monophosphates. International Journal of Molecular Sciences, 23(23), 14619. [Link]

• DNA Purification. (n.d.). Glen Research. Retrieved January 5, 2026, from [Link]

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• Cosgrove, S. C., Carr, R., & Miller, G. J. (2024). Biocatalytic synthesis of ribonucleoside analogues using nucleoside transglycosylase-2. Organic & Biomolecular Chemistry, 22(3), 503–508. [Link]

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• Patel, D. R., Patel, A., & Patel, K. (2023). Identification of modified nucleoside and nucleosides over high performance liquid chromatography. The Pharma Innovation Journal, 12(8), 108-112. [Link]

• New developments in nucleoside analogues biosynthesis: A review. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• (PDF) Enzymatic Synthesis of Modified Nucleoside 5′-Monophosphates. (n.d.). ResearchGate. Retrieved January 5, 2026, from [Link]

• Mei, H., Budow-Busse, S., Kondhare, D., Eickmeier, H., Reuter, H., & Seela, F. (2022). The 2′-deoxyribofuranoside of 3-phenyltetrahydropyrimido[4,5-c]pyridazin-7-one: a bicyclic nucleoside with sugar residues in N and S conformations, and its molecular recognition. Acta Crystallographica Section C, Structural Chemistry, 78(Pt 7), 382–389. [Link]

• Liu, H., Wang, Y., Zhang, C., Wang, Y., & Dai, Y. (2023). Effective Glycosylation of Cucurbitacin Mediated by UDP-Glycosyltransferase UGT74AC1 and Molecular Dynamics Exploration of Its Substrate Binding Conformations. International Journal of Molecular Sciences, 24(13), 10996. [Link]

• Mei, H., Budow-Busse, S., Kondhare, D., Eickmeier, H., Reuter, H., & Seela, F. (2022). The 2'-deoxyribofuranoside of 3-phenyltetrahydropyrimido[4,5-c]pyridazin-7-one: a bicyclic nucleoside with sugar residues in N and S conformations, and its molecular recognition. Acta Crystallographica. Section C, Structural Chemistry, 78(Pt 7), 382–389. [Link]

• Al-Qaisi, A. M., Zalloum, H., Al-Qirim, T., Shattat, G., El-Huneidi, W., & Al-Hiari, Y. (2024). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. Pharmaceuticals, 17(11), 1459. [Link]

Sources

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• 2. Biocatalytic synthesis of ribonucleoside analogues using nucleoside transglycosylase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel thymidine phosphorylase to synthesize (halogenated) anticancer and antiviral nucleoside drugs in continuous flow - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Enzymatic synthesis of nucleosides by nucleoside phosphorylase co-expressed in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Nucleoside Analogs: A Review of Its Source and Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. glenresearch.com [glenresearch.com]
• 10. thepharmajournal.com [thepharmajournal.com]
• 11. HPLC Analysis of tRNA‐Derived Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Solid-phase synthesis of oligonucleotides with dP modifications

Application Note & Protocol

Topic: Solid-Phase Synthesis of Oligonucleotides with dP (1,3-propanediol) Modifications

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Role and Significance of dP Modifications

Oligonucleotides are central to numerous biological and therapeutic applications, from diagnostic probes to antisense therapies.[1] The chemical modification of these molecules is a powerful strategy to enhance their function, stability, and utility.[2][3] One such critical modification is the incorporation of a 1,3-propanediol (dP) linker, a non-nucleosidic moiety that serves as a stable, synthetic abasic site mimic.[4][5]

Abasic sites, where a nucleobase is lost from the DNA backbone, are one of the most common forms of DNA damage.[6][7] Studying the cellular response to this damage and utilizing the structural flexibility of such sites requires oligonucleotides with stable abasic site analogs. The natural abasic site is notoriously unstable, particularly under the basic conditions required for oligonucleotide deprotection, leading to strand cleavage.[6] The dP modification, also known as a C3 spacer, provides a chemically robust alternative that mimics the structural gap of an abasic site without the inherent instability.[5][8] This allows for the synthesis and purification of intact oligonucleotides containing these crucial structural elements.

Applications for dP-modified oligonucleotides are diverse, including:

• DNA Repair Studies: Serving as substrates for DNA repair enzymes like AP endonucleases.[9]

• Structural Biology: Investigating the impact of abasic sites on DNA duplex stability and conformation.[7]

• Therapeutic Development: Acting as flexible linkers in complex oligonucleotide conjugates or as blockers for polymerases and nucleases.[5]

This guide provides a comprehensive overview and detailed protocols for the automated solid-phase synthesis of oligonucleotides containing internal or 3'-end dP modifications using standard phosphoramidite chemistry.

Principle of the Synthesis

The synthesis of dP-modified oligonucleotides leverages the well-established phosphoramidite method for solid-phase synthesis.[10][11] The process occurs on an automated synthesizer, building the oligonucleotide chain in the 3' to 5' direction on a solid support, typically controlled pore glass (CPG).[11]

The core of the method is a four-step cycle repeated for each monomer addition:

• Deblocking (Detritylation): Removal of the acid-labile 5'-dimethoxytrityl (DMT) protecting group to expose the 5'-hydroxyl for the next coupling reaction.

• Coupling: Activation of a phosphoramidite monomer (either a standard A, C, G, T, or the dP phosphoramidite) and its subsequent reaction with the free 5'-hydroxyl group of the growing chain.

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of failure sequences (n-1 shortmers).

• Oxidation: Conversion of the unstable phosphite triester linkage to a stable phosphate triester using an iodine solution.

The key component for introducing the dP modification is the 1-O-(4,4'-Dimethoxytrityl)-propyl-3-O-(2-cyanoethyl)-(N,N-diisopropyl)-phosphoramidite , commonly referred to as dP phosphoramidite or C3 Spacer phosphoramidite.[4][12] This reagent is designed to integrate seamlessly into the standard synthesis cycle.

Visualizing the dP Incorporation Chemistry

The diagram below illustrates the coupling step where the dP phosphoramidite is added to the growing oligonucleotide chain.

Caption: Incorporation of dP phosphoramidite into an oligonucleotide chain.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis, deprotection, and purification of dP-modified oligonucleotides.

PART 1: Automated Solid-Phase Synthesis

1.1. Reagent Preparation and Instrument Setup

• Ensure all standard DNA synthesis reagents (A, C, G, T phosphoramidites, activator, capping reagents, oxidizer, deblocking solution) are fresh and correctly installed on the synthesizer.

• Prepare the dP phosphoramidite (e.g., C3 Spacer Phosphoramidite) by dissolving it in anhydrous acetonitrile to the same concentration as the standard nucleoside phosphoramidites (typically 0.1 M).

• Install the dP phosphoramidite solution on a designated spare port on the synthesizer.

• Select a solid support (CPG) functionalized with the desired 3'-terminal nucleoside, or a universal support.

1.2. Sequence Programming and Synthesis Cycle

• Program the desired oligonucleotide sequence into the synthesizer's control software.

• For each position where a dP modification is required, assign the port corresponding to the dP phosphoramidite.

• Critical Step: The coupling time for the dP phosphoramidite should be extended relative to standard nucleosides to ensure high coupling efficiency. A standard nucleoside may require 2-3 minutes, whereas the dP phosphoramidite often benefits from a longer time.[13] Refer to the manufacturer's technical sheet for specific recommendations.

Synthesis Step	Reagent/Action	Typical Duration (DNA)	Recommended Duration (dP)	Purpose
Deblocking	Trichloroacetic Acid (TCA) in DCM	1 - 2 min	1 - 2 min	Removes 5'-DMT group
Coupling	Phosphoramidite + Activator	2 - 3 min	5 - 15 min	Forms new phosphite triester bond
Capping	Acetic Anhydride / N-Methylimidazole	1 min	1 min	Blocks unreacted 5'-OH groups
Oxidation	Iodine / H₂O / Pyridine	1 min	1 min	Converts P(III) to stable P(V)

1.3. Post-Synthesis

• Upon completion of the synthesis, the column containing the CPG-bound, fully protected oligonucleotide is removed from the synthesizer.

• The product can be left with the final 5'-DMT group on ("Trityl-on") for purification purposes or cleaved off ("Trityl-off"). Trityl-on purification is highly recommended for modified oligonucleotides.

PART 2: Cleavage and Deprotection

This two-stage process first cleaves the oligonucleotide from the solid support and then removes the protecting groups from the phosphate backbone and nucleobases.

2.1. Cleavage from Support

• Place the CPG from the synthesis column into a 2 mL screw-cap vial.

• Add 1-2 mL of concentrated ammonium hydroxide (NH₄OH) or a mixture of ammonium hydroxide/methylamine (AMA).

• Seal the vial tightly and let it stand at room temperature for 1-2 hours. This cleaves the succinyl linker, releasing the oligonucleotide into the solution.

2.2. Base and Phosphate Deprotection

• Following cleavage, heat the sealed vial containing the oligonucleotide in the ammoniacal solution.

• Standard Deprotection (Ammonium Hydroxide): Heat at 55°C for 8-12 hours.[11] This removes the cyanoethyl groups from the phosphates and the protecting groups (benzoyl, isobutyryl) from the bases.

• Rapid Deprotection (AMA): Heat at 65°C for 15-20 minutes. AMA is significantly faster but may not be compatible with all modifications.

• After heating, cool the vial to room temperature before opening.

• Dry the ammoniacal solution completely using a centrifugal vacuum evaporator.

PART 3: Purification and Quality Control

Purification is essential to remove failure sequences and residual protecting groups. Reverse-phase HPLC is the preferred method for dP-modified oligonucleotides.

3.1. Trityl-On Reverse-Phase HPLC Purification

• Principle: The lipophilic DMT group on the full-length product causes it to bind more strongly to the C18 column matrix than the trityl-off failure sequences.

• Procedure:

  • Resuspend the dried crude oligonucleotide pellet in an appropriate aqueous buffer (e.g., 100 mM Triethylammonium Acetate (TEAA), pH 7.0).

  • Inject the sample onto a reverse-phase HPLC column (e.g., C18).

  • Elute using a gradient of acetonitrile in an aqueous buffer (e.g., 100 mM TEAA).

  • The DMT-on product will be the last major peak to elute. Collect this peak.

  • Dry the collected fraction.

3.2. Post-Purification Detritylation

• Resuspend the dried, purified DMT-on oligonucleotide in 80% aqueous acetic acid.

• Keep at room temperature for 15-30 minutes. The solution will turn orange/pink as the DMT cation is released.

• Quench the reaction by adding a buffer (e.g., 1.5 M NH₄OAc).

• Desalt the final product using a size-exclusion column or cartridge to remove the cleaved DMT group and excess salt.

3.3. Quality Control

• Analytical HPLC: Verify the purity of the final product.

• Mass Spectrometry (ESI-MS): Confirm the identity and molecular weight of the dP-modified oligonucleotide. The expected mass should account for the mass of the 1,3-propanediol linker in place of a standard nucleoside residue.

Overall Synthesis and Purification Workflow

Caption: Workflow for synthesis and purification of dP-modified oligonucleotides.

Conclusion

The solid-phase synthesis of oligonucleotides containing dP modifications is a robust and reliable process that follows standard phosphoramidite chemistry with minor adjustments. The key to success lies in optimizing the coupling time for the dP phosphoramidite and employing a rigorous trityl-on purification strategy to ensure the isolation of a high-purity final product. By providing a stable mimic of an abasic site, dP-modified oligonucleotides remain an indispensable tool for researchers in molecular biology, drug development, and diagnostics.

References

• Verma, S. & Eckstein, F. (1998). Modified oligonucleotides: synthesis and strategy for users. Annual review of biochemistry, 67, 99–134.

• ATDBio Ltd. (n.d.). Nucleic Acids Book - Chapter 8: Synthesis and applications of chemically modified oligonucleotides. [Link]

• Fergione, S. J., Fedorova, O., & Pyle, A. M. (2023). Synthesis, deprotection, and purification of diphosphorylated RNA oligonucleotides. ChemRxiv. [Link]

• Sebesta, D. P., & Beaucage, S. L. (1987). Oligodeoxyribonucleotides containing 1,3-propanediol as nucleoside substitute. Nucleic Acids Research, 15(7), 3113–3129. [Link]

• Sebesta, D. P., & Beaucage, S. L. (1987). Oligodeoxyribonucleotides containing 1,3-propanediol as nucleoside substitute. PubMed. [Link]

• Gottschling, S. E., & Luy, B. (2005). Solid-Phase Synthesis of Modified Oligonucleotides. Current Organic Chemistry, 9(11), 1041-1063. [Link]

• Reddy, M. P., Farooqui, F., & Hanna, N. B. (1997). A new procedure for rapid deprotection of synthetic oligodeoxynucleotides. Nucleic Acids Research, 25(19), 3970–3975. [Link]

• Wang, D., & Lacroix, M. A. (2022). Chemical Synthesis and Biological Application of Modified Oligonucleotides. Molecules, 27(19), 6296. [Link]

• Prakash, T. P., & Powner, M. W. (2018). Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach. Molecules, 23(10), 2530. [Link]

• LINK Technologies. (n.d.). Guidebook for the Synthesis of Oligonucleotides. [Link]

• Biotage. (2022). Solid Phase Oligonucleotide Synthesis. [Link]

• ATDBio Ltd. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. [Link]

• Glen Research. (2009). Preparation of Oligonucleotides Containing Abasic Sites. Glen Report 21.14. [Link]

• Ischenko, A. A., & Saparbaev, M. K. (2002). Abasic sites in DNA: repair and biological consequences. Mutation Research/DNA Repair, 510(1-2), 157–183. [Link]

• Takeshita, M., Chang, C. N., Johnson, F., Will, S., & Grollman, A. P. (1987). Oligodeoxynucleotides containing synthetic abasic sites: model substrates for DNA-polymerases and apurinic/apyrimidinic endonucleases. The Journal of biological chemistry, 262(21), 10171–10179. [Link]

• Beaucage, S. L. (2008). Solid-Phase Synthesis of Unmodified and Modified Oligonucleotides. Current Protocols in Nucleic Acid Chemistry, 33(1), 3.1.1-3.1.23. [Link]

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• 2. Modified oligonucleotides: synthesis and strategy for users - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Oligodeoxyribonucleotides containing 1,3-propanediol as nucleoside substitute - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 6. glenresearch.com [glenresearch.com]
• 7. New insights into the structure of abasic DNA from molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biotage.com [biotage.com]
• 9. atdbio.com [atdbio.com]
• 10. Oligodeoxyribonucleotides containing 1,3-propanediol as nucleoside substitute - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Analysis of Oligonucleotides Containing Abasic Site Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dupont.com [dupont.com]
• 13. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving coupling efficiency of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite

Technical Support Center: Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one Phosphoramidite

Welcome to the technical support guide for Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and answers to frequently asked questions. Our goal is to help you improve the coupling efficiency and overall success of your oligonucleotide synthesis when incorporating this novel modified nucleoside.

Troubleshooting Guide: Low Coupling Efficiency

Low coupling efficiency is a critical issue in oligonucleotide synthesis, as it leads to a higher proportion of truncated sequences and complicates downstream purification and applications.[1] This guide provides a systematic approach to diagnosing and resolving the common causes of suboptimal coupling efficiency when using Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite.

Q1: My trityl monitor is showing a significant drop in coupling efficiency after the addition of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite. What are the primary causes?

A significant drop in coupling efficiency for a modified phosphoramidite like Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one can be attributed to several factors, broadly categorized into reagent quality, instrument performance, and suboptimal synthesis protocols.[1]

Probable Causes & Solutions:

• Reagent Quality:

  • Phosphoramidite Degradation: This phosphoramidite, like many others, is sensitive to hydrolysis.[2][] Exposure to moisture can lead to the formation of the corresponding H-phosphonate, which is unreactive in the coupling step.[2]

    • Solution: Use a fresh vial of the phosphoramidite. Ensure it is brought to room temperature before opening to prevent condensation. Dissolve the phosphoramidite in fresh, anhydrous acetonitrile with a water content of less than 30 ppm, ideally below 10 ppm.[2]

  • Activator Issues: An old or improperly prepared activator solution can lead to incomplete activation of the phosphoramidite.[1]

    • Solution: Prepare a fresh solution of your activator (e.g., 5-(Ethylthio)-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI)).[4][5] For sterically hindered or less reactive phosphoramidites, a stronger activator may be required.[][7]

  • Moisture in Acetonitrile: Water in the acetonitrile will compete with the 5'-hydroxyl group of the growing oligonucleotide chain for the activated phosphoramidite, leading to lower coupling efficiency.[2][8]

    • Solution: Use a fresh, sealed bottle of anhydrous acetonitrile.[8] Consider drying the acetonitrile over activated 3Å molecular sieves for at least 24 hours before use.[1]

• Instrument Performance:

  • Fluidics Issues: Blockages or leaks in the reagent lines for the specific phosphoramidite or the activator can prevent the correct volumes from being delivered to the synthesis column.[1]

    • Solution: Perform a fluidics test on your synthesizer to ensure all lines and valves are functioning correctly. Calibrate the reagent delivery system to confirm accurate volume delivery.[1]

• Suboptimal Protocol:

  • Insufficient Coupling Time: Modified phosphoramidites, especially those with bulky protecting groups or altered electronic properties, may require longer coupling times than standard A, C, G, and T phosphoramidites.[9]

    • Solution: Increase the coupling time for the Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite. Start by doubling the standard coupling time and optimize from there. A typical starting point for modified amidites is 5-10 minutes.[9]

Q2: I've tried fresh reagents and a longer coupling time, but the efficiency is still below 95%. What other factors should I consider?

If the basic troubleshooting steps do not resolve the issue, a more in-depth investigation is needed. The structure of the Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one nucleoside itself may present unique challenges.

Advanced Troubleshooting Steps:

Factor	Explanation	Recommended Action
Activator Choice	The pKa and nucleophilicity of the activator are crucial for efficient phosphoramidite activation.[10] A standard activator like 1H-Tetrazole might not be optimal for all modified bases.	Consider using a more potent activator such as 5-(Ethylthio)-1H-tetrazole (ETT), 5-Benzylthio-1H-tetrazole (BTT), or 4,5-Dicyanoimidazole (DCI).[4][5] DCI is highly soluble in acetonitrile and can increase the rate of the coupling reaction.[7][11]
Phosphoramidite Concentration	For challenging couplings, increasing the concentration of the phosphoramidite can help drive the reaction to completion.[]	Increase the molar excess of the phosphoramidite relative to the solid support loading. A 5-fold molar excess is a good starting point.[9]
Solid Support	The type and loading of the solid support can influence reagent accessibility and reaction kinetics.[1]	Ensure you are using a high-quality solid support appropriate for your synthesis scale. For longer oligonucleotides, a support with a larger pore size (e.g., 1000Å CPG) may be beneficial.
Secondary Structures	The sequence of the oligonucleotide being synthesized can lead to the formation of secondary structures that hinder the coupling reaction.[][]	While less common on solid support, this can be an issue. If you are incorporating this modified base into a GC-rich region, consider using a synthesis protocol designed for such sequences.[]

Experimental Protocol: Activator Screening

To determine the optimal activator for Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite, a small-scale screening experiment is recommended.

• Preparation: Prepare fresh 0.1 M solutions of the phosphoramidite in anhydrous acetonitrile. Prepare solutions of different activators (e.g., 1H-Tetrazole, ETT, DCI) at their recommended concentrations.

• Synthesis: Synthesize a short, identical test sequence (e.g., 5'-T-X-T-3', where X is the modified base) on three separate columns.

• Coupling: For each synthesis, use a different activator for the coupling of the Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite. Keep all other synthesis parameters constant.

• Analysis: After synthesis, cleave and deprotect the oligonucleotides.[9] Analyze the crude product by HPLC or mass spectrometry to determine the yield of the full-length product for each activator. The activator that yields the highest percentage of the full-length oligonucleotide is the most efficient for this specific phosphoramidite.

Frequently Asked Questions (FAQs)

Q1: What is Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one and what are its properties?

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (also referred to as compound dP) is a modified 2'-deoxycytidine analog.[14] It is known to be mutagenic in bacterial systems, inducing GC to AT transition mutations through replication errors.[14][15] Its unique bicyclic structure and hydrogen bonding potential make it a valuable tool for studying DNA replication, repair, and mutagenesis.

Q2: How should I store and handle the Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one phosphoramidite?

Like all phosphoramidites, this compound is sensitive to moisture and oxidation.

• Storage: Store the solid phosphoramidite at -20°C under an inert atmosphere (argon or nitrogen).

• Handling: Before use, allow the vial to warm to room temperature for at least 30 minutes before opening to prevent moisture condensation. Once dissolved in anhydrous acetonitrile, it is recommended to use the solution within 24-48 hours. For longer-term storage of the solution, store at -20°C.

Q3: Are there any specific considerations for the cleavage and deprotection of oligonucleotides containing this modified base?

The stability of the Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one base to standard deprotection conditions (e.g., concentrated ammonium hydroxide at elevated temperatures) should be considered. If the modification is labile, milder deprotection conditions may be necessary.

• Recommendation: If you observe degradation of your final product, consider using a milder deprotection strategy, such as ammonium hydroxide at room temperature for a longer period or a mixture of ammonium hydroxide and methylamine (AMA).[5] It is advisable to consult the supplier's technical data sheet for specific recommendations.

Visual Aids

Troubleshooting Workflow for Low Coupling Efficiency

Caption: A systematic workflow for troubleshooting low coupling efficiency.

Phosphoramidite Coupling Cycle

Caption: The four main steps of the phosphoramidite synthesis cycle.

References

• Coupling Pathways and Activation Mechanisms in Phosphoramidite Reactions. (n.d.).
• Troubleshooting low coupling efficiency in oligonucleotide synthesis. (2025). Benchchem.
• Coupling Activators for Oligonucleotide Synthesis. (n.d.). TCI Chemicals.
• Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites. (n.d.). LGC, Biosearch Technologies.
• Coupling Activators for the Oligonucleotide Synthesis via Phosphoramidite Approach. (2025).
• TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. (n.d.). Glen Research.
• Improved coupling activators for oligonucleotide synthesis. (1998).
• Technical Support Center: Phosphoramidite Stability and Coupling Efficiency. (2025). Benchchem.
• Activators for oligonucleotide and phosphoramidite synthesis. (n.d.).
• Application Notes and Protocols for Phosphoramidite-Based Oligonucleotide Synthesis. (2025). Benchchem.
• Oligonucleotide synthesis: Coupling efficiency and quality control. (2023). IDT.
• Troubleshooting the Synthesis of Modified Oligonucleotides. (n.d.). TriLink BioTechnologies.
• White, H. A. (1988). Manual Oligonucleotide Synthesis Using the Phosphoramidite Method.Springer Protocols.
• Side Reactions and Sequence-Specific Challenges in Phosphoramidite Chemistry. (n.d.).
• Phosphoramidite Chemistry for DNA Synthesis. (n.d.). Twist Bioscience.
• Thermo Scientific RNA CPG Synthesis Supports. (n.d.). Thermo Fisher Scientific.
• Phosphoramidite Coupling to Oligonucleotides Bearing Unprotected Internucleosidic Phosphate Moieties. (2001).
• Universal Supports and Synthesis Supplies. (n.d.). Glen Research.
• Oligonucleotide synthesis basics: 4 key takeaways for in-house oligo production. (2021). LGC - The BiosearchTech Blog.
• Optimize Your Workflow with Our Oligo Synthesis Services. (n.d.). TriLink BioTechnologies.
• Synthesizing your own oligonucleotides: FAQs. (2023). LGC - The BiosearchTech Blog.
• A 10 Step Guide to Oligonucleotide Synthesis. (2023). Biolytic Blog.
• What affects the yield of your oligonucleotides synthesis. (2011). Bio-Synthesis Inc.

• Deoxyribosyl dihydropyrimido[4,5-c][1][]oxazin-7-one. (n.d.). MedchemExpress.com.

• Deoxyribosyl dihydropyrimido[4,5-c][1][]oxazin-7-one. (n.d.). InvivoChem.

• The 2′-deoxyribofuranoside of 3-phenyltetrahydropyrimido[4,5-c]pyridazin-7-one: a bicyclic nucleoside with sugar residues in N and S conformations, and its molecular recognition. (2022). PMC - NIH.
• Structure-based design of novel pyrimido[4,5-c]pyridazine derivatives as dihydropteroate synthase inhibitors with increased affinity. (2012). PubMed.
• Structure Based Design of Novel Pyrimido[4,5-c]pyridazine Derivatives as Dihydropteroate Synthase (DHPS) Inhibitors with Increased Affinity. (n.d.). NIH.
• Principles of Phosphoramidite Reactions in DNA Assembly. (n.d.). BOC Sciences.
• Design, synthesis and antibacterial properties of pyrimido[4,5-b]indol-8-amine inhibitors of DNA gyrase. (2018). PubMed.
• Synthesis of a New Scaffold:the 7H,8H-Pyrimido[1,6-b]pyridazin-6,8-dione Nucleus. (2025).
• Sequence Composition and Its Impact on Phosphoramidite Synthesis Efficiency. (n.d.).
• Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. (n.d.). PMC - NIH.
• Phosphoramidites - RNA. (n.d.). BOC Sciences.
• Phosphoramidites - RNA. (n.d.). BOC Sciences.
• Phosphoramidites. (n.d.). BOC Sciences.
• Product for Oligonucleotide Synthesis. (n.d.). Glen Research.
• dU (Deoxyuridine) phosphoramidite. (n.d.). Lumiprobe.

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• 7. WO1998016540A1 - Improved coupling activators for oligonucleotide synthesis - Google Patents [patents.google.com]
• 8. glenresearch.com [glenresearch.com]
• 9. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Deoxyribosyl dihydropyrimido[4,5-c][1,2]oxazin-7-one | Nucleoside Antimetabolite(Analog) | 126128-42-5 | Invivochem [invivochem.com]

Technical Support Center: Strategies for Preventing dP Phosphoramidite Degradation During Oligonucleotide Synthesis and Deprotection

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are incorporating the modified nucleoside, 1-(2-deoxy-β-D-ribofuranosyl)pyridin-2-one (dP), into their synthetic oligonucleotides. The unique properties of dP offer exciting possibilities in diagnostics and therapeutics; however, its stability during synthesis and deprotection requires careful consideration. This document provides in-depth technical guidance and troubleshooting advice to ensure the integrity of your dP-containing oligonucleotides.

Understanding dP Phosphoramidite and Its Applications

The dP nucleoside is a non-canonical base analogue that can be incorporated into DNA sequences. Its distinct structure and hydrogen bonding capabilities make it a valuable tool for various applications, including the modulation of duplex stability and the study of DNA-protein interactions. As with any modified phosphoramidite, ensuring its integrity throughout the synthesis and deprotection process is paramount to obtaining high-quality oligonucleotides for downstream applications.[1][2]

Core Principles of Phosphoramidite Chemistry

Oligonucleotide synthesis via the phosphoramidite method is a cyclical process involving four key steps: deblocking, coupling, capping, and oxidation.[3] Each step presents potential challenges that can lead to the degradation of sensitive phosphoramidites like dP.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis and deprotection of dP-containing oligonucleotides.

Synthesis Phase

Q1: My coupling efficiency for dP is consistently lower than for standard A, C, G, and T phosphoramidites. What could be the cause?

A1: Low coupling efficiency for modified phosphoramidites like dP can stem from several factors:

• Moisture Contamination: Phosphoramidites are extremely sensitive to water. Trace amounts of moisture in your acetonitrile (ACN), activator, or on the synthesizer lines can hydrolyze the phosphoramidite, rendering it inactive for coupling.[4][5]

  • Solution: Always use anhydrous, DNA-synthesis-grade ACN. Ensure your molecular sieves are active and that all reagents are stored under an inert atmosphere (e.g., argon).

• Degraded Phosphoramidite or Activator: Like all phosphoramidites, dP amidite has a finite shelf life, and its stability can be compromised by improper storage. The activator is also susceptible to degradation.

  • Solution: Use fresh, high-purity dP phosphoramidite and activator. Prepare fresh activator solutions for each synthesis run. Store all reagents according to the manufacturer's recommendations, typically at -20°C under an inert atmosphere.[6]

• Insufficient Coupling Time: The steric bulk or electronic properties of dP may necessitate a longer coupling time compared to standard bases.

  • Solution: Increase the coupling time for the dP addition step. A systematic increase (e.g., in 30-second increments) while monitoring coupling efficiency via trityl cation monitoring can help determine the optimal time.

Q2: I am observing a significant n-1 peak in my crude product analysis after a synthesis containing dP. What is the likely cause?

A2: A prominent n-1 peak indicates a failure in one of the synthesis cycles, resulting in a deletion of one nucleotide. This can be due to:

• Inefficient Coupling: As discussed in Q1, if the dP phosphoramidite fails to couple efficiently, the unreacted 5'-hydroxyl group of the growing oligonucleotide chain will be exposed.

• Inefficient Capping: The capping step is designed to block these unreacted 5'-hydroxyl groups to prevent them from participating in subsequent coupling cycles.[4] If capping is incomplete, these unreacted chains can be extended in the next cycle, leading to a deletion mutant at the intended dP position.

  • Solution: Ensure your capping reagents (Cap A: acetic anhydride/lutidine/THF and Cap B: N-methylimidazole/THF) are fresh and active. Verify that the delivery of capping reagents is not obstructed.

Deprotection Phase

Q3: After deprotection with ammonium hydroxide, I see a significant loss of my full-length product and the appearance of unexpected peaks in my HPLC or mass spectrometry analysis. Why is this happening?

A3: Standard deprotection conditions, such as concentrated ammonium hydroxide at elevated temperatures, can be too harsh for oligonucleotides containing sensitive modifications like dP.[7] The pyridin-2-one base of dP may be susceptible to degradation under these conditions. Potential side reactions could include hydrolysis or modification of the base itself.

• Solution: Employ milder deprotection strategies. The choice of deprotection conditions should be carefully considered based on the other components of your oligonucleotide.

Q4: What are some recommended mild deprotection protocols for dP-containing oligonucleotides?

A4: Several mild deprotection methods can be employed to preserve the integrity of dP-containing oligonucleotides. The optimal choice will depend on the other protecting groups present in your sequence.

• Ultra-Mild Deprotection: This approach utilizes phosphoramidites with more labile protecting groups on the standard bases (e.g., Pac-dA, Ac-dC, iPr-Pac-dG).[7] Deprotection can then be achieved with a solution of 0.05 M potassium carbonate in methanol at room temperature.[7]

• Ammonia-Methylamine (AMA): A 1:1 mixture of aqueous ammonium hydroxide and aqueous methylamine can significantly reduce deprotection times, often to as little as 10 minutes at 65°C.[8] This shorter exposure to basic conditions can be beneficial for sensitive bases. Note that this method requires the use of acetyl-protected dC (Ac-dC) to prevent base modification.[8]

• Gaseous Ammonia: Deprotection with gaseous ammonia is another mild alternative to aqueous ammonium hydroxide.

The following table summarizes some deprotection options:

Deprotection Reagent	Temperature	Duration	Considerations
Concentrated Ammonium Hydroxide	55°C	8-16 hours	May be too harsh for dP.
0.05 M K2CO3 in Methanol	Room Temp	4-17 hours	Requires UltraMILD protecting groups on other bases.[7]
Ammonia-Methylamine (AMA)	65°C	10 minutes	Requires Ac-dC to avoid side reactions.[8]
t-Butylamine/water (1:3)	60°C	6 hours	A milder alternative to ammonium hydroxide.

Q5: How can I confirm that the degradation I'm seeing is related to the dP modification?

A5: A systematic approach is crucial for troubleshooting:

• Synthesize a Control Oligonucleotide: Synthesize the same sequence but replace dP with a standard base (e.g., T). If the control synthesis and deprotection are successful, it strongly suggests the issue is specific to dP.

• Mass Spectrometry Analysis: High-resolution mass spectrometry is an invaluable tool for identifying degradation products.[9][10] By comparing the expected mass of your full-length product with the observed masses, you can identify potential modifications or cleavage events. Fragmentation analysis (MS/MS) can further pinpoint the location of the modification.[11]

• Vary Deprotection Conditions: Deprotect aliquots of the same dP-containing oligonucleotide using different conditions (e.g., standard ammonium hydroxide vs. a mild deprotection protocol). Analyze the results by HPLC or mass spectrometry to determine which condition yields the highest purity product.

Experimental Protocols and Workflows

Recommended Workflow for dP-Oligonucleotide Synthesis and Deprotection

The following diagram illustrates a recommended workflow to minimize dP degradation:

Caption: Recommended workflow for dP oligonucleotide synthesis.

Step-by-Step Protocol: Ultra-Mild Deprotection of a dP-Containing Oligonucleotide

This protocol assumes the use of UltraMILD phosphoramidites (Pac-dA, iPr-Pac-dG, Ac-dC) for the standard bases in your sequence.

• Reagent Preparation:

  • Prepare a fresh solution of 0.05 M potassium carbonate (K2CO3) in anhydrous methanol.

• Cleavage and Deprotection:

  • After synthesis, transfer the solid support containing the oligonucleotide to a sealed vial.

  • Add 1 mL of the 0.05 M K2CO3 in methanol solution to the vial.

  • Incubate at room temperature for 4-6 hours with gentle agitation.

• Quenching and Product Recovery:

  • After the incubation period, carefully remove the supernatant from the solid support and transfer it to a new microcentrifuge tube.

  • Neutralize the solution by adding an appropriate amount of a weak acid (e.g., dilute acetic acid).

  • Evaporate the solvent to dryness using a vacuum concentrator.

  • Resuspend the oligonucleotide pellet in nuclease-free water.

• Analysis:

  • Analyze an aliquot of the crude product by reverse-phase HPLC and mass spectrometry to confirm the identity and purity of the full-length oligonucleotide.

Visualizing Potential Degradation Pathways

While specific degradation pathways for dP are not extensively documented, we can hypothesize potential reactions based on the structure of the pyridin-2-one ring and general principles of oligonucleotide chemistry.

Caption: Potential degradation pathways for dP phosphoramidite.

This diagram illustrates that during synthesis, the primary risk is hydrolysis of the phosphoramidite, rendering it inactive. During deprotection, harsh basic conditions could potentially lead to modification of the dP base or even strand cleavage.

By understanding the principles of phosphoramidite chemistry and taking proactive measures to mitigate potential side reactions, researchers can successfully synthesize high-quality dP-containing oligonucleotides for their innovative applications.

References

• Google Patents. (n.d.). CA2361079C - Method for deprotecting oligonucleotides.

• Proutski, I., et al. (n.d.). Advanced method for oligonucleotide deprotection. PMC - NIH. Retrieved from [Link]

• Hogrefe, R. I., et al. (1993). Deprotection of methylphosphonate oligonucleotides using a novel one-pot procedure. Nucleic Acids Research, 21(9), 2031–2038.

• ddd-UAB. (n.d.). Synthesis and Computational Studies of Nucleoside Analogues as Antiviral Agents. Retrieved from [Link]

• Rentel, C., et al. (2019). Determination of oligonucleotide deamination by high resolution mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 173, 56-61.
• Zamora, I., et al. (2022). Oligonucleotides: degradation studies. 70th ASMS Conference on Mass Spectrometry.

• Glen Research. (n.d.). Deprotection Guide. Retrieved from [Link]

• PubMed. (2019). Determination of oligonucleotide deamination by high resolution mass spectrometry. Retrieved from [Link]

• Ohkubo, A., et al. (2012). Synthesis of Oligodeoxynucleotides Using Fully Protected Deoxynucleoside 3′-Phosphoramidite Building Blocks and Base Recognition of Oligodeoxynucleotides Incorporating N3-Cyano-Ethylthymine. Molecules, 17(10), 11984-12000.
• Bentzley, C. M., et al. (2000). Analysis of the Degradation of Oligonucleotide Strands During the Freezing/Thawing Processes Using MALDI-MS. Analytical Chemistry, 72(22), 5483-5487.

• ResearchGate. (n.d.). New developments in nucleoside analogues biosynthesis: A review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases. Retrieved from [Link]

• ACS Publications. (2000). Analysis of the Degradation of Oligonucleotide Strands During the Freezing/Thawing Processes Using MALDI-MS. Retrieved from [Link]

• AxisPharm. (2024). 12 most commonly asked questions about phosphoramidites. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in the Chemical Synthesis and Evaluation of Anticancer Nucleoside Analogues. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis. Retrieved from [Link]

• Twist Bioscience. (n.d.). Phosphoramidite Chemistry for DNA Synthesis. Retrieved from [Link]

• Hargreaves, J. S., et al. (2015). The Degradation of dG Phosphoramidites in Solution. Nucleosides, Nucleotides & Nucleic Acids, 34(10), 691-707.

• ResearchGate. (n.d.). The degradation of the four different phosphoramidites as a function of time in propylene carbonate with added water. Retrieved from [Link]

• ResearchGate. (2015). The Degradation of dG Phosphoramidites in Solution. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Oligonucleotides Containing 1-Aminomethyl or 1-Mercaptomethyl-2-deoxy-d-ribofuranoses: Synthesis, Purification, Characterization, and Conjugation with Fluorophores and Lipids. Retrieved from [Link]

• Sandahl, A., et al. (2021). On-demand synthesis of phosphoramidites.

Sources

• 1. 12 most commonly asked questions about phosphoramidites | AxisPharm [axispharm.com]
• 2. Recent Advances in the Chemical Synthesis and Evaluation of Anticancer Nucleoside Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. twistbioscience.com [twistbioscience.com]
• 4. benchchem.com [benchchem.com]
• 5. The Degradation of dG Phosphoramidites in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. On-demand synthesis of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. blog.biosearchtech.com [blog.biosearchtech.com]
• 8. glenresearch.com [glenresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of oligonucleotide deamination by high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Oligonucleotides: degradation studies – Mass Analytica [mass-analytica.com]

Technical Support Center: Troubleshooting Low Yield of dP-Modified Oligonucleotides

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support center for troubleshooting issues related to the synthesis and purification of dP-modified oligonucleotides. This guide is designed to provide you with in-depth, actionable insights to diagnose and resolve low-yield problems, ensuring the success of your research and development efforts. As your virtual Senior Application Scientist, I will walk you through the causality behind common experimental failures and provide you with validated protocols and logical frameworks to overcome them.

Part 1: Understanding the Challenge: The Nature of dP Modifications

While "dP" can refer to various modifications, in the context of this guide, we will consider it a non-standard purine analog designed to confer specific properties, such as resistance to depurination. The introduction of any non-standard nucleotide into an oligonucleotide can disrupt the well-optimized phosphoramidite chemistry used in standard DNA/RNA synthesis. This can lead to a variety of issues, including:

• Steric Hindrance: The modified base may be bulkier than standard bases, leading to slower and less efficient coupling reactions.

• Altered Reactivity: The protecting groups on the dP monomer may require different conditions for removal, potentially leading to incomplete deprotection or degradation of the oligonucleotide.

• Changes in Solubility and Hybridization: The final modified oligonucleotide may have different physicochemical properties, affecting its behavior during purification and downstream applications.

This guide will provide a systematic approach to troubleshooting these and other common problems.

Part 2: Troubleshooting Guide: A Systematic Approach to Yield Optimization

Low yield is rarely due to a single factor. A systematic, step-by-step investigation is the most effective way to identify and resolve the root cause. This guide is structured to follow the typical workflow of oligonucleotide synthesis and purification.

Section 2.1: Reagent and Synthesizer Preparation

Before starting the synthesis, it is crucial to ensure that all reagents are of high quality and that the DNA synthesizer is functioning correctly.

Question: My synthesis of a dP-modified oligonucleotide failed completely or had a very low yield. Where should I start troubleshooting?

Answer: Start by verifying the fundamentals: your reagents and your synthesizer.

• Reagent Quality:

  • Activator: Ensure your activator (e.g., DCI, ETT) is fresh and anhydrous. An old or improperly stored activator is a common cause of low coupling efficiency.

  • Phosphoramidites: Both standard and dP-modified phosphoramidites are sensitive to moisture and oxidation. Ensure they are stored under an inert atmosphere (e.g., argon) and are not expired.

  • Solvents: Use anhydrous acetonitrile with a water content of <30 ppm. High water content will lead to the hydrolysis of phosphoramidites and a significant drop in coupling efficiency.

• Synthesizer Maintenance:

  • Fluidics Check: Perform a system flush and check for any blockages in the lines, especially the lines delivering the dP phosphoramidite and the activator.

  • Reagent Delivery: Confirm that all reagents are being delivered at the correct volumes. A simple way to check this is to disconnect the lines from the synthesis column and collect the reagents in a vial during a simulated synthesis cycle.

Section 2.2: The Synthesis Cycle: Optimizing the Coupling of dP Monomers

The most critical step for a modified oligonucleotide is the coupling of the modified phosphoramidite.

Question: My trityl readings show a significant drop after the coupling of the dP monomer. What does this indicate and how can I fix it?

Answer: A sharp drop in the trityl signal after the dP coupling step is a clear indication of low coupling efficiency for the modified monomer. Here’s how to address it:

• Increase Coupling Time: The dP phosphoramidite may be sterically hindered and require a longer time to couple efficiently. Double the standard coupling time for the dP monomer as a starting point.

• Use a Stronger Activator: If you are using a standard activator like tetrazole, consider switching to a more potent one, such as 5-(ethylthio)-1H-tetrazole (ETT) or 2,5-Dichlorophenyl-1H-tetrazole (DCI).

• Increase Reagent Concentration: Increasing the concentration of the dP phosphoramidite can also help drive the coupling reaction to completion.

Experimental Protocol: Optimizing dP Coupling Efficiency

• Baseline Synthesis: Synthesize a short, test oligonucleotide containing the dP modification using your standard protocol. Record the step-wise and average coupling efficiencies based on the trityl cation absorbance.

• Extended Coupling Time: Synthesize the same test oligonucleotide, but in the synthesis program, increase the coupling time for the dP monomer from the standard 2 minutes to 5 minutes.

• Activator and Concentration Test: If extended coupling time does not sufficiently improve the yield, synthesize the test oligonucleotide again with the extended coupling time and a fresh, more potent activator like DCI. Consider increasing the dP phosphoramidite concentration by 20-30% if possible.

• Analysis: Compare the overall yield and purity of the three syntheses by HPLC and/or mass spectrometry to determine the optimal conditions.

Table 1: Example Optimization of dP Coupling

Parameter	Standard Protocol	Optimized Protocol
dP Coupling Time	2 min	5 min
Activator	Tetrazole	DCI
dP Amidite Conc.	0.1 M	0.12 M
Resulting Yield	35%	78%

Section 2.3: Cleavage and Deprotection: Protecting the Integrity of Your Oligo

The conditions used to cleave the oligonucleotide from the solid support and remove the protecting groups are critical for obtaining a high yield of the correct product.

Question: After cleavage and deprotection, my mass spectrometry results show a complex mixture of products, and the desired mass is a minor peak. What could be the problem?

Answer: This suggests that either the deprotection was incomplete or that the oligonucleotide was degraded during the process.

• Incomplete Deprotection: The protecting groups on the dP monomer may require specific deprotection conditions (e.g., a different temperature or a longer time). Consult the manufacturer's data sheet for the dP phosphoramidite for recommended deprotection protocols.

• Oligonucleotide Degradation: Some modified bases can be sensitive to the standard deprotection conditions (e.g., concentrated ammonium hydroxide at elevated temperatures). This can lead to the degradation of the oligonucleotide.

Troubleshooting Deprotection Issues:

• Use a Milder Deprotection Reagent: Consider using a milder deprotection solution, such as a mixture of ammonium hydroxide and methylamine (AMA), which can often deprotect more efficiently at lower temperatures and shorter times.

• Optimize Deprotection Time and Temperature: Perform a time-course experiment to determine the optimal deprotection time and temperature for your dP-modified oligonucleotide. Analyze the products at different time points by mass spectrometry to find the conditions that give the highest yield of the desired product with minimal degradation.

Section 2.4: Purification and Analysis: Isolating the Full-Length Product

The final step is to purify the full-length, dP-modified oligonucleotide from the failure sequences and other impurities.

Question: I see a peak at the correct mass for my dP-modified oligonucleotide, but the yield after HPLC purification is very low. Why is this happening?

Answer: Low recovery from HPLC purification can be due to several factors:

• Poor Solubility: The dP modification may alter the solubility of the oligonucleotide, causing it to precipitate on the column or in the collection tubes.

• Non-Optimal Purification Conditions: The standard purification protocol may not be suitable for your modified oligonucleotide.

• Co-elution with Failure Sequences: If the coupling efficiency of the dP monomer was low, the full-length product may be a minor component of a complex mixture, making it difficult to isolate.

Improving Purification Recovery:

• Adjust the Mobile Phase: Try adding a small amount of an organic solvent, such as acetonitrile, to the mobile phase to improve the solubility of the oligonucleotide.

• Optimize the HPLC Gradient: A shallower gradient can improve the resolution between the full-length product and the failure sequences, leading to a purer final product.

• Consider an Alternative Purification Method: For some modified oligonucleotides, cartridge-based purification or gel electrophoresis may provide a better yield than HPLC.

Diagram 1: Troubleshooting Workflow for Low Yield dP Oligonucleotides

Caption: A decision tree for troubleshooting low yields of dP-modified oligonucleotides.

Part 3: Frequently Asked Questions (FAQs)

Q1: What is the expected coupling efficiency for a dP-modified phosphoramidite?

A1: While standard DNA and RNA phosphoramidites typically have coupling efficiencies of >99%, modified phosphoramidites, especially bulky ones, may have lower coupling efficiencies. A coupling efficiency of 95-98% for a dP monomer can be considered good. If your coupling efficiency is below 95%, you should optimize the coupling conditions as described in Section 2.2.

Q2: How can I confirm the identity and purity of my final dP-modified oligonucleotide?

A2: The best way to confirm the identity and purity of your final product is by using a combination of analytical techniques:

• Mass Spectrometry (LC-MS): This will confirm that the oligonucleotide has the correct molecular weight, which verifies the incorporation of the dP modification.

• Analytical HPLC or UPLC: This will determine the purity of the oligonucleotide by separating the full-length product from any shorter failure sequences.

• UV-Vis Spectrophotometry: This is used to accurately quantify the concentration of the final oligonucleotide solution.

Q3: Can I use the same extinction coefficient for my dP-modified oligonucleotide as for a standard oligonucleotide?

A3: No, the dP modification will likely have a different absorbance at 260 nm than the standard DNA bases. You should use the nearest-neighbor approximation method to calculate the extinction coefficient, and you will need the specific extinction coefficient of the dP monomer at 260 nm. This information should be provided by the manufacturer of the dP phosphoramidite. Using an incorrect extinction coefficient will lead to inaccurate quantification of your final product.

Diagram 2: Standard Phosphoramidite Synthesis Cycle

Caption: The four main steps of the phosphoramidite cycle in solid-phase oligonucleotide synthesis.

References

• Oligonucleotide Synthesis: A Practical Approach. Edited by M. J. Gait, IRL Press, 1984. (A foundational text on the chemistry of oligonucleotide synthesis.)

• Current Protocols in Nucleic Acid Chemistry. John Wiley & Sons, Inc. (Provides detailed protocols and troubleshooting guides for a wide range of nucleic acid chemistry techniques.) URL: [Link]

• Glen Research Technical Support. (A valuable resource for troubleshooting common issues in oligonucleotide synthesis.) URL: [Link]

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach. Tetrahedron, 48(12), 2223–2311. (A comprehensive review of the phosphoramidite method.) URL: [Link]

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of Dihydropyrimido[4,5-c]oxazin-7-one Nucleosides

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of dihydropyrimido[4,5-c]oxazin-7-one nucleosides. This guide is designed for researchers, medicinal chemists, and drug development professionals actively working on these novel nucleoside analogs. The unique fused ring system presents specific challenges, and this document provides in-depth, experience-driven answers to common issues, focusing on the causality behind side reactions and offering practical, validated solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Core Synthesis Overview

The synthesis of dihydropyrimido[4,5-c]oxazin-7-one nucleosides typically involves the cyclization of a suitably functionalized pyrimidine precursor, often a 5-aminouridine derivative. The core challenge lies in achieving efficient and clean closure of the oxazinone ring without promoting competing side reactions or degradation.

Caption: General synthetic pathway for dihydropyrimido[4,5-c]oxazin-7-one nucleosides.

Q1: My reaction yields are consistently low, and TLC/HPLC shows incomplete conversion of the starting material. What's going wrong?

A1: Low conversion is a frequent issue, often pointing to problems with reaction conditions or reagent activity. The final intramolecular cyclization step is typically the bottleneck.[1]

Causality & Troubleshooting Steps:

• Insufficient Catalyst Activity: The cyclization often requires a Brønsted or Lewis acid catalyst to activate the carbonyl group for nucleophilic attack.[1]

  • Solution: Ensure your catalyst is active and anhydrous if required. For reusable catalysts, consider regeneration. Screen different catalysts (e.g., HCl, p-TsOH, Lewis acids) and optimize their loading.[2]

• Suboptimal Reaction Temperature: The activation energy for the cyclization may not be met at lower temperatures.

  • Solution: Gradually increase the reaction temperature while carefully monitoring the reaction by TLC. Be aware that excessive heat can promote degradation or alternative side reactions. A moderate increase is often sufficient.[1]

• Poor Solvent Choice: The solvent must fully solubilize the reactants to ensure an efficient reaction. Polarity can significantly impact the reaction rate.[2]

  • Solution: While polar aprotic solvents like DMF or DMSO are common, consider screening alternatives. If solubility is an issue, a solvent system with higher dissolving power for your specific substrate may be necessary.

• Steric Hindrance: Bulky protecting groups on the sugar moiety or substituents on the pyrimidine ring can sterically hinder the cyclization.

  • Solution: If possible, consider using smaller protecting groups. In some cases, simply extending the reaction time is sufficient to overcome the steric barrier.[2]

Q2: I'm observing a major byproduct with a similar mass to my product. What could this be?

A2: This often indicates the formation of an isomer or an incompletely cyclized intermediate. The most common culprits are linear ureides or alternative cyclization products.

Side Reaction Spotlight: Incomplete Cyclization

The most probable side product is the linear N-acylated intermediate that fails to cyclize. This occurs when the intramolecular nucleophilic attack is slow compared to the initial acylation step.

Caption: Competing pathways of desired cyclization versus formation of a linear intermediate.

Troubleshooting & Optimization:

• Identification: The linear intermediate can be identified by mass spectrometry (it will have the same mass as the product if the acylation involves a leaving group that is lost on cyclization, or a difference corresponding to H₂O). Its polarity will likely differ significantly from the cyclized product on TLC/HPLC.[2]

• Driving Cyclization:

  • Increase Basicity: Add a non-nucleophilic base (e.g., proton sponge, DBU) in catalytic amounts to deprotonate the pyrimidine nitrogen, making it a more potent nucleophile for the final ring closure.

  • Change Solvent: Switch to a higher-boiling point aprotic polar solvent like DMF or NMP to facilitate the higher activation energy required for cyclization.

  • Extend Reaction Time: Monitor the reaction over a longer period (e.g., 24-48 hours) to see if the conversion to the cyclized product improves.[1]

Q3: My product seems to be degrading during workup or purification. How can I improve its stability?

A3: The dihydropyrimido[4,5-c]oxazin-7-one ring system can be sensitive to pH and nucleophiles. The oxazinone ring, in particular, can be susceptible to hydrolysis under strongly acidic or basic conditions.

Key Factors Affecting Stability:

• pH: Extreme pH values should be avoided during aqueous workup and purification. The stability of a similar system, 6H,8H-3,4-dihydro-pyrimido[4,5-c][1][3]oxazin-7-one, has been studied in the context of oligonucleotide synthesis, highlighting the importance of controlled conditions.[3]

• Nucleophiles: Strong nucleophiles, such as primary amines or hydroxide ions used during deprotection steps, can potentially open the oxazinone ring.

• Oxidation: Dihydropyrimidine systems can be susceptible to oxidation, which would lead to the corresponding aromatic pyrimidine product.[4]

Recommended Handling & Purification Protocol:

• Neutral Workup: After the reaction is complete, neutralize the mixture carefully to a pH of ~7 using a mild acid (e.g., dilute acetic acid) or base (e.g., saturated NaHCO₃ solution).

• Avoid Strong Bases: For deprotection of sugar hydroxyls (e.g., acetate groups), use milder conditions than standard methanolic ammonia if degradation is observed. Consider enzymatic deprotection or alternative protecting groups that can be removed under neutral conditions.

• Purification Conditions:

  • Use column chromatography with a silica gel that has been pre-treated with a small amount of a neutral agent like triethylamine in the eluent to neutralize acidic sites.

  • For reverse-phase HPLC, use buffered mobile phases (e.g., with triethylammonium acetate or ammonium formate) to maintain a stable pH.

• Add Antioxidants: If oxidation is suspected, especially during deprotection steps involving ammonia, the addition of an antioxidant can prevent the loss of the oligomer.[5]

Q4: I'm getting a mixture of anomers (α and β) from my glycosylation step. How can I improve the β-selectivity?

A4: Achieving high β-selectivity is a classic challenge in nucleoside synthesis. The outcome is governed by the nature of the sugar donor, the coupling conditions, and the catalyst. The widely applied Vorbrüggen reaction, for instance, relies on neighboring group participation from a C-2 ester on the sugar to ensure β-selectivity.[6]

Strategies to Enhance β-Anomer Formation:

Strategy	Mechanism of Action	Key Considerations
Neighboring Group Participation	A C2'-acyl protecting group (e.g., acetyl, benzoyl) on the sugar donor forms a cyclic acyloxonium ion intermediate, which sterically shields the α-face, forcing the incoming nucleobase to attack from the β-face.[6]	This is the most reliable method. Ensure you are using a sugar with a participating group at the C2' position.
Lewis Acid Choice	The choice and amount of Lewis acid (e.g., TMSOTf, SnCl₄) can influence the anomeric ratio.	Titrate the Lewis acid concentration. Excess acid can sometimes lead to anomerization of the product.
Solvent Effects	Solvents that can stabilize the oxocarbenium ion intermediate, like acetonitrile, can sometimes favor the thermodynamically more stable β-anomer (the anomeric effect).	Screen solvents such as acetonitrile, dichloromethane, and dichloroethane.
Silylation of Nucleobase	Using a persilylated nucleobase generally provides better yields and selectivity in Vorbrüggen-type glycosylations.[6]	Ensure the silylation (e.g., with HMDS and TMSCl) is complete before adding the sugar donor and catalyst.

Detailed Experimental Protocol: Monitoring Reaction by HPLC

This protocol provides a general framework for monitoring the progress of the cyclization reaction and identifying the product versus potential side products.

Protocol: Reverse-Phase HPLC Analysis

• Sample Preparation:

  • Quench a small aliquot (~5-10 µL) of the reaction mixture in 1 mL of a 50:50 mixture of water and acetonitrile.

  • Vortex thoroughly.

  • Filter through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[2]

  • Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid or 10 mM ammonium acetate.

  • Gradient:

    • Start with 95% A and 5% B.

    • Linearly increase to 95% B over 15-20 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.[2]

  • Detection: UV detection at 260 nm and 280 nm.

• Data Interpretation:

  • The starting material, linear intermediate, and final cyclized product should have distinct retention times. Typically, the cyclized product is less polar than the acylated intermediate.

  • Inject standards of your starting material to confirm its retention time.

  • Collect fractions of unknown peaks for analysis by mass spectrometry to aid in identification.

References

• Lin, P. K., & Brown, D. M. (1989). Synthesis and duplex stability of oligonucleotides containing cytosine-thymine analogues. Nucleic Acids Research, 17(24), 10373–10383. Retrieved from [Link]

• Ueda, T., & Nishino, H. (1968). On the Hilbert-Johnson procedure for pyrimidine nucleoside synthesis. Journal of the American Chemical Society, 90(6), 1678–1679. Retrieved from [Link]

• Falcó, J. L., Matallana, J. L., Barberena, J., Teixidó, J., & Borrell, J. I. (2003). Solid-phase synthesis of 2-substituted 4-amino-7-oxo-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidines: an example of cyclization-assisted cleavage. Molecular Diversity, 6(1), 3–11. Retrieved from [Link]

• Büyükkıdan, B., et al. (2019). Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products. RSC Advances, 9(43), 25059-25068. Retrieved from [Link]

• Hotha, S., et al. (2022). Pyrimidine Nucleosides Syntheses by Late-Stage Base Heterocyclization Reactions. Organic Letters, 24(45), 8394–8398. Retrieved from [Link]

• Hotha, S., et al. (2022). Pyrimidine Nucleosides Syntheses by Late-Stage Base Heterocyclization Reactions. Organic Letters, 24(45), 8394–8398. Retrieved from [Link]

• Shaker, R. M., Elrady, M. A., & Sadek, K. U. (2016). Synthesis, reactivity, and biological activity of 5-aminouracil and its derivatives. Molecular Diversity, 20(1), 153–183. Retrieved from [Link]

• Gao, H., et al. (1995). Synthesis of 2'-deoxy-7,8-dihydro-8-oxoguanosine and 2'-deoxy-7,8-dihydro-8-oxoadenosine and their incorporation into oligomeric DNA. Nucleic Acids Research, 23(21), 4325–4333. Retrieved from [Link]

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• 5. Synthesis of 2'-deoxy-7,8-dihydro-8-oxoguanosine and 2'-deoxy-7,8-dihydro-8-oxoadenosine and their incorporation into oligomeric DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyrimidine Nucleosides Syntheses by Late-Stage Base Heterocyclization Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing n-1 Deletions in Long Oligonucleotides with dP Sites

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals encountering challenges with n-1 deletions, particularly in long oligonucleotides containing depurination-prone (dP) sites. This resource provides in-depth troubleshooting advice, scientifically grounded explanations, and actionable protocols to enhance the purity and yield of your synthetic oligonucleotides.

Frequently Asked Questions (FAQs)

Q1: What are n-1 deletions and why are they problematic?

A1: An "n-1" deletion refers to an impurity in a synthetic oligonucleotide preparation that is one nucleotide shorter than the desired full-length product (FLP). These deletions are not typically from the end of the sequence but are internal, meaning a single base is missing from within the chain.[1][2] This creates a heterogeneous mixture of sequences that can be exceptionally difficult to separate from the target oligonucleotide because their physical and chemical properties (like the presence of a 5'-DMT group) are very similar to the full-length product.[1] For applications requiring high sequence fidelity, such as gene synthesis, CRISPR guide RNAs, or antisense therapies, n-1 impurities can lead to off-target effects, reduced efficacy, and confounding experimental results.

Q2: What is a dP site and how does it lead to oligonucleotide degradation?

A2: A dP (depurination) site, also known as an abasic site, is a location in a DNA strand where a purine base (Adenine or Guanine) has been lost due to the cleavage of the N-glycosidic bond between the base and the deoxyribose sugar.[3][4] This phenomenon is a significant concern during automated phosphoramidite synthesis, particularly during the acidic detritylation step required to remove the 5'-dimethoxytrityl (DMT) protecting group.[5][6]

The acidic conditions can protonate the N7 nitrogen of purines, which destabilizes the glycosidic bond and leads to base loss.[1] While the resulting abasic site is stable throughout the remaining synthesis cycles, it represents a point of weakness in the oligonucleotide backbone.[3][7] During the final basic deprotection step (e.g., with ammonium hydroxide), the sugar-phosphate backbone is readily cleaved at these abasic sites.[1][7] This cleavage results in truncated oligonucleotide fragments, which, if the synthesis was performed "DMT-ON," will retain the 5'-DMT group and co-purify with the full-length product, complicating downstream applications.[1][3]

Q3: My analysis shows a significant n-1 peak. Is this caused by poor coupling efficiency or depurination?

A3: Both inefficient coupling and depurination can lead to impurities that are shorter than the full-length product, but they arise from different mechanisms and result in distinct types of impurities.

• Inefficient Coupling: If the coupling of a phosphoramidite monomer to the growing oligonucleotide chain is incomplete, and the subsequent capping step (which blocks unreacted 5'-hydroxyl groups) is also inefficient, the unreacted chain can couple with the next monomer in the following cycle. This results in a true "n-1" deletion mutant, where a single base is missing internally.[2][8]

• Depurination: This process, as described above, leads to the formation of abasic sites. Upon final deprotection, the oligonucleotide chain is cleaved at these sites.[1] This generates 3'-truncated fragments that are missing a portion of their 3' end. If DMT-ON purification is used, these truncated species will be co-purified with the full-length product, appearing as shorter impurities.[7]

To distinguish between these, consider the nature of the impurities. True n-1 deletions from coupling failure will have a mass corresponding to the full-length product minus a single nucleotide. Truncations from depurination will result in a population of different-sized fragments, all containing the 5'-DMT group but varying in length depending on where the depurination and subsequent cleavage occurred. Mass spectrometry is an excellent tool for differentiating these impurity profiles.

Troubleshooting Guides & Optimization Protocols

Issue 1: High Levels of n-1 Deletions Observed in Long Oligonucleotides

This section provides a systematic approach to troubleshooting and minimizing n-1 deletions arising from both incomplete coupling/capping and depurination.

Inefficient coupling is a primary cause of n-1 deletions.[1] The goal is to drive the coupling reaction as close to 100% completion as possible.

Protocol 1: Optimizing the Synthesis Cycle for High Coupling Efficiency

• Ensure Anhydrous Conditions: Moisture is a critical enemy of efficient phosphoramidite coupling.[1]

  • Use fresh, anhydrous acetonitrile (ACN) with a water content of 10-15 ppm or lower.[1]

  • Dissolve phosphoramidites under an inert, dry atmosphere (e.g., argon or helium).[1]

  • Install an in-line drying filter for the gas supply to your synthesizer.[9]

• Use High-Quality Reagents: The stability and purity of your phosphoramidites are paramount.

  • Use fresh phosphoramidites, as their quality degrades over time, even when stored correctly.[1][10]

  • Ensure your activator (e.g., DCI, ETT) is fresh and anhydrous.

• Optimize Coupling Time: For long oligonucleotides, extending the coupling time can increase efficiency. Consult your synthesizer's manual for instructions on modifying cycle protocols.

• Enhance Capping Efficiency: A highly efficient capping step is crucial to terminate any chains that failed to couple, preventing them from elongating and forming n-1 deletions.[1][2]

  • Increase the delivery volume and time for capping reagents. For example, on an Expedite synthesizer, increasing delivery pulses and time can significantly improve capping.[1]

  • Consider using a more efficient capping reagent, such as a 6.5% DMAP solution for Cap B, which has been shown to increase capping efficiency to >99%.[1]

  • Implement a "Cap/Ox/Cap" cycle. The second capping step after oxidation helps to thoroughly dry the support, creating optimal conditions for the subsequent coupling reaction.[1][8]

Depurination is exacerbated by the acidic conditions of the detritylation step.[1][5]

Protocol 2: Modifying Detritylation to Minimize Depurination

• Switch to a Milder Deblocking Acid: Trichloroacetic acid (TCA) is a strong acid (pKa ≈ 0.7) and is known to cause depurination.[1][4]

  • Replace TCA with 3% Dichloroacetic acid (DCA) in dichloromethane (DCM). DCA has a higher pKa (≈ 1.5), making it less likely to cause depurination.[1][11]

• Optimize Detritylation Time: Minimize the exposure of the oligonucleotide to acid. The goal is to achieve complete detritylation with the shortest possible contact time.[4][11] This will require empirical optimization for your specific synthesizer and sequences.

• Use Depurination-Resistant Phosphoramidites: For sequences that are particularly prone to depurination, consider using modified monomers.

  • Use dG phosphoramidites with a dimethylformamidine (dmf) protecting group. This electron-donating group stabilizes the glycosidic bond, making the guanosine more resistant to acid-induced depurination.[1][4]

  • For highly sensitive sequences containing adenosine, consider using a commercially available depurination-resistant dA monomer, such as one protected with di-n-butylformamidine (dbf).[3][7]

Data & Visualization

Table 1: Comparison of Deblocking Acids and Their Impact on Depurination

Deblocking Acid	Typical Concentration	pKa	Relative Depurination Rate	Recommended Use
Trichloroacetic Acid (TCA)	3% in DCM	~0.7	High	Standard synthesis of short oligos
Dichloroacetic Acid (DCA)	3% in DCM	~1.5	Low	Long oligonucleotides, purine-rich sequences[1][4]

Diagram 1: The Mechanism of Depurination and Subsequent Strand Cleavage

This diagram illustrates how the acidic detritylation step can lead to the loss of a purine base (in this case, Adenine) and how the resulting abasic site is cleaved during final deprotection.

Caption: Mechanism of depurination during synthesis and subsequent cleavage.

Issue 2: My Purified Oligonucleotide Still Contains n-1 Impurities

Even with an optimized synthesis protocol, some level of n-1 and other truncated species is inevitable, especially for very long oligonucleotides.[12] The purification strategy is therefore critical for isolating the full-length product.

Standard desalting or reverse-phase cartridge purification may not have sufficient resolution to separate the full-length product from closely related impurities like n-1 deletions.[13][14]

Protocol 3: Advanced Purification Strategies for High-Purity Oligonucleotides

• High-Performance Liquid Chromatography (HPLC): HPLC offers significantly higher resolution than cartridge-based methods.[13][15]

  • Ion-Exchange (IEX) HPLC: This method separates oligonucleotides based on the net negative charge of their phosphate backbone. Since an n-1 oligo has one less phosphate group than the full-length product, IEX-HPLC can provide excellent separation. This is a preferred method for unmodified oligos up to ~40 bases in length.[13][]

  • Reverse-Phase (RP) HPLC: This technique separates molecules based on hydrophobicity. It is particularly effective for DMT-ON purification, where the hydrophobic DMT group allows for strong retention of the full-length product, separating it from shorter, DMT-off failure sequences.[13][14] It is also the method of choice for oligonucleotides containing hydrophobic modifications like fluorescent dyes.[14]

• Polyacrylamide Gel Electrophoresis (PAGE): For very long oligonucleotides (≥50 bases) or when the highest possible purity is required, PAGE is the gold standard.[13]

  • PAGE separates oligonucleotides by size with single-base resolution, making it highly effective at removing n-1 impurities.[13]

  • Be aware that yields from PAGE purification are typically lower than from HPLC due to the extraction process from the gel matrix.[13][17]

• Dual Purification: For the most demanding applications, such as therapeutics, a dual purification strategy (e.g., IEX-HPLC followed by RP-HPLC) can be employed to achieve the highest possible purity.[18]

Diagram 2: Decision Workflow for Oligonucleotide Purification

This workflow helps guide the selection of an appropriate purification method based on oligonucleotide length and application requirements.

Caption: Decision tree for selecting the appropriate oligo purification method.

References

• Glen Research. (n.d.). Glen Report 22.19 - Technical Brief - Depurination of DNA During Oligonucleotide Synthesis. Glen Research. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. Glen Research. Retrieved from [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. ATDBio. Retrieved from [Link]

• Wikipedia. (2023, November 28). Oligonucleotide synthesis. Wikipedia. Retrieved from [Link]

• YouDoBio. (2025, April 25). Choosing an oxidizer for Oligo Synthesis. YouDoBio. Retrieved from [Link]

• LeProust, E. M., et al. (2010). Synthesis of high-quality libraries of long (150mer) oligonucleotides by a novel depurination controlled process. Nucleic Acids Research, 38(8), 2522–2540. Retrieved from [Link]

• Corden Pharma. (n.d.). A Thermal Stability Study of Phosphoramidites Employed in Oligonucleotide Synthesis. Corden Pharma. Retrieved from [Link]

• Beaucage, S. L. (2013). Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries. Current Protocols in Nucleic Acid Chemistry. Retrieved from [Link]

• Zhou, C., & Wang, J. (2015). Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up. Molecules, 20(8), 13936–13945. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 28.14 - New Product - Depurination Resistant dA-CE Phosphoramidite. Glen Research. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 25 Supplement: Deprotection - Volumes 1-5. Glen Research. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Oxidation Solution for Nucleic Acid Synthesis. Amerigo Scientific. Retrieved from [Link]

• Sahlin, M., et al. (2025). Kinetic Modeling of Solid-Phase Oligonucleotide Synthesis: Mechanistic Insights and Reaction Dynamics. Organic Process Research & Development. Retrieved from [Link]

• Phenomenex. (n.d.). Avoiding Depurination During Trityl-on Purification. Phenomenex. Retrieved from [Link]

• Glen Research. (n.d.). Deprotection. Glen Research. Retrieved from [Link]

• Beaucage, S. L., & Iyer, R. P. (1996). Improved methods of detritylation for oligonucleotide synthesis. Google Patents.

• Amerigo Scientific. (n.d.). Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology. Amerigo Scientific. Retrieved from [Link]

• Alfa Chemistry Catalysts. (n.d.). The Science of Oligonucleotide Synthesis via Phosphoramidite Chemistry: Mechanisms, Efficiency, and Optimization Strategies. Alfa Chemistry. Retrieved from [Link]

• Bestchrom. (2024, October 22). Purification strategy for oligonucleotide drugs. Bestchrom. Retrieved from [Link]

• Wang, T., et al. (2019). Oligonucleotide synthesis under mild deprotection conditions. RSC Advances, 9(4), 2225–2231. Retrieved from [Link]

• Phenomenex. (n.d.). Oligonucleotide Purification. Phenomenex. Retrieved from [Link]

• Sierra BioSystems. (n.d.). Cleavage and Deprotection of Oligonucleotides. Sierra BioSystems. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 20.24: Deprotection - Volume 1 - Deprotect to Completion. Glen Research. Retrieved from [Link]

• Glen Research. (n.d.). Deprotection Guide. Glen Research. Retrieved from [Link]

• Petris, G., et al. (2021). Effective control of large deletions after double-strand breaks by homology-directed repair and dsODN insertion. Genome Biology, 22(1), 241. Retrieved from [Link]

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• 2. atdbio.com [atdbio.com]
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• 5. DNA Oligonucleotide Synthesis [sigmaaldrich.com]
• 6. phenomenex.com [phenomenex.com]
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• 10. blog.entegris.com [blog.entegris.com]
• 11. WO1996003417A1 - Improved methods of detritylation for oligonucleotide synthesis - Google Patents [patents.google.com]
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• 14. 寡核苷酸纯化 [sigmaaldrich.com]
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• 18. sg.idtdna.com [sg.idtdna.com]

Technical Support Center: Stability of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, hereafter referred to as dPOx . This guide provides in-depth troubleshooting advice and validated protocols to address common stability issues encountered with dPOx in solution, ensuring the integrity and reproducibility of your experimental results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and stability of dPOx.

Q1: What is the primary stability concern when working with dPOx in aqueous solutions? A1: The principal stability liability of the dPOx molecule is the dihydropyrimido[4,5-c]oxazin-7-one ring system. Specifically, the oxazinone ring, which is a cyclic ester-like structure, is susceptible to hydrolysis.[1][2] This reaction is often the primary degradation pathway observed in aqueous environments and can be significantly influenced by pH and temperature. A secondary, but still significant, concern is the potential for cleavage of the N-glycosidic bond, which is a known instability for many nucleoside analogs, particularly under acidic conditions.[3][4][5]

Q2: Which experimental parameters most significantly impact dPOx stability? A2: The stability of dPOx in solution is most critically dependent on three factors:

• pH: The pyrimidine and oxazinone rings are sensitive to both acidic and basic conditions, which can catalyze hydrolysis.[1][6][7]

• Temperature: As with most chemical reactions, elevated temperatures will accelerate the rate of degradation.

• Solvent Composition: The presence of nucleophilic species or protic solvents can influence degradation rates. For long-term storage, aprotic solvents are preferred.

Q3: What are the typical signs of dPOx degradation in an experiment? A3: Degradation can be detected through several observations:

• Chromatographic Analysis: The most definitive sign is a time-dependent decrease in the peak area of the parent dPOx compound in HPLC analysis, coupled with the appearance of one or more new peaks corresponding to degradation products.[8][9]

• Inconsistent Bioactivity: A gradual or sudden loss of efficacy in multi-day cellular assays can indicate that the compound is degrading in the culture medium.

• Physical Changes: While less reliable, changes in the color or clarity of a stock solution upon storage may suggest degradation or precipitation.

Q4: What is the recommended procedure for preparing and storing dPOx stock solutions? A4: To maximize shelf-life, stock solutions of dPOx should be prepared in a high-quality, anhydrous aprotic solvent such as dimethyl sulfoxide (DMSO). These stock solutions should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C, protected from light. Aqueous working solutions should be prepared fresh for each experiment from the DMSO stock and used promptly.

Part 2: Troubleshooting Guide for Common Experimental Issues

This section provides a structured approach to diagnosing and solving specific stability-related problems.

Issue 1: Rapid Loss of Parent Compound Peak in Aqueous Buffers

You observe a significant decrease in the dPOx peak area via HPLC within hours of preparing your solution in a standard biological buffer (e.g., PBS, pH 7.4).

• Underlying Cause: pH-Mediated Hydrolysis. The oxazinone ring of dPOx is likely undergoing rapid hydrolysis. While physiological pH 7.4 may seem neutral, it can be sufficient to catalyze the degradation of sensitive compounds over an experimental timeframe. The mechanism involves nucleophilic attack by water or hydroxide ions on the carbonyl group of the oxazinone ring, leading to ring-opening.[1][10]

• Troubleshooting Workflow:

  • Confirm the Issue: Immediately analyze a freshly prepared sample of dPOx in your buffer to establish a baseline (T=0) chromatogram.

  • Perform a pH-Rate Profile: Conduct a systematic study to understand the compound's stability across a range of pH values (e.g., pH 3, 5, 7.4, 9). This is the most critical diagnostic experiment. (See Protocol 1 ).

  • Analyze the Data: Plot the percentage of remaining dPOx against time for each pH value. Calculate the half-life (t½) at each condition to identify the pH range of maximum stability.

• Scientifically-Grounded Solution: Based on the pH-rate profile, select a buffer system for your experiments where dPOx exhibits maximum stability. If the experimental endpoint (e.g., a biological process) dictates a specific pH where dPOx is unstable, you must shorten the exposure time or consider a pro-drug strategy if applicable.[4][11]

Issue 2: Appearance of Multiple, Unidentified Peaks in LC-MS Analysis

Your chromatograms show the parent dPOx peak diminishing over time, while several new peaks appear. You are unsure if these are process impurities or degradation products.

• Underlying Cause: Formation of Degradation Products. These new peaks are almost certainly degradation products. Forced degradation studies are the industry-standard approach to intentionally generate and identify these products, confirming degradation pathways.[12][13][14] Common degradants for dPOx would include the ring-opened hydrolysis product and the free dihydropyrimido[4,5-c]oxazin-7-one base resulting from glycosidic bond cleavage.

• Troubleshooting Workflow:

Workflow for identifying unknown chromatographic peaks.

• Scientifically-Grounded Solution: Execute a forced degradation study as detailed in Protocol 2 . By subjecting dPOx to harsh conditions (acid, base, oxidation, heat, light), you can accelerate the formation of potential degradation products.[15][16] The resulting mass spectrometry data will allow you to propose structures for these products. For example, a mass increase of +18 Da (the mass of water) strongly suggests a hydrolysis event. This information is crucial for building a comprehensive stability profile for regulatory submissions and for understanding potential interactions in your experiments.[13]

Part 3: Key Experimental Protocols

These protocols are designed to be self-validating systems for assessing dPOx stability.

Protocol 1: HPLC-Based pH-Rate Profile Determination

This protocol quantifies the stability of dPOx as a function of pH.

• Preparation of Buffers: Prepare a series of buffers (e.g., 50 mM citrate for pH 3 & 5, 50 mM phosphate for pH 7.4, 50 mM borate for pH 9). Ensure the final ionic strength is consistent across all buffers.

• Stock Solution: Prepare a concentrated stock solution of dPOx (e.g., 10 mM) in anhydrous DMSO.

• Initiation of Experiment:

  • In separate HPLC vials, dilute the DMSO stock to a final concentration of 100 µM in each of the prepared buffers. Ensure the final percentage of DMSO is low (<1%) and consistent across all samples.

  • Prepare triplicate vials for each pH condition and each time point.

  • Immediately inject one set of vials (T=0) into the HPLC system to determine the initial peak area.

• Incubation: Place the remaining vials in a temperature-controlled incubator (e.g., 37°C).

• Time Points: At predetermined intervals (e.g., 1, 2, 4, 8, 24 hours), remove a set of triplicate vials from the incubator, quench any further reaction by placing them in an ice bath or by adding a quenching agent if necessary, and analyze immediately by HPLC.

• HPLC Method:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).[8][9]

  • Mobile Phase A: 20 mM Ammonium Acetate, pH 5.5.[9]

  • Mobile Phase B: Acetonitrile or Methanol.[9]

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 15-20 minutes.

  • Flow Rate: 0.8 mL/min.

  • Detection: UV detector at the λmax of dPOx (e.g., 260-280 nm).

• Data Analysis: For each pH, plot the natural logarithm of the remaining dPOx peak area versus time. The slope of this line is the negative of the pseudo-first-order rate constant (-k). The half-life (t½) is calculated as 0.693/k.

Protocol 2: Forced Degradation and Degradant Identification by LC-MS

This protocol generates and identifies potential degradation products.

• Sample Preparation: Prepare five separate solutions of dPOx (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Application of Stress Conditions: [12][13]

  • Acid Hydrolysis: Add 0.1 M HCl. Incubate at 60°C for 2-8 hours.

  • Base Hydrolysis: Add 0.1 M NaOH. Incubate at 60°C for 2-8 hours.

  • Oxidation: Add 3% H₂O₂. Store at room temperature for 24 hours.

  • Thermal Stress: Incubate at 80°C for 48 hours (in a neutral solution).

  • Photolytic Stress: Expose to a photostability chamber (ICH Q1B guidelines) for a specified duration.

  • Control: Keep one sample under ambient conditions, protected from light.

• Neutralization & Analysis: Before analysis, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration.

• LC-MS/MS Analysis: Analyze all samples using a validated LC-MS/MS method.[3][17][18]

  • Use an HPLC method similar to Protocol 1, coupled to a mass spectrometer.

  • Acquire data in both full scan mode (to find m/z of new peaks) and tandem MS (MS/MS) mode (to obtain fragmentation patterns of the parent and new peaks).

• Data Interpretation: Compare the chromatograms of the stressed samples to the control. Identify the major degradation peaks and analyze their mass spectra. Propose structures for the degradants based on mass shifts and fragmentation patterns.

Part 4: Mechanistic Insights & Data Interpretation

Understanding the likely degradation pathways is key to mitigating stability issues.

Plausible Degradation Pathways for dPOx

The primary degradation pathways for dPOx are hypothesized to be hydrolysis of the oxazinone ring and cleavage of the N-glycosidic bond.

Hypothesized degradation pathways for dPOx. Note: The diagram illustrates the two main degradation routes. The primary route (solid arrow) is the hydrolytic opening of the oxazinone ring. A secondary route (dashed arrow) is the acid-catalyzed cleavage of the bond connecting the sugar and the heterocyclic base.

Illustrative Stability Data Summary

The following table presents hypothetical stability data for dPOx, as would be generated from Protocol 1 , to demonstrate how results should be summarized.

Condition	Temperature (°C)	Half-Life (t½) in hours	Pseudo-first-order rate constant (k) in h⁻¹
pH 3.0 (Citrate Buffer)	37	12.5	0.055
pH 5.0 (Citrate Buffer)	37	154	0.0045
pH 7.4 (Phosphate Buffer)	37	48	0.014
pH 9.0 (Borate Buffer)	37	8.2	0.085
pH 5.0 (Citrate Buffer)	25	> 500	< 0.0014

Interpretation: The data clearly indicate that dPOx is most stable around pH 5.0 and is significantly less stable under both acidic (pH 3.0) and basic (pH 9.0) conditions. As expected, stability is greater at a lower temperature. This quantitative data is essential for making informed decisions about formulation and experimental design.

References

• Andrus, A., & Kuimelis, R. (2000). Base Composition Analysis of Nucleosides Using HPLC. Current Protocols in Nucleic Acid Chemistry.

• protocols.io. (2022). Nucleoside analysis with high performance liquid chromatography (HPLC). protocols.io. [Link]

• Sturla, S. J., et al. (n.d.). Quantification of DNA damage products resulting from deamination, oxidation and reaction with products of lipid peroxidation by liquid chromatography isotope dilution tandem mass spectrometry. National Institutes of Health. [Link]

• El-Bagary, R. I., et al. (2011). Stability study of selected adenosine nucleosides using LC and LC/MS analyses. ResearchGate. [Link]

• Gackowski, D., et al. (2021). Analysis of Nucleosides and Nucleotides in Plants: An Update on Sample Preparation and LC–MS Techniques. MDPI. [Link]

• Li, S., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. MDPI. [Link]

• Roy, C., et al. (2011). Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases. Bioorganic & Medicinal Chemistry Letters. [Link]

• Su, D., et al. (2022). HPLC Analysis of tRNA-Derived Nucleosides. Bio-protocol. [Link]

• Kamberi, M., & Tsutsumi, N. (2004). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• Kumar, V., & P, B. (2022). Overview of Forced Degradation Analysis for FDA Approved Antiretroviral agents: A Review. Journal of Young Pharmacists. [Link]

• Science.gov. (n.d.). forced degradation study: Topics by Science.gov. Science.gov. [Link]

• Li, S., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. ResearchGate. [Link]

• Singh, S., & Kumar, V. (2016). Forced Degradation Studies. MedCrave online. [Link]

• The Pharma Innovation Journal. (2023). Identification of modified nucleoside and nucleosides over high performance liquid chromatography. The Pharma Innovation Journal. [Link]

• Xu, F., et al. (2009). A LC-MS/MS Method for the Analysis of Intracellular Nucleoside Triphosphate Levels. Journal of Chromatography B. [Link]

• O'Donnell, R. E., et al. (1996). Effect of pH and Temperature on the Stability of UV-Induced Repairable Pyrimidine Hydrates in DNA. Biochemistry. [Link]

• Yates, M. K., & Seley-Radtke, K. L. (2019). The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. Antiviral Research. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition. [Link]

• Kozak, W., et al. (2018). Modifications at the C-5 position of pyrimidine nucleosides. ResearchGate. [Link]

• Lakshman, M. K., et al. (2015). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. Molecules. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. SciSpace. [Link]

• Wetmore, S. D., et al. (2009). Concerning the hydrolytic stability of 8-aryl-2'-deoxyguanosine nucleoside adducts: implications for abasic site formation at physiological pH. Journal of the American Chemical Society. [Link]

• Kozak, W., et al. (2018). Modifications at the C(5) position of pyrimidine nucleosides. MOST Wiedzy. [Link]

• Wang, Y., et al. (2009). Study on the molecular structure and thermal stability of purine nucleoside analogs. ResearchGate. [Link]

• Thompson, A. L., et al. (2010). Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy. Journal of Pharmaceutical Sciences. [Link]

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• 4. The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Concerning the hydrolytic stability of 8-aryl-2'-deoxyguanosine nucleoside adducts: implications for abasic site formation at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. [PDF] Base Composition Analysis of Nucleosides Using HPLC | Semantic Scholar [semanticscholar.org]
• 9. Nucleoside analysis with high performance liquid chromatography (HPLC) [protocols.io]
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• 11. Synthesis, antiviral activity, and stability of nucleoside analogs containing tricyclic bases - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Quantification of DNA damage products resulting from deamination, oxidation and reaction with products of lipid peroxidation by liquid chromatography isotope dilution tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Polymerase Stalling at dP Sites During PCR

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for a common yet challenging issue in PCR: polymerase stalling at depurinated (dP) or apurinic/apyrimidinic (AP) sites within a DNA template. Here, we move beyond simple protocol tweaks to explain the underlying mechanisms and provide robust, field-proven solutions.

Frequently Asked Questions (FAQs): Understanding the Problem

Q1: What are dP (AP) sites and why do they form in my DNA template?

An apurinic/apyrimidinic (AP) site, also referred to as a dP site when the specific purine is unknown, is a location in the DNA backbone where a purine (adenine or guanine) or a pyrimidine (cytosine or thymine) base has been lost.[1][2] This leaves a hydroxyl group attached to the deoxyribose sugar, creating a non-instructive lesion.[3]

These sites are one of the most common forms of DNA damage and can arise through two primary mechanisms:

• Spontaneous Depurination: The N-glycosidic bond linking the purine base to the deoxyribose sugar is susceptible to spontaneous hydrolysis.[2] This process is accelerated by factors such as low pH and heat, conditions often encountered during sample storage or DNA extraction.

• Base Excision Repair (BER) Intermediate: In living cells, DNA glycosylase enzymes actively remove damaged or incorrect bases as the first step of the BER pathway.[2][4][5] This enzymatic action creates a temporary AP site that is subsequently processed by other repair enzymes.[2][4][5] If DNA is extracted during this process, these AP sites can be carried over into your PCR reaction.

Q2: Why do standard high-fidelity DNA polymerases stall at dP sites?

High-fidelity DNA polymerases, particularly those belonging to Family B (e.g., Pfu, Phusion, KOD), are structurally designed for accuracy.[6][7][8] Their active site is a "tight fit," meticulously shaped to accommodate and form correct Watson-Crick base pairs.[7]

When a high-fidelity polymerase encounters a dP site, it faces a structural roadblock:

• Lack of Template Information: There is no base to guide the selection of the correct incoming deoxynucleoside triphosphate (dNTP).

• Steric Hindrance: The tight active site cannot properly accommodate the baseless sugar, causing the enzyme to stall and dissociate from the template.[7][8] This is a key feature of their proofreading mechanism; the inability to proceed past an ambiguous site prevents the introduction of mutations.[6][9]

This stalling leads to the generation of truncated PCR products, resulting in low or no yield of the desired full-length amplicon.

Troubleshooting Guide: Solutions & Protocols

Q3: My PCR is failing, and I suspect DNA damage like dP sites. What is my first step?

When you suspect DNA damage is inhibiting your PCR, the first step is to confirm the integrity of your template DNA.[10] Damaged DNA often appears as a smear on an agarose gel rather than a sharp, high-molecular-weight band.[10][11]

If degradation is confirmed or suspected, you have two primary paths forward, which can also be used in combination:

• Enzymatic Pre-Treatment: Repair the dP sites in your template DNA before adding it to the PCR master mix.

• Specialized Polymerase Selection: Use a DNA polymerase specifically engineered to tolerate and read through DNA lesions.

The logical workflow for addressing this issue is outlined below.

Caption: Troubleshooting workflow for PCR failure due to suspected dP sites.

Q4: How can I enzymatically repair dP sites before PCR?

You can repair dP sites using a cocktail of enzymes that mimic the cell's Base Excision Repair (BER) pathway.[12] This approach involves two key steps: incision at the dP site and removal of the baseless sugar, followed by gap filling and ligation. Commercially available kits, such as the NEB PreCR® Repair Mix, are formulated for this purpose.[13]

The core enzymes involved are:

• AP Endonuclease (e.g., APE1): This enzyme recognizes the dP site and cleaves the phosphodiester backbone immediately 5' to the lesion, creating a nick with a 3'-hydroxyl and a 5'-deoxyribose phosphate (dRP) end.[4][14][15][16]

• DNA Polymerase: A polymerase with 5'->3' exonuclease activity can remove the 5'-dRP and fill the single-nucleotide gap.

• DNA Ligase: Seals the remaining nick in the DNA backbone.

• Reaction Setup: In a sterile PCR tube, combine the following:

  • Template DNA: 1 ng - 1 µg

  • 10X Repair Buffer: 2 µL

  • Repair Enzyme Mix: 1 µL

  • Nuclease-free water: to a final volume of 20 µL

• Incubation: Gently mix the components and incubate the reaction at 37°C for 20-30 minutes.

• Heat Inactivation (Optional but Recommended): Inactivate the repair enzymes by heating the reaction to 75°C for 10 minutes. This prevents any interference with the subsequent PCR polymerase.

• Proceed to PCR: Use an appropriate volume of the repaired DNA template directly in your PCR setup. Remember to account for the dilution from the repair reaction when calculating the final template concentration.

Q5: Which DNA polymerases can bypass dP sites, and how do they work?

When pre-PCR repair is not feasible or is incomplete, the solution is to use a DNA polymerase capable of translesion synthesis (TLS) .[17][18][19] Unlike high-fidelity polymerases, TLS polymerases (often from the Y-family) have a much more open and less restrictive active site.[7][18] This structural flexibility allows them to accommodate the distorted, baseless site on the template strand and insert a nucleotide opposite it.[18][20]

It's important to note that because the dP site is non-instructive, TLS polymerases often insert a base according to a specific bias, commonly known as the "A-rule," where adenine is preferentially incorporated opposite the lesion.[1][21] This makes TLS an inherently mutagenic process, a critical consideration for applications like sequencing or cloning.[18]

For PCR applications where obtaining a product is the priority over perfect fidelity, blends of high-fidelity and TLS polymerases or robust, damage-tolerant polymerases are ideal.

Polymerase Type	Family	Key Characteristics	Best For
Pfu, KOD, Phusion	B	High-fidelity, 3'-5' exonuclease (proofreading). Stalls at dP sites.[8][9]	Cloning, sequencing, applications requiring lowest error rate.
Taq Polymerase	A	Moderate fidelity, no proofreading. Can sometimes bypass dP sites but inefficiently.	Routine PCR, genotyping.
Translesion (TLS) Pols	Y	Low fidelity, no proofreading. Designed to bypass lesions.[6]	Research on DNA repair mechanisms. Not typically used alone for PCR.
Engineered/Blended Pols	A/B Blends	High processivity, moderate-to-high fidelity, enhanced tolerance to inhibitors and some DNA damage.	Amplifying difficult, long, or damaged templates.[22]

Q6: Can you provide a modified PCR protocol using a damage-tolerant polymerase?

Certainly. This protocol assumes the use of a commercially available high-processivity, damage-tolerant DNA polymerase blend. Always consult the manufacturer's specific recommendations.[10][23]

• Reaction Setup (50 µL total volume):

  • 5X High-Performance Buffer: 10 µL

  • dNTP Mix (10 mM each): 1 µL

  • Forward Primer (10 µM): 2.5 µL

  • Reverse Primer (10 µM): 2.5 µL

  • Template DNA (repaired or original): 1-100 ng

  • Damage-Tolerant Polymerase Blend: 1 µL

  • Nuclease-free water: to 50 µL

• Thermal Cycling Conditions:

  • Initial Denaturation: 98°C for 30 seconds.

  • Cycling (30-35 cycles):

    • Denaturation: 98°C for 10 seconds.

    • Annealing: 55-68°C for 20 seconds (optimize based on primer Tₘ).

    • Extension: 72°C for 30-60 seconds per kb of amplicon length.

  • Final Extension: 72°C for 5 minutes.

  • Hold: 4°C.

Key Consideration: When amplifying damaged DNA, it may be beneficial to increase the initial template amount and/or add 2-5 extra PCR cycles to compensate for the reduced number of viable templates.[24][25]

Advanced Concepts & Visualizations

Mechanism of Polymerase Stalling

The diagram below illustrates why a high-fidelity Family B polymerase is blocked by a dP site. The tight active site, essential for proofreading, cannot accommodate the baseless sugar, leading to dissociation.

Caption: High-fidelity polymerase stalling at a dP (abasic) site.

References

• Characterization of abasic endonuclease activity of human Ape1 on alternative substrates, as well as effects of ATP and sequence context on AP site incision. PubMed Central. Available at: [Link]

• Human AP Endonuclease (APE1) Demonstrates Endonucleolytic Activity Against AP Sites in Single-Stranded DNA. PubMed. Available at: [Link]

• Sensing domain and extension rate of a family B-type DNA polymerase determine the stalling at a deaminated base. PubMed. Available at: [Link]

• Base Excision Repair. PubMed Central. Available at: [Link]

• Translesion-synthesis-mediated bypass of DNA lesions occurs predominantly behind replication forks restarted by PrimPol. National Institutes of Health. Available at: [Link]

• Translesion Synthesis or Repair by Specialized DNA Polymerases Limits Excessive Genomic Instability upon Replication Stress. MDPI. Available at: [Link]

• Mechanistic insight into AP-endonuclease 1 cleavage of abasic sites at stalled replication fork mimics. Nucleic Acids Research, Oxford Academic. Available at: [Link]

• Lesion bypass DNA polymerases replicate across non-DNA segments. PNAS. Available at: [Link]

• APE1 incision activity at abasic sites in tandem repeat sequences. PubMed Central. Available at: [Link]

• Activity of Human Apurinic/Apyrimidinic Endonuclease APE1 Toward Damaged DNA and Native RNA With Non-canonical Structures. National Institutes of Health. Available at: [Link]

• Translesion DNA Synthesis and Mutagenesis in Prokaryotes. PubMed Central. Available at: [Link]

• Human translesion synthesis DNA polymerases function in transcriptional bypass and repair of N 2 -alkyl-2'-deoxyguanosine lesions. Morressier. Available at: [Link]

• Mechanism of Deoxyguanosine Diphosphate Insertion by Human DNA Polymerase β. National Institutes of Health. Available at: [Link]

• Properties and biological functions of the NTH and FPG proteins of Escherichia coli: two DNA glycosylases that repair oxidative damage in DNA. PubMed. Available at: [Link]

• The Fpg/Nei family of DNA glycosylases: substrates, structures, and search for damage. PubMed. Available at: [Link]

• Investigation of Linear Amplification Using Abasic Site-Containing Primers Coupled to Routine STR Typing for LT-DNA Analysis. MDPI. Available at: [Link]

• DNA Polymerase Families. News-Medical.Net. Available at: [Link]

• Structural basis of transcriptional stalling and bypass of abasic DNA lesion by RNA polymerase II. PubMed Central. Available at: [Link]

• Tips on Choosing the Right DNA Polymerase. Biocompare. Available at: [Link]

• archaeal family-B DNA polymerase variant able to replicate past DNA damage: occurrence of replicative and translesion synthesis polymerases within the B family. Nucleic Acids Research, Oxford Academic. Available at: [Link]

• Emerging Roles of DNA Glycosylases and the Base Excision Repair Pathway. PubMed Central. Available at: [Link]

• Choosing the Right DNA Polymerase for Your PCR Application. Patsnap Synapse. Available at: [Link]

• DNA polymerases for difficult templates. CliniSciences. Available at: [Link]

• Efficient Repair of Abasic Sites in DNA by Mitochondrial Enzymes. PubMed Central. Available at: [Link]

• Choosing the right DNA polymerase for your PCR experiment. Bioline. Available at: [Link]

• Structure of the DP1–DP2 PolD complex bound with DNA and its implications for the evolutionary history of DNA and RNA polymerases. PubMed Central. Available at: [Link]

• Cryo-EM uncovers a sequential mechanism for RNA polymerase I pausing and stalling at abasic DNA lesions. bioRxiv. Available at: [Link]

• New Insights into Abasic Site Repair and Tolerance. PubMed Central. Available at: [Link]

• Recognition of a Clickable Abasic Site Analog by DNA Polymerases and DNA Repair Enzymes. MDPI. Available at: [Link]

• AP endonuclease independent repair of abasic sites in Schizosaccharomyces pombe. National Institutes of Health. Available at: [Link]

• Structural basis of transcriptional stalling and bypass of abasic DNA lesion by RNA polymerase II. PubMed. Available at: [Link]

• Structure of the family B DNA polymerase from the hyperthermophilic archaeon Pyrobaculum calidifontis. UCL Discovery. Available at: [Link]

• BERing the burden of damage: Pathway crosstalk and posttranslational modification of base excision repair proteins regulate DNA damage management. PubMed Central. Available at: [Link]

• DNA polymerase. Wikipedia. Available at: [Link]

• Investigation of Linear Amplification Using Abasic Site-Containing Primers Coupled to Routine STR Typing for LT-DNA Analysis. MDPI. Available at: [Link]

• Molecular mechanism of DNA replication. Khan Academy. Available at: [Link]

• DNA-dependent DNA polymerase. ViralZone - Expasy. Available at: [Link]

• DNA replication. Wikipedia. Available at: [Link]

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• 3. mdpi.com [mdpi.com]
• 4. Base Excision Repair - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. news-medical.net [news-medical.net]
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Optimizing annealing temperature for dP modified primers

Welcome to the technical support center for dP-modified primers. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for optimizing PCR and other hybridization-based assays using oligonucleotides containing the degenerate base, dP.

Introduction to dP-Modified Primers

In molecular biology, the design of primers against a target with sequence ambiguity often necessitates the use of degenerate bases. The modified pyrimidine derivative, dP , is a synthetic nucleobase designed to address this challenge. It exhibits the unique property of base pairing with either adenine (A) or guanine (G).[1] This controlled degeneracy makes dP an excellent alternative to traditional mixed-base ("N") positions or the universal base inosine, often providing more predictable synthesis and better performance in enzymatic reactions.[2]

A key thermodynamic characteristic of dP-modified oligonucleotides is that they typically form duplexes with a stability comparable to their non-degenerate counterparts, showing sharp and predictable melting transitions.[1] This property is fundamental to the optimization process, as it allows for a systematic approach to determining the optimal annealing temperature (Ta).

Frequently Asked Questions (FAQs)

Q1: What is a dP-modified primer?

A dP-modified primer is a synthetic oligonucleotide that contains the degenerate base 'P' at one or more positions. The dP base is a pyrimidine analog capable of forming hydrogen bonds with either of the purine bases, adenine (A) or guanine (G).[1] This makes it invaluable for targeting DNA sequences with known A/G polymorphisms or for amplifying related gene families.

Q2: How does the dP modification affect the primer's melting temperature (Tm)?

Unlike some modifications that significantly alter duplex stability, the incorporation of a dP base has been shown to result in duplexes with stability equivalent to the parent sequence.[1] This means that standard Tm calculation software can provide a reasonable starting estimate. However, because dP forms a non-standard base pair, its precise thermodynamic contribution can vary based on the adjacent sequence. Therefore, the calculated Tm should always be considered a theoretical starting point that requires empirical validation.[2][3]

Q3: Can I use a standard Tm calculator for my dP-modified primers?

Yes, you can use a standard Tm calculator as a preliminary step. Most modern calculators use the nearest-neighbor thermodynamic model, which is the most accurate method for estimating duplex stability.[4][5] When using a calculator, treat the dP base as a pyrimidine for the purpose of the calculation if the software does not have an option for this specific modification. However, it is critical to remember this is an approximation. The optimal annealing temperature must be determined experimentally.[6]

Q4: What is the recommended starting annealing temperature (Ta) for dP-modified primers?

A robust starting point for your annealing temperature is 3–5°C below the lowest calculated Tm of your primer pair.[6][7] Due to the degenerate nature of dP, starting with a stringent (higher) annealing temperature can enhance specificity. If you observe low or no product yield, you can then incrementally decrease the Ta.[8]

Q5: Are dP-modified primers compatible with all DNA polymerases?

While dP is generally well-tolerated by many common DNA polymerases, compatibility can vary.[2] High-fidelity proofreading polymerases can sometimes be more sensitive to non-standard bases. It is always recommended to consult the technical specifications of your chosen polymerase or contact the manufacturer for guidance on its compatibility with modified primers.

Troubleshooting Guide for dP-Modified Primers

Optimizing annealing temperature is crucial for the success of PCR, and the unique pairing of dP bases introduces specific considerations. The following table addresses common issues encountered during experiments.

Observation	Probable Cause	Recommended Solution
No PCR Product	Annealing Temperature (Ta) is too high: The primers are not binding to the template DNA efficiently.[9]	Decrease the annealing temperature in 2°C increments. A gradient PCR is the most efficient method to test a range of temperatures simultaneously.[3][4]
Suboptimal Primer Design: The primers may have secondary structures (e.g., hairpins) or form primer-dimers.[9]	Re-evaluate your primer design using oligo analysis software. Ensure the 3' end is not complementary between the forward and reverse primers.
Poor Polymerase Compatibility: The DNA polymerase may not efficiently extend from the dP base.[2]	Test a different DNA polymerase, such as a standard Taq polymerase known for its robustness. Consult the enzyme's technical data sheet.
Non-Specific PCR Products (Multiple Bands)	Annealing Temperature (Ta) is too low: The primers are binding to off-target sites with partial homology.[10]	Increase the annealing temperature in 2°C increments to enhance binding specificity.[8] Gradient PCR is highly recommended.[11]
Excessive Primer Concentration: High primer concentrations can promote non-specific binding and primer-dimer formation.[12]	Titrate the primer concentration, typically starting in the range of 0.1 to 0.5 µM.
Low PCR Product Yield	Suboptimal Annealing Temperature: The Ta is not ideal for efficient primer binding and extension.[13]	Perform a gradient PCR to empirically determine the optimal Ta that balances specificity and yield.[6]
Inefficient Primer Extension: The polymerase may be stalling at the dP site.	Increase the extension time in your PCR protocol. Ensure your dNTP and Mg2+ concentrations are optimal for the polymerase being used.[14]
Template Quality Issues: The template DNA may be degraded or contain PCR inhibitors.	Assess the quality and quantity of your template DNA. Consider re-purifying your sample if inhibitors are suspected.

Experimental Protocol: Optimizing Annealing Temperature using Gradient PCR

The most effective method for determining the optimal annealing temperature (Ta) for dP-modified primers is to perform a temperature gradient PCR.[3][11] This allows you to test a range of temperatures in a single experiment, saving time and resources.

Objective: To empirically identify the annealing temperature that provides the highest yield of the specific PCR product with minimal non-specific amplification.

Materials:

• Thermal cycler with a gradient function

• dP-modified forward and reverse primers

• DNA template

• Compatible DNA polymerase and reaction buffer

• dNTP mix

• Nuclease-free water

• Agarose gel electrophoresis system

Procedure:

• Calculate the Theoretical Tm: Use an online Tm calculator to estimate the melting temperature for both the forward and reverse primers.[4] Note the lower of the two values as your reference Tm.

• Set Up the Master Mix: Prepare a PCR master mix for the total number of reactions (e.g., 8 or 12 for a typical gradient). This ensures consistency across all temperature points. Refer to your polymerase manufacturer's protocol for recommended component concentrations.

• Aliquot the Reactions: Dispense the master mix into PCR tubes or a 96-well plate. Add your template DNA to each reaction. Include a no-template control (NTC) to check for contamination.

• Program the Gradient Thermal Cycler:

  • Initial Denaturation: Typically 95°C for 2-5 minutes.

  • Cycling (30-35 cycles):

    • Denaturation: 95°C for 15-30 seconds.

    • Annealing (Gradient Step): Set the gradient to span a range of temperatures. A good starting range is from 5°C below the reference Tm to 5-10°C above it. For example, if the lower Tm is 60°C, set the gradient from 55°C to 65°C.

    • Extension: 72°C (or the optimal temperature for your polymerase) for a duration appropriate for your amplicon length (e.g., 30-60 seconds per kb).

  • Final Extension: 72°C for 5-10 minutes.

  • Hold: 4°C.

• Analyze the Results: Run the entire volume of each PCR reaction on an agarose gel. Stain with a DNA-binding dye and visualize.

• Determine the Optimal Ta: Identify the lane corresponding to the highest temperature that produces a bright, specific band of the correct size with no visible non-specific products or primer-dimers. This is your optimal annealing temperature.[13]

Workflow for Annealing Temperature Optimization

The following diagram illustrates the logical workflow for systematically determining the optimal annealing temperature for your dP-modified primers.

Caption: Workflow for dP-Primer Annealing Temperature Optimization.

References

• Generi Biotech. (n.d.). Degen bases in oligo.
• Gene Link. (n.d.). dP degenerate base Oligo Modifications.
• Lebedev, A. V., et al. (2008). Use of Base-Modified Duplex-Stabilizing Deoxynucleoside 5′-Triphosphates To Enhance the Hybridization Properties of Primers and Probes in Detection Polymerase Chain Reaction. Biochemistry, 47(52), 13666–13673.
• American Chemical Society. (2008). Use of Base-Modified Duplex-Stabilizing Deoxynucleoside 5′-Triphosphates To Enhance the Hybridization Properties of Primers an.
• Thermo Fisher Scientific. (2016). PCR Cycling Parameters—Six Key Considerations for Success.
• Gao, Y., et al. (2012). Covalent modification of primers improves PCR amplification specificity and yield.
• How do you calculate the annealing temperature for PCR # Annealing temperature # PCR. (2023, September 22). YouTube.
• PREMIER Biosoft. (n.d.). PCR Primer Design Guidelines.
• Thermo Fisher Scientific. (n.d.). Tm Calculator for Primers.
• Integrated DNA Technologies. (2022). Increase the melting temperature of short, AT-rich primers and probes.
• ResearchGate. (2019). How to decide on annealing temperature for primer pairs in RT-qPCR?.
• The Purich, D. L. (Ed.). (n.d.). 7.3 Conformation of Single-Stranded Oligonucleotides and Polynucleotides. [Source Book Name].
• biomers.net. (n.d.). Modifications Increasing Duplex Stability.
• MyRV14.com. (n.d.). DPLF Epoxy Primer mixed 2:1 with DP401LF or DP402LF Catalyst provides an excellent corrosion-resistant primer. This primer provi. MyRV14.com.
• TriLink BioTechnologies. (n.d.). Thermostability of Modified Oligonucleotide Duplexes.
• BioChain Institute Inc. (n.d.). Using dNTP in Polymerase Chain Reaction (PCR).
• Parada, A. E., et al. (2019).
• Powner, M. W., et al. (2017). Chemistry, structure and function of approved oligonucleotide therapeutics.
• AAT Bioquest. (2023). What are the properties of a primer?.
• Le Novère, N. (2009). A thermodynamic approach to PCR primer design. Nucleic Acids Research, 37(13), e95.
• Biolytic Lab Performance, Inc. (n.d.). Introduction to Oligo Oligonucleotide DNA Synthesis.
• Thermo Fisher Scientific. (n.d.). PCR Troubleshooting Guide.
• Svec, D., et al. (2015). The thermodynamics of template-directed DNA synthesis: Base insertion and extension enthalpies. Proceedings of the National Academy of Sciences, 112(8), E805–E814.
• New England Biolabs. (n.d.). Guidelines for PCR Optimization with Thermophilic DNA Polymerases.
• Thermo Fisher Scientific. (n.d.). How to Simplify PCR Optimization Steps for Primer Annealing.

Sources

• 1. dP degenerate base Oligo Modifications from Gene Link [genelink.com]
• 2. Degen bases in oligo - Generi Biotech [generi-biotech.com]
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• 4. Tm Calculator for Primers | Thermo Fisher Scientific - DE [thermofisher.com]
• 5. A thermodynamic approach to PCR primer design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PCR Cycling Parameters—Six Key Considerations for Success | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. trilinkbiotech.com [trilinkbiotech.com]
• 9. What are the properties of a primer? | AAT Bioquest [aatbio.com]
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• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Mutagenic Potential of Oxidized DNA Lesions: 8-oxo-dG versus Oxidized Pyrimidines

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the mutagenic properties of DNA lesions is paramount. Oxidative damage to DNA, a relentless assault from both endogenous metabolic byproducts and exogenous agents, generates a spectrum of lesions with varying capacities to induce mutations, thereby contributing to carcinogenesis and other pathologies. This guide provides an in-depth, objective comparison of the mutagenicity of two major classes of oxidative DNA damage: the oxidized purine lesion 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG) and a representative oxidized pyrimidine, Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dPO), with a broader discussion on other mutagenic oxidized cytosine derivatives due to the limited specific data on dPO.

Introduction to Oxidative DNA Lesions

Reactive oxygen species (ROS) are a constant threat to genomic integrity. Their attack on DNA nucleobases results in a variety of modifications. Among the most studied and abundant of these lesions are 8-oxo-dG, a product of guanine oxidation, and a range of oxidized pyrimidines. While both types of lesions are pro-mutagenic, their mechanisms of inducing mutations and the cellular responses they elicit can differ significantly. This guide will dissect these differences, providing experimental context and detailed methodologies for their assessment.

8-oxo-dG: The Prototypical Mutagenic Oxidized Purine

8-oxo-dG is one of the most prevalent and well-characterized oxidative DNA lesions. Its mutagenicity stems from its ability to adopt a syn conformation, which allows it to mispair with adenine during DNA replication. This mispairing, if not corrected, leads to G:C to T:A transversion mutations, a common somatic mutation found in human cancers.

Mutagenic Signature of 8-oxo-dG:

• Primary Mutation: G:C → T:A transversions.[1]

• Mechanism: The syn conformation of the 8-oxoguanine base mimics thymine, leading to the erroneous incorporation of adenine by DNA polymerases.

• Mutation Frequency: The mutagenic potential of 8-oxo-dG is significant, with reported mutation frequencies in mammalian cells ranging from 5.2% to 6.8%, depending on the sequence context.[2]

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dPO) and Other Oxidized Pyrimidines: A Different Mutagenic Profile

Information specifically detailing the mutagenic properties of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dPO) is limited in publicly available research. However, it has been described as a mutagenic lesion in Escherichia coli and Salmonella typhimurium, inducing G:C to A:T transitions through replication errors.

Given the scarcity of data on dPO, this guide will broaden the comparison to include other well-characterized oxidized cytosine derivatives, such as 5-hydroxycytosine (5-ohC), cytosine glycol, and their deamination products, 5-hydroxyuracil (5-ohU) and uracil glycol (Ug). These lesions are highly relevant as they are also products of oxidative damage to cytosine.

Mutagenic Signature of Oxidized Cytosine Derivatives:

• Primary Mutation: C:G → T:A transitions.[3]

• Mechanism: The initial oxidation of cytosine can lead to the formation of unstable intermediates like cytosine glycol.[4][5] These intermediates can then deaminate to form uracil derivatives.[3][4] Uracil and its oxidized forms preferentially base-pair with adenine, leading to C to T transition mutations after DNA replication.

• Mutation Frequency: The mutagenic potential of oxidized cytosine derivatives varies greatly. While 5-hydroxycytosine is only weakly mutagenic (mutation frequency of ~0.05%), its deamination products, 5-hydroxyuracil and uracil glycol, are highly mutagenic, with mutation frequencies of 83% and 80%, respectively, in E. coli.[3]

Quantitative Comparison of Mutagenicity

The following table summarizes the key differences in the mutagenic potential of 8-oxo-dG and representative oxidized cytosine derivatives.

Feature	8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG)	Oxidized Cytosine Derivatives (e.g., 5-ohU, Ug)
Parent Base	Guanine (Purine)	Cytosine (Pyrimidine)
Primary Mutation	G:C → T:A Transversion[1]	C:G → T:A Transition[3]
Mutation Frequency	5.2% - 6.8% in mammalian cells[2]	Up to 83% in E. coli for deaminated products[3]
Mispairing Partner	Adenine	Adenine
Key Mutagenic Lesion	8-oxo-dG in syn conformation	Deaminated products (e.g., 5-ohU, Ug)

DNA Repair Pathways: The Cellular Defense

Cells have evolved sophisticated DNA repair mechanisms to counteract the mutagenic effects of these lesions. The primary pathway for the repair of both 8-oxo-dG and oxidized pyrimidines is the Base Excision Repair (BER) pathway.

Repair of 8-oxo-dG:

The BER pathway for 8-oxo-dG is initiated by the DNA glycosylase OGG1 (8-oxoguanine DNA glycosylase), which recognizes and excises the 8-oxoguanine base. The resulting abasic site is then processed by other BER enzymes, leading to the insertion of the correct guanine base.

Repair of Oxidized Pyrimidines:

The repair of oxidized pyrimidines is also initiated by DNA glycosylases, such as NTH1 (endonuclease III homolog 1), which recognizes a broad range of oxidized pyrimidines, including cytosine glycol.[6] Similar to the repair of 8-oxo-dG, the subsequent steps are carried out by the BER machinery.

Diagram: Base Excision Repair of Oxidized DNA Lesions

Caption: Generalized Base Excision Repair (BER) pathway for 8-oxo-dG and oxidized pyrimidines.

Experimental Methodologies for Assessing Mutagenicity

Several well-established assays are employed to determine the mutagenic potential of DNA lesions.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic properties of chemical compounds. It utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it in their growth medium. The assay measures the rate of reverse mutations (reversions) that restore the ability of the bacteria to synthesize histidine, allowing them to grow on a histidine-free medium. An increase in the number of revertant colonies in the presence of a test compound indicates its mutagenic potential.

Diagram: Ames Test Workflow

Caption: A simplified workflow of the Ames test for mutagenicity screening.

Step-by-Step Protocol for the Ames Test:

• Preparation of Bacterial Strains: Inoculate the appropriate Salmonella typhimurium tester strain into nutrient broth and incubate overnight at 37°C with shaking.

• Preparation of Test Compound: Dissolve the test compound (e.g., a DNA-damaging agent that generates 8-oxo-dG or an oxidized pyrimidine) in a suitable solvent (e.g., DMSO). Prepare a series of dilutions.

• Metabolic Activation (Optional but Recommended): For compounds that may become mutagenic after metabolism, a rat liver extract (S9 fraction) is included in the assay.

• Assay Procedure:

  • To a sterile tube, add 0.1 mL of the overnight bacterial culture, 0.1 mL of the test compound dilution, and 0.5 mL of S9 mix (if used) or buffer.

  • Add 2 mL of molten top agar (containing a trace amount of histidine and biotin) to the tube, mix gently, and pour the contents onto a minimal glucose agar plate.

  • Allow the top agar to solidify.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive mutagenic response.

Site-Specific Mutagenesis Assay

This powerful technique allows for the precise investigation of the mutagenic consequences of a single, defined DNA lesion. An oligonucleotide containing the specific lesion (e.g., 8-oxo-dG or an oxidized pyrimidine) is synthesized and incorporated into a plasmid or viral vector. This vector is then introduced into host cells (e.g., bacteria or mammalian cells), where it replicates. The progeny DNA is then isolated and sequenced to determine the frequency and types of mutations that occurred at the site of the lesion.

Diagram: Site-Specific Mutagenesis Workflow

Caption: Workflow for determining the mutagenicity of a specific DNA lesion.

Step-by-Step Protocol for Site-Specific Mutagenesis:

• Oligonucleotide Synthesis: Chemically synthesize a short DNA oligonucleotide containing the desired lesion (e.g., 8-oxo-dG or 5-ohU) at a specific position.

• Vector Construction: Prepare a single-stranded or gapped-duplex vector (e.g., M13 or a plasmid).

• Ligation: Anneal the lesion-containing oligonucleotide to the vector and ligate it to create a closed circular DNA molecule.

• Transformation/Transfection: Introduce the modified vector into competent host cells (e.g., E. coli or cultured mammalian cells).

• Replication: Allow the cells to grow and the vector to replicate.

• Progeny DNA Isolation: Isolate the progeny vectors from the host cells.

• Mutation Analysis:

  • The region of the vector containing the original site of the lesion is amplified by PCR.

  • The PCR products are sequenced to identify any changes in the DNA sequence.

  • The mutation frequency is calculated as the number of mutant progeny divided by the total number of progeny analyzed.

  • The types of mutations (e.g., transitions, transversions) are cataloged to determine the mutation spectrum.

Conclusion

The mutagenicity of oxidative DNA lesions is a complex field with significant implications for human health. While both oxidized purines, such as the well-studied 8-oxo-dG, and oxidized pyrimidines are pro-mutagenic, they exhibit distinct mutagenic signatures. 8-oxo-dG is a potent inducer of G:C → T:A transversions, whereas oxidized cytosine derivatives, particularly after deamination, are powerful drivers of C:G → T:A transitions. Understanding these differences is crucial for elucidating the mechanisms of mutagenesis and for the development of strategies to mitigate the deleterious consequences of oxidative DNA damage. The experimental approaches detailed in this guide provide robust frameworks for the continued investigation of these and other DNA lesions.

References

• David, S. S., O'Shea, V. L., & Kundu, S. (2007). Base-excision repair of oxidative DNA damage. Nature, 447(7147), 941–950. [Link]

• Shibutani, S., Takeshita, M., & Grollman, A. P. (1991). Insertion of specific bases opposite 8-oxoguanine in DNA. Nature, 349(6308), 431–434. [Link]

• Wagner, J. R., Hu, C. C., & Ames, B. N. (1992). Endogenous oxidative damage of deoxycytidine in DNA. Proceedings of the National Academy of Sciences, 89(8), 3380–3384. [Link]

• Kreutzer, A. G., & Essigmann, J. M. (1998). Oxidized, deaminated cytosines are a source of C-->T transitions in vivo. Proceedings of the National Academy of Sciences, 95(7), 3578–3582. [Link]

• Tan, X., Grollman, A. P., & Shibutani, S. (1999). Comparison of the mutagenic properties of 8-oxo-7,8-dihydro-2'-deoxyadenosine and 8-oxo-7,8-dihydro-2'-deoxyguanosine DNA lesions in mammalian cells. Carcinogenesis, 20(12), 2287–2292. [Link]

• Wallace, S. S. (2002). Biological consequences of oxidative DNA damage. Free Radical Biology and Medicine, 33(1), 1–14. [Link]

• Marnett, L. J. (2000). Oxyradicals and DNA damage. Carcinogenesis, 21(3), 361–370. [Link]

• Ames, B. N., & Gold, L. S. (1991). Endogenous mutagens and the causes of aging and cancer. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 250(1-2), 3–16. [Link]

• Mortelmans, K., & Zeiger, E. (2000). The Ames Salmonella/microsome mutagenicity assay. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 455(1-2), 29–60. [Link]

• Loechler, E. L. (1996). The role of adduct site-specific mutagenesis in understanding how carcinogen-DNA adducts cause mutations: perspective, prospects and problems. Carcinogenesis, 17(5), 895–902. [Link]

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• 1. Genetic effects of oxidative DNA damages: comparative mutagenesis of the imidazole ring-opened formamidopyrimidines (Fapy lesions) and 8-oxo-purines in simian kidney cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of the mutagenic properties of 8-oxo-7,8-dihydro-2'-deoxyadenosine and 8-oxo-7,8-dihydro-2'-deoxyguanosine DNA lesions in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oxidized, deaminated cytosines are a source of C → T transitions in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dehydration, deamination and enzymatic repair of cytosine glycols from oxidized poly(dG-dC) and poly(dI-dC) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytosine glycol - Wikipedia [en.wikipedia.org]
• 6. Removal of oxidatively generated DNA damage by overlapping repair pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one Incorporation by Sanger Sequencing

For researchers, scientists, and drug development professionals engaged in the synthesis and application of modified oligonucleotides, the precise validation of incorporation of these modifications is a critical determinant of experimental success and therapeutic efficacy. This guide provides an in-depth technical comparison for the validation of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dC(ox)) incorporation, with a primary focus on the widely accessible Sanger sequencing method. We will explore the underlying principles, experimental nuances, and comparative performance against orthogonal methodologies.

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, a bicyclic cytosine analog, is of significant interest due to its potential mutagenic properties by inducing GC-AT transitions through replication errors.[1] Its unique structure, however, presents challenges for standard analytical techniques. This guide will equip you with the expertise to navigate these challenges and ensure the fidelity of your research.

The Central Role of Sanger Sequencing in Modified Oligonucleotide Validation

Sanger sequencing, or the chain-termination method, has long been a gold standard for DNA sequencing due to its high accuracy and reliability for analyzing individual DNA fragments.[2][3] Its utility extends to the validation of modified oligonucleotides, providing sequence-specific confirmation of incorporation. The fundamental principle relies on the DNA polymerase-catalyzed synthesis of a complementary DNA strand, which is randomly terminated by the incorporation of fluorescently labeled dideoxynucleotides (ddNTPs).[3] The resulting fragments of varying lengths are then separated by capillary electrophoresis to determine the sequence.[2]

However, the presence of a modified base like dC(ox) can introduce complexities. The interaction between the modified nucleotide and the DNA polymerase is a critical factor influencing the efficiency and fidelity of the sequencing reaction.[4][5] DNA polymerases have been shown to be flexible in accommodating bulky modifications in their active sites, often through conformational changes of amino acid side chains.[5][6] The efficiency of incorporation can be impacted by the nature of the modification.[5] Therefore, a thorough understanding of these interactions is paramount for successful validation by Sanger sequencing.

Visualizing the Sanger Sequencing Workflow for dC(ox) Validation

Caption: Workflow for validating dC(ox) incorporation using Sanger sequencing.

Comparative Analysis: Sanger Sequencing vs. Orthogonal Methods

While Sanger sequencing is a powerful tool, a multi-faceted analytical approach is often necessary for unequivocal validation of modified oligonucleotide incorporation.[7] Below is a comparison of Sanger sequencing with two common orthogonal methods: Mass Spectrometry and Enzymatic Digestion with LC-MS.

Feature	Sanger Sequencing	Mass Spectrometry (e.g., ESI-MS)	Enzymatic Digestion with LC-MS
Principle	Chain-termination DNA synthesis and fragment size separation.[2][3]	Measures the mass-to-charge ratio of the intact oligonucleotide.[7][8]	Enzymatic cleavage of the oligonucleotide into individual nucleosides followed by separation and mass analysis.[7][9]
Information Provided	Sequence context of the modification.	Confirms the overall mass and, therefore, the presence of the modification.[7]	Confirms the presence of the modified nucleoside and can provide quantitative information.[9]
Resolution	Single-base resolution.	Molecular weight of the entire oligonucleotide.	Identifies the modified nucleoside.
Primary Advantage	Provides sequence-specific evidence of incorporation.	High accuracy in mass determination for purity assessment.[8][10]	Considered a "gold standard" for quantification of DNA modifications.[9][10]
Potential Challenges	Polymerase stalling or misincorporation at the modification site, leading to ambiguous chromatograms.[11][12]	Does not provide information on the location of the modification within the sequence.	Incomplete digestion can lead to inaccurate quantification.[13]
Cost	Relatively cost-effective for targeted sequencing.[3][14]	Higher initial instrument cost.	Can be labor-intensive and requires specialized equipment.

Experimental Protocol: Sanger Sequencing of dC(ox)-Containing Oligonucleotides

This protocol outlines the key steps for validating the incorporation of dC(ox) into a synthetic oligonucleotide using Sanger sequencing.

1. Oligonucleotide Purification:

• Rationale: It is crucial to start with a highly purified oligonucleotide to avoid interference from failure sequences or residual synthesis reagents that can produce artifacts in the sequencing data.[12][15]

• Method:

  • Purify the synthesized dC(ox)-containing oligonucleotide using High-Performance Liquid Chromatography (HPLC).

  • Collect the fraction corresponding to the full-length product.

  • Desalt the purified oligonucleotide.

  • Quantify the oligonucleotide concentration using UV-Vis spectrophotometry.

2. Sanger Sequencing Reaction:

• Rationale: The conditions for the cycle sequencing reaction may need to be optimized to accommodate the modified base. This includes the choice of DNA polymerase and annealing temperature. Some polymerases exhibit higher fidelity and processivity with modified templates.[5]

• Method:

  • Prepare the sequencing reaction mixture containing:

    • Purified dC(ox) oligonucleotide template (10-50 ng)

    • Sequencing primer (5-10 pmol)

    • DNA polymerase with demonstrated activity on modified templates

    • dNTPs

    • Fluorescently labeled ddNTPs (BigDye™ terminators or similar)

    • Sequencing buffer

  • Perform cycle sequencing using a thermal cycler. An optimized thermal cycling protocol may involve a lower annealing temperature to ensure efficient primer binding near the modified site.

3. Post-Sequencing Cleanup:

• Rationale: Removal of unincorporated dye terminators and salts is essential to prevent "dye blobs" and other artifacts in the electropherogram that can obscure the sequence data.[16][17][18]

• Method:

  • Purify the sequencing reaction products using a method such as ethanol/EDTA precipitation or a column-based purification kit.

4. Capillary Electrophoresis:

• Rationale: This step separates the fluorescently labeled DNA fragments by size, allowing for the determination of the nucleotide sequence.

• Method:

  • Resuspend the purified fragments in a formamide-based loading solution.

  • Denature the fragments by heating.

  • Load the sample onto an automated capillary electrophoresis DNA sequencer.

5. Data Analysis and Interpretation:

• Rationale: Careful manual inspection of the chromatogram is critical, as automated base-calling software may struggle with the signal at and immediately following the modified base.[11][12][17]

• Method:

  • Visually inspect the chromatogram for the expected sequence.

  • Pay close attention to the peak corresponding to the dC(ox) position. Look for a clean, well-defined peak.

  • Be aware of potential artifacts such as a drop in signal intensity or peak broadening immediately after the modified base, which could indicate polymerase stalling.[16]

  • Compare the sequence chromatogram of the dC(ox)-containing oligonucleotide with a control sequence of an unmodified oligonucleotide of the same sequence to identify any specific sequencing artifacts caused by the modification.

Visualizing the Decision-Making Process in Chromatogram Analysis

Sources

• 1. Deoxyribosyl dihydropyrimido[4,5-c][1,2]oxazin-7-one | Nucleoside Antimetabolite(Analog) | 126128-42-5 | Invivochem [invivochem.com]
• 2. Sanger sequencing - Wikipedia [en.wikipedia.org]
• 3. longdom.org [longdom.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Structural Insights into the Processing of Nucleobase-Modified Nucleotides by DNA Polymerases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. benchchem.com [benchchem.com]
• 8. Mass Spectrometry of Structurally Modified DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Mass Spectrometry-Based Analysis of DNA Modifications: Potential Applications in Basic Research and Clinic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. opsingh.net [opsingh.net]
• 12. Mastering DNA chromatogram analysis in Sanger sequencing for reliable clinical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enzymatic Methods for Mutation Detection in Cancer Samples and Liquid Biopsies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. news-medical.net [news-medical.net]
• 15. Characterization of synthetic oligonucleotides containing biologically important modified bases by MALDI-TOF mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. microsynth.com [microsynth.com]
• 17. blog.genewiz.com [blog.genewiz.com]
• 18. chromtech.com [chromtech.com]

A Senior Application Scientist's Guide to Mass Spectrometry for Confirming dP-Modified Oligonucleotide Mass

For researchers, scientists, and drug development professionals working with therapeutic oligonucleotides, absolute certainty in molecular identity is non-negotiable. Among the diverse chemical modifications employed to enhance stability and efficacy, the phosphorothioate (PS) linkage, where a non-bridging oxygen in the phosphate backbone is replaced by sulfur (a dP modification), is a cornerstone of antisense and siRNA technology.[1][2] While this modification confers crucial nuclease resistance, it also introduces analytical complexities, namely the creation of diastereomers at each linkage.[1][2]

Confirming the precise mass of these dP-modified oligonucleotides is a critical quality control (QC) step to verify the success of a complex synthesis process and to identify any process-related impurities, such as failure sequences (n-1, n-2) or products with incomplete sulfurization.[3][4] Mass spectrometry (MS) has unequivocally become the gold standard for this task.

This guide provides an in-depth comparison of the predominant MS technologies used for this application—Electrospray Ionization (ESI-MS) and Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS—offering field-proven insights into their principles, experimental workflows, and strategic applications.

The Analytical Challenge: Why Oligonucleotides Require Specialized MS Approaches

Analyzing oligonucleotides, especially modified variants, presents unique challenges. Their polyanionic phosphodiester (or phosphorothioate) backbone readily chelates cations (e.g., Na+, K+), leading to salt adducts that complicate spectral interpretation. Furthermore, their large molecular weights and potential for fragmentation require "soft" ionization techniques that can transfer these macromolecules into the gas phase without breaking them apart.

Choosing the Right Tool: A Comparative Overview of MS Platforms

The two most prominent soft ionization techniques for oligonucleotide analysis are ESI-MS and MALDI-TOF MS. The choice between them is not arbitrary; it is dictated by the specific analytical need, whether it be high-throughput screening, in-depth characterization, or GMP-compliant release testing.

Workhorse 1: Electrospray Ionization (ESI-MS)

ESI is a gentle ionization method that generates intact, multiply charged ions directly from a solution.[5] A sample solution is sprayed through a high-voltage capillary, forming charged droplets. As the solvent evaporates, the charge density increases, ultimately producing gas-phase molecular ions with a distribution of charge states (e.g., [M-3H]³⁻, [M-4H]⁴⁻, [M-5H]⁵⁻). This phenomenon is a key advantage, as it brings very large molecules into a mass-to-charge (m/z) range that is accessible by most mass analyzers. The resulting complex spectrum is then computationally "deconvoluted" to determine the neutral molecular mass of the parent oligonucleotide.[6]

Causality in Action: The power of ESI-MS lies in its seamless coupling with liquid chromatography (LC), most commonly Ion-Pair Reversed-Phase (IP-RP) HPLC or UPLC.[1][7] This online separation is crucial for removing salts and resolving synthesis-related impurities from the main product before MS analysis, yielding cleaner, more easily interpretable spectra.[8]

Strengths:

• High Mass Accuracy and Resolution: Especially when coupled with high-resolution mass analyzers like Orbitrap or TOF, ESI can provide mass accuracies in the low ppm range, enabling unambiguous confirmation of composition.[9][10]

• Superior Performance for Longer Oligonucleotides: ESI maintains its accuracy and sensitivity for oligonucleotides well over 50 bases in length.[5]

• LC-MS Capability: Allows for the separation of complex mixtures and online desalting, which is critical for impurity analysis.[1][8]

• Gentle Ionization: Ideal for analyzing fragile modifications that might not survive harsher methods.

Limitations:

• Salt Intolerance: The presence of non-volatile salts (like NaCl or KCl) severely suppresses the ESI signal. Rigorous sample desalting or LC separation is mandatory.[3]

• Complex Data: The generation of multiple charge states requires deconvolution software to determine the parent mass, which can itself be a source of error if not properly configured.[11]

• Lower Throughput: When coupled with LC, analysis times are typically in the range of minutes per sample, compared to seconds for MALDI-TOF.[1]

Workhorse 2: Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF) MS

In MALDI, the oligonucleotide sample is co-crystallized with a large molar excess of a UV-absorbing chemical matrix on a target plate.[3] A pulsed laser irradiates the spot, causing the matrix to vaporize and gently lift the oligonucleotide molecules into the gas phase, primarily as singly charged ions ([M-H]⁻).[3] These ions are then accelerated into a time-of-flight (TOF) mass analyzer, where their mass is determined by the time it takes them to reach the detector.[5]

Causality in Action: The matrix plays the central role, absorbing the laser energy to prevent direct, harsh irradiation of the analyte, thus minimizing fragmentation. The prevalence of singly charged ions simplifies the resulting spectrum, with the most prominent peak typically corresponding directly to the molecular weight of the oligonucleotide.

Strengths:

• High Throughput: Analysis is extremely rapid, often taking only seconds per sample, making it ideal for screening large numbers of samples, such as during synthesis QC.

• Greater Salt Tolerance: MALDI is significantly more tolerant of salts and buffers than ESI, simplifying sample preparation.[3]

• Simple Spectra: The predominance of singly charged ions makes for straightforward data interpretation without the need for deconvolution.[5]

• Ease of Use: The instrumentation and workflow are generally considered simpler to operate than LC-ESI-MS systems.[5]

Limitations:

• Lower Resolution and Mass Accuracy: While sufficient for routine QC, MALDI-TOF typically does not achieve the same level of mass accuracy and resolution as modern ESI-HRAM systems. This can make it difficult to distinguish between species with very similar masses.

• Length Limitation: Ionization efficiency and resolution tend to decrease for oligonucleotides longer than 50 bases.

• Potential for Photodegradation: The laser can potentially damage photosensitive modifications, a consideration that is less of a concern with the gentler ESI process.

• Matrix Interference: The matrix itself can create background signals in the low-mass range (<600 Da).[3]

Comparative Performance Summary

Feature	Ion-Pair LC-ESI-MS	MALDI-TOF MS	Rationale & Causality
Primary Application	In-depth characterization, impurity profiling, GMP release testing	High-throughput QC screening, routine synthesis checks	ESI's high accuracy and LC coupling provide detailed, verifiable data[9][10], while MALDI's speed is perfect for rapid pass/fail checks.
Mass Accuracy	Excellent (<5 ppm with HRAM)	Good (± 0.03% to 0.2%)[3]	ESI coupled with Orbitrap or FT-ICR analyzers provides superior mass measurement. MALDI-TOF accuracy is limited by initial ion velocity distribution.
Resolution	Excellent (Can resolve isotopes)	Moderate (Generally cannot resolve isotopes for large oligos)	High-resolution ESI-MS can separate isotopic peaks, providing an extra layer of formula confirmation.[9] MALDI resolution decreases for larger molecules.
Throughput	Lower (minutes per sample)	Very High (seconds per sample)	LC separation is the rate-limiting step for ESI-MS. MALDI uses a simple spot-and-shoot workflow.[1]
Salt Tolerance	Low	High	ESI is highly susceptible to ion suppression from non-volatile salts.[3] The MALDI process is more robust to common buffers.
Sample Complexity	Handles complex mixtures via LC separation	Best for purified or simple samples	LC is essential for separating the target oligo from synthesis failures and other impurities before ESI analysis.[8]
Oligonucleotide Length	Effective up to 200 bases and beyond[5]	Best for < 50 bases[5]	ESI's multiple charging mechanism is highly effective for large molecules. MALDI ionization efficiency drops off for longer oligos.
Data Interpretation	Requires deconvolution of multiply charged spectra	Direct interpretation of primarily singly charged ions[5]	ESI data processing adds a step but extracts high-quality mass information. MALDI spectra are simpler but may contain less detail.

Experimental Protocols: A Self-Validating System

Trustworthy data comes from robust, well-controlled protocols. Below are step-by-step methodologies for the analysis of a dP-modified oligonucleotide using the gold-standard LC-ESI-MS approach.

Protocol: LC-ESI-MS Analysis of dP-Modified Oligonucleotides

This protocol is designed for use with a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UPLC/HPLC system.

1. Sample Preparation (The Crucial First Step)

• Objective: To prepare the oligonucleotide sample in a solvent compatible with IP-RP chromatography.

• Procedure:

  • Reconstitute the lyophilized dP-oligonucleotide in nuclease-free water to a stock concentration of 100 µM.

  • Dilute the stock solution to a final concentration of 1-10 µM using the initial mobile phase condition (Mobile Phase A).

  • Transfer the final dilution to an appropriate LC vial.

• Expert Insight (Causality): Reconstituting in the initial mobile phase ensures sample compatibility and prevents precipitation upon injection. Using water as the primary stock solvent maintains long-term sample integrity.

2. Ion-Pair Reversed-Phase (IP-RP) UPLC Method

• Objective: To desalt the sample online and separate the full-length product from impurities.

• Instrumentation & Consumables:

  • Column: Waters ACQUITY Premier Oligonucleotide BEH C18 Column (or equivalent).[1]

  • Mobile Phase A: 15 mM Triethylamine (TEA) and 400 mM Hexafluoroisopropanol (HFIP) in water.[1]

  • Mobile Phase B: 15 mM TEA and 400 mM HFIP in 50:50 Methanol/Acetonitrile.

• Expert Insight (Causality): The alkylamine (TEA) acts as the ion-pairing agent, forming a neutral complex with the anionic oligonucleotide backbone.[7] The acidic fluoroalcohol (HFIP) serves as the counter-ion and improves MS sensitivity.[12] This combination allows for sharp peaks and efficient MS-compatible separation.[1]

• UPLC Gradient Conditions:

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 60 °C

  • Gradient:

    • 0-0.5 min: 30% B

    • 0.5-5.5 min: 30% to 50% B (linear gradient)

    • 5.5-6.0 min: 50% to 95% B (wash)

    • 6.0-7.0 min: Hold at 95% B

    • 7.0-7.5 min: 95% to 30% B (re-equilibrate)

    • 7.5-10.0 min: Hold at 30% B

• Self-Validation: The chromatographic profile itself is a validation tool. A sharp, symmetrical main peak is expected. The presence of well-resolved pre-peaks indicates failure sequences (n-1, n-2), which can be confirmed by their mass.[1]

3. High-Resolution Mass Spectrometry Acquisition

• Objective: To acquire high-quality mass spectra of the eluting oligonucleotide.

• Key MS Parameters (Negative Ion Mode):

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Mass Range (m/z): 700 - 2500 m/z

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 300 °C

  • Desolvation Temperature: 500 °C

• Expert Insight (Causality): Negative ion mode is chosen because the phosphate/phosphorothioate backbone is inherently anionic and readily loses protons to form negative ions ([M-nH]ⁿ⁻). The specified mass range is typically sufficient to capture the most abundant charge states for oligonucleotides in the 15-40mer range.

4. Data Analysis & Deconvolution

• Objective: To process the raw data to determine the accurate molecular weight of the oligonucleotide.

• Procedure:

  • Integrate the main chromatographic peak from the Total Ion Chromatogram (TIC).

  • Average the mass spectra across this peak to generate a high signal-to-noise raw spectrum.

  • Use a deconvolution algorithm (e.g., MaxEnt or Bayesian) to transform the multiply charged m/z spectrum into a zero-charge, true mass spectrum.[13]

  • Compare the observed (deconvoluted) mass to the theoretical calculated mass of the dP-modified oligonucleotide.

• Self-Validation: The mass accuracy should be within an acceptable tolerance (e.g., < 10 ppm). The deconvolution software should identify a clean series of charge states corresponding to the main peak. The presence of other masses in the deconvoluted spectrum should be investigated as potential impurities (e.g., adducts, depurination products, or failure sequences).[13][14]

Visualizing the Workflow

A robust analytical workflow ensures reproducibility and clarity. The following diagrams illustrate the logical flow of the processes described.

Caption: End-to-end workflow for LC-ESI-MS analysis of dP-modified oligonucleotides.

Caption: Decision logic for selecting between ESI-MS and MALDI-TOF MS platforms.

Conclusion and Expert Recommendations

Both ESI-MS and MALDI-TOF MS are indispensable tools for the quality control of dP-modified oligonucleotides. The optimal choice is not a matter of which technique is universally "better," but which is best suited for the analytical question at hand.

• For high-throughput screening, process monitoring, and routine QC of relatively short oligonucleotides (<50 bases), MALDI-TOF MS is the superior choice. Its speed, simplicity, and tolerance for salts make it an incredibly efficient tool for making rapid pass/fail decisions on a large number of synthetic products.

• For definitive characterization, impurity identification, stability studies, and regulatory submissions, LC-ESI-MS coupled with a high-resolution mass analyzer (LC-ESI-HRAM) is the unequivocal gold standard. [9][10] Its high mass accuracy, ability to resolve complex mixtures, and suitability for longer oligonucleotides provide the comprehensive, high-confidence data required for late-stage development and GMP environments.[1][9]

By understanding the fundamental principles and strategic applications of each technique, researchers and drug developers can confidently select and implement the most appropriate mass spectrometry workflow to ensure the identity, purity, and quality of their critical dP-modified oligonucleotide therapeutics.

References

• Title: UPLC/UV MS Analysis of Phosphorothioate Oligonucleotides Source: Waters Corporation URL: [Link]

• Title: Sequence analysis of phosphorothioate oligonucleotides via matrix-assisted laser desorption ionization time-of-flight mass spectrometry Source: PubMed, Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

• Title: Accurate mass spectral deconvolution of multiply-charged oligonucleotides using unit resolution single quadrupole LC/MS Source: Agilent Technologies URL: [Link]

• Title: Phosphorothioate Oligonucleotide Quantification by μ-Liquid Chromatography-Mass Spectrometry Source: PubMed Central, Springer URL: [Link]

• Title: Considerations for deconvolution of oligonucleotide mass spectra in quality control Source: Royal Society of Chemistry, Analytical Methods URL: [Link]

• Title: Platform Ion Pairing RPLC Method for Oligonucleotides Using High Throughput 20 mm Length Columns Source: Waters Corporation URL: [Link]

• Title: Oligonucleotide Purification using Ion Pair Reversed-Phase Liquid Chromatography Source: Agilent Technologies URL: [Link]

• Title: Separating Oligonucleotides Using Ion-Pair Reversed-Phase Liquid Chromatography Source: LCGC, Chromatography Online URL: [Link]

• Title: Considerations for deconvolution of oligonucleotide mass spectra in quality control Source: R Discovery URL: [Link]

• Title: Current State of Oligonucleotide Characterization Using Liquid Chromatography−Mass Spectrometry: Insight into Critical Issues Source: Anacura URL: [Link]

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A Comparative Analysis of dP and Other Mutagenic Nucleoside Analogs: A Guide for Researchers

In the landscape of molecular biology, cancer research, and antiviral drug development, mutagenic nucleoside analogs are powerful tools for dissecting fundamental cellular processes and for developing novel therapeutic strategies. Their ability to be incorporated into DNA and subsequently disrupt the fidelity of DNA replication and repair provides a unique window into the mechanisms of mutagenesis and cytotoxicity. This guide offers an in-depth comparative analysis of the bicyclic deoxycytidine analog, dP, alongside other widely studied mutagenic nucleoside analogs, namely 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG) and 5-bromo-2'-deoxyuridine (5-Br-dU). We will delve into their mechanisms of action, comparative mutagenic and cytotoxic profiles, and provide detailed protocols for their experimental evaluation.

Introduction to Mutagenic Nucleoside Analogs

Mutagenic nucleoside analogs are structurally similar to endogenous deoxyribonucleosides, allowing them to be recognized and utilized by cellular machinery involved in DNA synthesis. Once incorporated into the genome, these analogs can cause mutations through various mechanisms, including ambiguous base pairing due to tautomerism or altered chemical properties.[1] This controlled induction of mutations makes them invaluable for studying DNA replication fidelity, DNA repair pathways, and for developing antiviral and anticancer therapies.[2][3] The central principle behind their utility lies in the delicate balance between their incorporation into DNA and the cell's ability to recognize and repair the resulting lesion.

The Mutagenic Landscape: dP, 8-oxo-dG, and 5-Br-dU

dP (6-(2-deoxy-β-D-ribofuranosyl)-3,4-dihydro-8H-pyrimido[4,5-c][2][4]oxazin-7-one)

The synthetic nucleoside analog dP is a potent mutagen characterized by its bicyclic structure. This unique conformation allows dP to exist in tautomeric forms, enabling it to form stable base pairs with both adenine (A) and guanine (G) during DNA replication.[4][5] This ambivalence in base pairing is the primary driver of its mutagenicity, leading to a high frequency of both GC→AT and AT→GC transition mutations.[5] The triphosphate form, dPTP, is efficiently incorporated by various DNA polymerases, making it a useful tool for in vitro mutagenesis studies.[5]

dot

Caption: Mutagenic mechanism of dP.

8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG)

8-oxo-dG is one of the most common DNA lesions resulting from oxidative stress, where reactive oxygen species (ROS) modify the guanine base. The presence of the oxo group at the C8 position allows 8-oxo-dG to adopt a syn conformation, which enables it to form a Hoogsteen base pair with adenine during DNA replication. This mispairing leads predominantly to G:C to T:A transversion mutations.[6] The cell possesses a robust defense against 8-oxo-dG in the form of the Base Excision Repair (BER) pathway, where enzymes like OGG1 (8-oxoguanine DNA glycosylase) recognize and excise the damaged base.[7] The mutagenic potential of 8-oxo-dG is therefore a function of the balance between its formation and its repair.

dot

Caption: Mutagenic mechanism of 8-oxo-dG.

5-bromo-2'-deoxyuridine (5-Br-dU)

5-Br-dU is a synthetic analog of thymidine where the methyl group at the C5 position is replaced by a bromine atom. This substitution allows 5-Br-dU to be readily incorporated into DNA in place of thymidine. The mutagenicity of 5-Br-dU arises from its ability to undergo tautomeric shifts. In its common keto form, it pairs with adenine. However, it can shift to its rarer enol form, which preferentially pairs with guanine.[3] This mispairing during DNA replication leads to A:T to G:C transition mutations.[3][8] The frequency of these mutations can be influenced by the concentration of 5-Br-dU and the cellular nucleotide pool balance.[8]

dot

Caption: Mutagenic mechanism of 5-Br-dU.

Comparative Performance Analysis

A direct quantitative comparison of the mutagenic potential and cytotoxicity of these analogs is crucial for selecting the appropriate tool for a given research application. The following tables summarize available data from various studies. It is important to note that direct comparisons can be challenging due to variations in experimental systems, cell lines, and assay conditions.

Mutagenic Frequency and Spectrum

Nucleoside Analog	Primary Mutation Type(s)	Mutation Frequency (relative)	Experimental System
dP	GC→AT and AT→GC transitions	High	E. coli, in vitro polymerase assays[4][5]
8-oxo-dG	G:C → T:A transversions	Moderate to High	Mammalian cells, E. coli[6][7]
5-Br-dU	A:T → G:C transitions	Moderate	Mammalian cells, bacteriophage[8][9]

Note: "Relative" mutation frequency is a qualitative assessment based on available literature. Absolute frequencies can vary significantly depending on the experimental setup.

Cytotoxicity Profile

Nucleoside Analog	Reported IC50/LC50 Values	Cell Line(s)
dP	Data not readily available in comparative studies.	-
8-oxo-dG	Not typically evaluated for direct cytotoxicity as it is an endogenous lesion.	-
5-Br-dU	IC50: ~0.3-0.6 µM (DNA repair deficient CHO cells), 15 µM (wild-type CHO)[10][11]	Chinese Hamster Ovary (CHO) cells
IC50: 5-10 µM (human glioma stem cells)[12]	Human glioma stem cells

Experimental Protocols

To facilitate the comparative analysis of these mutagenic nucleoside analogs, we provide detailed, step-by-step methodologies for key experiments.

In Vitro DNA Polymerase Fidelity Assay

This assay directly measures the misincorporation frequency of a mutagenic nucleoside analog triphosphate by a DNA polymerase.

dot

Caption: Workflow for in vitro DNA polymerase fidelity assay.

Methodology:

• Primer-Template Design: Design a synthetic DNA oligonucleotide template containing a known sequence. The corresponding primer should be labeled (e.g., with 32P or a fluorescent dye) for visualization.

• Reaction Setup: In a microcentrifuge tube, combine the annealed primer-template, a purified DNA polymerase (e.g., Klenow fragment), and a reaction buffer containing dNTPs. For the experimental condition, include the triphosphate form of the mutagenic nucleoside analog (e.g., dPTP) at a known concentration. A control reaction should contain only the four standard dNTPs.

• Reaction Incubation: Incubate the reaction at the optimal temperature for the DNA polymerase for a defined period to allow for primer extension.

• Reaction Termination: Stop the reaction by adding a solution containing a strong chelating agent like EDTA to sequester Mg2+ ions, which are essential for polymerase activity.

• Gel Electrophoresis: Denature the DNA products and separate them by size on a high-resolution denaturing polyacrylamide gel.

• Visualization and Quantification: Visualize the radiolabeled or fluorescently labeled DNA products using autoradiography or fluorescence imaging. The intensity of the bands corresponding to the correctly extended primer and the misincorporated product are quantified using densitometry.

• Fidelity Calculation: The misincorporation frequency is calculated as the ratio of the intensity of the misincorporated product band to the total intensity of all extended product bands.[13]

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound using auxotrophic strains of Salmonella typhimurium.[14][15]

Methodology:

• Strain Selection: Choose appropriate Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537) based on the type of mutation you expect the analog to induce (frameshift or base-pair substitution).

• Culture Preparation: Grow the tester strains overnight in a nutrient-rich broth.

• Metabolic Activation (Optional but Recommended): For compounds that may become mutagenic after metabolism, prepare an S9 fraction from rat liver homogenate.

• Plate Incorporation Assay:

  • To a tube of molten top agar, add the bacterial culture, the test compound at various concentrations, and, if desired, the S9 mix.

  • Pour the mixture onto a minimal glucose agar plate. This medium lacks the essential amino acid (e.g., histidine) that the auxotrophic strain cannot synthesize.

  • Include positive controls (known mutagens for each strain) and a negative control (solvent vehicle).

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. A significant increase in the number of revertant colonies on the test plates compared to the negative control indicates that the compound is mutagenic.[16]

Mammalian Cell Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.[6][17]

Methodology:

• Cell Seeding: Seed mammalian cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the nucleoside analog for a specified period (e.g., 24, 48, or 72 hours). Include untreated control wells.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC50 value (the concentration of the analog that inhibits cell growth by 50%) can be determined by plotting the percentage of viability against the log of the analog concentration.[17]

Conclusion

The comparative analysis of dP, 8-oxo-dG, and 5-Br-dU highlights the diverse mechanisms by which nucleoside analogs can induce mutations. dP stands out as a potent inducer of transition mutations due to its unique bicyclic structure and tautomeric properties. 8-oxo-dG, a key player in oxidative DNA damage, primarily leads to transversion mutations. 5-Br-dU, a classic thymidine analog, serves as a reliable tool for inducing transition mutations. The choice of a particular analog will depend on the specific research question, whether it is to elucidate the mechanisms of a specific type of mutation, to study DNA repair pathways, or to screen for potential therapeutic agents. The provided experimental protocols offer a robust framework for researchers to conduct their own comparative studies and further unravel the intricate interplay between these fascinating molecules and the cellular machinery that governs the integrity of our genome.

References

• Genotoxicity assessment of potentially mutagenic nucleoside analogues using ToxTracker®. (2022). Toxicology Letters, 362, 50-58. [Link]

• Towards a comprehensive view of 8-oxo-7,8-dihydro-2'-deoxyguanosine: Highlighting the intertwined roles of DNA damage and epigenetics in genomic instability. (n.d.). DNA Repair. [Link]

• Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf. [Link]

• MTT Test and Time-lapse Microscopy to Evaluate the Antitumor Potential of Nucleoside Analogues. (2021). Anticancer Research, 41(1), 119-130. [Link]

• DNA Polymerase Fidelity: Comparing Direct Competition of Right and Wrong dNTP Substrates with Steady State and Presteady State Kinetics. (n.d.). Biochemistry. [Link]

• INDUCTION OF SPECIFIC MUTATIONS WITH 5-BROMOURACIL. (1958). Proceedings of the National Academy of Sciences, 44(2), 112-119. [Link]

• The Ames Test. (n.d.). Lawrence University. [Link]

• 5-Bromouracil. (n.d.). Wikipedia. [Link]

• Replication of DNA containing 5-bromouracil can be mutagenic in Syrian hamster cells. (1984). Molecular and Cellular Biology, 4(11), 2449-2454. [Link]

• Evaluating the Genotoxic and Cytotoxic Effects of Thymidine Analogs, 5-Ethynyl-2′-Deoxyuridine and 5-Bromo-2′-Deoxyurdine to Mammalian Cells. (2018). International Journal of Molecular Sciences, 19(11), 3599. [Link]

• Evaluation of Anti-HIV-1 Mutagenic Nucleoside Analogues. (2014). Journal of Biological Chemistry, 289(40), 27836-27847. [Link]

• mammalian cell mutagenicity: Topics by Science.gov. (n.d.). Science.gov. [Link]

• Measuring dna polymerase fidelity. (2019).

• Ames Test – Introduction, Principle, Procedure, Uses and Result Interpretation. (2022). Microbe Online. [Link]

• Alternative pairing of mutagenic base analogs. (A) 8-oxo-G can pair... (n.d.). ResearchGate. [Link]

• The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. (2017). Future Medicinal Chemistry, 9(12), 1335-1361. [Link]

• The Ames Test. (n.d.). Lawrence University. [Link]

• Lethal mutagenesis of HIV with mutagenic nucleoside analogs. (1999). Proceedings of the National Academy of Sciences, 96(4), 1492-1497. [Link]

• DNA Polymerase Insertion Fidelity. (n.d.). Journal of Biological Chemistry. [Link]

• Comparison of the mutagenic properties of 8-oxo-7,8-dihydro-2'-deoxyadenosine and 8-oxo-7,8-dihydro-2'-deoxyguanosine DNA lesions in mammalian cells. (1999). Carcinogenesis, 20(12), 2287-2292. [Link]

• Bromodeoxyuridine Inhibits Cancer Cell Proliferation In Vitro and In Vivo. (2010). Neoplasia, 12(10), 804-812. [Link]

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• IC50 values of BrdU and EdU for DNA repair-deficient cells. (n.d.). ResearchGate. [Link]

• Nucleoside Diphosphate Kinase Escalates A-to-C Mutations in MutT-Deficient Strains of Escherichia coli. (2019). mBio, 10(6), e02555-19. [Link]

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• The A, B, C, D's of replicative DNA polymerase fidelity. (2021). Current Opinion in Structural Biology, 66, 7-15. [Link]

• Mammalian Cell Mutagenicity Assays for Assessment of Nanomaterials. (2022). Frontiers in Toxicology, 4, 868205. [Link]

• Bromodeoxyuridine mutagenesis in mammalian cells: mutagenesis is independent of the amount of bromouracil in DNA. (1985). Somatic Cell and Molecular Genetics, 11(5), 499-505. [Link]

• The mutation frequency of 8-oxo-7,8-dihydroguanine (8-oxodG) situated in a multiply damaged site. (2003). DNA Repair, 2(6), 695-705. [Link]

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• Exposure to continuous bromodeoxyuridine (BrdU) differentially affects cell cycle progression of human breast and bladder cancer cell lines. (2001). Cell Proliferation, 34(1), 19-31. [Link]

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• Identification of Escherichia coli dnaE (polC) Mutants with Altered Sensitivity to 2′,3′-Dideoxyadenosine. (n.d.). ResearchGate. [Link]

• High-resolution mapping of DNA polymerase fidelity using nucleotide imbalances and next-generation sequencing. (2018). Nucleic Acids Research, 46(8), e48. [Link]

• Mutagenic damage to mammalian cells by therapeutic alkylating agents. (1996). Mutation Research, 355(1-2), 123-139. [Link]

• BrdU (Bromodeoxyuridine) for Cell Proliferation Analysis. (n.d.). Bio-Rad. [Link]

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A Comparative Guide to the Thermal Stability of DNA Duplexes Containing 8-oxo-7,8-dihydro-2'-deoxyguanosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the thermal stability of DNA duplexes containing the common oxidative lesion 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG or G*). Understanding the thermodynamic consequences of this lesion is critical for research in carcinogenesis, neurodegenerative diseases, aging, and the development of targeted therapeutics.

Introduction: The Significance of 8-oxo-dG

Reactive oxygen species (ROS) are a natural byproduct of cellular metabolism and environmental stressors, capable of inflicting damage on cellular components, including DNA. Guanine, due to its low redox potential, is the most susceptible of the four canonical DNA bases to oxidation.[1] A primary and highly mutagenic product of this reaction is 8-oxo-dG.[2][3]

The presence of 8-oxo-dG in a DNA duplex can disrupt normal cellular processes. During DNA replication, polymerases can misinterpret 8-oxo-dG and preferentially incorporate an adenine (A) opposite the lesion instead of a cytosine (C).[2][4] This mispairing, if not corrected by the cell's base excision repair (BER) machinery, leads to a G:C to T:A transversion mutation upon subsequent rounds of replication, a hallmark of oxidative stress-induced genomic instability.[5][6][7]

The thermodynamic stability of the DNA duplex at and around the lesion site plays a crucial role in both its mutagenic potential and its recognition by repair enzymes like human 8-oxoguanine DNA glycosylase (hOGG1).[3][8] This guide compares the thermal stability of DNA containing 8-oxo-dG with unmodified DNA and other mismatched pairs, providing the experimental context for these observations.

Comparative Analysis of Duplex Thermal Stability

The thermal stability of a DNA duplex is quantified by its melting temperature (Tm), the temperature at which half of the duplex molecules have dissociated into single strands. A lower Tm indicates reduced stability. The presence of 8-oxo-dG generally destabilizes the DNA duplex, but the extent of this destabilization is highly dependent on the base it is paired with.

A comparative study on a 13-mer DNA duplex provides clear quantitative data on this phenomenon. The table below summarizes the melting temperatures (Tm) and the change in Gibbs free energy (ΔΔG°37), which represents the stability change relative to the canonical G:C pair at 37°C.

Central Base Pair	Description	Melting Temperature (Tm, °C)	ΔTm (°C) vs. G:C	ΔΔG°37 (kcal/mol) vs. G:C
G:C	Unmodified Control	61.3	-	-
G:C	8-oxo-dG opposite Cytosine	56.6	-4.7	+1.5
G:A	8-oxo-dG opposite Adenine	50.5	-10.8	+2.4
G:A	Mismatched Control	51.1	-10.2	+2.7
G:G	8-oxo-dG opposite Guanine	49.3	-12.0	+3.1
G:T	8-oxo-dG opposite Thymine	47.1	-14.2	+3.1

Data derived from a study on the duplex 5'-GCGTAC[X]CATGCG-3' paired with its complement containing Y at the variable position, where X is G or G (8-oxo-dG) and Y is one of the four canonical bases.[9][10]*

Key Insights from the Data:

• Destabilization by 8-oxo-dG: The presence of 8-oxo-dG opposite its correct partner, cytosine (G*:C), results in a significant duplex destabilization, lowering the Tm by 4.7°C compared to the unmodified G:C pair.[5][9][10]

• Severe Destabilization in Mispairs: The destabilizing effect is even more pronounced when 8-oxo-dG is mispaired. The G*:A pair, which is the primary cause of G to T transversions, is highly destabilized, with a Tm drop of 10.8°C.[9][10] This level of instability is comparable to a standard G:A mismatch.[5][9]

• Context Dependence: The thermodynamic penalty of 8-oxo-dG can be influenced by the neighboring base sequence. In sequences with strong base stacking, the destabilizing effect of a G*:C pair can be partially compensated, whereas in poorly stacking contexts, the destabilization is more pronounced.[11]

The Structural Basis for Destabilization

The thermodynamic instability caused by 8-oxo-dG stems from its unique structural properties. Unlike a standard guanine, which strongly prefers the anti-conformation, 8-oxo-dG can readily adopt a syn-conformation around the glycosidic bond.[1][4]

• The G*:C Pair: When paired with cytosine, 8-oxo-dG remains in the anti-conformation, forming a Watson-Crick-like pair. However, the C8-oxo group creates steric hindrance and alters the local backbone conformation, leading to a modest but significant destabilization of the duplex.[5][12]

• The G:A Mispair: The major source of 8-oxo-dG's mutagenicity lies in its ability to form a stable Hoogsteen base pair with adenine when it rotates into the syn-conformation.[4][5][13] While this G(syn):A(anti) pair fits into the duplex without major distortion, it is thermodynamically much less stable than a canonical G:C pair, facilitating the G to T mutation pathway.[5]

This inherent instability is a double-edged sword. While it promotes mutations, the subtle structural changes and reduced stability are thought to be key features recognized by DNA repair glycosylases, flagging the lesion for removal.[3][14]

Experimental Workflow: Determining Thermal Stability

The gold standard for measuring the thermal stability of DNA duplexes is UV-Vis Thermal Denaturation Analysis . This technique monitors the absorbance of UV light by the DNA sample as the temperature is slowly increased.

As the duplex "melts" into single strands, the stacked base pairs uncouple, leading to an increase in UV absorbance—a phenomenon known as the hyperchromic effect .[15] The melting temperature (Tm) is determined from the midpoint of this transition.

Caption: Workflow for DNA Thermal Stability Analysis using UV-Vis Spectroscopy.

Detailed Experimental Protocol

• Oligonucleotide Preparation:

  • Synthesize and purify the required DNA oligonucleotides, including the unmodified control strand and the strand containing the 8-oxo-dG modification.

  • Accurately determine the concentration of each single-stranded oligonucleotide solution by measuring its absorbance at 260 nm (A260) at a temperature well above the Tm (e.g., 85°C) to ensure a fully unstructured state.

• Duplex Annealing:

  • Prepare the duplex samples by mixing equimolar amounts of the complementary single strands in a buffer solution (e.g., 10 mM Sodium Phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 7.0).[16] A typical final duplex concentration is 1-2 µM.

  • To anneal, heat the solution to 90°C for 5 minutes to dissociate any secondary structures.

  • Allow the solution to cool slowly to room temperature over several hours. This ensures proper formation of the duplex.

• UV-Vis Spectrophotometer Setup:

  • Use a spectrophotometer equipped with a Peltier heating/cooling system for precise temperature control.

  • Transfer the annealed duplex solution to a quartz cuvette with a known pathlength (typically 1 cm).[16]

  • Set the instrument to monitor absorbance at 260 nm.

• Thermal Melt Experiment:

  • Equilibrate the sample at a low starting temperature (e.g., 20°C) for several minutes.[16]

  • Initiate the temperature ramp at a slow, constant rate (e.g., 0.5°C or 1.0°C per minute) up to a high denaturation temperature (e.g., 90°C).[17][18] A slow ramp rate is crucial for ensuring the system remains at thermal equilibrium.

  • Record the absorbance at regular temperature intervals (e.g., every 0.5°C).

• Data Analysis:

  • Plot the recorded absorbance values against temperature to generate a sigmoidal "melting curve".

  • The most accurate way to determine the Tm is to calculate the first derivative of the melting curve (dA/dT vs. T).[17][19] The temperature at which the peak of the first derivative occurs is the melting temperature (Tm).

Implications for Biology and Drug Development

The thermodynamic destabilization induced by 8-oxo-dG has profound biological and therapeutic implications:

• Facilitating Repair: The local decrease in duplex stability may act as a crucial signal for the base excision repair machinery. Repair enzymes like hOGG1 can more easily interrogate and flip the damaged base out of the helix for excision when the duplex is less stable.[8]

• Driving Mutagenesis: The significant instability of G:C and G:A pairs, compared to a normal G:C pair, underscores the thermodynamic driving force behind the G→T transversion mutation.

• Therapeutic Targeting: Understanding the unique thermodynamic signature of 8-oxo-dG-containing DNA can aid in the design of small molecules or inhibitors that specifically target pathways involving this lesion. For example, inhibitors of the hOGG1 repair enzyme could be explored as a strategy to enhance the efficacy of ROS-inducing cancer therapies.

Conclusion

The presence of 8-oxo-dG introduces a quantifiable thermodynamic instability into the DNA duplex. This destabilization is modest when paired with cytosine and severe when mispaired with adenine, providing a physical basis for its mutagenic potential. The subtle structural and energetic perturbations caused by this common oxidative lesion are central to its recognition by cellular repair systems. The experimental methods detailed here provide a robust framework for researchers to probe the stability of DNA containing this and other modifications, furthering our understanding of genome integrity and the development of novel therapeutic strategies.

References

• The effect of the 2-amino group of 7,8-dihydro-8-oxo-2′-deoxyguanosine on translesion synthesis and duplex stability. National Institutes of Health. [Link]

• Hidden in Plain Sight: Subtle Effects of the 8-Oxoguanine Lesion on the Structure, Dynamics, and Thermodynamics of a 15-Base-Pair Oligodeoxynucleotide Duplex. PubMed Central. [Link]

• Hidden in Plain Sight: Subtle Effects of the 8-Oxoguanine Lesion on the Structure, Dynamics, and Thermodynamics of a 15-Base Pair Oligodeoxynucleotide Duplex. Biochemistry. [Link]

• Dynamics of 8-Oxoguanine in DNA: Decisive Effects of Base Pairing and Nucleotide Context. ACS Publications. [Link]

• DNA . RNA heteroduplex containing 8-oxo-7,8-dihydroguanosine: base pairing, structures, and thermodynamic stability. PubMed. [Link]

• Dynamic behavior of DNA base pairs containing 8-oxoguanine. PubMed Central. [Link]

• Influence of the oxidatively damaged adduct 8-oxodeoxyguanosine on the conformation, energetics, and thermodynamic stability of a DNA duplex. PubMed. [Link]

• Modes of base pairing for 8oxoG. a, Oxidation of guanine at C8 by... ResearchGate. [Link]

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A Senior Application Scientist's Guide to the Structural Nuances of dP-A and dP-G Base Pairs in DNA

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Watson and Crick with 2,6-Diaminopurine

In the landscape of molecular biology, the A-T and G-C base pairs form the foundational lexicon of the genetic code.[1][2][3] However, the chemical diversity of life, and the ingenuity of synthetic biology, present us with powerful analogs that expand this alphabet. One of the most significant is 2,6-diaminopurine (dP or D), an analog of adenine (A) featuring an additional amino group at the C2 position.[4][5] This modification allows dP to form three hydrogen bonds when paired with thymine (T), creating a dP-T pair that is thermodynamically more stable than a canonical A-T pair and rivals the stability of a G-C pair.[6][7]

This enhanced stability makes dP a valuable tool for stabilizing DNA duplexes in applications like antisense oligonucleotides, PCR primers, and diagnostic probes.[6] Yet, its structural similarity to both adenine and guanine raises critical questions about its pairing fidelity. The potential for dP to mispair with canonical purines—adenine (A) and guanine (G)—can have profound implications for DNA replication, repair, and the specificity of dP-modified therapeutics.

This guide provides an in-depth structural and thermodynamic comparison of dP-A and dP-G base pairs. We will move beyond simple descriptions to explain the causality behind experimental observations, offering field-proven insights into how these non-canonical pairs are characterized and how they perturb the DNA double helix.

Molecular Architecture: A Comparative Analysis of Hydrogen Bonding and Geometry

The defining characteristic of a base pair is its hydrogen-bonding pattern and the resulting geometry, which dictates its fit within the DNA double helix. While the dP-T pair adopts a stable Watson-Crick geometry, pairings between two purines (dP-A and dP-G) are inherently problematic due to steric constraints, forcing them into non-canonical arrangements.

• The dP-A Mispair: The pairing of dP with adenine places two bulky purine rings opposite each other. To avoid a significant steric clash that would distort the sugar-phosphate backbone, the bases must shift relative to one another. This typically results in a "wobble" or "sheared" conformation. In this arrangement, a reduced number of hydrogen bonds, likely two, can form between the available donor and acceptor groups, leading to a geometrically distorted and less stable pair compared to a Watson-Crick pair.

• The dP-G Mispair: The dP-G pairing faces the same steric challenge of a purine-purine apposition. The resulting geometry is again distorted from the Watson-Crick ideal. The hydrogen bonding pattern will depend on the specific tautomeric forms and rotational positions of the bases, but it is unlikely to achieve the stable, three-hydrogen-bond pattern of a G-C or dP-T pair. This strained conformation significantly compromises its contribution to overall duplex stability.

To visualize these structural differences, the following diagrams illustrate the plausible hydrogen bonding patterns for dP-A and dP-G mispairs, contrasted with the canonical G-C pair.

Caption: Comparative hydrogen bonding in G-C, dP-A, and dP-G pairs.

Experimental Characterization: A Self-Validating Workflow

Caption: Workflow for characterizing DNA duplexes with modified bases.

Thermal Denaturation (UV-Vis Spectroscopy)

Causality: The primary question for any novel base pair is its effect on duplex stability. Thermal denaturation directly measures the melting temperature (Tm), the temperature at which 50% of the duplex is dissociated.[8] By measuring Tm at various oligonucleotide concentrations, we can construct a van't Hoff plot to derive fundamental thermodynamic parameters (ΔG°, ΔH°, and ΔS°), which provide a complete picture of the energetic cost of the mispair.

Protocol:

• Sample Preparation: Anneal complementary DNA strands (one containing dP, the other containing A or G at the opposing position) in a buffered solution (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0). Prepare a series of dilutions to assess concentration dependence.

• Data Acquisition: Use a UV-Vis spectrophotometer equipped with a thermal controller. Monitor the absorbance at 260 nm while increasing the temperature at a controlled rate (e.g., 0.5 °C/minute) from a low temperature (e.g., 20 °C) to a high temperature (e.g., 90 °C).

• Data Analysis: The resulting absorbance vs. temperature curve will be sigmoidal. The first derivative of this curve reveals the Tm.

• Validation: The ability to perfectly re-anneal the sample by slow cooling confirms the process is reversible. The dependence of Tm on strand concentration is a hallmark of a true bimolecular melting transition, validating the thermodynamic model used.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: To understand why a dP-A or dP-G pair is destabilizing, we need to determine its 3D structure in a near-physiological solution state. NMR spectroscopy is the premier technique for this.[10] Specifically, 2D Nuclear Overhauser Effect Spectroscopy (NOESY) detects protons that are close in space (<5 Å), allowing for the direct mapping of hydrogen bonds and the determination of base pair geometry (e.g., Watson-Crick vs. wobble).[11][12]

Protocol:

• Sample Preparation: Prepare a concentrated (~1 mM) and highly pure sample of the dP-containing duplex in an appropriate buffer, often in 90% H₂O/10% D₂O to allow for the observation of exchangeable imino protons involved in hydrogen bonding.

• Spectrum Acquisition: Acquire a series of 2D NMR spectra (e.g., NOESY, TOCSY) on a high-field NMR spectrometer (e.g., 600 MHz or higher).[11]

• Imino Proton Analysis: The imino protons of G and T (and dP) resonate in a characteristic downfield region (10-15 ppm). In a NOESY spectrum, a cross-peak between the imino protons of neighboring base pairs confirms helical integrity, while the specific chemical shifts and intra-pair NOEs reveal the geometry of the dP-A or dP-G pair itself.[13][14]

• Validation: The complete assignment of all non-exchangeable protons and the consistency of hundreds of NOE-derived distance restraints with a single, low-energy structural model provide robust validation of the determined structure.

X-ray Crystallography

Causality: While NMR provides an excellent view of the solution-state structure, X-ray crystallography can deliver an unparalleled high-resolution, static picture of the molecule.[15][16] This allows for the precise measurement of bond lengths, bond angles, and helical parameters (e.g., twist, rise, slide), revealing the subtle ways in which a dP-A or dP-G mispair distorts the B-DNA helix.[17][18][19]

Protocol:

• Crystallization: Screen a wide range of conditions (e.g., precipitants, salts, pH) to induce the formation of high-quality, single crystals of the dP-containing DNA duplex. This is often the most challenging step.

• Data Collection: Expose the crystal to a high-intensity X-ray beam (often at a synchrotron source). The crystal diffracts the X-rays into a specific pattern of spots.

• Structure Solution & Refinement: The diffraction pattern is computationally processed to generate an electron density map. A molecular model of the DNA is built into this map and refined to best fit the experimental data.

• Validation: The quality of the final structure is assessed by statistical parameters like the R-factor and R-free, which measure the agreement between the model and the diffraction data. A low R-free value indicates a predictive and therefore trustworthy model.

Comparative Analysis: Stability and Helical Integrity

The integration of thermodynamic and structural data reveals a clear hierarchy of stability and highlights the disruptive nature of purine-purine mispairs.

Thermodynamic Stability

Experimental data consistently show that any deviation from canonical Watson-Crick pairing, particularly a purine-purine mismatch, results in a significant thermodynamic penalty.

Base Pair in Duplex Context	Canonical/Mispair Type	ΔTm (°C per modification)	-ΔG°37 (kcal/mol) Contribution	Structural Impact
G-C	Watson-Crick (Control)	Reference	~2.1 - 2.4	B-DNA Helix
dP-T	Watson-Crick Analog	+1 to +2 °C	~2.0 - 2.3	Stabilized B-DNA Helix
dP-A	Purine-Purine Mispair	Significant Decrease	Less Favorable	Helical Distortion, Wobble
dP-G	Purine-Purine Mispair	Significant Decrease	Less Favorable	Helical Distortion, Wobble

Note: Absolute values are sequence-dependent. Data are representative of the expected trends based on studies of dP-T stability and general purine-purine mispairs. The incorporation of dP in place of A to form a dP-T pair can increase the duplex Tm by 0-2°C per substitution.[6] Mispairs universally decrease duplex stability.

The destabilization caused by dP-A and dP-G mispairs arises from two primary factors:

• Reduced Hydrogen Bonding: These pairs form fewer and/or weaker hydrogen bonds than a canonical G-C or even an A-T pair.

• Steric Strain and Poor Stacking: The accommodation of two large purine bases forces unfavorable backbone conformations and disrupts the efficient base-stacking interactions that are a major stabilizing force in the DNA double helix.[20][21]

Impact on DNA Helix Structure

Structural studies via NMR and crystallography would reveal that both dP-A and dP-G pairs introduce significant local distortions into the DNA helix.[13][22] Key effects include:

• Increased Helical Width: The purine-purine pairs force the sugar-phosphate backbones further apart, locally increasing the diameter of the helix.

• Altered Groove Dimensions: The positioning of the bases in a wobble or sheared geometry alters the pattern of hydrogen bond donors and acceptors presented in the major and minor grooves. This is critical, as it can drastically change recognition by DNA-binding proteins, enzymes, and drugs.[4][6]

• Backbone Perturbation: The non-ideal geometry can lead to altered sugar pucker and backbone torsion angles in the nucleotides flanking the mispair, propagating a structural perturbation along the helix.

Functional and Applied Implications

The structural and thermodynamic properties of dP-A and dP-G mispairs have direct consequences for biological systems and biotechnological applications.

• DNA Replication and Repair: The formation of these mispairs during DNA replication represents a mutagenic event. The structural distortions they cause are signals for the cell's DNA mismatch repair machinery. Studies using dP have been employed to probe the mechanisms of these repair pathways, leveraging the structural similarity between dP-T and G-T pairs.[5][23]

• Therapeutic and Diagnostic Applications: The high stability of the dP-T pair is advantageous for creating high-affinity probes and antisense drugs. However, the potential for dP to mispair with A or G underscores the need for careful sequence design to minimize off-target effects. Understanding the stability of these mispairs is crucial for predicting the specificity and potential toxicity of dP-modified oligonucleotides. Furthermore, dP and its derivatives have been explored as potential antitumor and antiviral agents, where their metabolic activation and incorporation into nucleic acids are key to their mechanism of action.[24][25][26][27]

Conclusion

The comparison between dP-A and dP-G base pairs reveals the profound importance of both hydrogen bonding and steric compatibility in maintaining the integrity of the DNA double helix. While structurally distinct in their specific non-canonical arrangements, both pairings represent significant deviations from the Watson-Crick model. They are thermodynamically destabilizing and introduce local geometric distortions that have far-reaching functional consequences.

For researchers and drug developers, 2,6-diaminopurine is a powerful tool for modulating DNA stability. However, a comprehensive understanding, grounded in the rigorous experimental characterization of its potential mispairing partners, is essential for harnessing its full potential while ensuring the specificity and fidelity required for advanced biological and therapeutic applications.

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A Comparative Guide to Fluorescent Nucleoside Probes: Evaluating Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one and Its Alternatives in Biochemical Research

This guide provides a comprehensive comparison of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dCox) and other prominent fluorescent nucleoside analogs. Tailored for researchers, scientists, and drug development professionals, this document delves into the photophysical properties, experimental applications, and comparative performance of these powerful tools for elucidating the structure, dynamics, and interactions of nucleic acids.

Introduction: The Power of Seeing Nucleic Acids at Work

Fluorescent nucleoside analogs are indispensable tools in modern biochemistry and molecular biology. By mimicking the natural bases of DNA and RNA, these synthetic molecules can be incorporated into nucleic acid strands, acting as site-specific reporters that illuminate the intricate processes of replication, transcription, and DNA-protein interactions. Their fluorescence properties, often exquisitely sensitive to the local microenvironment, provide a real-time window into conformational changes, binding events, and enzymatic activities.

This guide focuses on a critical evaluation of several key fluorescent nucleosides, with a particular focus on the enigmatic Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one, a compound known for its mutagenic properties. We will objectively compare its known characteristics with those of well-established fluorescent probes, providing the supporting experimental data and protocols necessary for informed selection in your research endeavors.

The Subject of Inquiry: Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dCox)

The Alternatives: A Comparative Analysis of Well-Characterized Fluorescent Nucleosides

In contrast to dCox, several other fluorescent nucleoside analogs have been extensively studied and characterized. Here, we compare the key performance metrics of some of the most widely used probes: 2-aminopurine (2AP), pteridine analogs (6MAP and DMAP), and thienoguanosine (thG).

Photophysical Properties: A Head-to-Head Comparison

The utility of a fluorescent nucleoside is largely defined by its photophysical properties. An ideal probe possesses a high quantum yield (brightness), a fluorescence lifetime that is sensitive to its environment, and excitation/emission wavelengths that are distinct from the absorption of natural nucleic acids and other cellular components.

Fluorescent Nucleoside	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Fluorescence Lifetime (τ) (ns)	Key Characteristics & Environmental Sensitivity
dCox	>300	Not Reported	Not Reported	Not Reported	Mutagenic; limited photophysical data available.
2-Aminopurine (2AP)	~310	~370	~0.68 (free nucleoside)	~10 (free nucleoside)	The "workhorse" of fluorescent nucleosides; fluorescence is strongly quenched by base stacking in DNA, making it an excellent probe for conformational changes.[1]
Pteridine Analogs	A versatile class of probes with tunable properties.
6MAP	310	430	0.39 (monomer)	3.8 (monomer)	Adenosine analog; fluorescence is quenched upon incorporation into oligonucleotides.[2]
DMAP	330	430	0.48 (monomer)	4.8 (monomer)	Adenosine analog with higher quantum yield than 6MAP.[2]
Thienoguanosine (thG)	~340-350	~430-450	~0.2-0.3 (in DNA)	~2-5 (in DNA)	Isomorphic guanosine analog that minimally perturbs DNA structure; its fluorescence is sensitive to base pairing and stacking.[3]

Table 1: Comparative Photophysical Properties of Selected Fluorescent Nucleosides.

Causality Behind Experimental Choices: Why Select One Probe Over Another?

The choice of a fluorescent nucleoside is dictated by the specific biological question being addressed.

• Probing Conformational Dynamics: For studying DNA "breathing," melting, or protein-induced bending, 2-aminopurine is an excellent choice due to the dramatic quenching of its fluorescence upon stacking within a double helix.[1] Any disruption to this stacking results in a readily detectable increase in fluorescence.

• Site-Specific Labeling with Minimal Perturbation: When maintaining the native DNA structure is paramount, isomorphic analogs like thienoguanosine are preferred.[3] Its structural similarity to guanosine ensures that it is a good substrate for polymerases and causes minimal distortion of the DNA duplex, making it ideal for studying DNA-protein interactions where recognition of the native structure is critical.

• Brighter Probes for Enhanced Sensitivity: In applications requiring a stronger signal, such as fluorescence microscopy or single-molecule studies, probes with higher quantum yields like the pteridine analogs may be more suitable.[2] Their brightness can overcome background noise and allow for the detection of subtle events.

• Investigating Mutagenesis: While its fluorescent properties are not well-defined, dCox serves a unique role as a tool to study the mechanisms of mutagenesis and DNA repair. Its incorporation and subsequent mispairing provide a direct method to introduce lesions into DNA and observe the cellular response.

Experimental Protocols: A Guide to Implementation

The successful application of fluorescent nucleosides hinges on robust and reliable experimental protocols. Below are detailed methodologies for key workflows.

Protocol 1: Enzymatic Incorporation of Fluorescent Nucleoside Triphosphates into DNA

This protocol describes the site-specific incorporation of a fluorescent nucleoside analog triphosphate (dN*TP) into a DNA strand using a DNA polymerase.

Materials:

• Single-stranded DNA template

• DNA primer (complementary to the 3' end of the template)

• Fluorescent nucleoside triphosphate (e.g., d2APTP, dthGTP)

• Natural dNTPs (dATP, dCTP, dGTP, dTTP)

• DNA Polymerase (e.g., Klenow fragment, Taq polymerase)

• Reaction Buffer (specific to the polymerase)

• Nuclease-free water

• Denaturing polyacrylamide gel electrophoresis (PAGE) system

• Phosphorimager or fluorescence gel scanner

Methodology:

• Primer-Template Annealing:

  • Mix the DNA template and primer in a 1:1.2 molar ratio in the polymerase reaction buffer.

  • Heat the mixture to 95°C for 5 minutes.

  • Allow the mixture to cool slowly to room temperature to facilitate annealing.

• Incorporation Reaction:

  • To the annealed primer-template, add the desired concentration of the fluorescent dN*TP and the remaining natural dNTPs.

  • Initiate the reaction by adding the DNA polymerase. The final reaction volume should be kept small (e.g., 20 µL).

  • Incubate the reaction at the optimal temperature for the chosen polymerase (e.g., 37°C for Klenow fragment, 72°C for Taq). The reaction time will depend on the desired product length and polymerase activity.

• Reaction Quenching:

  • Stop the reaction by adding an equal volume of a loading buffer containing a chelating agent (e.g., EDTA) and a denaturant (e.g., formamide).

• Analysis:

  • Denature the DNA products by heating at 95°C for 5 minutes.

  • Separate the products by denaturing PAGE.

  • Visualize the DNA bands using a phosphorimager (if a radiolabeled primer was used) or a fluorescence gel scanner set to the appropriate excitation and emission wavelengths for the incorporated fluorescent nucleoside.

Figure 1: Workflow for enzymatic incorporation of a fluorescent nucleoside.

Protocol 2: Steady-State and Time-Resolved Fluorescence Spectroscopy of Labeled DNA

This protocol outlines the procedure for characterizing the photophysical properties of a DNA oligonucleotide containing a fluorescent nucleoside analog.

Materials:

• Fluorescently labeled DNA oligonucleotide

• Complementary DNA strand (for duplex formation)

• Spectrofluorometer

• Time-Correlated Single Photon Counting (TCSPC) system

• Quartz cuvettes

• Buffer (e.g., phosphate-buffered saline, pH 7.4)

Methodology:

• Sample Preparation:

  • Dissolve the fluorescently labeled single-stranded DNA and the complementary strand in the desired buffer to a final concentration of ~1-5 µM.

  • For duplex DNA, mix the labeled and complementary strands in a 1:1.2 molar ratio, heat to 95°C for 5 minutes, and cool slowly to room temperature.

• Steady-State Fluorescence Measurements:

  • Record the fluorescence emission spectrum by exciting the sample at the excitation maximum of the fluorescent nucleoside.

  • Record the fluorescence excitation spectrum by monitoring the emission at the emission maximum.

  • To determine the relative quantum yield, measure the integrated fluorescence intensity of the sample and a reference standard of known quantum yield (e.g., quinine sulfate) under identical conditions (absorbance matched at the excitation wavelength).

• Time-Resolved Fluorescence Measurements (TCSPC):

  • Excite the sample with a pulsed laser source at the excitation maximum of the probe.

  • Collect the fluorescence decay profile using a sensitive detector.

  • Analyze the decay curve using appropriate fitting software to determine the fluorescence lifetime(s) of the probe.

Figure 2: Workflow for photophysical characterization of fluorescently labeled DNA.

Conclusion and Future Perspectives

The field of fluorescent nucleoside analogs continues to expand, offering an increasingly sophisticated toolkit for molecular and cellular biology. While the mutagenic properties of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one make it a valuable tool for studying DNA damage and repair, the lack of comprehensive photophysical data currently limits its application as a fluorescent probe.

In contrast, well-characterized analogs such as 2-aminopurine, pteridines, and thienoguanosine provide robust and versatile platforms for a wide range of applications. The choice of probe should be carefully considered based on the specific experimental requirements, balancing factors such as brightness, environmental sensitivity, and structural perturbation. As new probes with improved photophysical properties and novel functionalities are developed, the future of nucleic acid research promises to be even more luminous.

References

• 1. Fluorescent Probes for Nucleic Acid Visualization in Fixed and Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Fluorescent Analogs of Deoxycytidine for Monitoring DNA Transitions from Duplex to Functional Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol to prepare doubly labeled fluorescent nucleosomes for single-molecule fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Enzyme Kinetics of DNA Polymerases with dPTP as a Substrate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Canonical Four

In the intricate world of molecular biology, DNA polymerases are the master builders, meticulously assembling the genome one nucleotide at a time. Their precision is paramount, ensuring the faithful transmission of genetic information. However, to truly understand the subtleties of this process—the conformational changes, the fidelity checkpoints, and the catalytic mechanism—we must often look beyond the four canonical deoxynucleoside triphosphates (dNTPs). The use of nucleotide analogs has become an indispensable tool for dissecting the complexities of DNA synthesis.

This guide focuses on a particularly insightful analog: 2-aminopurine deoxynucleoside triphosphate (dPTP). As a fluorescent analog of adenosine, 2-aminopurine (2AP) offers a unique window into the dynamic environment of the polymerase active site. Its fluorescence is exquisitely sensitive to its local environment, particularly to base stacking, making it an exceptional probe for monitoring the binding and incorporation of nucleotides in real-time.[1][2][3][4][5] Understanding the kinetics of dPTP incorporation is not merely an academic exercise; it provides a powerful methodology for studying enzyme dynamics, screening for polymerase inhibitors, and developing novel therapeutic agents.

This document provides a comparative analysis of the enzyme kinetics of various DNA polymerases with dPTP. We will delve into the mechanistic implications of its incorporation, present available kinetic data in comparison to its natural counterpart, dATP, and provide a detailed, field-proven protocol for measuring these kinetic parameters in your own laboratory.

The Mechanism of dPTP Incorporation: A Fluorescent Reporter in the Active Site

The fidelity of DNA polymerases hinges on their ability to select the correct incoming dNTP from a pool of structurally similar molecules. This selection is a multi-step process involving initial binding, a conformational change of the enzyme into a "closed" state, and then the chemical step of phosphodiester bond formation.[6]

The utility of dPTP lies in its ability to report on these steps. When dPTP is in the polymerase's active site, its fluorescence is quenched by stacking interactions with neighboring bases and amino acid residues. The incorporation of dPTP into the growing DNA strand results in a change in this fluorescence signal, allowing for real-time monitoring of the reaction progress.[2][3][7] This provides a powerful alternative to more traditional, labor-intensive methods that rely on radio-labeled nucleotides.[8][9]

Comparative Kinetic Analysis of dPTP Incorporation

The efficiency with which a DNA polymerase incorporates a nucleotide analog like dPTP is a key indicator of the enzyme's active site geometry and its tolerance for non-canonical base pairs. This efficiency is best described by the catalytic efficiency (kcat/Km), which is the ratio of the turnover number (kcat) to the Michaelis constant (Km).[10] A higher kcat/Km value signifies a more efficient enzymatic reaction.

While 2-aminopurine is a widely used probe, comprehensive, directly comparable kinetic data for dPTP incorporation across multiple polymerases is not extensively tabulated in the literature. However, studies with enzymes like the Klenow fragment of E. coli DNA polymerase I have shown that dPTP can be incorporated with reasonable efficiency, particularly opposite a thymine base. The following table summarizes available kinetic parameters for dPTP and its natural counterpart, dATP, for selected DNA polymerases.

DNA Polymerase	Substrate	Km (µM)	kcat (s⁻¹)	kcat/Km (µM⁻¹s⁻¹)	Reference
Klenow Fragment (exo-)	dATP	~1.7	~46	~27	[7]
Klenow Fragment (exo-)	dPTP	N/A	N/A	N/A	Data not readily available
Taq Polymerase	dATP	~16	~0.2	~0.0125	[11]
Taq Polymerase	dPTP	N/A	N/A	N/A	Data not readily available

Note: The kinetic parameters for DNA polymerases can vary significantly depending on the experimental conditions (e.g., temperature, buffer composition, primer-template sequence). The values presented here are for illustrative purposes and are derived from specific studies.

The absence of readily available, side-by-side comparative data for dPTP highlights a gap in the literature and an opportunity for further research. The protocol outlined in the following section provides a robust framework for conducting such a comparative study.

Experimental Protocol: Measuring the Kinetics of dPTP Incorporation

This section provides a detailed step-by-step methodology for a steady-state kinetic analysis of dPTP incorporation using a gel-based assay. This method is widely applicable and can be adapted for various DNA polymerases.[8][9][12][13]

Principle

The assay measures the initial velocity of single nucleotide incorporation by a DNA polymerase onto a 5'-radiolabeled primer annealed to a DNA template. By varying the concentration of the incoming nucleotide (dPTP or dATP) and keeping the reaction time short (within the linear range of product formation), one can determine the Michaelis-Menten parameters, Km and Vmax (from which kcat is derived).

Materials

• Enzymes: High-purity DNA polymerase (e.g., Klenow fragment, Taq polymerase), T4 Polynucleotide Kinase (PNK).

• Nucleotides: dPTP, dATP, and other natural dNTPs (high purity), [γ-³²P]ATP.

• DNA: Custom synthesized primer and template oligonucleotides (PAGE purified). The template sequence should have a single site for the incorporation of the nucleotide of interest.

• Buffers and Reagents:

  • 10x T4 PNK Buffer

  • 10x Polymerase Reaction Buffer (specific to the polymerase being used)

  • Gel Loading Buffer (95% formamide, 20 mM EDTA, 0.05% bromophenol blue, 0.05% xylene cyanol)

  • Denaturing polyacrylamide gel (15-20%) in 1x TBE buffer with 8 M urea.

• Equipment: Thermal cycler or water bath, gel electrophoresis apparatus, phosphor screen, phosphorimager.

Workflow Diagram

Caption: Workflow for steady-state kinetic analysis of dPTP incorporation.

Step-by-Step Methodology

• Primer Labeling and Annealing:

  • Set up a reaction to label the 5'-end of the primer with [γ-³²P]ATP using T4 Polynucleotide Kinase.

  • Purify the labeled primer to remove unincorporated [γ-³²P]ATP.

  • Anneal the labeled primer to the template DNA in a 1:1.2 molar ratio by heating to 95°C for 5 minutes and then slowly cooling to room temperature.

• Reaction Setup:

  • Prepare a series of reaction tubes, each containing the polymerase reaction buffer and the annealed primer-template DNA at a fixed concentration (e.g., 100 nM).

  • Add varying concentrations of the nucleotide to be tested (e.g., dPTP or dATP) to each tube. It is recommended to have a range of concentrations that bracket the expected Km value.

  • Pre-incubate the tubes at the optimal reaction temperature for the DNA polymerase.

• Initiation and Quenching:

  • Initiate the reactions by adding a fixed, limiting amount of the DNA polymerase to each tube. The concentration of the enzyme should be significantly lower than the concentration of the primer-template DNA to ensure steady-state conditions.

  • Allow the reactions to proceed for a short, fixed period (e.g., 1-5 minutes). This time should be optimized to ensure that product formation is less than 20% of the total substrate, which is within the linear range of the reaction.

  • Quench the reactions by adding an equal volume of gel loading buffer.

• Product Analysis:

  • Denature the samples by heating at 95°C for 5 minutes.

  • Separate the reaction products (unextended primer and extended primer) on a denaturing polyacrylamide gel.

  • Expose the gel to a phosphor screen and visualize the bands using a phosphorimager.

• Data Analysis:

  • Quantify the intensity of the bands corresponding to the unextended primer and the extended product.

  • Calculate the initial velocity (v) of the reaction at each nucleotide concentration as the percentage of product formed per unit time.

  • Plot the initial velocity (v) against the nucleotide concentration ([S]).

  • Fit the data to the Michaelis-Menten equation: v = (Vmax * [S]) / (Km + [S]) to determine the values of Vmax and Km.

  • Calculate kcat from Vmax using the equation: kcat = Vmax / [E], where [E] is the enzyme concentration.

  • The catalytic efficiency is then calculated as kcat/Km.

Mechanism of Nucleotide Incorporation: A Visual Representation

The following diagram illustrates the key steps in the incorporation of an incoming nucleotide by a DNA polymerase.

Caption: Generalized mechanism of single nucleotide incorporation by a DNA polymerase.

Conclusion and Future Directions

The fluorescent properties of dPTP make it a powerful tool for elucidating the intricate mechanisms of DNA polymerases.[1][2][3] While a comprehensive comparative database of its kinetic parameters is still emerging, the methodologies to generate this data are well-established. By applying the protocols outlined in this guide, researchers can systematically evaluate the incorporation of dPTP by various polymerases, contributing valuable data to the field.

Such studies will not only enhance our fundamental understanding of DNA replication and repair but also have significant practical implications. For drug development professionals, these assays can be adapted for high-throughput screening of polymerase inhibitors. For scientists engineering novel polymerases with altered substrate specificities, a thorough kinetic characterization with analogs like dPTP is essential. The continued exploration of the interplay between DNA polymerases and nucleotide analogs will undoubtedly pave the way for new discoveries and technologies.

References

• 1. The use of 2-aminopurine fluorescence to study DNA polymerase function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorescence of 2-aminopurine reveals rapid conformational changes in the RB69 DNA polymerase-primer/template complexes upon binding and incorporation of matched deoxynucleoside triphosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorescence of 2-aminopurine reveals rapid conformational changes in the RB69 DNA polymerase-primer/template complexes upon binding and incorporation of matched deoxynucleoside triphosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. datapdf.com [datapdf.com]
• 8. Determining Steady-State Kinetics of DNA Polymerase Nucleotide Incorporation | Springer Nature Experiments [experiments.springernature.com]
• 9. Determining Steady-State Kinetics of DNA Polymerase Nucleotide Incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Catalytic efficiency and kcat/KM: a useful comparator? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Exploration of factors driving incorporation of unnatural dNTPS into DNA by Klenow fragment (DNA polymerase I) and DNA polymerase α - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Steady-State Kinetic Analysis of DNA Polymerase Single-Nucleotide Incorporation Products - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mutagenicity of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one: Bridging the In Vitro to In Vivo Gap

Executive Summary

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dCPO), a bicyclic analog of deoxycytidine, is an endogenous DNA lesion formed as a consequence of oxidative stress. Understanding its mutagenic potential is critical for assessing its role in carcinogenesis and other age-related diseases. This guide provides a comprehensive analysis of the existing mutagenicity data for dCPO, highlighting a significant disparity: while its mutagenic activity is well-established in in vitro prokaryotic systems, there remains a critical lack of published data from in vivo mammalian studies.

We delve into the robust evidence demonstrating dCPO's ability to induce G:C→A:T transitions in bacterial assays.[1][2] Subsequently, we address the current in vivo data gap, explaining the pivotal role of mammalian metabolism, DNA repair, and bioavailability in modulating genotoxic outcomes.[3][4] To bridge this gap, this guide puts forth a detailed, field-proven strategy for comprehensive in vivo evaluation, presenting standardized protocols for the rodent bone marrow micronucleus test and the transgenic rodent (TGR) gene mutation assay. This document serves as both a summary of current knowledge and a practical guide for researchers aiming to fully elucidate the mutagenic risk profile of this important DNA lesion.

Introduction: The Challenge of Oxidative DNA Damage

Reactive oxygen species (ROS), generated through normal aerobic metabolism and exposure to exogenous agents, continuously assault the genome, producing a myriad of DNA lesions.[5][6] If not corrected by the cell's sophisticated DNA repair machinery, these lesions can block replication or, more insidiously, be bypassed by DNA polymerases in an error-prone manner, leading to mutations.[3] Such mutations are foundational events in the initiation of cancer.[7]

Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dCPO), also known as compound 'dP', is one such lesion, arising from the oxidative damage of cytosine. Its structural similarity to canonical nucleosides allows it to be processed by cellular machinery, raising significant questions about its potential to disrupt genetic integrity. Assessing the mutagenicity of endogenous lesions like dCPO requires a tiered approach, beginning with rapid in vitro screens and progressing to more complex in vivo models that recapitulate the physiological environment of a whole organism.

The Established In Vitro Mutagenicity Profile of dCPO

The mutagenic character of dCPO has been unequivocally demonstrated in bacterial reverse mutation assays, commonly known as the Ames test. These studies form the bedrock of our current understanding.

Key Findings:

• Potent Bacterial Mutagen: dCPO is mutagenic in multiple strains of Escherichia coli and Salmonella typhimurium.[1][2]

• Mechanism of Action: The triphosphate form of dCPO (dPTP) exhibits ambiguous base-pairing properties. During DNA replication, it can be incorporated opposite both guanine (G) and adenine (A) residues in the template strand.[2] This "hydrogen bond ambivalence" is the root of its mutagenicity, leading primarily to G:C→A:T transition mutations.[1][2]

This clear in vitro activity in prokaryotes firmly classifies dCPO as a mutagen. However, this finding represents only the first step in a comprehensive risk assessment.

Protocol 1: Bacterial Reverse Mutation Assay (Ames Test)

This protocol is a standardized methodology for assessing point mutations based on OECD Test Guideline 471.

Objective: To determine the ability of dCPO to induce reverse mutations at selected loci of several bacterial strains.

Materials:

• Salmonella typhimurium strains (e.g., TA98 for frameshift mutations, TA100 for base-pair substitutions).

• Test compound: Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (dCPO).

• S9 fraction from Aroclor 1254-induced rat liver for metabolic activation.

• Cofactor-I solution (NADP and Glucose-6-Phosphate).

• Molten top agar containing histidine and biotin.

• Minimal glucose agar plates.

• Positive Controls: (e.g., Sodium Azide for TA100 without S9; 2-Aminoanthracene for TA100 with S9).

• Negative Control: Vehicle (e.g., DMSO).

Procedure:

• Strain Preparation: Grow overnight cultures of the bacterial strains at 37°C with shaking.

• Assay Preparation: To a sterile test tube, add in sequence:

  • 0.1 mL of bacterial culture.

  • 0.1 mL of dCPO solution at various concentrations (or positive/negative control).

  • 0.5 mL of S9 mix (for metabolic activation conditions) or phosphate buffer (for non-activation conditions).

• Pre-incubation: Incubate the mixture at 37°C for 20-30 minutes with gentle shaking.

• Plating: Add 2.0 mL of molten top agar to the tube, vortex gently, and pour the entire contents onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A positive result is defined as a dose-dependent increase in revertant colonies, typically a two-fold or greater increase over the negative control.

Visualization: Ames Test Workflow

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

The In Vivo Data Gap: A Critical Unknown

A comprehensive search of the scientific literature reveals no published studies evaluating the mutagenicity of dCPO in whole mammalian systems. This is a critical knowledge gap. The physiological complexity of a mammal introduces numerous factors that can dramatically alter a compound's mutagenic potential compared to a simple in vitro bacterial system.

Key Differentiating Factors:

• Absorption, Distribution, Metabolism, and Excretion (ADME): For dCPO to be mutagenic in vivo, it must be absorbed, distributed to target tissues (like the bone marrow or liver), and reach the DNA in its active form. It may be poorly bioavailable, rapidly metabolized into an inactive form, or quickly excreted.

• Complex DNA Repair Pathways: Mammalian cells possess a robust and multi-faceted DNA repair network, including Base Excision Repair (BER), which specializes in removing small base lesions like those caused by oxidation.[4] The efficiency of these repair pathways in vivo could be sufficient to remove dCPO lesions before they can cause mutations.

• Cellular Uptake and Nucleotide Pool Competition: Exogenously administered dCPO must be transported into the cell and phosphorylated to its triphosphate form (dPTP) to be incorporated into DNA. This process competes with the large endogenous pools of canonical deoxynucleoside triphosphates.

Visualization: In Vitro vs. In Vivo Environments

Caption: Factors differentiating in vitro and in vivo test systems.

A Proposed Strategy for In Vivo Evaluation

To address the existing data gap, a tiered in vivo testing strategy is required. The following assays are industry-standard and align with international regulatory guidelines (e.g., OECD, ICH).

Recommended Assay 1: In Vivo Rodent Micronucleus Test

This assay is the workhorse for in vivo genotoxicity testing. It detects damage to chromosomes or the mitotic apparatus, identifying both clastogenic (chromosome breaking) and aneugenic (chromosome loss) events in hematopoietic stem cells.

Objective: To determine if dCPO induces cytogenetic damage in the bone marrow of rodents, measured by the formation of micronuclei in polychromatic erythrocytes (PCEs).

Protocol Outline (Based on OECD Test Guideline 474):

• Animal Model: Use healthy, young adult rodents (e.g., Sprague-Dawley rats or CD-1 mice).

• Dose Selection: Conduct a preliminary range-finding study to determine the maximum tolerated dose (MTD). The main study should use at least three dose levels, typically up to the MTD.

• Administration: Administer dCPO via a clinically relevant route (e.g., oral gavage, intraperitoneal injection). A vehicle control group and a known positive control group (e.g., cyclophosphamide) must be included.

• Sampling: Collect bone marrow from the femur of the animals. The primary sampling time is 24 hours after the final dose. A second sampling time (e.g., 48 hours) is also recommended.

• Slide Preparation: Create bone marrow smears on glass slides, stain with an appropriate dye (e.g., Giemsa/May-Grünwald), which differentiates polychromatic (immature) from normochromatic (mature) erythrocytes.

• Scoring: Using a microscope, score at least 2000 PCEs per animal for the presence of micronuclei. Also, determine the ratio of PCEs to NCEs to assess bone marrow toxicity.

• Data Analysis: Analyze data for a dose-dependent, statistically significant increase in the frequency of micronucleated PCEs in treated groups compared to the vehicle control.

Visualization: In Vivo Micronucleus Test Workflow

References

• 1. Deoxyribosyl dihydropyrimido[4,5-c][1,2]oxazin-7-one | Nucleoside Antimetabolite(Analog) | 126128-42-5 | Invivochem [invivochem.com]
• 2. researchgate.net [researchgate.net]
• 3. SURVEY AND SUMMARY: Mutagenic potentials of damaged nucleic acids produced by reactive oxygen/nitrogen species: approaches using synthetic oligonucleotides and nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Mutagenicity and repair of oxidative DNA damage: insights from studies using defined lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Oxidative DNA damages by chemical exposures at work [scirp.org]

A Senior Application Scientist's Guide to Cross-Validation of dP Incorporation

For: Researchers, scientists, and drug development professionals.

Introduction: The "Why" Behind Validating dP Incorporation

In the realm of nucleic acid research, the ability to probe DNA structure, dynamics, and interactions is paramount. Fluorescent nucleoside analogs are powerful tools for this purpose, and among them, 2-amino-8-(1'-beta-D-2'-deoxyribofuranosyl)-imidazo[1,2-a]-1,3,5-triazin-4(8H)-one, or 'dP', stands out.[1] As a fluorescent analog of deoxyguanosine (dG), dP offers a minimally perturbing probe to investigate DNA-protein interactions, enzyme kinetics, and conformational changes.[2] However, the synthesis of oligonucleotides is an imperfect process. The successful incorporation of this modified nucleoside is not a given and must be rigorously verified.

Simply relying on the absence of error codes from a DNA synthesizer is insufficient for ensuring the integrity of a dP-modified oligonucleotide. Incomplete coupling, side reactions, or issues with the phosphoramidite itself can lead to a heterogeneous mixture of products, including failure sequences or oligonucleotides with unexpected modifications. For any downstream application, from basic research to therapeutic development, the precise composition and purity of the oligonucleotide must be unquestionable.

This guide provides an in-depth comparison of key analytical techniques for the cross-validation of dP incorporation. Cross-validation, the practice of using two or more distinct analytical methods to confirm a result, provides the highest level of confidence in your experimental materials.[3] We will explore the causality behind experimental choices, provide field-proven protocols, and present a framework for integrating these techniques into a robust quality control strategy.

The Cross-Validation Workflow: A Multi-Pronged Approach

A comprehensive validation strategy does not rely on a single technique but rather on the convergence of evidence from multiple orthogonal methods. Each method provides a different piece of the puzzle, and together they create a high-fidelity picture of the synthesized oligonucleotide.

Caption: Overall workflow for dP-oligonucleotide synthesis and cross-validation.

Technique 1: Mass Spectrometry (MS) for Absolute Mass Confirmation

Expertise & Experience: Mass spectrometry is the gold standard for confirming the molecular identity of a synthesized oligonucleotide.[4][5] It directly measures the mass-to-charge ratio (m/z) of the molecule, providing unambiguous confirmation of its composition. For a dP-modified oligonucleotide, we expect a specific mass shift compared to its unmodified counterpart. This is a qualitative, "yes/no" assessment of incorporation.

Trustworthiness: The power of MS lies in its precision. The molecular weight of dP (C10H13N5O4) is 267.24 g/mol . When incorporated into a DNA strand as a nucleotide, it replaces a dG nucleotide (molecular weight 329.21 g/mol ). This predictable mass difference provides a clear signature of successful incorporation. Electrospray ionization (ESI) and matrix-assisted laser desorption/ionization (MALDI) are the two most common MS techniques for oligonucleotides.[4] ESI-MS is often coupled with liquid chromatography (LC-MS) for online separation and analysis.[5]

Experimental Protocol: ESI-LC-MS Analysis

• Sample Preparation: Dilute the crude, deprotected oligonucleotide sample to a final concentration of ~5-10 µM in a solution of 10-20% acetonitrile in water.

• Chromatography (LC):

  • Column: Use a column suitable for oligonucleotide analysis, such as a C18 reversed-phase column.[5]

  • Mobile Phase A: An ion-pairing buffer like 8.6 mM triethylamine (TEA) and 100 mM hexafluoroisopropanol (HFIP) in water.[5]

  • Mobile Phase B: Methanol or acetonitrile.

  • Gradient: Run a linear gradient from low to high organic phase (e.g., 5% to 50% B) over 15-20 minutes to elute the oligonucleotide.

• Mass Spectrometry (MS):

  • Ionization Mode: Negative ion electrospray (ESI-). The phosphate backbone is inherently negatively charged.

  • Mass Analyzer: Set the analyzer (e.g., TOF, Orbitrap) to scan a mass range appropriate for the expected m/z of the oligonucleotide. Oligonucleotides will appear as a series of peaks with different charge states.

• Data Analysis:

  • Use deconvolution software to combine the multiple charge states into a single, zero-charge mass spectrum.

  • Compare the observed mass to the theoretical mass calculated for the dP-containing sequence. The masses should match within a tight tolerance (typically <0.01%).

Caption: Workflow for ESI-LC-MS analysis of a modified oligonucleotide.

Technique 2: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Expertise & Experience: While MS confirms what was made, HPLC determines how much of the desired product is present relative to impurities.[6][7] It is the workhorse for assessing the purity of synthetic oligonucleotides.[8][9] The principle is separation based on physical properties. For oligonucleotides, ion-pair reversed-phase (IP-RP) HPLC is highly effective.[10] It separates molecules based on both their charge (via an ion-pairing agent) and their hydrophobicity.

Trustworthiness: A successful synthesis should yield a chromatogram with one major peak corresponding to the full-length, dP-containing product.[6] The area of this peak, as a percentage of the total area of all peaks, provides a quantitative measure of purity. Failure sequences (shorter, failed synthesis products) will typically elute earlier than the full-length product. The incorporation of a modified base like dP can also cause a slight shift in retention time compared to the unmodified equivalent, providing another piece of corroborating evidence.

Experimental Protocol: Ion-Pair Reversed-Phase HPLC

• Sample Preparation: Dilute the crude oligonucleotide in an appropriate buffer (e.g., 0.1 M TEAA or Mobile Phase A) to a concentration suitable for UV detection.

• Chromatography:

  • Column: A high-resolution reversed-phase column (e.g., C18, C8).

  • Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A shallow gradient of acetonitrile is crucial for resolving oligonucleotides of similar length. For a 20-mer, a gradient of 5% to 20% B over 30-40 minutes is a good starting point.[10]

  • Detection: UV absorbance at 260 nm.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the area of the main product peak by the total area of all peaks.

  • Collect the fraction corresponding to the main peak for further analysis (e.g., MS or enzymatic digestion) or for use in downstream experiments.

Caption: Workflow for purity analysis by Ion-Pair Reversed-Phase HPLC.

Technique 3: Enzymatic Digestion for Positional Verification

Expertise & Experience: MS confirms the total mass and HPLC confirms the purity, but neither definitively proves the location of the dP modification within the sequence. Enzymatic digestion provides this crucial positional information. By using a cocktail of nucleases and phosphatases, the oligonucleotide is broken down into its constituent nucleosides. The resulting mixture can then be analyzed by HPLC or LC-MS.

Trustworthiness: This method validates incorporation by detecting the presence of the free dP nucleoside in the digest. Furthermore, by comparing the ratio of the dP nucleoside to the other canonical nucleosides (dA, dC, dG, T), one can confirm the stoichiometry. For example, in a 20-mer sequence designed to have a single dP, the digest should contain the dP nucleoside in the expected ratio relative to the other bases. This provides powerful, quantitative confirmation that the modification is present in the correct copy number.

Experimental Protocol: Complete Enzymatic Digestion and Analysis

• Sample: Use an aliquot of the HPLC-purified oligonucleotide to ensure you are analyzing the correct product.

• Enzyme Cocktail: Prepare a digestion buffer containing:

  • Nuclease P1 or Snake Venom Phosphodiesterase (SVP): To cleave the phosphodiester backbone.

  • Alkaline Phosphatase (e.g., Calf Intestinal or Bacterial): To remove the 5'-phosphate from the resulting nucleotides, yielding free nucleosides.

• Digestion:

  • Incubate the purified oligonucleotide with the enzyme cocktail at 37°C for 2-4 hours. The exact conditions will depend on the specific enzymes used.

  • After incubation, stop the reaction by heating or by adding a quenching agent like EDTA.

• Analysis (HPLC-UV):

  • Inject the digest onto a reversed-phase HPLC system (e.g., C18 column).

  • Separate the nucleosides using a gradient of methanol or acetonitrile in a low-salt buffer (e.g., ammonium acetate).

  • Monitor the elution using a UV detector. The dP nucleoside will have a unique retention time and UV spectrum compared to the four canonical deoxynucleosides.

  • Quantify the peak areas to determine the relative ratios of the nucleosides.

• Confirmation (LC-MS): For ultimate confidence, the eluent from the HPLC can be directed into a mass spectrometer to confirm the mass of the peak corresponding to the dP nucleoside (Expected m/z [M+H]+ = 268.1).

Caption: Workflow for enzymatic digestion and nucleoside analysis.

Data Summary and Comparison

The true power of cross-validation comes from synthesizing the data from each technique. The table below summarizes the key outputs and strengths of each method.

Technique	Principle	Information Gained	Nature of Data	Key Advantage	Limitation
Mass Spectrometry (MS)	Mass-to-charge ratio measurement	Confirms molecular weight of the full oligonucleotide	Qualitative / Quantitative	Unambiguous mass confirmation of the final product	Does not provide purity information or positional verification
HPLC	Separation by hydrophobicity and charge	Assesses purity and isolates the main product	Quantitative	Excellent for determining purity and for preparative purification	Identity of peaks is inferred by retention time, not confirmed
Enzymatic Digestion + LC	Cleavage to constituent nucleosides followed by separation	Confirms presence and stoichiometry of the dP nucleoside	Quantitative	Provides positional and stoichiometric proof of incorporation	Requires a pure sample; does not assess full-length product integrity

Conclusion: An Integrated Strategy for Unimpeachable Results

Verifying the incorporation of a modified nucleoside like dP is a critical, non-negotiable step in producing high-quality reagents for research and development. Relying on a single analytical method leaves open the possibility of misinterpretation. A robust, self-validating system of quality control must employ orthogonal techniques.

By combining the absolute mass confirmation of Mass Spectrometry , the quantitative purity assessment of HPLC , and the definitive positional and stoichiometric proof from Enzymatic Digestion , researchers can proceed with the highest degree of confidence. This integrated cross-validation approach ensures that the oligonucleotide being studied is precisely the molecule it is intended to be, safeguarding the integrity and reproducibility of all subsequent experimental data.

References

• Analysis of modified oligonucleotides by matrix-assisted laser desorption/ionization Fourier transform mass spectrometry. PubMed. Available at: [Link]

• Oligonucleotide Analysis: Essential Techniques, Tools, and Compliance Strategies. Technology Networks. Available at: [Link]

• Isomorphic Fluorescent Nucleoside Analogs. eScholarship, University of California. Available at: [Link]

• LC-MS Analysis of Synthetic Oligonucleotides. Waters Corporation. Available at: [Link]

• General method for HPLC purification and sequencing of selected dsDNA gene fragments from complex PCRs generated during gene expression profiling. PubMed. Available at: [Link]

• Reversed-phase ion-pair liquid chromatography method for purification of duplex DNA with single base pair resolution. PMC, PubMed Central. Available at: [Link]

• The Glen Report 2.11: DNA Purification. Glen Research. Available at: [Link]

• The Role of HPLC in DNA Analysis. Chrom Tech, Inc. Available at: [Link]

• Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. PMC, PubMed Central. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one (Compound dP)

A Comprehensive Guide to the Safe Disposal of Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one (Compound dP)

This guide provides essential safety and logistical information for the proper handling and disposal of Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one, a nucleoside analogue commonly referred to as Compound dP.[2][3] As a compound known to be mutagenic in prokaryotic systems, its management from use to disposal requires rigorous adherence to safety protocols to protect laboratory personnel and the environment.[2][3] This document is designed for researchers, scientists, and drug development professionals, offering a framework grounded in established safety principles from regulatory bodies like the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[1][4]

Hazard Assessment and Characterization

Before any handling or disposal, a thorough understanding of the compound's hazards is critical. This initial assessment forms the basis for all subsequent safety and disposal decisions.

Primary Hazard: Mutagenicity Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one is recognized for its mutagenic properties, capable of inducing GC-AT transitions through replication errors in organisms like Escherichia coli and Salmonella typhimurium.[2][3] Due to this activity, it must be handled as a hazardous substance with the potential to affect genetic material. All waste generated from its use is, by extension, considered hazardous.

Chemical Reactivity The Safety Data Sheet (SDS) for this compound, while not exhaustive, specifies a crucial incompatibility: it may react with strong oxidizing agents.[5] This dictates strict segregation from other chemical waste streams to prevent potentially hazardous reactions.[1]

Physicochemical Properties Summary

Property	Value	Source
CAS Number	126128-42-5	[2][6]
Molecular Formula	C11H15N3O5	[2][6]
Primary Hazard	Mutagenic	[2][3]
Known Incompatibilities	Strong oxidizing agents	[5]
Storage Conditions	Powder: -20°C (3 years), 4°C (2 years)	[2]
Solubility	Soluble in DMSO	[5]

Core Principles of Disposal: Regulatory and Safety Imperatives

The disposal of hazardous laboratory chemicals is governed by a stringent regulatory framework. The EPA, under the Resource Conservation and Recovery Act (RCRA), establishes a "cradle-to-grave" approach, meaning the generator of the waste is responsible for it from creation to final, safe disposal.[4][7]

The Logic of Segregation: The cardinal rule of chemical waste management is segregation.[8][9] Mixing incompatible chemicals can lead to dangerous reactions, such as the release of toxic gases, fires, or explosions.[1] Therefore, waste containing Compound dP must be kept separate from other chemical categories, particularly strong oxidizers.[5]

Containment and Labeling: Proper containment is essential to prevent environmental release.[10][11] All waste containers must be chemically compatible with the waste, sealed to prevent leaks, and clearly labeled.[1][12] Federal regulations mandate that hazardous waste containers are marked with the words "Hazardous Waste" and include the chemical name and a clear description of the hazards.[9][13]

Disposal Decision Workflow

The following diagram outlines the critical decision-making process for segregating and disposing of various waste streams contaminated with Compound dP.

Caption: Decision tree for proper waste segregation of Compound dP.

Step-by-Step Disposal Protocols

Adherence to these specific, step-by-step protocols is mandatory for ensuring safety and compliance.

Protocol 1: Disposal of Unused/Expired Pure Compound

• Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety goggles, and nitrile gloves.

• Waste Characterization: This is a solid, mutagenic chemical waste.

• Containment: Place the original, sealed container into a larger, sealable plastic bag or secondary container.

• Labeling: Affix a "Hazardous Waste" label to the outer container. Clearly write "Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one," "Mutagenic," and the date.

• Storage and Disposal: Transfer the labeled container to your institution's designated hazardous waste accumulation area. Arrange for pickup by a licensed hazardous waste disposal company.[8]

Protocol 2: Disposal of Contaminated Liquid Waste (Aqueous or Solvent-Based)

• PPE: Wear a lab coat, chemical splash goggles, and appropriate chemical-resistant gloves.

• Segregation: Use separate, dedicated hazardous waste containers for aqueous solutions and organic solvent solutions. Never mix different solvent waste streams.

• Containment: Collect liquid waste in a compatible, leak-proof container with a screw-top cap.[12] For example, use glass containers for organic solvents and high-density polyethylene for many aqueous wastes, avoiding metal for acids or bases.[12]

• Labeling: Label the container with "Hazardous Waste," the full chemical name, the solvent(s) and their approximate concentrations, and the "Mutagenic" hazard warning.

• Handling: Keep the container sealed when not in use.[10] Store in a designated satellite accumulation area or the main hazardous waste storage area, ensuring secondary containment is present to catch any potential leaks.

Protocol 3: Disposal of Contaminated Solid Waste (Labware, PPE)

• PPE: Wear standard laboratory PPE while handling contaminated items.

• Segregation:

  • Sharps: Immediately dispose of all contaminated needles, pipette tips, and other sharps into a designated, puncture-proof sharps container labeled for hazardous chemical waste.[1]

  • Non-Sharps: Collect all contaminated gloves, bench paper, plastic tubes, and other non-sharp items in a dedicated, leak-proof container lined with a heavy-duty plastic bag.

• Labeling: Clearly label the container or bag with "Hazardous Waste," the name of the contaminating chemical, and the "Mutagenic" hazard warning.

• Disposal: When the container is full, seal it securely and transfer it to the designated hazardous waste accumulation area for final disposal via incineration or other approved methods.[1]

Decontamination and Spill Management

Effective decontamination is crucial for preventing unintended exposure and cross-contamination.

Decontamination of Surfaces and Equipment

All non-disposable equipment and work surfaces must be decontaminated after use.[14][15]

• Initial Cleaning: Remove any visible residue or organic material using an appropriate cleaning agent and disposable wipes. Dispose of wipes as contaminated solid waste.

• Disinfection/Deactivation: Wipe the surface or equipment thoroughly with a 1:10 solution of household bleach, allowing for a contact time of at least 10 minutes.[16] Alternatively, an EPA-registered disinfectant known to be effective against nucleoside analogues can be used.[14]

• Rinsing: After the required contact time, wipe down all surfaces with water or 70% ethanol to remove any corrosive bleach residue.[14]

• Verification: Ensure all biohazard or chemical warning labels are removed from equipment only after it has been thoroughly decontaminated, especially before it is sent for repair or disposal.[14]

Emergency Spill Procedures

In the event of a spill, prompt and correct action is required to mitigate exposure.

• Alert: Immediately alert personnel in the vicinity.

• Evacuate: If the spill is large or involves a highly concentrated solution, evacuate the immediate area.

• Protect: If safe to do so, don appropriate PPE, including a respirator if powder was spilled.[5]

• Contain: Cover the spill with absorbent pads from a chemical spill kit. For powders, gently cover with a damp paper towel to avoid aerosolization.

• Clean: Working from the outside in, collect all contaminated materials using scoops or forceps and place them in a labeled hazardous waste container.

• Decontaminate: Clean the spill area following the decontamination protocol above.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) department.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one, upholding their commitment to the safety of their personnel and the preservation of the environment.

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• EPA Hazardous Waste Management. Axonator. [Link]

• Safety Protocols for the Storage and Disposal of Hazardous Chemicals in Hospital Laboratories. Needle.Tube. [Link]

• Household Hazardous Waste (HHW). U.S. Environmental Protection Agency. [Link]

• What Regulations Govern Hazardous Waste Management? Chemistry For Everyone. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration. [Link]

• IBC GUIDELINE: Decontamination of laboratory equipment, packing recombinant DNA (rDNA) and biohazardous agents for relocation. Texas A&M University-Commerce. [Link]

• Factsheet for health professionals about Marburg virus disease. European Centre for Disease Prevention and Control. [Link]

• Safety Data Sheet 6-(β-D-2-Deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido. Bio-Connect. [Link]

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Navigating the Handling of Deoxyribosyl dihydropyrimido[4,5-c]oxazin-7-one: A Guide to Personal Protective Equipment and Safe Laboratory Practices

Navigating the Handling of Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one: A Guide to Personal Protective Equipment and Safe Laboratory Practices

Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one, hereafter referred to as dP, is a pyrimidine nucleoside analog with demonstrated mutagenic properties. Specifically, it has been shown to induce GC-AT transitions through replication errors in Escherichia coli and Salmonella typhimurium[1][3]. As a compound that directly interacts with and alters genetic material, dP necessitates a rigorous and well-defined safety protocol to mitigate the risks of occupational exposure for researchers, scientists, and drug development professionals. This guide provides a comprehensive overview of the essential personal protective equipment (PPE), operational plans, and disposal procedures for the safe handling of dP in a laboratory setting.

The Cornerstone of Safety: A Thorough Risk Assessment

Before any work with dP commences, a comprehensive, documented risk assessment is mandatory. This assessment forms the foundation of a safe working environment and must be conducted in consultation with your institution's Environmental Health and Safety (EHS) department. The core components of this assessment should include:

• Quantity and Physical Form: The risks associated with handling milligram quantities of a solid powder, which can be easily aerosolized, are different from those of handling a dilute solution.

• Experimental Procedures: Each step of the experimental workflow, from weighing and dissolving the compound to its use in assays and subsequent cleanup, must be evaluated for its potential to generate dust, aerosols, or splashes.

• Frequency and Duration of Use: Chronic, low-level exposure can be as hazardous as acute, high-level exposure. The frequency and duration of handling will inform the stringency of the required control measures.

A Multi-Layered Defense: The Hierarchy of Controls

The most effective safety protocols employ a multi-layered approach, often referred to as the hierarchy of controls. This principle prioritizes the most effective control measures first, with PPE serving as the final, crucial barrier.

• Engineering Controls: Your First Line of Defense Engineering controls are physical changes to the workspace that isolate personnel from the hazard. For dP, these are non-negotiable:

  • Chemical Fume Hood: All manipulations of solid dP and its concentrated solutions must be performed within a certified chemical fume hood. This is critical for preventing the inhalation of fine powders or aerosols.

  • Vented Balance Enclosure: When weighing powdered dP, a vented balance enclosure, also known as a powder containment hood, is highly recommended to minimize the dispersion of particles.

  • Closed System Drug-Transfer Devices (CSTDs): For the transfer of dP solutions, especially in larger volumes or for repeated procedures, the use of CSTDs can significantly reduce the risk of spills, leaks, and aerosol generation.

• Administrative Controls: Safe Work Practices Administrative controls are the established procedures and policies that dictate how work is to be performed safely.

  • Designated Work Area: A specific area within the laboratory should be designated for all work with dP. This area must be clearly demarcated with appropriate warning signs indicating the presence of a mutagenic substance.

  • Standard Operating Procedures (SOPs): Detailed, written SOPs for every procedure involving dP are essential. These SOPs should cover every aspect of the workflow, from preparation to disposal, and must be readily accessible to all personnel.

  • Specialized Training: All individuals who will handle dP must undergo specific training on its hazards, the correct use of engineering controls and PPE, and emergency procedures. This training must be documented.

  • The Buddy System: Avoid working with highly hazardous compounds like dP when alone in the laboratory.

Personal Protective Equipment (PPE): The Final Barrier

While engineering and administrative controls are designed to minimize exposure, the correct use of PPE is essential for safeguarding against any residual risk. The following table outlines the minimum PPE requirements for handling dP.

PPE Component	Recommended Specification	Rationale for Use
Gloves	Double-gloving with chemotherapy-rated nitrile gloves (minimum 5 mil thickness).	Provides a robust barrier to prevent dermal absorption. The outer glove can be removed and replaced immediately in case of contamination, protecting the inner glove and the wearer's skin.
Gown	Disposable, solid-front, back-closing gown made of a low-permeability material such as polyethylene-coated polypropylene.	Protects personal clothing and skin from contamination. The back-closing design offers superior protection against frontal splashes compared to a standard lab coat.
Eye Protection	Chemical splash goggles compliant with ANSI Z87.1 standards.	Essential for protecting the eyes from splashes of dP solutions.
Face Protection	A full-face shield worn in conjunction with chemical splash goggles.	Offers an additional layer of protection for the entire face, particularly during procedures with a high risk of splashes or aerosol generation.
Respiratory Protection	A minimum of a NIOSH-approved N95 respirator when handling solid dP. For larger quantities or procedures with a high potential for aerosolization, a powered air-purifying respirator (PAPR) with a HEPA filter is recommended.	Protects the respiratory system from the inhalation of dP powder, which is a primary route of exposure. The appropriate level of respiratory protection should be determined by the initial risk assessment.
Shoe Covers	Disposable, slip-resistant shoe covers.	Prevents the tracking of contaminants outside of the designated work area.

Operational Plans: Step-by-Step Guidance for Safe Handling

The following workflows provide a procedural framework for common laboratory tasks involving dP, designed to minimize the potential for exposure.

Workflow for Weighing Solid dP

Caption: A step-by-step workflow for the safe weighing of solid dP.

Workflow for Preparing a Stock Solution of dP

Caption: A step-by-step workflow for the safe preparation of a dP stock solution.

Decontamination and Disposal: The Final Steps in a Safe Workflow

Decontamination:

Thorough decontamination of all surfaces and equipment that have come into contact with dP is critical to prevent inadvertent exposure.

• Recommended Decontamination Solution: A 10% bleach solution (0.5% sodium hypochlorite) is effective for the chemical deactivation of many mutagenic compounds. However, it is corrosive to stainless steel surfaces. For routine cleaning of stainless steel, a validated laboratory detergent followed by a 70% ethanol wipe-down is recommended. In the event of a known spill on stainless steel, a 10% bleach solution can be used, but it should be followed by a water rinse and then a 70% ethanol rinse to prevent corrosion.

• Decontamination Procedure:

  • Ensure you are wearing the appropriate PPE.

  • Wipe down all potentially contaminated surfaces with the chosen decontamination solution.

  • Allow for a contact time of at least 10 minutes.

  • Wipe the surfaces with a clean, damp cloth to remove any residual decontaminating agent.

  • Dry the surfaces with a clean cloth.

  • All cleaning materials must be disposed of as hazardous waste.

Disposal:

All waste generated during the handling of dP is considered hazardous and must be disposed of in accordance with institutional and regulatory guidelines.

• Solid Waste: This includes contaminated gloves, gowns, shoe covers, weigh paper, pipette tips, and vials. All solid waste should be collected in a designated, leak-proof, and puncture-resistant container with a secure lid. The container must be clearly labeled as "Hazardous Waste: Contains Mutagenic Agent (Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one)".

• Liquid Waste: This includes unused dP solutions, contaminated solvents, and the initial rinse from decontaminated glassware. All liquid waste should be collected in a designated, leak-proof, and shatter-resistant container. The container must be clearly labeled as "Hazardous Liquid Waste: Contains Mutagenic Agent (Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one)" and should also specify the solvent composition.

The primary method for the disposal of waste containing dP is high-temperature incineration. Never dispose of dP waste in the regular trash or down the drain.

Emergency Procedures: Planning for the Unexpected

In the event of an accidental exposure or spill, a swift and informed response is crucial.

• Personnel Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing. Seek immediate medical attention.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air and seek immediate medical attention.

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.

• Spill Cleanup:

  • For small, manageable spills, and only if you are trained and comfortable to do so:

    • Alert others in the vicinity and restrict access to the area.

    • Don the appropriate PPE, including respiratory protection.

    • Cover the spill with an absorbent material.

    • Carefully collect the absorbent material and place it in the designated hazardous waste container.

    • Decontaminate the spill area as described above.

  • For large spills, or if you are at all unsure of how to proceed, evacuate the area and contact your institution's EHS department immediately.

By implementing these comprehensive safety measures, researchers can confidently and safely work with Deoxyribosyl dihydropyrimido[4,5-c][1][2]oxazin-7-one, ensuring the integrity of their research while prioritizing their personal health and the safety of their laboratory environment.

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• ChemicalBook. 126128-42-5(6-(BETA-D-2-DEOXYRIBOFURANOSYL)-3,4-DIHYDRO-8H-PYRIMIDO-[4,5-C][1][2]OXAZIN-7-ONE) Product Description.

• Biosynth. Safety Data Sheet 6-(β-D-2-Deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido.
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